2,4-Dimethylphenyl isothiocyanate

• CAS: 39842-01-8

Core Science & Biosynthesis

Core Chemical Identity and Physicochemical Properties

An In-Depth Technical Guide to 2,4-Dimethylphenyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource on 2,4-Dimethylphenyl isothiocyanate. It moves beyond a simple data sheet to provide an in-depth understanding of its chemical properties, synthesis, reactivity, and applications, with a particular focus on its relevance in synthetic chemistry and drug discovery. The information herein is synthesized from established chemical databases, safety documentation, and peer-reviewed literature to ensure scientific integrity and practical utility for professionals in the field.

2,4-Dimethylphenyl isothiocyanate, also known as 1-isothiocyanato-2,4-dimethylbenzene or 2,4-xylyl isothiocyanate, is an aromatic organosulfur compound.[1] Its core structure consists of a benzene ring substituted with two methyl groups at positions 2 and 4, and an isothiocyanate (-N=C=S) functional group at position 1. This specific arrangement of functional groups dictates its reactivity and utility as a chemical intermediate.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry Number: 39842-01-8 .[2][3][4]

Diagram: Chemical Structure of 2,4-Dimethylphenyl Isothiocyanate

Caption: Structure of 2,4-Dimethylphenyl isothiocyanate (CAS 39842-01-8).

Table 1: Chemical Identifiers

Identifier	Value	Source(s)
CAS Number	39842-01-8	[1][2][3]
Molecular Formula	C₉H₉NS	[1][2][3]
Molecular Weight	163.24 g/mol	[1][2][4]
IUPAC Name	1-isothiocyanato-2,4-dimethylbenzene	[3]
InChI Key	HOHSBFCSOARUBF-UHFFFAOYSA-N	[1][3]
SMILES	Cc1ccc(N=C=S)c(C)c1	[4]
EC Number	635-358-2	[1]

Table 2: Physicochemical Properties

Property	Value	Source(s)
Melting Point	25-29 °C
Boiling Point	263 °C (at 760 mmHg)
Density	1.01 g/cm³	[1]
Flash Point	116 - 130 °C	[1]
Refractive Index (n20/D)	1.6230	[1]
logP (Octanol/Water)	3.038	[5]
Storage Temperature	2-8 °C under inert gas (Argon)

Synthesis of Aryl Isothiocyanates: A Mechanistic Overview

While specific, scaled-up manufacturing protocols for 2,4-Dimethylphenyl isothiocyanate are proprietary, the synthesis of aryl isothiocyanates is well-established in organic chemistry. The most common laboratory-scale methods start from the corresponding primary amine (2,4-dimethylaniline in this case).

One prevalent method involves the reaction of the primary amine with a thiocarbonyl transfer reagent. A classic, albeit hazardous, reagent is thiophosgene (CSCl₂).[6] Due to its high toxicity, safer alternatives are often employed. A widely used two-step, one-pot procedure involves the formation of a dithiocarbamate salt, which is subsequently decomposed to yield the isothiocyanate.[6]

The general mechanism proceeds as follows:

• Nucleophilic Attack: The primary amine (2,4-dimethylaniline) acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide (CS₂). This reaction is typically performed in the presence of a base (e.g., triethylamine, Et₃N) to deprotonate the amine and facilitate the formation of the dithiocarbamate anion.

• Desulfurization/Decomposition: The intermediate dithiocarbamate salt is then treated with a desulfurizing agent or a reagent that facilitates elimination. Historically, heavy metal salts like lead nitrate were used to precipitate the sulfur as a metal sulfide, driving the reaction forward.[7] Modern methods often use reagents like 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO⁻) which act as effective desulfurization agents.[6]

Diagram: General Synthesis Pathway for Aryl Isothiocyanates

Caption: A generalized two-step, one-pot synthesis of aryl isothiocyanates.

Reactivity and Applications in Synthetic Chemistry

The synthetic utility of 2,4-Dimethylphenyl isothiocyanate is rooted in the high reactivity of the isothiocyanate functional group. The central carbon atom is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms. This makes it susceptible to attack by a wide range of nucleophiles.

This reactivity is a cornerstone for its use as a versatile building block in organic synthesis, particularly for the construction of sulfur- and nitrogen-containing heterocycles and thiourea derivatives.[6]

Key Reactions:

• Thiourea Formation: Reaction with primary or secondary amines yields N,N'-disubstituted or N,N,N'-trisubstituted thioureas, respectively. This is arguably the most common application and serves as a gateway to more complex molecules.

• Heterocycle Synthesis: The isothiocyanate moiety can participate in cyclization reactions to form various heterocyclic systems, which are prevalent scaffolds in medicinal chemistry.[6]

Diagram: Core Reactivity of 2,4-Dimethylphenyl Isothiocyanate

Caption: The electrophilic nature of the isothiocyanate enables diverse adduct formation.

Relevance in Drug Discovery and Chemical Biology

Isothiocyanates (ITCs) are a class of compounds of significant interest to the pharmaceutical and biomedical research communities.[8] Naturally occurring ITCs, such as sulforaphane from broccoli, are well-documented for their chemopreventive and anti-cancer properties.[8][9] These biological activities are often attributed to their ability to modulate key cellular pathways involved in apoptosis, inflammation, and oxidative stress.[8][10]

Synthetic ITCs like 2,4-Dimethylphenyl isothiocyanate serve as crucial starting materials or scaffolds for developing novel therapeutic agents. By reacting it with various amine-containing molecules, medicinal chemists can rapidly generate libraries of thiourea derivatives for screening against biological targets. The dimethylphenyl moiety provides a lipophilic aromatic core that can be systematically modified to optimize potency, selectivity, and pharmacokinetic properties.

Potential Therapeutic Areas:

• Anticancer Agents: Many ITCs and their thiourea derivatives exhibit antiproliferative activity against various cancer cell lines.[8][9]

• Antimicrobial Agents: The isothiocyanate group is found in compounds with antibacterial and antifungal properties.[6][10]

• Anti-inflammatory Agents: ITCs can modulate inflammatory pathways such as NF-κB.[10]

Spectroscopic Data Interpretation

Characterization of 2,4-Dimethylphenyl isothiocyanate relies on standard spectroscopic techniques. Databases like the NIST Chemistry WebBook provide reference spectra.[3][11]

• Infrared (IR) Spectroscopy: A strong, characteristic absorption band is expected in the region of 2000-2200 cm⁻¹ for the asymmetric stretching vibration of the -N=C=S group.

• Mass Spectrometry (MS): The electron ionization mass spectrum will show a molecular ion peak (M⁺) at m/z = 163, corresponding to the molecular weight of the compound.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Signals corresponding to the two distinct methyl groups (singlets, 3H each) and the aromatic protons on the benzene ring would be observed.[12]

  • ¹³C NMR: Resonances for the nine unique carbon atoms would be present, including a characteristic signal for the sp-hybridized carbon of the isothiocyanate group (typically >130 ppm).

Safety, Handling, and Storage

As a senior scientist, ensuring the safe handling of all chemical reagents is paramount. 2,4-Dimethylphenyl isothiocyanate is a hazardous substance and requires strict adherence to safety protocols. The information below is synthesized from multiple Safety Data Sheets (SDS).[13][14]

Table 3: GHS Hazard and Precautionary Statements

Category	Code	Statement	Source(s)
Hazard	H301/H302	Toxic or Harmful if swallowed.
H312	Harmful in contact with skin.
H315	Causes skin irritation.
H317	May cause an allergic skin reaction.
H319	Causes serious eye irritation.
H332	Harmful if inhaled.
H334	May cause allergy or asthma symptoms or breathing difficulties if inhaled.
H335	May cause respiratory irritation.
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.	[13]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[13]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.	[13]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[13]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.

Handling Protocol:

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles or a face shield.[15]

• Dispensing: Since the melting point is near room temperature (25-29 °C), it may be a solid or a low-melting waxy solid. If solid, carefully scrape the required amount. If liquid, use a calibrated pipette or syringe. Avoid cross-contamination.

• Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for hazardous waste disposal. Do not allow entry into waterways.[16][17]

Storage Protocol:

• Store in the original, tightly sealed container.

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, alcohols, and amines.[18]

• For long-term stability, store at the recommended temperature of 2-8 °C under an inert atmosphere like argon.

Exemplary Experimental Protocol: Synthesis of a Thiourea Derivative

This protocol details a representative reaction illustrating the core utility of 2,4-Dimethylphenyl isothiocyanate.

Objective: To synthesize N-(4-methoxyphenyl)-N'-(2,4-dimethylphenyl)thiourea.

Materials:

• 2,4-Dimethylphenyl isothiocyanate (1.0 eq)

• p-Anisidine (4-methoxyaniline) (1.0 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Magnetic stirrer and stir bar

• Round-bottom flask with reflux condenser

• Standard glassware for workup and purification

Diagram: Experimental Workflow for Thiourea Synthesis

Caption: Step-by-step workflow for the synthesis and purification of a thiourea derivative.

Step-by-Step Methodology:

• Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add p-anisidine (e.g., 1.23 g, 10 mmol, 1.0 eq) and dissolve it in 30 mL of dichloromethane (DCM).

• Reagent Addition: In a separate vial, dissolve 2,4-Dimethylphenyl isothiocyanate (1.63 g, 10 mmol, 1.0 eq) in 10 mL of DCM. Add this solution dropwise to the stirring solution of p-anisidine at room temperature over 10 minutes.

• Reaction: Allow the reaction mixture to stir at room temperature. The reaction is often complete within a few hours but can be gently heated to reflux if necessary. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the solvent. This will typically yield a crude solid product.

• Purification: Purify the crude solid by recrystallization. A common solvent system for thioureas is ethanol or an ethanol/hexane mixture. Dissolve the solid in a minimum amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath, to induce crystallization.

• Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum. This will yield the final product, N-(4-methoxyphenyl)-N'-(2,4-dimethylphenyl)thiourea.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point analysis.

This self-validating protocol relies on the predictable and high-yielding reaction between an isothiocyanate and a primary amine, with purification achieved through standard and reliable crystallization techniques.

References

• 2,4-Dimethylphenyl isothiocyanate . NIST Chemistry WebBook. [Link]

• 2,4-dimethylphenyl isothiocyanate . Stenutz. [Link]

• SAFETY DATA SHEET . CDMS.net. [Link]

• Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent . MDPI. [Link]

• 2,4-Dimethylphenyl isothiocyanate IR Spectrum . NIST Chemistry WebBook. [Link]

• chemical label 2,4-Dimethylphenyl Isothiocyanate . LECUREUR. [Link]

• Exploring 2,3-Dimethylphenyl Isothiocyanate: Properties and Applications . Moltus. [Link]

• Chemical Properties of 2,4-Dimethylphenyl isothiocyanate (CAS 39842-01-8) . Cheméo. [Link]

• Phenyl isothiocyanate . Organic Syntheses. [Link]

• Are isothiocyanates potential anti-cancer drugs? . PMC - PubMed Central. [Link]

• Selected isothiocyanates rapidly induce growth inhibition of cancer cells . ResearchGate. [Link]

• Isothiocyanates in medicine: A comprehensive review on phenylethyl-, allyl-, and benzyl... . PubMed. [Link]

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2,4-Dimethylphenyl isothiocyanate molecular weight

An In-Depth Technical Guide to 2,4-Dimethylphenyl Isothiocyanate: Properties, Synthesis, and Applications

Introduction

Isothiocyanates (ITCs) are a fascinating class of organosulfur compounds characterized by the R−N=C=S functional group. Found naturally in cruciferous vegetables like broccoli and wasabi, they are responsible for the pungent flavors of these plants[1]. Beyond their culinary significance, ITCs have garnered substantial attention from the scientific community for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties[1][2][3].

This guide focuses on a specific synthetic member of this family: 2,4-Dimethylphenyl Isothiocyanate . As a fine chemical intermediate, this compound serves as a versatile building block in organic synthesis, particularly in the development of novel therapeutic agents and agrochemicals. Its unique molecular structure, featuring a reactive isothiocyanate group appended to a dimethyl-substituted benzene ring, allows for a wide range of chemical transformations. This document provides a comprehensive overview of its core properties, with a special emphasis on its molecular weight, alongside validated methods for its synthesis, characterization, and safe handling, tailored for professionals in research and drug development.

Core Physicochemical & Structural Properties

The foundational characteristics of a chemical compound dictate its behavior and potential applications. For 2,4-Dimethylphenyl Isothiocyanate, these properties are well-defined, providing the basis for its use in precise chemical synthesis.

Molecular Weight and Formula

The molecular weight is a critical parameter, fundamental to stoichiometric calculations in synthesis and for analytical characterization. The molecular formula of 2,4-Dimethylphenyl Isothiocyanate is C₉H₉NS [4][5][6].

The molecular weight is calculated by summing the atomic weights of its constituent atoms (9 Carbons, 9 Hydrogens, 1 Nitrogen, 1 Sulfur). Based on IUPAC atomic weights, the molecular weight is typically cited as 163.24 g/mol [4][5][7]. For high-resolution mass spectrometry applications, the more precise monoisotopic mass of 163.239 is used[6][8]. This distinction is crucial for accurate mass determination in complex sample matrices, confirming the elemental composition of the molecule.

Quantitative Data Summary

The key quantitative properties of 2,4-Dimethylphenyl Isothiocyanate are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Weight	163.24 g/mol (Average) 163.239 g/mol (Monoisotopic)	[4][5][7] [6][8]
Molecular Formula	C₉H₉NS	[4][5][6]
CAS Number	39842-01-8	[4][6]
Melting Point	25-29 °C	[9]
Boiling Point	263 °C	[9]
Flash Point	116 °C
InChI Key	HOHSBFCSOARUBF-UHFFFAOYSA-N	[5][6]

Synthesis and Mechanistic Insight

The synthesis of aryl isothiocyanates is a well-established field in organic chemistry. While historically toxic reagents like thiophosgene were used, modern methods offer safer and more efficient pathways[1]. A prevalent and robust strategy involves a one-pot, two-step reaction starting from the corresponding primary amine, 2,4-dimethylaniline[10][11].

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 2,4-Dimethylphenyl Isothiocyanate from 2,4-dimethylaniline.

Caption: General workflow for synthesizing 2,4-Dimethylphenyl Isothiocyanate.

Detailed Experimental Protocol

This protocol describes a common method for preparing aryl isothiocyanates. The choice of a desulfurizing agent like tosyl chloride is a key experimental decision, as it avoids the high toxicity associated with reagents like thiophosgene[1][11].

Objective: To synthesize 2,4-Dimethylphenyl Isothiocyanate from 2,4-dimethylaniline.

Materials:

• 2,4-dimethylaniline

• Carbon disulfide (CS₂)

• Triethylamine (Et₃N) or another suitable organic base

• Tosyl Chloride (TsCl) or other desulfurizing agent[11]

• Dichloromethane (DCM) or other suitable solvent

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve 2,4-dimethylaniline (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM.

• Dithiocarbamate Formation: Cool the solution to 0 °C in an ice bath. Add carbon disulfide (1.1 eq) dropwise via the dropping funnel over 20 minutes. The rationale for slow, cooled addition is to control the exothermic reaction and prevent the formation of byproducts.

• In-Situ Salt Formation: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours. This ensures the complete formation of the intermediate triethylammonium dithiocarbamate salt.

• Desulfurization: Cool the mixture back to 0 °C. Add a solution of tosyl chloride (1.1 eq) in anhydrous DCM dropwise. The tosyl chloride acts as an efficient desulfurizing agent, mediating the decomposition of the dithiocarbamate salt to the final isothiocyanate product[11].

• Reaction Completion: Stir the reaction at room temperature overnight, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine. The wash steps are critical to remove unreacted reagents and acidic byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil using flash column chromatography on silica gel, typically with a hexane/ethyl acetate gradient. This step is self-validating, as it isolates the pure product from starting materials and byproducts.

• Characterization: Confirm the identity and purity of the isolated product using spectroscopic methods (see Section 3). The final yield should be calculated based on the weight of the pure product.

Spectroscopic Characterization

To ensure the integrity of the synthesized compound, a triad of spectroscopic techniques is employed. Each method provides a unique piece of structural information, and together they confirm the identity and purity of 2,4-Dimethylphenyl Isothiocyanate.

• Mass Spectrometry (MS): This is the most direct technique for confirming the molecular weight. In an electron ionization mass spectrum (EI-MS), the molecular ion peak (M⁺) would be observed at an m/z value corresponding to the molecular weight, approximately 163.2[6]. High-resolution mass spectrometry (HRMS) can further confirm the elemental formula C₉H₉NS.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. The most telling feature in the IR spectrum of 2,4-Dimethylphenyl Isothiocyanate is a very strong, broad absorption band typically appearing around 2000-2200 cm⁻¹. This band is characteristic of the asymmetric stretch of the isothiocyanate (-N=C=S) functional group[6][8].

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the hydrogen atoms in the molecule. The spectrum for this compound would show distinct signals for the three aromatic protons on the benzene ring and two sharp singlets for the two non-equivalent methyl (CH₃) groups[12].

  • ¹³C NMR: Shows the different types of carbon atoms. The spectrum would reveal signals for the aromatic carbons, the two methyl carbons, and a characteristic signal for the carbon atom in the -N=C=S group, typically in the 130-140 ppm range[12].

Applications in Research and Drug Development

The utility of 2,4-Dimethylphenyl Isothiocyanate stems from the high reactivity of the isothiocyanate moiety, which readily undergoes nucleophilic addition reactions. This makes it a valuable electrophilic partner in the synthesis of more complex molecules.

• Synthesis of Bioactive Molecules: It serves as a key precursor for creating compounds with potential therapeutic value. Its reaction with primary or secondary amines yields substituted thioureas, a scaffold present in many pharmacologically active agents.

• Pharmaceutical and Agrochemical Intermediate: Like its isomers, 2,4-Dimethylphenyl Isothiocyanate is an important intermediate in the pharmaceutical and agrochemical industries. The broader class of isothiocyanates is known to exhibit potent antimicrobial, anti-inflammatory, and anticancer activities, making derivatives of this compound attractive targets for drug discovery programs[2][3].

• Proteomics Research: Isothiocyanates can be used as chemical probes in proteomics for labeling proteins and studying protein-ligand interactions[10].

Safety, Handling, and Storage

As a reactive chemical, 2,4-Dimethylphenyl Isothiocyanate requires careful handling to ensure personnel safety. All information should be verified by consulting the latest Safety Data Sheet (SDS) from the supplier[13][14].

Hazard Summary

The compound is associated with multiple hazards. The following table summarizes key H- and P-statements.

Hazard Class	H-Statement	P-Statement (Examples)
Acute Toxicity	H301: Toxic if swallowed.[15]	P264: Wash skin thoroughly after handling.[13] P270: Do not eat, drink or smoke when using this product.[13]
Skin Irritation	H315: Causes skin irritation.[13][15]	P280: Wear protective gloves/protective clothing/eye protection.[13]
Eye Irritation	H319: Causes serious eye irritation.[13][15]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[13]
Respiratory Sensitization	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[15]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[13] P304+P340: IF INHALED: Remove person to fresh air.[13]

Safe Handling Protocol

• Engineering Controls: Always handle this compound inside a certified chemical fume hood to ensure adequate ventilation and avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles[13].

• Dispensing: As a low-melting solid or liquid, it should be dispensed carefully, avoiding skin and eye contact.

• Spill Response: In case of a small spill, absorb with an inert material (e.g., vermiculite, sand), collect in a sealed container, and dispose of as hazardous waste[13].

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials[13]. Recommended storage is often at 2-8°C under an inert atmosphere like argon.

Conclusion

2,4-Dimethylphenyl Isothiocyanate is more than just a chemical with a defined molecular weight of 163.24 g/mol . It is a highly functionalized and versatile building block with significant potential in medicinal chemistry and materials science. A thorough understanding of its physicochemical properties, combined with robust synthesis and characterization protocols, enables researchers to harness its reactivity safely and effectively. Adherence to stringent safety protocols is paramount to mitigating the risks associated with its handling, ensuring its continued value in the advancement of chemical and biomedical research.

References

• Title: 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | CAS: 39842-01-8 | Chemical Product Source: FINETECH INDUSTRY LIMITED URL: [Link]

• Title: 2,4-Dimethylphenyl isothiocyanate - NIST WebBook Source: National Institute of Standards and Technology (NIST) URL: [Link]

• Title: Chemical Properties of 2,4-Dimethylphenyl isothiocyanate (CAS 39842-01-8) Source: Cheméo URL: [Link]

• Title: 2,4-Dimethylphenyl isothiocyanate - IR Spectrum Source: National Institute of Standards and Technology (NIST) URL: [Link]

• Title: Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent Source: MDPI URL: [Link]

• Title: Isothiocyanate synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis of Isothiocyanates: An Update Source: National Institutes of Health (NIH) URL: [Link]

• Title: Chemical Synthesis and Properties of Isothiocyanates Source: Mol-Instincts URL: [Link]

• Title: Isothiocyanates in medicine: A comprehensive review on phenylethyl-, allyl-, and benzyl... Source: PubMed URL: [Link]

• Title: The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents Source: National Institutes of Health (NIH) URL: [Link]

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2,4-Dimethylphenyl isothiocyanate chemical properties

An In-Depth Technical Guide to 2,4-Dimethylphenyl Isothiocyanate: Properties, Synthesis, and Applications

Introduction

2,4-Dimethylphenyl isothiocyanate, also known as 2,4-xylyl isothiocyanate, is an aromatic organosulfur compound that serves as a pivotal intermediate in synthetic chemistry.[1] Its unique molecular architecture, featuring a reactive isothiocyanate (-N=C=S) group appended to a dimethyl-substituted phenyl ring, renders it a valuable building block for a diverse array of more complex molecules. This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth exploration of the core chemical properties, synthesis, reactivity, and applications of this compound, with a focus on its practical utility for researchers and professionals in drug development and fine chemical synthesis. We will delve into the causality behind experimental choices and present validated protocols to ensure scientific integrity and reproducibility.

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and spectroscopic properties is fundamental to its effective application in a laboratory setting. These characteristics govern its handling, reaction conditions, and analytical monitoring.

Physical and Chemical Identity

2,4-Dimethylphenyl isothiocyanate is typically a solid at room temperature, melting to a light yellow liquid.[1][2] Its key identifiers and properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	39842-01-8	[1][3][4]
Molecular Formula	C₉H₉NS	[1][3][4]
Molecular Weight	163.24 g/mol	[1][3]
IUPAC Name	1-isothiocyanato-2,4-dimethylbenzene	[4]
Synonyms	2,4-Xylyl isothiocyanate, 4-Isothiocyanato-m-xylene	[1][2]
Appearance	White to light orange/yellow solid or liquid	[2]
Melting Point	25-29 °C
Boiling Point	263 °C (at 760 mmHg); 122 °C (pressure not specified)	[1]
Density	~1.01 g/cm³	[1]
Refractive Index (n20/D)	~1.623 - 1.625	[1][5]
Flash Point	116 - 130 °C	[1]
Storage	Refrigerate (0-10°C) under an inert gas	[2]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 2,4-Dimethylphenyl isothiocyanate.

• Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is the strong, broad absorption band characteristic of the isothiocyanate (-N=C=S) functional group, typically appearing in the 2050-2150 cm⁻¹ region. Additional peaks corresponding to aromatic C-H stretching (around 3000-3100 cm⁻¹) and C=C ring stretching (around 1500-1600 cm⁻¹) will also be present. The NIST Chemistry WebBook confirms the availability of reference IR spectra.[4]

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a distinct molecular ion (M⁺) peak at m/z = 163, corresponding to the molecular weight of the compound.[4] Fragmentation patterns would likely involve the loss of the NCS group or cleavage of the methyl substituents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides unambiguous structural confirmation.

  • ¹H NMR: The spectrum is expected to show three distinct signals in deuterated chloroform (CDCl₃). The two methyl groups (CH₃) will appear as singlets in the upfield region, typically between δ 2.2 and 2.5 ppm. The three protons on the aromatic ring will appear in the downfield region (δ 6.9-7.2 ppm), exhibiting a coupling pattern consistent with a 1,2,4-trisubstituted benzene ring (likely a singlet, a doublet, and a doublet).

  • ¹³C NMR: The carbon spectrum will show nine distinct signals. The highly deshielded carbon of the isothiocyanate group (-N=C=S) is expected to appear significantly downfield, often in the range of δ 130-140 ppm. The aromatic carbons will resonate between δ 125 and 140 ppm, while the two methyl group carbons will be found upfield, around δ 20 ppm.[6][7]

Synthesis Methodology: From Amine to Isothiocyanate

Isothiocyanates are most commonly synthesized from the corresponding primary amine.[8] While historical methods often employed highly toxic reagents like thiophosgene, modern protocols favor safer alternatives.[9] A robust and widely applicable method involves the in situ generation and subsequent decomposition of a dithiocarbamate salt, formed by the reaction of the primary amine with carbon disulfide.[8][10]

The diagram below illustrates a generalized workflow for this synthesis.

Fig. 1: General workflow for the synthesis of aryl isothiocyanates.

Experimental Protocol: Synthesis via Dithiocarbamate Decomposition

This protocol is based on a well-established method utilizing tosyl chloride as the desulfurizing agent.[8] It avoids more hazardous reagents while providing good yields.

Materials:

• 2,4-Dimethylaniline (1.0 eq)

• Carbon Disulfide (CS₂, 1.2 eq)

• Triethylamine (TEA, 2.2 eq)

• p-Toluenesulfonyl Chloride (Tosyl Chloride, TsCl, 1.1 eq)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, add 2,4-dimethylaniline (1.0 eq) and anhydrous DCM. Cool the flask to 0 °C in an ice bath.

  • Rationale: An inert atmosphere (nitrogen) and anhydrous conditions are crucial to prevent side reactions with moisture. Cooling mitigates the exothermicity of the initial amine-CS₂ reaction.

• Dithiocarbamate Formation: Add triethylamine (2.2 eq) to the stirred solution. Slowly add carbon disulfide (1.2 eq) dropwise over 15 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction to stir at room temperature for 1 hour.

  • Rationale: TEA acts as a base to deprotonate the amine, facilitating the nucleophilic attack on CS₂ to form the dithiocarbamate salt. Stirring at room temperature ensures complete salt formation.

• Desulfurization: Re-cool the mixture to 0 °C. Dissolve tosyl chloride (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 20 minutes. Once the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-3 hours.

  • Rationale: Tosyl chloride is an effective desulfurizing agent that mediates the decomposition of the dithiocarbamate salt to the isothiocyanate.[8] Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

  • Rationale: The aqueous washes remove unreacted reagents, TEA hydrochloride salt, and other water-soluble byproducts. The bicarbonate wash specifically neutralizes any acidic impurities.

• Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude oil can be purified by vacuum distillation or flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure 2,4-dimethylphenyl isothiocyanate.

Core Reactivity and Synthetic Utility

The synthetic value of 2,4-dimethylphenyl isothiocyanate stems from the electrophilic nature of the central carbon atom in the -N=C=S group. This carbon is highly susceptible to attack by a wide range of nucleophiles, including amines, alcohols, and thiols.[11]

Thiourea Synthesis: A Cornerstone Reaction

The most prominent and synthetically useful reaction of isothiocyanates is their coupling with primary or secondary amines to form N,N'-disubstituted thioureas.[12][13] This reaction is highly efficient, often proceeds under mild conditions, and generates minimal byproducts, making it a "click-type" reaction.[14]

The mechanism involves the nucleophilic attack of the amine's lone pair on the electrophilic isothiocyanate carbon, forming a zwitterionic intermediate that rapidly undergoes proton transfer to yield the stable thiourea product.[14]

Fig. 2: Reaction mechanism for thiourea formation.

Experimental Protocol: Synthesis of N-(2,4-dimethylphenyl)-N'-benzylthiourea

This protocol details the straightforward synthesis of a representative thiourea derivative.

Materials:

• 2,4-Dimethylphenyl isothiocyanate (1.0 eq)

• Benzylamine (1.0 eq)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,4-dimethylphenyl isothiocyanate (1.0 eq) in THF.

• Amine Addition: Add benzylamine (1.0 eq) to the solution at room temperature. The reaction is often mildly exothermic.

  • Rationale: The reaction is typically fast and efficient at room temperature. The choice of solvent is flexible; THF, DCM, or ethanol are common and effective.[14]

• Reaction and Monitoring: Stir the mixture at room temperature. The reaction is usually complete within 1-2 hours. Monitor the disappearance of the isothiocyanate starting material by TLC. In many cases, the thiourea product is poorly soluble and will precipitate from the reaction mixture as a white solid.

• Isolation: If a precipitate has formed, collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold solvent (e.g., THF or hexane) to remove any residual soluble impurities.

• Purification: If no precipitate forms or if further purification is needed, concentrate the reaction mixture under reduced pressure. The resulting solid can be recrystallized (e.g., from an ethanol/water mixture) to yield the pure thiourea derivative. The product's identity and purity should be confirmed by NMR, IR, and melting point analysis.

Applications in Research and Drug Development

2,4-Dimethylphenyl isothiocyanate is not typically an active pharmaceutical ingredient itself but rather a crucial building block. Its primary application lies in the synthesis of molecules containing the thiourea moiety, which is a well-known "pharmacophore" in medicinal chemistry.[10]

• Drug Discovery: The thiourea scaffold is present in a wide range of biologically active compounds, including antiviral, antibacterial, and anticancer agents.[10] The ability to easily synthesize a library of thiourea derivatives by reacting 2,4-dimethylphenyl isothiocyanate with various amines allows for rapid structure-activity relationship (SAR) studies.

• Agrochemicals: Similar to pharmaceuticals, the thiourea structure is a key component in many pesticides and herbicides. This reagent serves as a key intermediate in the development of new agrochemical agents.

• Organic Synthesis: Beyond thioureas, the isothiocyanate group can participate in cyclization reactions to form various nitrogen- and sulfur-containing heterocyclic compounds, which are foundational structures in many areas of chemical research.[10]

Safety, Handling, and Storage

As with any reactive chemical, proper safety protocols must be strictly followed when handling 2,4-Dimethylphenyl isothiocyanate. It is classified as toxic and an irritant.[2][15]

Hazard Category	Description	Source(s)
Acute Toxicity	Toxic if swallowed or inhaled.	[2][15]
Skin Corrosion/Irritation	Causes skin irritation. May cause an allergic skin reaction.	[15]
Eye Damage/Irritation	Causes serious eye irritation.	[15]
Respiratory Sensitization	May cause allergy or asthma symptoms or breathing difficulties if inhaled.	[15]
Specific Target Organ Toxicity	May cause respiratory irritation.	[15]

Handling Recommendations:

• Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood.[2][16]

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[16][17]

• Precautions: Avoid breathing dust, fumes, or vapors.[16] Prevent contact with skin and eyes. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[17]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][16]

• The recommended storage temperature is refrigerated (0-10 °C).[2]

• Store under an inert atmosphere (e.g., argon or nitrogen) to protect from moisture, as isothiocyanates can slowly react with water.[2]

Conclusion

2,4-Dimethylphenyl isothiocyanate is a versatile and valuable reagent for the modern synthetic chemist. Its well-defined physicochemical properties and predictable reactivity, centered on the electrophilic isothiocyanate group, make it a reliable building block for introducing the thiourea scaffold and other sulfur-containing heterocycles. By employing the robust synthesis and application protocols detailed in this guide and adhering to strict safety measures, researchers can effectively leverage this compound to advance projects in drug discovery, agrochemical development, and materials science.

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• 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8 . Sigma-Aldrich.

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• 2,6-Dimethylphenyl isothiocyanate 98 19241-16-8 . Sigma-Aldrich.

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• NMR Chemical Shifts of Trace Impurities . KGROUP.

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• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist . Organometallics, 29(9), 2176–2179.

• Spectroscopy and Spectrometry in Organic Chemistry . University of Wisconsin-Madison.

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2,4-Dimethylphenyl isothiocyanate synthesis pathway

An In-depth Technical Guide to the Synthesis of 2,4-Dimethylphenyl Isothiocyanate

Authored by: A Senior Application Scientist

Foreword: The Strategic Importance of 2,4-Dimethylphenyl Isothiocyanate

2,4-Dimethylphenyl isothiocyanate (CAS No: 39842-01-8) is a pivotal chemical intermediate whose value extends across the pharmaceutical, agrochemical, and material science sectors. Its unique structure, featuring a reactive isothiocyanate (-N=C=S) group attached to a dimethyl-substituted aromatic ring, makes it a versatile building block for constructing complex molecular architectures.[1] The isothiocyanate moiety is a potent electrophile, readily undergoing addition reactions with nucleophiles like amines and alcohols to form thioureas and thiocarbamates, respectively. This reactivity is harnessed in the development of bioactive molecules, including potential anticancer, anti-inflammatory, and antimicrobial agents.[2][3]

For researchers and drug development professionals, a deep understanding of its synthesis is not merely an academic exercise; it is a gateway to innovation. The choice of synthetic pathway directly impacts yield, purity, scalability, and safety—factors that are paramount in both discovery and manufacturing. This guide provides a comprehensive exploration of the core synthetic strategies, moving beyond simple protocols to elucidate the underlying chemical principles and rationale that govern success in the laboratory.

Chapter 1: Strategic Overview of Synthetic Pathways

The synthesis of aryl isothiocyanates, including our target molecule, primarily begins with the corresponding primary amine, 2,4-dimethylaniline (also known as 2,4-xylidine).[4][5] From this common starting point, the pathways diverge, principally into two major strategies: the direct reaction with a thiocarbonyl transfer agent and the two-step dithiocarbamate formation-decomposition route.

The following diagram illustrates the high-level strategic options available to the synthetic chemist.

Sources

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• 5. 2,4-Dimethylaniline, 99% | Fisher Scientific [fishersci.ca]

An In-Depth Technical Guide to 2,4-Dimethylphenyl Isothiocyanate for Advanced Research Applications

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals working with 2,4-Dimethylphenyl isothiocyanate. It moves beyond basic data to provide field-proven insights into its synthesis, reactivity, and application, ensuring a foundation of scientific integrity and practical utility.

Introduction: The Versatility of a Core Synthetic Building Block

2,4-Dimethylphenyl isothiocyanate is an aromatic organosulfur compound distinguished by the presence of a reactive isothiocyanate (-N=C=S) functional group attached to a 2,4-dimethyl substituted benzene ring. This specific arrangement of methyl groups and the reactive isothiocyanate moiety makes it a valuable and versatile intermediate in organic synthesis. Its primary utility lies in its ability to serve as a precursor for a wide array of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals. The electrophilic carbon atom of the isothiocyanate group is highly susceptible to nucleophilic attack, providing a reliable handle for constructing thiourea linkages, heterocyclic scaffolds, and other sulfur-containing motifs that are prevalent in biologically active compounds.[1]

Molecular Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are prerequisites for its successful application in any experimental setting. 2,4-Dimethylphenyl isothiocyanate is identified by the CAS Registry Number 39842-01-8.[2]

Table 1: Chemical Identifiers for 2,4-Dimethylphenyl Isothiocyanate

Identifier	Value	Source
CAS Number	39842-01-8	[2][3][4]
Molecular Formula	C₉H₉NS	[2][3][5]
Molecular Weight	163.24 g/mol	[3][4][5]
IUPAC Name	1-isothiocyanato-2,4-dimethylbenzene	[6]
InChI Key	HOHSBFCSOARUBF-UHFFFAOYSA-N	[2][3][4]
SMILES	Cc1ccc(N=C=S)c(C)c1	[4]

The physical characteristics of a reagent dictate its handling, storage, and reaction conditions. The properties of 2,4-Dimethylphenyl isothiocyanate are summarized below. It is important to note that boiling points can vary based on measurement pressure.

Table 2: Physicochemical Data for 2,4-Dimethylphenyl Isothiocyanate

Property	Value	Source
Appearance	Light yellow liquid or solid
Melting Point	25-29 °C	[7]
Boiling Point	263 °C; 122 °C	[6]
Density	1.01 g/cm³	[6]
Flash Point	116 °C; 122-130 °C	[6]
Refractive Index	1.6230	[6]
Storage Temperature	2-8 °C, under inert gas (Argon)

Spectroscopic and Analytical Characterization

Structural verification is paramount. The identity and purity of 2,4-Dimethylphenyl isothiocyanate are typically confirmed using a combination of spectroscopic methods.

• Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is a strong, sharp absorption band around 2000-2200 cm⁻¹, characteristic of the asymmetric stretching vibration of the -N=C=S group.[2][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will show distinct signals corresponding to the aromatic protons on the benzene ring and the two methyl groups. The integration and splitting patterns of the aromatic protons will confirm the 1,2,4-substitution pattern.

  • ¹³C NMR: The spectrum will display a characteristic signal for the isothiocyanate carbon (-N=C =S) in the range of 130-140 ppm, in addition to signals for the aromatic and methyl carbons.[9]

• Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion peak (M⁺) corresponding to the compound's molecular weight (m/z = 163), confirming its elemental composition.[2]

Synthesis Methodologies: A Self-Validating Protocol

The synthesis of isothiocyanates has evolved to favor methods that avoid highly toxic reagents like thiophosgene.[10] A robust and widely adopted approach involves the in-situ formation and subsequent decomposition of a dithiocarbamate salt from the corresponding primary amine, 2,4-dimethylaniline.[11] This two-step, one-pot procedure is efficient and utilizes more manageable reagents.

Causality in Experimental Design

The choice of this pathway is deliberate. The initial reaction between the primary amine (a nucleophile) and carbon disulfide (an electrophile) in the presence of a base like triethylamine creates a stable dithiocarbamate salt intermediate. This intermediate can then be "activated" for elimination by a desulfurizing agent. Tosyl chloride is an excellent choice as it converts one of the sulfur atoms into a good leaving group, facilitating the formation of the isothiocyanate and a stable tosyl-sulfur byproduct.[11] This method provides high yields and is broadly applicable to various substituted anilines.

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• 3. 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | CAS: 39842-01-8 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
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A Spectroscopic Guide to 2,4-Dimethylphenyl Isothiocyanate for Researchers and Drug Development Professionals

Introduction

2,4-Dimethylphenyl isothiocyanate (C₉H₉NS), a member of the isothiocyanate class of organic compounds, serves as a vital building block in the synthesis of various pharmaceutical agents and agrochemicals. Its chemical structure, characterized by a dimethyl-substituted phenyl ring attached to a reactive isothiocyanate group, dictates its utility in forming thiourea derivatives and other heterocyclic systems. Accurate and unambiguous structural elucidation is paramount for ensuring the purity, stability, and intended reactivity of this intermediate in complex synthetic pathways. This guide provides a detailed examination of the key spectroscopic techniques—IR, NMR, and Mass Spec—used to confirm the identity and integrity of 2,4-dimethylphenyl isothiocyanate.

Molecular Structure and Properties

Before delving into the spectral data, it is essential to understand the fundamental properties of 2,4-dimethylphenyl isothiocyanate.

Property	Value
Chemical Formula	C₉H₉NS
Molecular Weight	163.24 g/mol [1]
CAS Number	39842-01-8[1]
Appearance	White to light yellow crystalline solid
Boiling Point	263 °C
Melting Point	25-29 °C

The structural integrity of this molecule is the foundation of its chemical behavior. The following diagram illustrates the molecular structure and numbering convention used in this guide.

Caption: Molecular structure of 2,4-dimethylphenyl isothiocyanate.

Infrared (IR) Spectroscopy: Unveiling Functional Groups

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 2,4-dimethylphenyl isothiocyanate is characterized by a prominent, sharp absorption band associated with the asymmetric stretching vibration of the isothiocyanate (-N=C=S) group.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: A small amount of solid 2,4-dimethylphenyl isothiocyanate is placed directly on the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: The spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹) by co-adding a sufficient number of scans (e.g., 32 or 64) to achieve a high signal-to-noise ratio.

• Background Correction: A background spectrum of the clean ATR crystal is recorded and subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

Interpretation of the IR Spectrum

The key absorption bands in the IR spectrum of 2,4-dimethylphenyl isothiocyanate are summarized below. This data is referenced from the NIST Chemistry WebBook, a trusted source for spectral information.[2]

Wavenumber (cm⁻¹)	Intensity	Assignment
2100 - 2000	Strong, Sharp	-N=C=S asymmetric stretch
3100 - 3000	Medium	Aromatic C-H stretch
2980 - 2850	Medium	Aliphatic C-H stretch (from methyl groups)
1610 - 1580	Medium to Weak	Aromatic C=C ring stretch
1500 - 1450	Medium	Aromatic C=C ring stretch
850 - 800	Strong	C-H out-of-plane bending (indicative of 1,2,4-trisubstitution)

The most diagnostic peak is the intense, sharp band in the 2100-2000 cm⁻¹ region, which is a hallmark of the isothiocyanate functional group. The presence of bands in both the aromatic and aliphatic C-H stretching regions confirms the presence of the substituted phenyl ring and the methyl groups.

Caption: Workflow for ATR FT-IR analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy provides detailed information about the chemical environment of individual hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within a molecule. This allows for the precise mapping of the molecular structure.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 10-20 mg of 2,4-dimethylphenyl isothiocyanate is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• ¹H NMR Acquisition: The ¹H NMR spectrum is acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard pulse sequences are used to obtain a high-resolution spectrum.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired using a proton-decoupled pulse sequence to simplify the spectrum to a series of singlets, one for each unique carbon atom.

¹H NMR Spectral Data and Interpretation

The ¹H NMR spectrum of 2,4-dimethylphenyl isothiocyanate is expected to show distinct signals for the aromatic protons and the methyl protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.1 - 7.0	m	3H	Aromatic protons (H-3, H-5, H-6)
~2.4	s	3H	Methyl protons (at C-4)
~2.3	s	3H	Methyl protons (at C-2)

The aromatic region will exhibit a complex multiplet due to the coupling between the three adjacent protons on the ring. The two methyl groups are in different chemical environments and are therefore expected to show two distinct singlets.

¹³C NMR Spectral Data and Interpretation

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~138	Aromatic C-2
~136	Aromatic C-4
~135	Isothiocyanate (-N=C =S)
~131	Aromatic C-6
~130	Aromatic C-1
~127	Aromatic C-5
~125	Aromatic C-3
~21	Methyl carbon (at C-4)
~18	Methyl carbon (at C-2)

The chemical shift of the isothiocyanate carbon is typically found in the 130-140 ppm range. The nine distinct signals in the ¹³C NMR spectrum are consistent with the nine carbon atoms in the proposed structure.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule. This data is crucial for confirming the elemental composition and connectivity of the compound.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of 2,4-dimethylphenyl isothiocyanate is introduced into the mass spectrometer, typically via a direct insertion probe or gas chromatography inlet.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Interpretation of the Mass Spectrum

The mass spectrum of 2,4-dimethylphenyl isothiocyanate will show a molecular ion peak (M⁺) corresponding to the intact molecule, as well as several fragment ions. The mass spectral data can be accessed from the NIST Chemistry WebBook.[2]

m/z	Relative Intensity	Proposed Fragment
163	High	[C₉H₉NS]⁺ (Molecular Ion, M⁺)
148	Moderate	[M - CH₃]⁺
105	High	[C₇H₅N]⁺
91	Moderate	[C₇H₇]⁺ (Tropylium ion)

The molecular ion peak at m/z 163 confirms the molecular weight of the compound. The fragmentation pattern is consistent with the proposed structure, showing the loss of a methyl group and other characteristic cleavages of the aromatic ring and isothiocyanate group.

Caption: Proposed fragmentation pathway of 2,4-dimethylphenyl isothiocyanate in EI-MS.

Conclusion

The comprehensive analysis of the Infrared, ¹H NMR, ¹³C NMR, and Mass Spectrometry data provides a self-validating system for the structural confirmation of 2,4-dimethylphenyl isothiocyanate. Each technique offers a unique and complementary piece of the structural puzzle, and together they provide an unambiguous identification of the molecule. This in-depth understanding of its spectral properties is indispensable for researchers and drug development professionals to ensure the quality and consistency of this critical synthetic intermediate.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 136365, 2,4-Dimethylphenyl isothiocyanate. Retrieved from [Link].

• NIST Chemistry WebBook, SRD 69. 2,4-Dimethylphenyl isothiocyanate. Retrieved from [Link].

Sources

• 1. 2,4-Dimethylphenyl isothiocyanate [webbook.nist.gov]
• 2. 2,4-Dimethylphenyl isothiocyanate [webbook.nist.gov]

An In-depth Technical Guide to 2,4-Dimethylphenyl Isothiocyanate: Synthesis, Properties, and Applications in Research and Drug Development

This guide provides a comprehensive technical overview of 2,4-dimethylphenyl isothiocyanate, a versatile reagent with significant potential in chemical synthesis and life sciences. Tailored for researchers, scientists, and professionals in drug development, this document delves into the compound's nomenclature, physicochemical properties, synthesis protocols, and its applications as a precursor to biologically active molecules.

Compound Identification and Nomenclature

2,4-Dimethylphenyl isothiocyanate is an aromatic organic compound featuring an isothiocyanate functional group attached to a xylene backbone. Due to its specific structure, it is known by several synonyms and alternative names in chemical literature and commercial catalogs. Accurate identification is crucial for sourcing and regulatory compliance.

Systematic and Common Names:

• Primary Name: 2,4-Dimethylphenyl isothiocyanate

• IUPAC Name: 1-Isothiocyanato-2,4-dimethylbenzene

• Alternative Names:

  • 2,4-Xylyl isothiocyanate[1]

  • Isothiocyanic acid 2,4-dimethylphenyl ester[1]

  • 4-Isothiocyanato-m-xylene

Chemical Identifiers:

Identifier	Value
CAS Number	39842-01-8
Molecular Formula	C₉H₉NS
Molecular Weight	163.24 g/mol
InChI Key	HOHSBFCSOARUBF-UHFFFAOYSA-N

Physicochemical and Spectroscopic Properties

Understanding the physical and spectral properties of 2,4-dimethylphenyl isothiocyanate is fundamental for its handling, purification, and characterization.

Physical Properties:

Property	Value	Source
Appearance	White to light yellow or orange powder, lump, or clear liquid	[1]
Melting Point	25-29 °C
Boiling Point	263 °C
Flash Point	116 °C
Density	1.01 g/cm³

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show two singlets in the aromatic region (around 7.0-7.2 ppm) corresponding to the two aromatic protons. Two additional singlets would appear in the aliphatic region (around 2.2-2.4 ppm) for the two non-equivalent methyl groups.

• ¹³C NMR: The carbon NMR spectrum will be more complex. The isothiocyanate carbon (-N=C=S) typically appears around 130-140 ppm, though it can sometimes be broad. The aromatic carbons will resonate in the 125-140 ppm range, and the two methyl carbons will be found upfield, around 20 ppm.

• IR Spectroscopy: The infrared spectrum is characterized by a strong, sharp absorption band around 2050-2150 cm⁻¹ which is indicative of the -N=C=S stretching vibration. Additional bands will be present for aromatic C-H and C=C stretching.

• Mass Spectrometry: The electron ionization mass spectrum will show a molecular ion peak (M⁺) at m/z = 163, corresponding to the molecular weight of the compound.

Synthesis of 2,4-Dimethylphenyl Isothiocyanate

The synthesis of aryl isothiocyanates from their corresponding primary amines is a well-established transformation in organic chemistry. The most common and reliable method involves the reaction of the amine with carbon disulfide to form a dithiocarbamate salt, which is subsequently decomposed to the isothiocyanate.

Rationale for the Synthetic Approach

The chosen synthetic pathway is favored for its operational simplicity and the availability of starting materials. 2,4-Dimethylaniline is a common chemical feedstock. The reaction proceeds through a nucleophilic attack of the amine on carbon disulfide, a good electrophile. The resulting dithiocarbamic acid is deprotonated by a base to form a stable salt. The subsequent decomposition of this salt to the isothiocyanate is typically achieved by treatment with a desulfurizing agent. This two-step, one-pot procedure is highly efficient.

Experimental Protocol: Synthesis from 2,4-Dimethylaniline

This protocol is a generalized procedure adapted from established methods for isothiocyanate synthesis.

Materials:

• 2,4-Dimethylaniline

• Carbon disulfide (CS₂)

• Triethylamine (Et₃N) or another suitable base

• Desulfurizing agent (e.g., N,N'-dicyclohexylcarbodiimide (DCC) or tosyl chloride)

• Anhydrous solvent (e.g., dichloromethane, acetone, or tetrahydrofuran)

• Standard laboratory glassware

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2,4-dimethylaniline (1.0 equivalent) and triethylamine (1.1 equivalents) in the chosen anhydrous solvent.

• Cool the mixture in an ice bath and add carbon disulfide (1.2 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 1-2 hours. The formation of the triethylammonium dithiocarbamate salt can be monitored by thin-layer chromatography (TLC).

• To the stirred solution, add the desulfurizing agent (1.1 equivalents) portion-wise. If using DCC, a precipitate of dicyclohexylthiourea will form.

• Continue stirring at room temperature for 4-6 hours, or until TLC indicates the complete consumption of the dithiocarbamate salt.

• If DCC was used, filter the reaction mixture to remove the precipitated urea.

• Concentrate the filtrate under reduced pressure to obtain the crude 2,4-dimethylphenyl isothiocyanate.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Caption: Workflow for the synthesis of 2,4-dimethylphenyl isothiocyanate.

Reactivity and Applications in Drug Development

The isothiocyanate functional group is a versatile electrophile that readily reacts with nucleophiles, most notably primary and secondary amines, to form stable thiourea derivatives. This reactivity is the cornerstone of its application in medicinal chemistry and drug development.

Synthesis of Thiourea Derivatives

The reaction of 2,4-dimethylphenyl isothiocyanate with an amine is a high-yielding and straightforward method for generating a library of N-(2,4-dimethylphenyl)-N'-substituted thioureas. These compounds are of significant interest due to their diverse biological activities.

Caption: General reaction of 2,4-dimethylphenyl isothiocyanate with a primary amine.

Biological Significance of Thiourea Derivatives

While specific studies on 2,4-dimethylphenyl isothiocyanate itself are limited in publicly accessible literature, the biological activities of its thiourea derivatives are more extensively documented. These derivatives have shown promise in several therapeutic areas:

• Antimicrobial Activity: Many thiourea derivatives exhibit antibacterial and antifungal properties. The mechanism is often attributed to the disruption of microbial cell membranes or the inhibition of essential enzymes.

• Anticancer Activity: Isothiocyanates, in general, are well-known for their cancer chemopreventive properties. They can induce apoptosis (programmed cell death) and cause cell cycle arrest in cancer cells. The thiourea derivatives of 2,4-dimethylphenyl isothiocyanate are being investigated for similar activities.

• Enzyme Inhibition: The thiourea moiety can act as a hydrogen bond donor and acceptor, and the sulfur atom can coordinate with metal ions in enzyme active sites. This makes thiourea derivatives potential inhibitors of various enzymes, such as kinases and proteases, which are important targets in drug discovery.

Experimental Protocol: Synthesis of a Thiourea Derivative

This protocol describes the synthesis of N-(2,4-dimethylphenyl)-N'-methylthiourea as a representative example.

Materials:

• 2,4-Dimethylphenyl isothiocyanate

• Methylamine (e.g., 40% solution in water)

• Ethanol

• Standard laboratory glassware

Procedure:

• Dissolve 2,4-dimethylphenyl isothiocyanate (1.0 equivalent) in ethanol in a round-bottom flask.

• With stirring, add the methylamine solution (1.1 equivalents) dropwise at room temperature. The reaction is typically exothermic.

• Stir the mixture for 1-2 hours at room temperature. The reaction progress can be monitored by TLC.

• Upon completion, the product may precipitate from the solution. If not, the solvent can be partially evaporated to induce crystallization.

• Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Safety and Handling

2,4-Dimethylphenyl isothiocyanate is a hazardous chemical and must be handled with appropriate safety precautions in a well-ventilated fume hood.

• Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.

• Irritation: It can cause skin and serious eye irritation.

• Sensitization: May cause an allergic skin reaction and allergy or asthma symptoms or breathing difficulties if inhaled.

Always consult the Safety Data Sheet (SDS) before handling this compound and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

2,4-Dimethylphenyl isothiocyanate is a valuable and reactive chemical intermediate. Its straightforward synthesis and the versatile reactivity of the isothiocyanate group make it an important building block, particularly for the generation of biologically active thiourea derivatives. For researchers in drug discovery and medicinal chemistry, this compound offers a gateway to novel molecular entities with potential therapeutic applications in oncology and infectious diseases. Further investigation into the specific biological targets of 2,4-dimethylphenyl isothiocyanate and its derivatives is warranted to fully exploit its potential.

References

• Organic Syntheses. Phenyl isothiocyanate. Available at: [Link]

• Kłos, J., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules, 26(9), 2698. Available at: [Link]

• Dufour, V., et al. (2015). The antibacterial properties of isothiocyanates. Microbiology, 161(Pt_2), 229–243. Available at: [Link]

• Mitsiogianni, M., et al. (2022). The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents. International Journal of Molecular Sciences, 23(19), 11846. Available at: [Link]

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The Reactivity of 2,4-Dimethylphenyl Isothiocyanate with Nucleophiles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylphenyl isothiocyanate is an aromatic isothiocyanate, a class of organosulfur compounds characterized by the functional group –N=C=S. This functional group makes them valuable synthons in organic chemistry, particularly in the synthesis of nitrogen- and sulfur-containing heterocycles.[1] Isothiocyanates, including the 2,4-dimethylphenyl derivative, are important building blocks in medicinal chemistry for the creation of thioureas, which exhibit a wide range of biological activities, including antihypertension, anticancer, antidiabetic, anti-inflammatory, and antiviral properties.[2] The reactivity of the isothiocyanate group is governed by the electrophilic nature of the central carbon atom, making it susceptible to attack by various nucleophiles.[3] The presence of the 2,4-dimethylphenyl group introduces specific steric and electronic effects that modulate this reactivity, influencing reaction rates and product outcomes. This guide provides an in-depth exploration of the reactivity of 2,4-dimethylphenyl isothiocyanate with a range of common nucleophiles, offering insights into reaction mechanisms, influencing factors, and practical synthetic protocols.

The Isothiocyanate Moiety: An Electrophilic Hub

The reactivity of 2,4-dimethylphenyl isothiocyanate is centered on the carbon atom of the –N=C=S group. This carbon is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms.[4] Nucleophiles readily attack this carbon, initiating an addition reaction that is the foundation for the synthesis of a diverse array of compounds.[3]

General Mechanism of Nucleophilic Addition

The fundamental reaction pathway involves the nucleophilic attack on the electrophilic carbon of the isothiocyanate. This leads to the formation of a transient intermediate, which then typically undergoes protonation to yield the final stable product.[4]

Caption: General mechanism of nucleophilic addition to an isothiocyanate.

Reactivity with Specific Nucleophiles

Amines: The Gateway to Thioureas

The reaction of 2,4-dimethylphenyl isothiocyanate with primary and secondary amines is a robust and efficient method for synthesizing N,N'-disubstituted thioureas.[5][6] This reaction is typically high-yielding and proceeds under mild conditions.[4]

The reaction is initiated by the nucleophilic attack of the amine's nitrogen atom on the isothiocyanate's central carbon, forming a zwitterionic intermediate.[4] A subsequent proton transfer, often facilitated by another amine molecule acting as a base, leads to the final thiourea product.[7] The reaction is generally carried out by simply mixing the isothiocyanate and the amine in a suitable solvent at room temperature or with gentle heating.[5][8]

Alcohols and Phenols: Formation of Thiocarbamates

Alcohols and phenols react with isothiocyanates to form O-alkyl or O-aryl thiocarbamates. This reaction often requires a base to deprotonate the alcohol or phenol, increasing its nucleophilicity.[9][10] The resulting alkoxide or phenoxide then attacks the electrophilic carbon of the isothiocyanate.

Thiols: Synthesizing Dithiocarbamates

Thiols, being potent nucleophiles, readily react with isothiocyanates to yield dithiocarbamates.[11] This reaction can be reversible, and the dithiocarbamate products can act as "transport forms" of the parent isothiocyanate, capable of transferring the isothiocyanate group to other nucleophiles.[11] The reaction is also pH-dependent, with the formation of dithiocarbamates being favored under neutral to slightly acidic conditions (pH 6-8).[12]

Water: The Path to Hydrolysis

Isothiocyanates are susceptible to hydrolysis, particularly under basic conditions, which leads to the formation of a primary amine and releases carbon oxysulfide, which can further decompose. While often an undesirable side reaction, this reactivity highlights the electrophilic nature of the isothiocyanate group.

Factors Influencing Reactivity

Several factors govern the rate and outcome of the reactions between 2,4-dimethylphenyl isothiocyanate and nucleophiles:

• Steric Effects : The two methyl groups on the phenyl ring, particularly the ortho-methyl group, can sterically hinder the approach of the nucleophile to the electrophilic carbon. This can lead to slower reaction rates compared to unsubstituted phenyl isothiocyanate.

• Electronic Effects : The methyl groups are electron-donating, which slightly reduces the electrophilicity of the isothiocyanate carbon. However, this effect is generally less significant than the steric hindrance.

• Nucleophile Strength : The reactivity of the nucleophile is a critical factor. Stronger nucleophiles, such as primary amines and thiols, react more rapidly than weaker ones like alcohols and water.[13][14] The basicity of the nucleophile plays a significant role in its reactivity.

• Solvent : The choice of solvent can influence reaction rates. Polar aprotic solvents are often used for these reactions.

• Catalysis : The aminolysis of isothiocyanates can be catalyzed by a second molecule of the amine, which facilitates the proton transfer in the intermediate stage.[7] Carboxylic acids can also influence the reaction rate, either by inhibiting it through the formation of inactive amine-acid complexes or by catalyzing the reaction with weaker bases.[7]

Caption: Key factors influencing the reactivity of 2,4-dimethylphenyl isothiocyanate.

Experimental Protocol: Synthesis of N-(2,4-dimethylphenyl)-N'-substituted Thiourea

This protocol provides a general procedure for the synthesis of a thiourea derivative from 2,4-dimethylphenyl isothiocyanate and a primary amine.

Materials:

• 2,4-Dimethylphenyl isothiocyanate

• Primary amine (e.g., aniline, benzylamine)

• Solvent (e.g., ethanol, dichloromethane, tert-butanol)[5]

Procedure:

• Dissolution: Dissolve 2,4-dimethylphenyl isothiocyanate (1.0 equivalent) in a suitable solvent in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Amine: Add the primary amine (1.0-1.1 equivalents) to the solution. The addition can be done dropwise if the reaction is exothermic.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). For less reactive amines, gentle refluxing may be required.[15]

• Isolation: Upon completion of the reaction (as indicated by TLC), the product may precipitate from the solution. If so, collect the solid by filtration. If the product remains in solution, evaporate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel if necessary.[8]

• Characterization: Confirm the structure and purity of the synthesized thiourea using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[5]

Caption: Experimental workflow for the synthesis of a thiourea derivative.

Quantitative Data Summary

The following table summarizes the general reactivity and typical reaction conditions for 2,4-dimethylphenyl isothiocyanate with various nucleophiles. Please note that specific yields and reaction times will vary depending on the specific nucleophile and reaction conditions employed.

Nucleophile Class	Product	Typical Conditions	General Yields	Reference
Primary/Secondary Amines	N,N'-Disubstituted Thiourea	Room temperature or reflux in a solvent like CH₂Cl₂ or Ethanol	Good to Excellent	[5]
Alcohols/Phenols	O-Alkyl/Aryl Thiocarbamate	Base catalysis (e.g., NaH) in a solvent like THF	Moderate to Good	[9][10]
Thiols	Dithiocarbamate	Neutral to slightly acidic pH (6-8)	Good	[12]

Conclusion

2,4-Dimethylphenyl isothiocyanate is a versatile reagent whose reactivity is dominated by the electrophilic nature of its central carbon atom. Its reactions with a wide range of nucleophiles, particularly amines, provide efficient routes to biologically relevant molecules like thioureas. Understanding the interplay of steric and electronic effects imparted by the 2,4-dimethylphenyl group, as well as the influence of nucleophile strength and reaction conditions, is crucial for designing and optimizing synthetic strategies. The protocols and mechanistic insights provided in this guide serve as a foundational resource for researchers and scientists in the field of organic synthesis and drug development.

References

• Journal of the Chemical Society, Perkin Transactions 2. The kinetics and mechanism of aminolysis of isothiocyanates. [Link]

• PMC - NIH. Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates. [Link]

• ResearchGate. Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. [Link]

• University of Greenwich. Electrochemical isothiocyanation of primary amines. [Link]

• PMC - NIH. A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. [Link]

• ChemRxiv. Recent Advancement in Synthesis of Isothiocyanates. [Link]

• MDPI. Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. [Link]

• Synthesis of new thiourea derivatives and study of its activity as anticancer agents molecular docking study. [Link]

• NIH. A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. [Link]

• Recent Advancement in the Synthesis of Isothiocyanates. [Link]

• Semantic Scholar. Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. [Link]

• PMC. Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. [Link]

• Organic Chemistry Portal. Isothiocyanate synthesis. [Link]

• ResearchGate. Reaction of isothiocyanates with nucleophiles. Compiled from data in[15]. [Link]

• Organic Chemistry Portal. Thiourea synthesis by thioacylation. [Link]

• Scribd. Green Synthesis of Symmetrical N, N0-Disubstituted Thiourea. [Link]

• Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. [Link]

• ResearchGate. Convenient Synthesis of Unsymmetrical N,N′-disubstituted Thioureas in Water. [Link]

• Journal of the Chemical Society, Dalton Transactions. Steric vs. electronic effects in palladium-thiocyanate complexes. Crystal structures of dithiocyanato, isothiocyanatothiocyanato[1,2-bis(diphenylphosphino)ethane]palladium(II), and diisothiocyanato[1,3-bis(diphenylphosphino)propane]palladium(II). [Link]

• Journal of the American Chemical Society. Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. [Link]

• ResearchGate. A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. [Link]

• ResearchGate. Synthesis of 2,4-Disubstituted Thiophenols and Solid State Structures of Thiocarbamate Precursors. [Link]

• PMC. Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. [Link]

• ResearchGate. Synthesis of disubstituted thioureas from isothiocyanates. [Link]

• ACS Publications. Isothiocyanates in the chemistry of heterocycles. [Link]

• Wikipedia. Isothiocyanate. [Link]

• PubMed. Peptide Reactivity of Isothiocyanates--Implications for Skin Allergy. [Link]

• Organic & Biomolecular Chemistry. Recent progress of direct thiocyanation reactions. [Link]

• Organic Chemistry Portal. Thiocarbamate synthesis by carbamoylation. [Link]

• ResearchGate. Preparation of Thiocyanates and Isothiocyanates from Alcohols, Thiols, Trimethylsilyl-, and Tetrahydropyranyl Ethers Using Triphenylphosphine/2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)/n-Bu4NSCN System. [Link]

• PubMed. Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation. [Link]

• Reactivities of Heteroatomic Nucleophiles Towards Carbon Electrophiles. [Link]

• MDPI. Acyl Transfer Reactions of 2,4-Dinitrophenyl Furoates: Comparative Effects of Nucleophiles and Non-Leaving Groups. [Link]

• PMC - PubMed Central. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION. [Link]

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An In-depth Technical Guide to the Health and Safety of 2,4-Dimethylphenyl Isothiocyanate

This guide provides a comprehensive overview of the health and safety considerations for 2,4-Dimethylphenyl isothiocyanate (CAS No. 39842-01-8), a crucial reagent in various research and drug development applications. This document is intended for researchers, scientists, and professionals in the field, offering in-depth technical information and actionable protocols to ensure safe handling and mitigate potential risks associated with its use.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,4-Dimethylphenyl isothiocyanate is fundamental to its safe handling and storage. These properties dictate its behavior under various laboratory conditions and inform the selection of appropriate safety measures.

Property	Value	Source(s)
CAS Number	39842-01-8	[1][2]
Molecular Formula	C9H9NS	[2]
Molecular Weight	163.24 g/mol	[1][2]
Appearance	White or Colorless to Light orange to Yellow powder to lump to clear liquid
Melting Point	25-29 °C	[1]
Boiling Point	263 °C	[1]
Density	1.01 g/cm³	[2]
Flash Point	116 °C	[1]
Refractive Index	1.6230 - 1.625	[2][3]
Storage Temperature	2-8 °C, under argon	[1]

Hazard Identification and GHS Classification

2,4-Dimethylphenyl isothiocyanate is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with its toxicity and irritant properties.

Signal Word: Danger [1]

GHS Hazard Statements: [1][4]

• H301: Toxic if swallowed.

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H317: May cause an allergic skin reaction.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

• H335: May cause respiratory irritation.

The isothiocyanate functional group (-N=C=S) is highly reactive, contributing to the compound's toxicity and sensitizing potential. This reactivity allows it to readily form covalent bonds with nucleophilic functional groups in biological macromolecules, such as proteins and DNA, leading to cellular dysfunction.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimizing exposure and ensuring a safe laboratory environment.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential.

• Engineering Controls: All work with 2,4-Dimethylphenyl isothiocyanate should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[5] Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[6]

• Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical splash goggles and a face shield to protect against splashes.[6]

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected prior to use and changed frequently, especially after direct contact.

  • Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[7]

  • Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol generation, a NIOSH/MSHA-approved respirator should be used.[6]

Handling Procedures

• Avoid all personal contact, including inhalation.[7]

• Do not eat, drink, or smoke in areas where the chemical is handled.

• Wash hands thoroughly with soap and water after handling.[7]

• Keep the container tightly closed when not in use.[8]

• Take precautionary measures against static discharge.

Storage

• Store in a cool, dry, and well-ventilated area.[8]

• Keep the container tightly closed and store under an inert atmosphere (e.g., argon) to prevent degradation due to moisture.[1]

• Store at the recommended temperature of 2-8°C.[1]

• Store away from incompatible materials such as acids, water, strong oxidizing agents, strong bases, alcohols, and amines.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates a typical workflow for handling 2,4-Dimethylphenyl isothiocyanate in a research setting, emphasizing critical safety checkpoints.

Caption: A typical laboratory workflow for the safe handling of 2,4-Dimethylphenyl isothiocyanate.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[10]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[9]

Spill and Leak Procedures

• Minor Spills (<1 L):

  • Evacuate the immediate area.

  • Wear appropriate PPE.

  • Contain the spill with an inert absorbent material (e.g., sand, vermiculite).[7]

  • Collect the absorbed material into a labeled, sealable container for proper disposal.[7]

  • Clean the spill area with soap and water.

• Major Spills (>1 L):

  • Evacuate the laboratory and alert others.

  • Call emergency services (911) and the institutional Environmental Health & Safety (EH&S) department.

  • Prevent entry into the spill area.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-resistant foam.[11]

• Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides, carbon oxides, and sulfur oxides may be generated.[11]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Emergency Response Decision Tree

Caption: A decision tree for responding to emergencies involving 2,4-Dimethylphenyl isothiocyanate.

Toxicological Information

The toxicological effects of 2,4-Dimethylphenyl isothiocyanate are primarily due to its high reactivity.

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[10]

• Skin Corrosion/Irritation: Causes skin irritation.[4]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[4]

• Respiratory or Skin Sensitization: May cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[4] Isothiocyanates are known sensitizers, and repeated exposure can lead to the development of chemical hypersensitivity.

• Germ Cell Mutagenicity, Carcinogenicity, and Reproductive Toxicity: No specific data is available for 2,4-Dimethylphenyl isothiocyanate in the provided search results. However, the reactivity of the isothiocyanate group warrants caution.

Disposal Considerations

Waste disposal must be conducted in accordance with all applicable federal, state, and local regulations.

• Chemical Waste: Unused or contaminated 2,4-Dimethylphenyl isothiocyanate should be disposed of as hazardous chemical waste. Do not dispose of it down the drain.

• Contaminated Packaging: The container should be triple-rinsed with a suitable solvent and the rinsate collected as hazardous waste. The empty container can then be disposed of according to local guidelines.

Conclusion

2,4-Dimethylphenyl isothiocyanate is a valuable chemical intermediate with significant health hazards. A comprehensive understanding of its properties, coupled with strict adherence to safety protocols, is essential for its safe use in a laboratory setting. By implementing the engineering controls, personal protective equipment, and emergency procedures outlined in this guide, researchers can mitigate the risks and maintain a safe working environment.

References

• Chemical Properties of 2,4-Dimethylphenyl isothiocyanate (CAS 39842-01-8) - Cheméo. [Link]

• chemical label 2,4-Dimethylphenyl Isothiocyanate. [Link]

• 2,4-dimethylphenyl isothiocyanate - Stenutz. [Link]

• Emergency Procedures - UCLA – Chemistry and Biochemistry. [Link]

• Safety Data Sheet: Phenyl isothiocyanate - Carl ROTH. [Link]

• SAFETY DATA SHEET. [Link]

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• 4. chemical-label.com [chemical-label.com]
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The Biological Activity of Isothiocyanates: A Technical Guide for Drug Discovery and Development

Introduction: The Chemical Reactivity and Biological Promise of Isothiocyanates

Isothiocyanates (ITCs) are a class of naturally occurring organosulfur compounds renowned for their potent and diverse biological activities.[1][2] Derived from the enzymatic hydrolysis of glucosinolates found predominantly in cruciferous vegetables like broccoli, cabbage, and watercress, these compounds are a focal point of research in chemoprevention, therapeutics, and food science.[1][3][4][5][6] The characteristic isothiocyanate group (-N=C=S) imparts a high degree of electrophilicity, enabling these molecules to react with nucleophilic cellular targets and modulate a wide array of signaling pathways.[7][8][9]

Upon consumption and processing of cruciferous vegetables, the plant enzyme myrosinase is released, which hydrolyzes glucosinolate precursors into various products, including ITCs.[3][6][10] Well-studied examples include sulforaphane (from glucoraphanin in broccoli), phenethyl isothiocyanate (PEITC) (from gluconasturtiin in watercress), and allyl isothiocyanate (AITC) (from sinigrin in mustard).[3][4][11][12] This guide provides an in-depth exploration of the core mechanisms underpinning the biological activity of ITCs, details key experimental protocols for their evaluation, and discusses their therapeutic potential for researchers, scientists, and drug development professionals.

Part 1: Core Mechanistic Pillars of Isothiocyanate Bioactivity

The pleiotropic effects of isothiocyanates stem from their ability to interact with and modulate multiple, interconnected cellular pathways. Their bioactivity can be understood through three primary mechanistic pillars: induction of cellular defense mechanisms, regulation of cell fate, and modulation of inflammation and epigenetic landscapes.

Pillar 1: Induction of Cellular Defense and Detoxification

A primary and extensively documented mechanism of ITC action is the upregulation of cellular defense pathways, most notably through the activation of Nuclear factor erythroid 2-related factor 2 (Nrf2).[4][13][14]

• The Nrf2-Keap1-ARE Pathway: Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1).[4] ITCs, being electrophilic, can covalently modify critical cysteine residues on Keap1.[4][9] This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[4][13] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous target genes, initiating their transcription.[13][15] This signaling cascade is a central hub for cellular protection against oxidative and electrophilic stress.[4][13][16]

• Induction of Phase II Detoxification Enzymes: A key consequence of Nrf2 activation is the enhanced expression of Phase II detoxification enzymes.[17][18][19][20] These enzymes, including Glutathione S-transferases (GSTs) and NAD(P)H:quinone oxidoreductase 1 (NQO1), play a crucial role in neutralizing carcinogens and other xenobiotics, facilitating their elimination from the body.[19][21] The ability of ITCs to potently induce these enzymes is a cornerstone of their chemopreventive activity.[17][19][22][23]

Figure 1: Nrf2 Pathway Activation by Isothiocyanates.

Pillar 2: Regulation of Cell Proliferation, Survival, and Angiogenesis

ITCs exert potent anti-cancer effects by directly intervening in the cellular machinery that governs cell growth, programmed cell death (apoptosis), and the formation of new blood vessels (angiogenesis).[3][12][24]

• Induction of Apoptosis: ITCs can trigger apoptosis in cancer cells through multiple mechanisms.[24][25][26] They can induce the production of reactive oxygen species (ROS), leading to mitochondrial dysfunction and the release of pro-apoptotic factors like cytochrome c.[25][26] This activates the intrinsic apoptotic pathway, culminating in the activation of effector caspases (e.g., caspase-3) that execute cell death.[24][25] ITCs also modulate the expression of Bcl-2 family proteins, further tipping the balance towards apoptosis.[24]

• Cell Cycle Arrest: By modulating the expression and activity of key cell cycle regulators, ITCs can halt the proliferation of malignant cells.[15][26][27] For instance, sulforaphane has been shown to cause G2/M phase arrest by downregulating cyclin B1 and increasing levels of the cyclin-dependent kinase inhibitor p21.[15][26] This prevents cancer cells from progressing through the cell cycle and dividing.

• Anti-Angiogenic Effects: Tumors require the formation of new blood vessels to grow and metastasize, a process known as angiogenesis.[28] ITCs have been shown to inhibit angiogenesis both in vitro and in vivo.[12][28][29][30] They can suppress the expression and secretion of key pro-angiogenic factors like Vascular Endothelial Growth Factor (VEGF) and downregulate the activity of signaling pathways such as NF-κB and Hypoxia-Inducible Factor (HIF), which are critical for angiogenesis.[28][29][30]

Pillar 3: Modulation of Inflammation and Epigenetic Regulation

Chronic inflammation is a key driver of many diseases, including cancer. ITCs possess significant anti-inflammatory properties.[5][7][8][13][31] Furthermore, they can influence gene expression through epigenetic modifications.

• Inhibition of the NF-κB Pathway: The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation, controlling the expression of pro-inflammatory cytokines, chemokines, and enzymes like COX-2.[4][5][16] Sulforaphane and other ITCs have been shown to inhibit the NF-κB signaling pathway, thereby reducing the inflammatory response.[4][14][32] This contributes to their therapeutic potential in inflammatory diseases and cancer.[7][32]

• Histone Deacetylase (HDAC) Inhibition: Epigenetic modifications, such as histone acetylation, play a crucial role in regulating gene expression. Histone deacetylases (HDACs) remove acetyl groups from histones, leading to a more compact chromatin structure and transcriptional repression. Several ITCs, including sulforaphane and PEITC, have been identified as HDAC inhibitors.[11][13][27][33][34][35] By inhibiting HDACs, ITCs can increase histone acetylation, leading to the re-expression of silenced tumor suppressor genes (like p21), which in turn can induce cell cycle arrest and apoptosis.[27][33][34][36]

Figure 2: Pleiotropic Mechanisms and Biological Outcomes of Isothiocyanates.

Part 2: Therapeutic Potential in Major Disease Areas

The multifaceted mechanisms of action of ITCs translate into a broad spectrum of therapeutic possibilities.

• Cancer: ITCs are potent chemopreventive agents that can inhibit carcinogenesis at multiple stages.[3][23][37] They have demonstrated efficacy in various cancer models, including lung, prostate, breast, and colon cancer.[3][37] Several ITCs, such as PEITC, are currently under clinical investigation for cancer therapy.[3][37]

• Neurodegenerative Diseases: The ability of ITCs to cross the blood-brain barrier and activate the Nrf2 pathway makes them promising candidates for neuroprotection.[6][31][38] By mitigating oxidative stress and inflammation, which are key pathological features of diseases like Parkinson's and Alzheimer's, ITCs may help slow disease progression.[1][14][31][38][39]

• Anti-inflammatory Applications: Through the inhibition of the NF-κB pathway and downregulation of pro-inflammatory mediators, ITCs have therapeutic potential for a range of inflammatory conditions.[5][7][8][32]

• Antimicrobial Activity: ITCs exhibit broad-spectrum antimicrobial activity against various bacteria and fungi, making them relevant for food preservation and potentially as novel antimicrobial agents to combat infections.[1][40][10][41][42][43] Aromatic ITCs like benzyl isothiocyanate (BITC) and PEITC are often more potent than their aliphatic counterparts.[1][42]

Table 1: Summary of Biological Activities of Common Isothiocyanates

Isothiocyanate (ITC)	Primary Source(s)	Key Biological Activities	Selected Molecular Targets/Pathways
Sulforaphane (SFN)	Broccoli, Broccoli Sprouts	Potent Nrf2 activator, HDAC inhibitor, anti-inflammatory, anti-cancer, neuroprotective.[7][13][15][16][26][33]	Keap1/Nrf2, HDACs, NF-κB, Apoptosis pathways (caspases, Bcl-2), Cell cycle (p21, cyclins).[13][15][16][26][33]
Phenethyl ITC (PEITC)	Watercress, Turnips	Strong anti-cancer agent, induces apoptosis and cell cycle arrest, anti-angiogenic.[3][11][29][37]	ROS generation, Caspase activation, Akt pathway, VEGF/VEGFR2, NF-κB.[3][25][29][37]
Allyl ITC (AITC)	Mustard, Wasabi, Horseradish	Antimicrobial, anti-inflammatory, anti-angiogenic.[10][12][30][41]	Bacterial membrane integrity, NF-κB, VEGF, Pro-inflammatory cytokines (IL-1β, TNF-α).[30][41]
Benzyl ITC (BITC)	Papaya seeds, Garden cress	Potent antimicrobial, anti-cancer, HDAC inhibitor.[1][12][35][42]	Bacterial membrane, HDAC1/HDAC3, NF-κB/p65, Apoptosis pathways.[35][42]

Part 3: Experimental Protocols for Assessing Isothiocyanate Bioactivity

Validating the biological activity of ITCs requires robust and reproducible experimental workflows. The following section details standard methodologies for assessing the key mechanisms described above.

Workflow for Assessing ITC-Induced Cytotoxicity and Apoptosis

Sources

• 1. Isothiocyanates – A Review of their Health Benefits and Potential Food Applications [foodandnutritionjournal.org]
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• 5. Isothiocyanates: Unveiling the Health Benefits and Mechanisms of Cruciferous Compounds - Amerigo Scientific [amerigoscientific.com]
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• 8. Anti-Inflammatory Therapeutic Mechanisms of Isothiocyanates: Insights from Sulforaphane - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. The Potential Use of Phenethyl Isothiocyanate for Cancer Prevention [xiahepublishing.com]
• 12. Frontiers | Dietary isothiocyanates and anticancer agents: exploring synergism for improved cancer management [frontiersin.org]
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• 18. Induction of phase II detoxification enzymes in rats by plant-derived isothiocyanates: comparison of allyl isothiocyanate with sulforaphane and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Isothiocyanates May Upregulate Detoxification Enzymes​ [casi.org]
• 20. Total intracellular accumulation levels of dietary isothiocyanates determine their activity in elevation of cellular glutathione and induction of Phase 2 detoxification enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Isothiocyanates: mechanism of cancer chemopreventive action - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Mechanisms of Action of Isothiocyanates in Cancer Chemoprevention: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 24. scielo.org.co [scielo.org.co]
• 25. Frontiers | Phenethyl Isothiocyanate Induces Apoptosis Through ROS Generation and Caspase-3 Activation in Cervical Cancer Cells [frontiersin.org]
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• 27. Phenylhexyl isothiocyanate inhibits histone deacetylases and remodels chromatins to induce growth arrest in human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Anti-angiogenic effects of dietary isothiocyanates: mechanisms of action and implications for human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Phenethyl isothiocyanate inhibits angiogenesis in vitro and ex vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Inhibition of endothelial cell differentiation and proinflammatory cytokine production during angiogenesis by allyl isothiocyanate and phenyl isothiocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. An overview on neuroprotective effects of isothiocyanates for the treatment of neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Anti-Inflammatory Therapeutic Mechanisms of Isothiocyanates: Insights from Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Modulation of histone deacetylase activity by dietary isothiocyanates and allyl sulfides: studies with sulforaphane and garlic organosulfur compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. academic.oup.com [academic.oup.com]
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• 36. Phenylhexyl isothiocyanate has dual function as histone deacetylase inhibitor and hypomethylating agent and can inhibit myeloma cell growth by targeting critical pathways - PMC [pmc.ncbi.nlm.nih.gov]
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• 43. The antibacterial properties of isothiocyanates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources of Isothiocyanate Precursors for Research and Drug Development

Executive Summary: Isothiocyanates (ITCs) are a class of sulfur-containing phytochemicals renowned for their potent anticarcinogenic, anti-inflammatory, and antioxidant properties.[1][2] These bioactive compounds are not typically present in their active form in plants. Instead, they are sequestered as stable precursors called glucosinolates (GSLs).[3][4] The conversion is catalyzed by the myrosinase enzyme, a process activated upon plant tissue disruption. This guide provides a comprehensive technical overview of the natural sources of these critical precursors, detailing their botanical distribution, biosynthesis, and the biochemical mechanism of their activation. Furthermore, it offers field-proven methodologies for their extraction, analysis, and considerations for their bioavailability, providing a foundational resource for researchers in pharmacology, natural product chemistry, and drug development.

The Glucosinolate-Isothiocyanate System: A Chemical and Biological Overview

The Chemical Architecture of Glucosinolates (GSLs)

Glucosinolates are a diverse group of over 130 identified plant secondary metabolites characterized by a common core structure.[3][5] This structure consists of a β-D-thioglucose group, a sulfonated oxime moiety, and a variable side chain (R-group) derived from an amino acid.[3][6] This side chain determines the classification and ultimate biological activity of the resulting isothiocyanate. GSLs are categorized into three main classes based on their precursor amino acid:[7][8]

• Aliphatic GSLs: Derived from alanine, leucine, isoleucine, valine, or methionine.

• Indole GSLs: Derived from tryptophan.

• Aromatic GSLs: Derived from phenylalanine or tyrosine.

Intact glucosinolates are biologically inert and water-soluble.[3][9] Their bioactivity is unleashed only upon enzymatic hydrolysis.

The "Mustard Oil Bomb": Enzymatic Conversion to Isothiocyanates

The activation of glucosinolates is a classic example of a two-component plant defense system, often termed the "mustard oil bomb".[10][11] In intact plant cells, GSLs are stored in the vacuole, physically separated from the myrosinase enzyme (a β-thioglucosidase), which is located in separate myrosin cells or cellular compartments.[4][12][13] When the plant tissue is damaged—through herbivory, pathogen attack, or mechanical actions like chopping and chewing—this compartmentalization is breached.[12][14] Myrosinase comes into contact with the GSLs and rapidly hydrolyzes the thioglucosidic bond, releasing glucose and an unstable aglycone intermediate.[13] This intermediate then spontaneously undergoes a Lossen-like rearrangement to form a variety of products, primarily isothiocyanates (-N=C=S).[13]

The specific product formed depends on the GSL side chain and the reaction conditions, such as pH and the presence of specifier proteins.[10][13] Under neutral pH, isothiocyanates are the predominant product. However, under acidic conditions or in the presence of certain proteins, the reaction can be diverted to form less bioactive nitriles or other compounds.[13]

Key Bioactive Isothiocyanates and Their Precursors

Different cruciferous vegetables produce a unique profile of GSLs, yielding distinct and well-studied ITCs upon hydrolysis.[4][14]

• Sulforaphane (SFN): Derived from glucoraphanin , found abundantly in broccoli and broccoli sprouts.[4][14] It is a potent inducer of Phase II detoxification enzymes and exhibits strong antioxidant and anti-inflammatory effects.[2][15][16]

• Allyl isothiocyanate (AITC): Derived from sinigrin , which is characteristic of mustard, horseradish, and Brussels sprouts.[14][17][18] AITC is known for its antimicrobial and anticancer activities.[18]

• Phenethyl isothiocyanate (PEITC): Derived from gluconasturtiin , which is found in watercress and turnips.[4][5] PEITC has been extensively studied for its chemopreventive properties, particularly in relation to lung cancer.[5][19]

• Benzyl isothiocyanate (BITC): Derived from glucotropaeolin , present in garden cress and Indian cress.[14]

The Botanical Landscape of Glucosinolate Sources

Primary Plant Families: The Dominance of Brassicaceae

Glucosinolates are hallmark compounds of the order Brassicales.[3] The family Brassicaceae (or Cruciferae) is the most significant and economically important source, encompassing a wide range of commonly consumed vegetables.[20] These include broccoli, Brussels sprouts, cabbage, cauliflower, kale, mustard, and radish.[4][5] The unique and often pungent or bitter flavor of these vegetables is directly attributable to the GSL-myrosinase system.[14]

Quantitative Distribution of Key Glucosinolates in Common Vegetables

The concentration and profile of GSLs vary significantly between different Brassica species and even between cultivars of the same species.[17][21] The table below summarizes the typical distribution of major glucosinolates in selected raw cruciferous vegetables.

Vegetable	Major Glucosinolates	Typical Concentration Range (µmol/g dry weight)	Key Isothiocyanate Product
Broccoli (B. oleracea var. italica)	Glucoraphanin, Glucobrassicin	0.8 - 21.7 (Glucoraphanin)[17]	Sulforaphane
Brussels Sprouts (B. oleracea var. gemmifera)	Sinigrin, Glucobrassicin, Progoitrin	8.9 (Sinigrin), 3.2 (Glucobrassicin)[17]	Allyl isothiocyanate
Cabbage (B. oleracea var. capitata)	Sinigrin, Glucobrassicin, Glucoiberin	7.8 (Sinigrin), 0.9 (Glucobrassicin)[17][22]	Allyl isothiocyanate
Kale (B. oleracea var. acephala)	Sinigrin, Glucobrassicin	10.4 (Sinigrin), 1.2 (Glucobrassicin)[17][22]	Allyl isothiocyanate
Watercress (Nasturtium officinale)	Gluconasturtiin	High, specific values vary	Phenethyl isothiocyanate
Mustard Greens (B. juncea)	Sinigrin	High, specific values vary	Allyl isothiocyanate
Turnip Greens (B. rapa var. rapa)	Gluconapin, Glucobrassicanapin	13.2 - 21.3 (Total GSL)[20]	Butenyl isothiocyanates

Note: Concentrations are highly variable and influenced by numerous factors.

Biosynthesis and In-Planta Regulation of Glucosinolates

The Core Biosynthetic Pathway

The biosynthesis of glucosinolates is a complex, three-stage process that has been extensively elucidated, primarily through studies in Arabidopsis thaliana.[3][7][23]

• Amino Acid Chain Elongation: For aliphatic GSLs, the parent amino acid (e.g., methionine) undergoes a series of chain elongation cycles, where a methylene group is inserted in each cycle. This step is responsible for the diversity in side-chain length.[7][24]

• Formation of the Core Structure: The elongated or parent amino acid is converted into an aldoxime, which is then conjugated to a sulfur donor (glutathione) and subsequently cleaved to form a thiohydroximate.[8] This intermediate is then glycosylated by a glucosyltransferase to form a desulfoglucosinolate. The final step is sulfation by a sulfotransferase, yielding the mature glucosinolate.[8]

• Side-Chain Modification: After the core structure is formed, the R-group can undergo further modifications, such as oxidation or hydroxylation, creating the vast structural diversity observed in nature.[3][23]

Caption: Glucosinolate biosynthetic pathway.

Factors Influencing Glucosinolate Content

The concentration of GSLs in plants is not static; it is dynamically influenced by a range of factors, making standardization of natural sources a significant challenge for drug development.[25]

• Genetic Factors: The plant genotype is the primary determinant of the types of GSLs produced.[25] For instance, specific genes like AOP2 and MAM control side-chain modifications and elongation, leading to different GSL profiles in various broccoli cultivars.[26]

• Environmental Conditions: Abiotic stressors significantly impact GSL levels. Higher temperatures and drought stress have been shown to increase GSL concentrations.[26][27]

• Nutrient Availability: As sulfur-containing compounds, GSL synthesis is directly dependent on sulfur availability in the soil.[26] The balance of sulfur and nitrogen fertilization can be manipulated to enhance GSL content.[26]

• Plant Development and Storage: GSL concentrations vary between plant tissues (e.g., florets vs. stalks) and change with the developmental stage.[28] Post-harvest storage conditions also play a critical role; for example, freezing generally leads to higher GSL retention than refrigeration.[25]

The Glucosinolate-Myrosinase System: A Mechanistic View

Myrosinase: The Activating Enzyme

Myrosinases are a family of enzymes that catalyze the hydrolysis of GSLs.[13] They are classified as typical or atypical. Typical myrosinases, such as TGG1 and TGG2 in Arabidopsis, are ascorbate-dependent and highly specific to glucosinolates.[11][29] Atypical myrosinases do not require ascorbate and can act on other substrates in addition to GSLs.[11] The activity of this enzyme is the critical rate-limiting step for the generation of bioactive ITCs from dietary sources.

Mechanism of Hydrolysis and Product Formation

The hydrolysis reaction proceeds in two main steps. First, myrosinase cleaves the β-thioglucoside bond to release D-glucose.[13] The resulting aglycone is unstable and undergoes a non-enzymatic rearrangement, eliminating a sulfate group to form the isothiocyanate.[13]

Caption: Myrosinase-mediated hydrolysis of glucosinolates.

Impact of Food Processing on Myrosinase Activity

Food preparation methods have a profound impact on the final yield of isothiocyanates. Myrosinase is heat-sensitive and becomes denatured at high temperatures (>60-80°C).[25]

• Boiling and Microwaving: These methods cause significant GSL losses (up to 90%) due to leaching into the cooking water and thermal degradation.[25] They also completely inactivate myrosinase.[1]

• Steaming: This is the preferred cooking method as it minimizes GSL leaching and, with short cooking times, can partially preserve myrosinase activity.[25]

• Raw Consumption: Chewing raw vegetables ensures maximal myrosinase activity and ITC formation.[1] This is why broccoli sprouts, which are consumed raw, are such a potent source of sulforaphane.[4]

Methodologies for Extraction, Isolation, and Analysis

For research and development, obtaining purified GSLs or creating standardized extracts is essential. This requires validated protocols for extraction and analysis.

Protocol: Extraction of Glucosinolates from Plant Tissue

This protocol is based on a widely accepted method for extracting intact glucosinolates while preventing their enzymatic degradation.[12][30]

Objective: To extract total glucosinolates from a plant matrix and inactivate endogenous myrosinase.

Materials:

• Freeze-dried and ground plant material (e.g., broccoli florets).

• 70-80% Methanol.

• Heating block or water bath at 70-80°C.

• Centrifuge.

• Vortex mixer.

Methodology:

• Weigh approximately 100 mg of homogenized, freeze-dried plant material into a centrifuge tube.

• Add 1.0 mL of 70% methanol pre-heated to 70°C. Causality: Hot methanol rapidly denatures and inactivates the myrosinase enzyme, preventing the hydrolysis of GSLs during extraction.[12][30]

• Vortex the mixture vigorously for 1 minute.

• Incubate the tube in a heating block at 70°C for 10 minutes, vortexing intermittently.

• Centrifuge the sample at 5,000 x g for 10 minutes to pellet the solid plant debris.

• Carefully decant the supernatant, which contains the extracted glucosinolates, into a clean tube.

• For exhaustive extraction, the pellet can be re-extracted with another 1.0 mL of hot 70% methanol, and the supernatants can be pooled.

• The resulting extract is now ready for purification or direct analysis.

Protocol: Purification using Anion-Exchange Solid-Phase Extraction (SPE)

Glucosinolates are anionic due to their sulfate group, a property exploited for their purification from crude extracts.[9]

Objective: To isolate and concentrate GSLs from a crude methanolic extract.

Materials:

• Crude GSL extract from Protocol 5.1.

• DEAE (diethylaminoethyl) Sephadex or a commercial SPE cartridge.

• Purified sulfatase enzyme solution.

• Ultrapure water.

Methodology:

• Condition a DEAE anion-exchange column by washing it with water.

• Load the crude GSL extract onto the column. Causality: The negatively charged sulfate group of the GSLs binds to the positively charged DEAE resin, while neutral compounds like sugars and other metabolites are washed away.

• Wash the column with ultrapure water to remove any remaining impurities.

• For HPLC analysis of desulfated GSLs, add a solution of purified sulfatase to the column and incubate overnight. Causality: Sulfatase cleaves the sulfate group, creating neutral desulfo-GSLs which can be easily eluted and provide better chromatographic separation.

• Elute the desulfo-GSLs from the column with ultrapure water.

• The eluate can then be freeze-dried and reconstituted in a known volume of water for HPLC analysis.[12]

Analytical Quantification: High-Performance Liquid Chromatography (HPLC)

HPLC coupled with a UV or photodiode array (PDA) detector is the standard method for quantifying desulfo-GSLs.[12][31][32]

Caption: HPLC analysis workflow for glucosinolates.

Bioavailability and Human Metabolism

Role of Plant Myrosinase vs. Gut Microbiota

The bioavailability of ITCs from ingested GSLs is highly variable and depends critically on the presence of active myrosinase.[33][34]

• With Active Plant Myrosinase (Raw Vegetables): If raw or lightly steamed vegetables are consumed, ITC formation occurs in the upper gastrointestinal tract, leading to rapid absorption.[1][35] Studies show that bioavailability is significantly higher under these conditions.[4]

• Without Active Plant Myrosinase (Cooked Vegetables): When cooked vegetables with denatured myrosinase are eaten, intact GSLs pass to the colon.[4][35] Here, some species of gut bacteria can express myrosinase-like enzymes and convert the GSLs to ITCs, but this process is much less efficient and highly variable among individuals.[33][35]

The Mercapturic Acid Pathway

Once absorbed, ITCs are electrophilic compounds that are rapidly conjugated to glutathione. This conjugate is then metabolized through the mercapturic acid pathway and excreted in the urine as dithiocarbamates.[4] Measuring these urinary metabolites is the standard method for assessing ITC bioavailability in clinical trials.

Conclusion and Future Directions

Glucosinolates from cruciferous vegetables represent a rich and diverse natural source of precursors for pharmacologically potent isothiocyanates. For researchers and drug development professionals, a thorough understanding of the botanical sources, biosynthetic pathways, and factors influencing GSL content is paramount for harnessing their therapeutic potential. The variability in GSL content due to genetics and environment, coupled with the critical role of myrosinase activity in bioavailability, presents both challenges and opportunities. Future work will likely focus on breeding GSL-rich cultivars, optimizing post-harvest and processing conditions to maximize ITC yield, and developing delivery systems (e.g., myrosinase-supplemented extracts) to ensure consistent and effective translation of these powerful plant compounds into clinical applications.

References

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Isothiocyanates in Organic Synthesis: A Comprehensive Guide to a Versatile Synthon

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Isothiocyanates (R–N=C=S) are a class of organosulfur compounds characterized by their reactive functional group. While well-known for contributing to the pungent flavor of cruciferous vegetables like mustard and broccoli, their true value in the scientific community lies in their remarkable versatility as building blocks in organic synthesis.[1][2] The unique electronic properties of the isothiocyanate moiety, featuring a highly electrophilic central carbon atom, make it a powerful tool for constructing a diverse array of molecules, particularly sulfur- and nitrogen-containing heterocycles.[2][3]

This guide provides a senior application scientist's perspective on the synthesis, reactivity, and application of isothiocyanates. It moves beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights for researchers in organic synthesis and drug development.

The Synthesis of Isothiocyanates: Crafting the Building Block

The accessibility of isothiocyanates is crucial for their widespread use. Synthetic methods have evolved significantly, moving from hazardous traditional reagents to safer, more efficient protocols. The choice of method is often dictated by the nature of the starting material, which can be broadly categorized.[4][5][6]

Type A Synthesis: The Primary Amine Route

The most prevalent and versatile approach to isothiocyanate synthesis begins with primary amines, owing to their vast commercial availability and structural diversity.[4][7]

1.1.1. The Dithiocarbamate Salt Pathway

This is the most common synthetic strategy, involving a two-step sequence: the formation of a dithiocarbamate salt, followed by desulfurization.[1]

• Step 1: Dithiocarbamate Salt Formation: The primary amine reacts with carbon disulfide (CS₂) in the presence of a base (e.g., triethylamine) to generate a dithiocarbamate salt in situ.[8][9] This reaction is typically rapid and efficient.

• Step 2: Desulfurization: The intermediate salt is treated with a desulfurizing agent to eliminate a sulfur atom and form the isothiocyanate. The choice of this agent is critical and has been the subject of much research to improve safety and efficiency.

Common desulfurating agents are summarized in the table below.

Desulfurating Agent	Key Features & Causality	Substrate Scope	Reference
Tosyl Chloride (TsCl)	A general and reliable protocol. The tosyl group acts as a good leaving group, facilitating the decomposition of the dithiocarbamate.	Broad; effective for various alkyl and aryl amines.	[8][9]
Hydrogen Peroxide (H₂O₂)	A "green" and efficient option, particularly for non-chiral substrates. The oxidative conditions promote sulfur removal.	Good for non-chiral isothiocyanates and diisothiocyanates.	[1][9]
Propane Phosphonic Acid Anhydride (T3P®)	A powerful and efficient desulfurating agent that drives the reaction to completion.	Broad substrate scope with good functional group tolerance.	[8]
Phenyl Chlorothionoformate	Can be used in a one-pot or two-step process. The two-step approach is more versatile, especially for electron-deficient anilines where the one-pot method may fail.	The one-pot process is ideal for alkyl and electron-rich aryl amines; the two-step process is more general.	[8][10]
Di-tert-butyl dicarbonate (Boc₂O)	Offers a clean workup, as the by-products (CO₂, COS, tert-butanol) are volatile and easily removed by evaporation.	A convenient method for a wide range of amines.	[11]

1.1.2. Alternatives to Carbon Disulfide

Given the toxicity of CS₂, methods avoiding its use have been developed. A notable strategy involves the in situ generation of thiocarbonyl transfer reagents like thiophosgene, which is itself highly toxic and rarely used directly now.[4][12] Modern alternatives like thiocarbonyldiimidazole or dipyridyl thionocarbonate offer a safer approach to introduce the C=S moiety.[4][13]

1.1.3. Tandem Staudinger/Aza-Wittig Reaction

For the synthesis of chiral isothiocyanates, preserving stereochemical integrity is paramount. The tandem Staudinger/aza-Wittig reaction of alkyl azides with triphenylphosphine and CS₂ is an excellent method that proceeds with no observable racemization, a significant advantage over many other protocols.[1]

Caption: Tandem reaction preserving chirality.

Type B & C Synthesis: Expanding the Toolbox

While less common, other functional groups can serve as precursors to isothiocyanates.

• Type B (Other Nitrogen Sources): Methods starting from isocyanides, nitrile oxides, or hydroximoyl chlorides have been developed, expanding the range of available starting materials.[1][4] The direct sulfuration of isocyanides using elemental sulfur, often catalyzed by an amine base, is a notable sustainable approach.[12][14]

• Type C (Non-Nitrogen Sources): The synthesis of isothiocyanates from non-nitrogenous starting materials like olefins or C-H bonds is a challenging but emerging field. These reactions often require thermodynamically controlled conditions to favor the formation of the more stable isothiocyanate over the isomeric thiocyanate.[4]

The Reactivity of Isothiocyanates: A Hub of Synthetic Potential

The synthetic utility of isothiocyanates stems from the unique reactivity of the -N=C=S group. The central carbon atom is highly electrophilic, making it a prime target for a wide range of nucleophiles.[2][15] This predictable reactivity allows for the reliable construction of more complex molecules.

Caption: Reactivity of isothiocyanates with common nucleophiles.

Reactions with Nucleophiles

The addition of a nucleophile to the central carbon of the isothiocyanate is the cornerstone of its chemistry.

• Reaction with Amines (N-Nucleophiles): This is arguably the most important reaction of isothiocyanates, providing a straightforward and high-yielding route to N,N'-disubstituted thioureas.[16][17] The reaction involves the nucleophilic attack of the amine's nitrogen on the electrophilic carbon of the isothiocyanate.[17] This "click-type" reaction is highly efficient and often proceeds smoothly at room temperature.[17] Thioureas are crucial scaffolds in medicinal chemistry and serve as precursors to N-heterocyclic carbenes.[13]

• Reaction with Alcohols and Thiols (O- & S-Nucleophiles): In a similar fashion, isothiocyanates react with alcohols to form thiocarbamates and with thiols to yield dithiocarbamates.[15][18] The pH can be a critical factor in controlling selectivity; reactions with thiols are often favored under neutral to slightly acidic conditions (pH 6-8), while reactions with amines are preferred in more alkaline environments (pH 9-11).[18]

Cycloaddition Reactions

Isothiocyanates are excellent partners in cycloaddition reactions, serving as versatile synthons for the construction of a wide variety of heterocycles.[2][19] Their ability to participate in reactions like [3+2] and [4+2] cycloadditions makes them invaluable for generating molecular diversity, a key goal in drug discovery.[20][21][22] This reactivity has been exploited to create libraries of compounds for screening, including DNA-encoded libraries (DELs).[23]

Applications in Medicinal Chemistry and Drug Development

Isothiocyanates are more than just synthetic intermediates; they are a significant class of bioactive molecules. Many naturally occurring isothiocyanates, such as sulforaphane from broccoli, exhibit potent anticancer, antimicrobial, and anti-inflammatory properties.[1][24][25]

• Cancer Chemoprevention: Isothiocyanates have been shown to modulate key cellular pathways involved in cancer.[26][27] They can activate the Nrf2 pathway, which upregulates antioxidant and detoxification enzymes, and inhibit histone deacetylases (HDACs), which can reactivate tumor suppressor genes.[27][28]

• Drug Scaffolds: The thiourea linkage, readily formed from isothiocyanates, is a privileged structure in medicinal chemistry. Furthermore, the isothiocyanate group itself can be used to build complex heterocyclic systems that form the core of many pharmaceutical agents.[2][29][30]

• Bioconjugation: Fluorescein isothiocyanate (FITC) is a classic example of an isothiocyanate used as a reagent in biochemistry to label proteins and amino acids for sequencing and visualization.[7]

Caption: From simple amines to complex drug scaffolds.

Experimental Protocols

The following protocols are representative examples of the core reactions discussed. They are designed to be self-validating, with clear, logical steps.

Protocol 1: Synthesis of an Aryl Isothiocyanate via the Dithiocarbamate-Tosyl Chloride Method

Based on the general protocol described by Wong & Dolman.[8]

Objective: To synthesize 4-chlorophenyl isothiocyanate from 4-chloroaniline.

Materials:

• 4-chloroaniline

• Carbon disulfide (CS₂)

• Triethylamine (Et₃N)

• Tosyl chloride (TsCl)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloroaniline (1.0 eq) and triethylamine (2.2 eq) in DCM.

• Dithiocarbamate Formation: Cool the solution to 0 °C in an ice bath. Add carbon disulfide (1.1 eq) dropwise. The causality here is to control the initial exothermic reaction. Allow the mixture to stir at 0 °C for 30 minutes, during which the triethylammonium dithiocarbamate salt will form.

• Desulfurization: To the stirring mixture at 0 °C, add tosyl chloride (1.1 eq) portion-wise. The tosyl chloride activates the intermediate for elimination. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring by TLC until the starting amine is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to remove tosyl chloride and acidic byproducts) and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield the pure 4-chlorophenyl isothiocyanate.

Protocol 2: Synthesis of an N,N'-Disubstituted Thiourea

Based on the general nucleophilic addition reaction.[16][17]

Objective: To synthesize 1-(4-chlorophenyl)-3-phenylthiourea.

Materials:

• 4-chlorophenyl isothiocyanate

• Aniline

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-chlorophenyl isothiocyanate (1.0 eq) in THF.

• Nucleophilic Addition: Add aniline (1.0 eq) to the solution at room temperature. The reaction is often spontaneous and exothermic. The high electrophilicity of the isothiocyanate carbon and nucleophilicity of the amine nitrogen drive this reaction efficiently without the need for a catalyst.[17]

• Reaction Monitoring: Stir the mixture at room temperature for 1-2 hours. The product, being a solid, will often precipitate from the solution. Monitor the reaction by TLC.

• Isolation: If a precipitate has formed, collect the solid product by vacuum filtration and wash the filter cake with a small amount of cold solvent (e.g., THF or hexane) to remove any unreacted starting materials.

• Purification: The product is often pure enough after filtration. If necessary, it can be recrystallized from a suitable solvent like ethanol to yield pure 1-(4-chlorophenyl)-3-phenylthiourea.

Conclusion and Future Outlook

Isothiocyanates have firmly established themselves as "happy-go-lucky" reagents in organic synthesis—readily accessible, easy to handle (compared to isocyanates), and possessing a rich, predictable reactivity.[3] Their role extends from being simple building blocks for thioureas to being complex synthons for heterocyclic drug candidates. The future of isothiocyanate chemistry will likely focus on developing even more sustainable and atom-economical synthetic methods, particularly from non-traditional starting materials like C-H bonds and olefins.[4][7] As our understanding of their biological mechanisms deepens, the rational design of new isothiocyanate-based therapeutics will continue to be a promising frontier in drug discovery.

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2,4-Xylyl Isothiocyanate: An In-Depth Technical Guide on Core Applications

A comprehensive exploration of the synthesis, mechanisms, and potential therapeutic and research applications of 2,4-Xylyl Isothiocyanate, grounded in the broader context of the isothiocyanate class of compounds.

Introduction

Isothiocyanates (ITCs) are a class of naturally occurring and synthetic organosulfur compounds characterized by the -N=C=S functional group. They are renowned for their pungent flavor and are abundantly found in cruciferous vegetables such as broccoli, cabbage, and mustard. Beyond their culinary significance, ITCs have garnered substantial interest in the scientific community for their broad spectrum of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] This guide focuses on a specific synthetic member of this family, 2,4-Xylyl Isothiocyanate, providing a technical overview of its chemical characteristics and exploring its potential applications based on the well-established properties of the isothiocyanate class. While direct research on 2,4-Xylyl Isothiocyanate is limited, its structural features suggest a reactivity profile and biological potential analogous to other well-studied aryl isothiocyanates.

Chemical Properties and Synthesis of 2,4-Xylyl Isothiocyanate

2,4-Xylyl Isothiocyanate, also known as 2,4-dimethylphenyl isothiocyanate, is an aromatic isothiocyanate. Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
CAS Number	39842-01-8	[1][5][6]
Molecular Formula	C₉H₉NS	[1][5][6][7]
Molecular Weight	163.24 g/mol	[1][5][6][7]
Melting Point	27 °C	[5]
Boiling Point	122 °C	[5]
Density	1.01 g/cm³	[5]

The synthesis of isothiocyanates, including aryl derivatives like 2,4-Xylyl Isothiocyanate, can be achieved through several established methods. A common and versatile approach involves the reaction of the corresponding primary amine (2,4-dimethylaniline) with carbon disulfide. This reaction forms a dithiocarbamate salt intermediate, which is then decomposed to the isothiocyanate using a desulfurating agent.[5][8]

A general protocol for the synthesis of aryl isothiocyanates is as follows:

• Formation of Dithiocarbamate Salt: The primary amine is reacted with carbon disulfide in the presence of a base, such as triethylamine or ammonia, to form the corresponding dithiocarbamate salt.

• Decomposition to Isothiocyanate: The dithiocarbamate salt is treated with a desulfurating agent. Common reagents for this step include tosyl chloride, ethyl chloroformate, or lead nitrate.[8][9] The choice of reagent can be optimized to improve yield and purity.

The following diagram illustrates the general synthetic pathway for aryl isothiocyanates.

General synthesis of aryl isothiocyanates.

Core Applications and Biological Activity: An Extrapolation from the Isothiocyanate Class

Anticancer and Chemopreventive Potential

A significant body of research has focused on the anticancer properties of ITCs.[1][2][10] The proposed mechanisms of action are multifaceted and include:

• Induction of Phase II Detoxification Enzymes: ITCs are potent inducers of phase II enzymes, such as glutathione S-transferases (GSTs) and quinone reductase. These enzymes play a crucial role in detoxifying carcinogens.[9] This induction is primarily mediated by the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.

• Inhibition of Phase I Enzymes: Certain ITCs can inhibit phase I enzymes, like cytochrome P450s, which are involved in the metabolic activation of pro-carcinogens.[1]

• Induction of Apoptosis: ITCs can induce programmed cell death (apoptosis) in cancer cells through various mechanisms, including the modulation of Bcl-2 family proteins and the activation of caspase cascades.[7]

• Cell Cycle Arrest: Isothiocyanates have been shown to cause cell cycle arrest, often at the G2/M phase, thereby inhibiting the proliferation of cancer cells.[1]

The following diagram illustrates the key anticancer mechanisms of isothiocyanates.

Anticancer mechanisms of isothiocyanates.

Given its aryl structure, 2,4-Xylyl Isothiocyanate would be expected to exhibit similar activities, making it a candidate for investigation in cancer research and drug development.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the development of many diseases. Isothiocyanates have demonstrated significant anti-inflammatory effects, primarily through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[5] By suppressing NF-κB activation, ITCs can reduce the production of pro-inflammatory cytokines and mediators.

Antimicrobial Properties

Isothiocyanates possess broad-spectrum antimicrobial activity against bacteria and fungi.[5] This property makes them interesting candidates for the development of new antimicrobial agents, particularly in an era of increasing antibiotic resistance. The exact mechanism of their antimicrobial action is not fully elucidated but is thought to involve the disruption of microbial cell membranes and the inhibition of essential enzymes.

Use as a Synthetic Intermediate

The high reactivity of the isothiocyanate group makes 2,4-Xylyl Isothiocyanate a valuable intermediate in organic synthesis. It can readily react with a variety of nucleophiles to form a range of heterocyclic compounds and thiourea derivatives. Many of these resulting structures have been shown to possess biological activity. For example, the related compound 2,6-dimethylphenyl isothiocyanate is a known intermediate in the synthesis of the veterinary sedative and analgesic, Xylazine.[6] This suggests a potential application for 2,4-Xylyl Isothiocyanate in the synthesis of novel pharmacologically active molecules.

Experimental Protocols

Due to the lack of specific published research on 2,4-Xylyl Isothiocyanate, the following protocols are generalized based on standard methodologies for studying isothiocyanates.

Protocol 1: In Vitro Cytotoxicity Assay

This protocol describes a method to assess the cytotoxic effects of 2,4-Xylyl Isothiocyanate on a cancer cell line.

• Cell Culture: Culture a human cancer cell line (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare a stock solution of 2,4-Xylyl Isothiocyanate in DMSO. Dilute the stock solution in culture media to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Replace the media in the wells with the media containing the different concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. The viable cells will reduce the MTT to formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Workflow for in vitro cytotoxicity assay.

Conclusion and Future Directions

2,4-Xylyl Isothiocyanate is a synthetic aryl isothiocyanate with the potential for a range of biological activities and applications, mirroring those of other well-characterized members of the isothiocyanate family. Based on its chemical structure, it is plausible to hypothesize that it possesses anticancer, anti-inflammatory, and antimicrobial properties. Its utility as a synthetic intermediate for the creation of novel heterocyclic compounds of medicinal interest is also a promising avenue for exploration.

However, it is crucial to emphasize that there is a significant gap in the scientific literature regarding the specific biological effects and applications of 2,4-Xylyl Isothiocyanate. Future research should focus on a systematic evaluation of this compound. In vitro studies to determine its cytotoxicity against a panel of cancer cell lines, its anti-inflammatory effects in relevant cell models, and its antimicrobial spectrum are warranted. Should these initial studies yield promising results, in vivo experiments in animal models would be the next logical step to assess its efficacy and safety. Such research will be instrumental in determining whether 2,4-Xylyl Isothiocyanate can be developed into a valuable tool for researchers and a potential therapeutic agent.

References

• Frontiers. (n.d.). Dietary isothiocyanates and anticancer agents: exploring synergism for improved cancer management. Retrieved from [Link]

• Recent Advancement in the Synthesis of Isothiocyanates. (n.d.). Retrieved from [Link]

• Lawson, A. P., Long, M. J. C., Coffey, R. T., Qian, Y., Weerapana, E., El Oualid, F., & Hedstrom, L. (2015). Naturally Occurring Isothiocyanates Exert Anticancer Effects by Inhibiting Deubiquitinating Enzymes. Cancer Research, 75(23), 5130–5142. [Link]

• Higdon, J. V., Delage, B., Williams, D. E., & Dashwood, R. H. (2007). Cruciferous vegetables and human cancer risk: epidemiologic evidence and mechanistic basis. Pharmacological Research, 55(3), 224–236. [Link]

• Cheung, K. L., & Kong, A. N. (2010). Molecular targets of isothiocyanates in cancer chemoprevention. Current cancer drug targets, 10(7), 729–743. [Link]

• Zhang, Y., Talalay, P., Cho, C. G., & Posner, G. H. (1992). A major inducer of anticarcinogenic protective enzymes from broccoli: isolation and elucidation of its structure. Proceedings of the National Academy of Sciences of the United States of America, 89(6), 2399–2403. [Link]

• Google Patents. (n.d.). Preparation process of 2, 6-dimethylphenyl isothiocyanate.

• Vanduchova, A., Cerna, V., Bartosikova, L., & Biler, M. (2020). Isothiocyanates: Translating the Power of Plants to People. Molecular Nutrition & Food Research, 62(18), e1700965. [Link]

• M. A. F. M. van den Nieuwenhof, M. M. G. J. H. van den Broek, M. A. J. S. van den Broek, H. Gruppen, & M. A. J. S. van Boekel. (2012). Characterization of products from the reaction of glucosinolate-derived isothiocyanates with cysteine and lysine derivatives formed in either model systems or broccoli sprouts. Journal of Agricultural and Food Chemistry, 60(31), 7709–7717. [Link]

• Organic Syntheses. (n.d.). Phenyl isothiocyanate. Retrieved from [Link]

• Karlsson, I., Samuelsson, K., Ponting, D. J., Törnqvist, M., Ilag, L. L., & Nilsson, U. (2016). Peptide Reactivity of Isothiocyanates--Implications for Skin Allergy. Scientific reports, 6, 21203. [Link]

• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis. Retrieved from [Link]

• Kumar, S., & Kumar, S. (2015). Reactivity and diverse synthetic applications of acyl isothiocyanates. Arkivoc, 2015(5), 206-245. [Link]

• MDPI. (2020). Anticancer Activity, Mechanism, and Delivery of Allyl Isothiocyanate. Retrieved from [Link]

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Navigating the Procurement of 2,4-Dimethylphenyl Isothiocyanate: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the integrity of starting materials is paramount to the success of experimental outcomes. This guide provides an in-depth technical overview of 2,4-Dimethylphenyl isothiocyanate, a crucial building block in synthetic chemistry, with a focus on its commercial sourcing, quality assessment, and practical application.

Introduction to 2,4-Dimethylphenyl Isothiocyanate: A Versatile Chemical Intermediate

2,4-Dimethylphenyl isothiocyanate (CAS No. 39842-01-8), also known as 2,4-xylyl isothiocyanate, is an aromatic isothiocyanate featuring a phenyl ring substituted with two methyl groups and a highly reactive isothiocyanate (-N=C=S) functional group.[1][2] This electrophilic moiety readily reacts with nucleophiles such as primary amines to form substituted thioureas, a scaffold of significant interest in medicinal chemistry due to its diverse biological activities, including anticancer, antimicrobial, and antifungal properties.[3] The compound typically appears as a white to light orange or yellow powder or liquid, with a melting point in the range of 25-29°C and a boiling point of approximately 263°C.

Commercial Suppliers of 2,4-Dimethylphenyl Isothiocyanate

A variety of chemical suppliers offer 2,4-Dimethylphenyl isothiocyanate, catering to different research and development needs. The selection of a supplier should be guided by factors such as purity, available grades, documentation, and lead times. Below is a comparative table of prominent suppliers.

Supplier	Product Name(s)	CAS Number	Purity/Grade	Key Offerings
Sigma-Aldrich (Merck)	2,4-Dimethylphenyl Isothiocyanate, 2,4-XYLYL ISOTHIOCYANATE	39842-01-8	98%	Offers detailed product information, including safety data sheets and access to certificates of analysis.[4]
Santa Cruz Biotechnology	2,4-Dimethylphenyl isothiocyanate	39842-01-8	Research Grade	Provides the compound for proteomics research applications.[5]
Tokyo Chemical Industry (TCI)	2,4-Dimethylphenyl Isothiocyanate	39842-01-8	>98.0% (GC)	Specifies purity by gas chromatography and provides detailed hazard and precautionary statements.
Conier Chem & Pharma Limited	2,4-DIMETHYLPHENYLISOTHIOCYANATE	39842-01-8	98%	A trader with a history on the ECHEMI platform, providing basic product specifications.[1]
Oakwood Chemical	2,4-Dimethylphenyl isothiocyanate	39842-01-8	Not specified	A supplier of various chemical compounds for research and development.
FINETECH INDUSTRY LIMITED	2,4-DIMETHYLPHENYL ISOTHIOCYANATE	39842-01-8	Not specified	Offers custom synthesis and bulk quantities, along with MSDS and COA documentation.[2]

Quality Assessment and Supplier Selection: A Step-by-Step Workflow

Ensuring the quality of 2,4-Dimethylphenyl isothiocyanate is a critical first step in any experimental workflow. The following diagram outlines a logical process for supplier and chemical batch validation.

Caption: A workflow for the systematic evaluation and approval of a commercial supplier and a specific batch of 2,4-Dimethylphenyl isothiocyanate.

The Certificate of Analysis (CoA): Your Window into Product Quality

The Certificate of Analysis is a formal document that provides detailed information about the specific batch of the chemical you are purchasing. While a specific CoA for 2,4-Dimethylphenyl isothiocyanate was not available for direct inclusion, a representative CoA for a similar compound, Phenyl isothiocyanate, from Thermo Fisher Scientific highlights the key parameters to scrutinize.[6]

Key Parameters to Examine on a CoA:

• Purity: Typically determined by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). Look for a high percentage purity (e.g., ≥98%).

• Identity Confirmation: Often verified by Infrared (IR) spectroscopy, which should conform to the known spectrum of the compound.

• Appearance: The physical state (liquid or solid) and color should match the specifications.

• Water Content: For moisture-sensitive reagents, this is a critical parameter.

• Refractive Index and Specific Gravity: These physical constants can also serve as indicators of purity.

The Safety Data Sheet (SDS): A Guide to Safe Handling and Storage

The Safety Data Sheet is a crucial document that outlines the potential hazards of a chemical and provides guidance on its safe handling, storage, and disposal. The SDS for 2,4-Dimethylphenyl isothiocyanate and similar compounds consistently highlights the following hazards:

• Toxicity: Toxic if swallowed and may be harmful in contact with skin or if inhaled.[7][8]

• Irritation: Causes skin and serious eye irritation.[7][8][9]

• Sensitization: May cause an allergic skin reaction or allergy or asthma symptoms if inhaled.[7][9]

• Respiratory Irritation: May cause respiratory irritation.[7][8][9]

Safe Handling and Storage Protocol:

• Engineering Controls: Always handle 2,4-Dimethylphenyl isothiocyanate in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles. In case of inadequate ventilation, respiratory protection may be necessary.[7]

• Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mist. Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this product.[7][8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Some suppliers recommend storage at 2-8°C under an inert atmosphere (e.g., Argon).

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[7][8]

Experimental Protocol: Synthesis of a Substituted Thiourea

The reaction of an isothiocyanate with a primary amine is a robust and widely used method for the synthesis of N,N'-disubstituted thioureas.[3] The following protocol provides a general yet detailed procedure for the synthesis of a thiourea derivative from 2,4-Dimethylphenyl isothiocyanate.

Caption: A step-by-step workflow for the synthesis of a substituted thiourea from 2,4-Dimethylphenyl isothiocyanate and a primary amine.

Materials:

• 2,4-Dimethylphenyl isothiocyanate (1.0 mmol)

• Substituted primary amine (1.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

• Thin Layer Chromatography (TLC) plates (e.g., silica gel)

• Eluent for TLC (e.g., 3:1 hexane/ethyl acetate)

• Rotary evaporator

• Recrystallization solvent (e.g., ethanol) or silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask, dissolve the substituted primary amine (1.0 mmol) in anhydrous THF (10 mL).

• To this solution, add 2,4-Dimethylphenyl isothiocyanate (1.0 mmol) at room temperature with stirring.

• Continue to stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC, observing the disappearance of the starting materials. The reaction is typically complete within 1-2 hours.[10]

• Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.

• If the resulting solid is pure as determined by TLC, no further purification is necessary. If impurities are present, purify the crude product by recrystallization from a suitable solvent like ethanol or by flash column chromatography on silica gel.[10]

• Characterize the final product by appropriate analytical methods, such as NMR, IR, and mass spectrometry, to confirm its identity and purity.

Conclusion

The successful application of 2,4-Dimethylphenyl isothiocyanate in research and drug development is contingent upon the careful selection of a reputable commercial supplier and a thorough understanding of the compound's properties and handling requirements. By following a systematic approach to supplier validation, diligently reviewing analytical documentation, and adhering to safe laboratory practices, researchers can ensure the integrity of their starting materials and the reliability of their experimental outcomes.

References

• chemical label 2,4-Dimethylphenyl Isothiocyanate. (n.d.). Retrieved from [Link]

• Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. (2016, March 1). Semantic Scholar. Retrieved from [Link]

• A simple route for the synthesis of isothiocyanates through desulfurization and application in the synthesis of thioureas. (n.d.). Indian Journal of Advances in Chemical Science. Retrieved from [Link]

• Thiourea synthesis by thioacylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis, Characterization of Some Thiourea Derivatives Based on 4- Methoxybenzoyl Chloride as Antioxidants and Study of Molecu. (2025, January 22). Retrieved from [Link]

• Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. (n.d.). PMC. Retrieved from [Link]

• 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | CAS: 39842-01-8 | Chemical Product. (n.d.). FINETECH INDUSTRY LIMITED. Retrieved from [Link]

• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. (n.d.). MDPI. Retrieved from [Link]

• Stability studies of isothiocyanates and nitriles in aqueous media. (n.d.). ThaiScience. Retrieved from [Link]

• Isothiocyanates in medicine: A comprehensive review on phenylethyl-, allyl-, and benzyl. (n.d.). PubMed. Retrieved from [Link]

• Total isothiocyanate yield from raw cruciferous vegetables commonly consumed in the United States. (n.d.). PMC. Retrieved from [Link]

• Isothiocyanates. (n.d.). Linus Pauling Institute | Oregon State University. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Peptide Sequencing using 2,4-Dimethylphenyl Isothiocyanate

Introduction: Advancing N-Terminal Sequencing with 2,4-Dimethylphenyl Isothiocyanate

The precise determination of the amino acid sequence of peptides and proteins is fundamental to understanding their biological function, structure, and role in disease.[1][2] N-terminal sequencing by Edman degradation has been a cornerstone of protein chemistry for decades, providing a stepwise method to elucidate the primary structure of a polypeptide chain.[3][4][5] This method relies on the sequential removal and identification of amino acids from the amino terminus.[6][7] The classic Edman reagent, phenyl isothiocyanate (PITC), has been widely used; however, the pursuit of enhanced sensitivity and improved detection has led to the development of various isothiocyanate analogs.[8][9] This document provides a detailed protocol and scientific rationale for the use of 2,4-Dimethylphenyl isothiocyanate (DMPITC) in peptide sequencing, a specialized reagent designed for high-sensitivity applications.

The core of the Edman degradation chemistry involves a two-step process: a coupling reaction under alkaline conditions, followed by a cleavage reaction in an anhydrous acidic environment.[10][11] DMPITC, like PITC, reacts with the free N-terminal amino group of a peptide to form a 2,4-dimethylphenylthiocarbamoyl (DMPTC) peptide derivative. The subsequent cleavage step releases the N-terminal amino acid as a thiazolinone derivative, which is then converted to a more stable 2,4-dimethylphenylthiohydantoin (DMPTH)-amino acid for identification, typically by high-performance liquid chromatography (HPLC).[4][12] The dimethyl substitution on the phenyl ring of DMPITC can offer advantages in terms of the hydrophobicity and chromatographic properties of the resulting DMPTH-amino acid, potentially leading to better separation and increased detection sensitivity.

These application notes are intended for researchers, scientists, and drug development professionals engaged in protein analysis and characterization. The following sections provide a comprehensive guide to the principles, a detailed step-by-step protocol, and critical considerations for the successful implementation of DMPITC in peptide sequencing workflows.

Principle of DMPITC-Based Peptide Sequencing

The DMPITC sequencing chemistry follows the fundamental principles of the Edman degradation. The process is cyclical, with each cycle removing and identifying one amino acid from the N-terminus of the peptide.

The key steps in a single cycle are:

• Coupling: The peptide is reacted with 2,4-Dimethylphenyl isothiocyanate (DMPITC) under alkaline conditions (pH > 8.0). The isothiocyanate group of DMPITC undergoes a nucleophilic attack by the uncharged α-amino group of the peptide's N-terminal amino acid. This reaction forms a 2,4-dimethylphenylthiocarbamoyl (DMPTC) peptide derivative. The ε-amino group of lysine side chains can also react, but this does not interfere with the N-terminal sequencing process.[13]

• Cleavage: The DMPTC-peptide is then treated with a strong, anhydrous acid, typically trifluoroacetic acid (TFA). The acid catalyzes the cleavage of the peptide bond between the first and second amino acids. This results in the formation of an anilinothiazolinone (ATZ) derivative of the N-terminal amino acid and the original peptide, now shortened by one residue.[14]

• Conversion: The ATZ-amino acid derivative is unstable and is therefore converted to a more stable 2,4-dimethylphenylthiohydantoin (DMPTH)-amino acid by heating in an aqueous acidic solution. This conversion allows for robust identification.

• Identification: The resulting DMPTH-amino acid is identified by comparing its retention time in a reversed-phase HPLC system to that of known DMPTH-amino acid standards.

• Recycle: The shortened peptide is subjected to the next cycle of coupling, cleavage, and conversion to identify the subsequent amino acid in the sequence.

This cyclical process is repeated until the entire sequence is determined or the signal-to-noise ratio becomes too low for confident identification.[14] Modern automated sequencers can perform 30-60 cycles.[14]

Experimental Workflow and Logic

The successful application of DMPITC for peptide sequencing hinges on a meticulously executed workflow. The following diagram illustrates the key stages of the process.

Sources

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Application Note: 2,4-Dimethylphenyl Isothiocyanate for N-Terminal Protein Derivatization

For: Researchers, scientists, and drug development professionals engaged in proteomics, protein characterization, and biopharmaceutical development.

Introduction: Advancing N-Terminal Sequencing with 2,4-Dimethylphenyl Isothiocyanate

N-terminal sequencing is a cornerstone of protein analysis, providing definitive identification of a protein, revealing post-translational processing events, and ensuring the integrity of biotherapeutics. The classical method for this is the Edman degradation, a stepwise process that sequentially removes and identifies amino acids from the N-terminus of a peptide or protein.[1] The archetypal reagent for this chemistry is phenyl isothiocyanate (PITC).[2] This application note introduces 2,4-Dimethylphenyl isothiocyanate (DMTC) as a valuable alternative to PITC, detailing its application in N-terminal protein derivatization and outlining the potential advantages conferred by its chemical structure.

The core of the Edman degradation lies in a two-step chemical process. First, under alkaline conditions, the isothiocyanate group of DMTC reacts with the primary amine of the N-terminal amino acid to form a stable 2,4-dimethylphenylthiocarbamoyl (DMPTC) adduct.[3] Subsequently, under anhydrous acidic conditions, this derivatized amino acid is cleaved from the peptide backbone as a cyclic anilinothiazolinone (ATZ) derivative, which is then converted to a more stable 2,4-dimethylphenylthiohydantoin (DMPTH)-amino acid for identification.[1] This cyclical process allows for the sequential determination of the N-terminal amino acid sequence.[4]

The addition of the two methyl groups to the phenyl ring of the isothiocyanate reagent is not a trivial modification. These substitutions are anticipated to enhance the hydrophobicity of the resulting DMPTH-amino acid derivatives. This increased hydrophobicity can lead to improved resolution in reverse-phase high-performance liquid chromatography (RP-HPLC), a primary method for identifying the cleaved amino acid derivatives.[5][6] Furthermore, in mass spectrometry-based analyses, the altered fragmentation pattern of DMPTC-derivatized peptides can provide clearer and more informative spectra for sequence confirmation.[7][8]

This document provides a comprehensive guide to the use of DMTC for N-terminal protein derivatization, including detailed protocols for the derivatization reaction, conversion to the DMPTH-amino acid, and subsequent analysis. It also discusses the synthesis of DMPTH-amino acid standards, which are crucial for accurate identification.

The Chemistry of DMTC Derivatization: A Step-by-Step Mechanistic Overview

The derivatization of a protein's N-terminus with DMTC follows the well-established mechanism of the Edman degradation. The process can be broken down into three key stages: Coupling, Cleavage, and Conversion.

Coupling Reaction: Formation of the DMPTC-Peptide

Under mildly alkaline conditions (pH 8.5-9.5), the N-terminal α-amino group of the protein or peptide, existing in its unprotonated, nucleophilic state, attacks the electrophilic carbon atom of the isothiocyanate group of DMTC. This reaction forms a stable 2,4-dimethylphenylthiocarbamoyl (DMPTC) derivative.

Cleavage Reaction: Liberation of the N-Terminal Residue

Following the coupling reaction, the DMPTC-peptide is treated with a strong anhydrous acid, typically trifluoroacetic acid (TFA). The acid catalyzes the cyclization of the sulfur atom of the thiocarbamoyl group, which attacks the carbonyl carbon of the first peptide bond. This intramolecular cyclization cleaves the first peptide bond, releasing the N-terminal amino acid as an anilinothiazolinone (ATZ) derivative, leaving the remainder of the peptide chain intact for subsequent rounds of degradation.[1]

Conversion to the Stable DMPTH-Amino Acid

The ATZ-amino acid derivative is unstable and is therefore converted to a more stable 3-(2,4-dimethylphenyl)-2-thiohydantoin (DMPTH)-amino acid by treatment with aqueous acid. This stable, cyclic compound can then be readily identified by analytical techniques such as RP-HPLC or mass spectrometry.[9]

Visualizing the Derivatization Workflow

The following diagram illustrates the sequential steps involved in the N-terminal derivatization of a peptide using 2,4-Dimethylphenyl isothiocyanate.

Caption: Workflow of N-terminal protein derivatization using DMTC.

Advantages of 2,4-Dimethylphenyl Isothiocyanate in N-Terminal Analysis

The use of DMTC offers several potential advantages over the traditional PITC reagent, primarily stemming from the increased hydrophobicity imparted by the two methyl groups on the phenyl ring.

Feature	Phenyl Isothiocyanate (PITC)	2,4-Dimethylphenyl Isothiocyanate (DMTC)	Anticipated Advantage of DMTC
Hydrophobicity of PTH/DMPTH Derivative	Moderate	High	Improved separation of DMPTH-amino acids in RP-HPLC, potentially resolving co-eluting peaks.[5][6]
UV-Vis Absorbance	Standard absorbance at ~254 nm	Similar absorbance profile to PITC	Allows for detection using standard UV detectors on HPLC systems.
Mass Spectrometry Fragmentation	Promotes formation of b1 and yn-1 ions	Expected to also promote b1 and yn-1 ion formation	The increased mass of the DMTC tag may shift fragment ions to a clearer region of the mass spectrum, aiding in identification.[7]
Reactivity	Well-established	Expected to be similar to PITC	The core isothiocyanate chemistry is conserved.

Experimental Protocols

The following protocols are provided as a guide for the use of DMTC in N-terminal protein derivatization. These are based on established procedures for PITC and should be optimized for specific applications.[2][9]

Protocol 1: N-Terminal Derivatization of a Purified Protein or Peptide

Materials:

• Purified protein or peptide sample (lyophilized)

• 2,4-Dimethylphenyl isothiocyanate (DMTC)

• Coupling Buffer: 5% (v/v) pyridine in water, adjusted to pH 9.0 with triethylamine

• Heptane

• Ethyl acetate

• Trifluoroacetic acid (TFA), sequencing grade

• Nitrogen gas source

• Heating block or incubator at 50°C

Procedure:

• Sample Preparation: Dissolve the lyophilized protein or peptide sample in Coupling Buffer to a final concentration of 1-10 µg/µL.

• Coupling Reaction: a. To 20 µL of the protein/peptide solution, add 5 µL of a 5% (v/v) solution of DMTC in pyridine. b. Vortex briefly to mix. c. Incubate the reaction mixture at 50°C for 30 minutes. d. After incubation, dry the sample completely under a stream of nitrogen gas.

• Extraction of Excess Reagent: a. Resuspend the dried sample in 50 µL of water. b. Add 100 µL of a 2:1 (v/v) solution of heptane:ethyl acetate. c. Vortex vigorously for 30 seconds and centrifuge to separate the phases. d. Carefully remove and discard the upper organic phase. e. Repeat the extraction two more times. f. Dry the aqueous phase containing the DMPTC-peptide under a stream of nitrogen.

• Cleavage Reaction: a. To the dried DMPTC-peptide, add 20 µL of anhydrous TFA. b. Incubate at 50°C for 10 minutes. c. Dry the sample completely under a stream of nitrogen to remove the TFA. The dried sample now contains the ATZ-amino acid derivative and the shortened peptide.

Protocol 2: Conversion of ATZ-Derivative to DMPTH-Amino Acid

Materials:

• Dried sample from Protocol 1

• Conversion Solution: 25% (v/v) aqueous TFA

• Heating block or incubator at 50°C

• Nitrogen gas source

Procedure:

• Conversion: a. To the dried sample containing the ATZ-derivative, add 20 µL of Conversion Solution. b. Incubate at 50°C for 30 minutes. c. Dry the sample completely under a stream of nitrogen.

• Sample Preparation for Analysis: a. Reconstitute the dried DMPTH-amino acid in a suitable solvent for your analytical method (e.g., mobile phase for HPLC). b. The sample is now ready for analysis by RP-HPLC or mass spectrometry.

Protocol 3: Synthesis of DMPTH-Amino Acid Standards

For accurate identification of the N-terminal amino acid by RP-HPLC, a standard mixture of all 20 DMPTH-amino acids is required. The synthesis of these standards follows the same principles as the derivatization of a peptide.

Materials:

• Individual standard amino acids

• DMTC

• Coupling and conversion reagents as described in Protocols 1 and 2

Procedure:

• Individual Derivatization: Perform the coupling, cleavage, and conversion reactions as described in Protocols 1 and 2 for each of the 20 standard amino acids individually.

• Purification: The resulting DMPTH-amino acids can be purified by preparative RP-HPLC.

• Quantification: Determine the concentration of each purified DMPTH-amino acid by UV-Vis spectrophotometry.

• Standard Mixture Preparation: Prepare a standard mixture containing a known concentration of each of the 20 DMPTH-amino acids for use in HPLC calibration.

Analysis of DMPTH-Amino Acids

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

The primary method for identifying DMPTH-amino acids is RP-HPLC with UV detection at approximately 254 nm. The increased hydrophobicity of the DMPTH derivatives compared to their PTH counterparts may necessitate adjustments to the gradient elution profile to achieve optimal separation. A shallower gradient or a mobile phase with a lower organic solvent concentration at the start of the run may be required.[5]

Mass Spectrometry (MS)

Mass spectrometry offers a highly sensitive and specific method for the identification of DMPTH-amino acids and for the analysis of DMPTC-derivatized peptides. Derivatization with isothiocyanates is known to promote specific fragmentation pathways in tandem mass spectrometry (MS/MS), leading to the formation of characteristic b1 and yn-1 fragment ions.[7][8] This predictable fragmentation pattern can greatly simplify spectral interpretation and increase the confidence of sequence assignments.

Visualizing the Mass Spectrometry Fragmentation

The derivatization of the N-terminus with DMTC facilitates a characteristic fragmentation pattern in MS/MS analysis, aiding in the identification of the N-terminal amino acid.

Caption: Characteristic fragmentation of a DMTC-derivatized peptide in MS/MS.

Troubleshooting and Considerations

• Incomplete Coupling: Ensure the pH of the coupling buffer is between 8.5 and 9.5 to maintain the N-terminal amine in its nucleophilic state.

• Side Reactions: The ε-amino group of lysine will also react with DMTC. However, this adduct is stable to the cleavage conditions and will not interfere with the sequential degradation of the N-terminus.

• Blocked N-Terminus: The Edman degradation, and therefore derivatization with DMTC, will not proceed if the N-terminus of the protein is chemically modified (e.g., acetylated).

• Purity of Reagents: Use high-purity, sequencing-grade reagents to minimize side reactions and baseline noise in analytical readouts.

Conclusion

2,4-Dimethylphenyl isothiocyanate is a promising reagent for the N-terminal derivatization of proteins and peptides. Its application is rooted in the robust and well-understood chemistry of the Edman degradation. The enhanced hydrophobicity of the resulting DMPTH-amino acid derivatives offers the potential for improved chromatographic separation, while the fundamental principles of isothiocyanate chemistry ensure compatibility with mass spectrometry-based sequencing approaches. By providing a detailed understanding of the methodology and a solid foundation of experimental protocols, this application note serves as a valuable resource for researchers seeking to leverage the advantages of DMTC in their protein analysis workflows.

References

• Wang, Y., et al. (2009). N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis. Analytical Chemistry, 81(5), 1893-900. [Link]

• Deng, J., et al. (2015). Identification of Protein N-Termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. In: Proteomic Profiling. Methods in Molecular Biology, vol 1295. Humana Press, New York, NY. [Link]

• Satake, K., et al. (2016). Quantitative In Silico Analysis of Retention of Phenylthiohydantoin-Amino Acids in Reversed-Phase Ion-Pair Liquid Chromatography. Journal of Chromatographic Science, 54(4), 604-8. [Link]

• ResearchGate. (n.d.). N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis. Request PDF. [Link]

• LibreTexts Chemistry. (2021). 26.6 Peptide Sequencing: The Edman Degradation. [Link]

• Keutmann, H. T., & Potts, J. T. Jr. (2005). Photodissociation tandem mass spectrometry at 266 nm of an aliphatic peptide derivatized with phenyl isothiocyanate and 4-sulfophenyl isothiocyanate. Rapid Communications in Mass Spectrometry, 19(10), 1283-8. [Link]

• U.S. Patent No. 5,270,213. (1993). Protein sequencing.

• Tsai, Y. H., et al. (2022). Determination of sequence and absolute configuration of peptide amino acids by HPLC–MS/CD-based detection of liberated N-terminus phenylthiohydantoin amino acids. Scientific Reports, 12(1), 10292. [Link]

• Deng, J., et al. (2015). Identification of Protein N-Termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. Methods in Molecular Biology, 1295, 245-54. [Link]

• Swenson, S. L., et al. (2025). After 75 Years, an Alternative to Edman Degradation: A Mechanistic and Efficiency Study of a Base-Induced Method for N-Terminal Peptide Sequencing. Journal of the American Chemical Society. [Link]

• Keough, T., et al. (2003). Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. Journal of Mass Spectrometry, 38(4), 373-7. [Link]

• Satake, K., et al. (2016). Quantitative In Silico Analysis of Retention of Phenylthiohydantoin-Amino Acids in Reversed-Phase Ion-Pair Liquid Chromatography. Journal of Chromatographic Science, 54(4), 604-8. [Link]

• Al-Gharabli, S. I., et al. (2023). Determining the Hydrophobicity Index of Protected Amino Acids and Common Protecting Groups. Molecules, 28(16), 6140. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. After 75 Years, an Alternative to Edman Degradation: A Mechanistic and Efficiency Study of a Base-Induced Method for N-Terminal Peptide Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative In Silico Analysis of Retention of Phenylthiohydantoin-Amino Acids in Reversed-Phase Ion-Pair Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Determination of sequence and absolute configuration of peptide amino acids by HPLC–MS/CD-based detection of liberated N-terminus phenylthiohydantoin amino acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Heterocyclic Compounds from 2,4-Dimethylphenyl Isothiocyanate

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: 2,4-Dimethylphenyl isothiocyanate is a highly versatile and reactive building block for the synthesis of a wide array of nitrogen- and sulfur-containing heterocyclic compounds. Its electrophilic isothiocyanate moiety readily participates in cyclocondensation and cycloaddition reactions with various nucleophilic substrates. This guide provides an in-depth exploration of synthetic strategies, detailed experimental protocols, and the mechanistic rationale for constructing key heterocyclic scaffolds, including quinazolines, thiazoles, 1,2,4-triazoles, and 1,3,4-thiadiazoles. These core structures are prevalent in numerous biologically active molecules, making their efficient synthesis a critical focus in medicinal chemistry and drug discovery.

Introduction: The Versatility of 2,4-Dimethylphenyl Isothiocyanate

2,4-Dimethylphenyl isothiocyanate (C₉H₉NS, MW: 163.24) is an aromatic isothiocyanate that serves as a powerful synthon in heterocyclic chemistry.[1][2][3] The core of its reactivity lies in the isothiocyanate group (-N=C=S), a heterocumulene system where the central carbon atom is highly electrophilic. This reactivity allows for nucleophilic attack by a variety of reagents, initiating cascades that lead to the formation of stable, five- and six-membered heterocyclic rings.

The resulting heterocyclic compounds are of immense interest to the pharmaceutical industry due to their presence in a vast range of therapeutic agents with diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[4][5][6][7] Understanding and mastering the synthetic pathways from accessible starting materials like 2,4-Dimethylphenyl isothiocyanate is therefore fundamental for the development of novel drug candidates. This document provides validated protocols and the underlying chemical principles for key transformations.

Synthesis of 3-(2,4-Dimethylphenyl)-2-thioxoquinazolin-4(1H,3H)-ones

Quinazoline derivatives are a prominent class of fused heterocycles with a broad spectrum of biological activities.[8] The reaction of an isothiocyanate with an anthranilic acid derivative is a classical and highly efficient method for constructing the 2-thioxoquinazoline core.

2.1. Mechanistic Rationale

The synthesis proceeds via a cyclocondensation reaction. The initial step is the nucleophilic attack of the amino group of 2-aminobenzoic acid (anthranilic acid) on the electrophilic central carbon of the isothiocyanate. This forms a thiourea intermediate. Subsequent intramolecular cyclization occurs through the attack of the carboxylic acid group (or its conjugate base) onto the same carbon, followed by dehydration, to yield the stable quinazoline ring system.[9] The 2,4-dimethylphenyl group from the isothiocyanate becomes the N-3 substituent on the quinazoline ring.

Caption: Workflow for Quinazoline Synthesis.

2.2. Experimental Protocol: Synthesis of 3-(2,4-Dimethylphenyl)-6-methyl-2-thioxoquinazolin-4(1H,3H)-one

This protocol is adapted from a procedure for the synthesis of related quinazoline derivatives.[9]

Materials:

• 2-Amino-5-methylbenzoic acid

• 2,4-Dimethylphenyl isothiocyanate

• Ethanol or N,N-Dimethylformamide (DMF)

• Triethylamine (Et₃N)

• Ice/water bath

• Standard reflux and filtration apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 2-amino-5-methylbenzoic acid (1.0 mmol) and 2,4-dimethylphenyl isothiocyanate (1.0 mmol).

• Add a suitable solvent such as ethanol (15 mL) or DMF (10 mL).

• Add triethylamine (Et₃N) (0.5 mmol) as a basic catalyst to facilitate the reaction.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing an ice/water slurry to precipitate the product.

• Collect the resulting solid precipitate by vacuum filtration.

• Wash the solid thoroughly with cold water to remove any residual solvent and impurities.

• Dry the product under vacuum to yield the target quinazoline derivative. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

2.3. Data Summary

The yields and reaction conditions for quinazoline synthesis can vary based on the specific substituents on the anthranilic acid precursor.

Precursor	Solvent	Catalyst	Time (h)	Yield (%)	Reference
2-Amino-5-methylbenzoic acid	Ethanol	Et₃N	2	>85	[9]
2-Aminobenzoic acid	DMF	Et₃N	3	~80-90	General Method
5-Bromoanthranilic acid	Ethanol	-	Reflux	Not Specified	[10]

Synthesis of N-(2,4-Dimethylphenyl)thiazol-2-amines

The Hantzsch thiazole synthesis is a cornerstone of heterocyclic chemistry. A common variation involves the reaction of a thiourea (or isothiocyanate precursor) with an α-halocarbonyl compound. This method provides direct access to 2-aminothiazole derivatives, which are valuable pharmacophores.[5][11]

3.1. Mechanistic Rationale

The reaction begins with the formation of a thiourea in situ if not used directly. The sulfur atom of the thiourea acts as a nucleophile, attacking the α-carbon of the halocarbonyl compound and displacing the halide. The resulting intermediate then undergoes intramolecular cyclization via the attack of the nitrogen atom onto the carbonyl carbon, followed by dehydration to form the aromatic thiazole ring. When starting with 2,4-dimethylphenyl isothiocyanate, it first reacts with a source of ammonia or an amine to form the corresponding N-substituted thiourea, which then proceeds as described.

Caption: General Pathway for Thiazole Synthesis.

3.2. Experimental Protocol: Synthesis of 4-Aryl-N-(2,4-dimethylphenyl)thiazol-2-amine

Materials:

• 2,4-Dimethylphenyl isothiocyanate

• Ammonium hydroxide or relevant primary amine

• Substituted α-bromoacetophenone (e.g., 2-bromo-1-phenylethan-1-one)

• Ethanol

• Sodium bicarbonate or other mild base

• Standard reflux and filtration apparatus

Procedure:

• Thiourea Formation: In a round-bottom flask, dissolve 2,4-dimethylphenyl isothiocyanate (1.0 mmol) in ethanol (10 mL). Add a slight excess of concentrated ammonium hydroxide (1.2 mmol) and stir at room temperature for 1-2 hours until the corresponding thiourea precipitates. (Alternatively, the thiourea can be generated in situ).

• Cyclization: To the mixture containing the N-(2,4-dimethylphenyl)thiourea, add the α-bromoacetophenone derivative (1.0 mmol).

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction by TLC.

• After cooling to room temperature, neutralize the mixture with a saturated solution of sodium bicarbonate.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the crude product with water and a small amount of cold ethanol.

• Recrystallize from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure 2-aminothiazole derivative.

3.3. Data Summary

Yields are generally good to excellent for this robust reaction.

α-Halocarbonyl Compound	Base	Solvent	Time (h)	Yield (%)	Reference
2-Bromo-1-phenylethanone	In situ	Ethanol	4	>80	General Method
2-Bromo-1-(4-chlorophenyl)ethanone	NaHCO₃	Ethanol	5	~75-85	General Method
Ethyl bromoacetate	K₂CO₃	Acetone	6	~70-80	General Method

Synthesis of 1-(2,4-Dimethylphenyl)-1,2,4-triazole-5(4H)-thiones

1,2,4-Triazoles are another class of heterocycles with significant pharmacological importance.[7][12] A common synthetic route involves the reaction of an isothiocyanate with a hydrazine derivative to form a thiosemicarbazide, which is then cyclized.

4.1. Mechanistic Rationale

This synthesis is a two-step process. First, the hydrazine derivative's terminal nitrogen atom performs a nucleophilic attack on the isothiocyanate carbon to form a thiosemicarbazide intermediate. In the second step, this linear intermediate is cyclized. Under basic conditions, deprotonation of a nitrogen atom is followed by an intramolecular nucleophilic attack on the thiocarbonyl carbon, eliminating a molecule (e.g., water or hydrogen sulfide, depending on the specific reactants and conditions) to form the 1,2,4-triazole-thione ring.[13][14]

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• 2. 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | CAS: 39842-01-8 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
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• 7. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 8. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and anticancer activity of new quinazoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. idosi.org [idosi.org]

The Versatile Scaffold: 2,4-Dimethylphenyl Isothiocyanate as a Pivotal Building Block in Modern Drug Discovery

Introduction: The Strategic Importance of the Isothiocyanate Moiety

In the landscape of medicinal chemistry, the isothiocyanate (-N=C=S) functional group represents a highly versatile and reactive electrophilic scaffold. Its utility stems from the electron-deficient central carbon atom, which is susceptible to nucleophilic attack by a wide array of functional groups, most notably primary and secondary amines. This reactivity allows for the straightforward and efficient synthesis of N,N'-disubstituted thioureas, a class of compounds recognized as "privileged structures" in drug discovery due to their diverse and potent biological activities.[1] The thiourea backbone's ability to form strong hydrogen bonds allows for critical interactions with biological targets like enzymes and receptors.[2][3]

Among the vast array of available isothiocyanates, 2,4-dimethylphenyl isothiocyanate offers a unique combination of steric and electronic properties. The dimethyl-substituted phenyl ring provides a lipophilic character, which can be crucial for membrane permeability and reaching intracellular targets. Furthermore, the methyl groups can influence the conformational preferences of the resulting derivatives, potentially leading to enhanced selectivity and potency for specific biological targets. This guide provides an in-depth exploration of 2,4-dimethylphenyl isothiocyanate as a key building block, detailing its synthesis and application in the generation of bioactive thiourea and thiazole derivatives, supported by detailed protocols and biological data.

Core Synthetic Pathways and Methodologies

The journey from 2,4-dimethylphenyl isothiocyanate to a potential drug candidate typically follows two primary synthetic routes: the formation of N,N'-disubstituted thioureas and the subsequent cyclization of these thioureas into thiazole derivatives.

Synthesis of N-(2,4-Dimethylphenyl)-Substituted Thioureas

The most direct application of 2,4-dimethylphenyl isothiocyanate is its reaction with primary or secondary amines to form unsymmetrical thioureas. This reaction is a cornerstone of combinatorial chemistry, allowing for the rapid generation of large libraries of compounds for biological screening.

Causality of Experimental Choices: The reaction is typically carried out in an aprotic solvent like acetone or dichloromethane to prevent any side reactions with the solvent. The reaction is often performed at room temperature and proceeds with high efficiency due to the favorable kinetics of the nucleophilic addition of the amine to the isothiocyanate. No catalyst is generally required for this transformation, making it a clean and atom-economical process.[1]

Generalized Workflow for Thiourea Synthesis:

Caption: Generalized workflow for the synthesis of N,N'-disubstituted thioureas.

Detailed Laboratory Protocol 1: Synthesis of 1-(2,4-dimethylphenyl)-3-phenylthiourea

This protocol describes the synthesis of a representative N,N'-disubstituted thiourea derivative.

Materials:

• 2,4-Dimethylphenyl isothiocyanate

• Aniline

• Acetone (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard glassware for filtration

Procedure:

• In a 100 mL round-bottom flask, dissolve 2,4-dimethylphenyl isothiocyanate (1.0 eq) in anhydrous acetone (20 mL).

• To this solution, add aniline (1.0 eq) dropwise at room temperature with continuous stirring.

• Allow the reaction mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the product often precipitates out of the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by vacuum filtration and wash with a small amount of cold acetone or ethanol.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 1-(2,4-dimethylphenyl)-3-phenylthiourea.

Synthesis of 2-Amino-Thiazole Derivatives via Hantzsch Synthesis

The thiourea derivatives synthesized from 2,4-dimethylphenyl isothiocyanate are excellent precursors for the Hantzsch thiazole synthesis. This classic condensation reaction involves the cyclization of a thiourea with an α-haloketone to produce a 2-aminothiazole derivative.[4][5]

Causality of Experimental Choices: The Hantzsch synthesis is a robust and high-yielding method for constructing the thiazole ring.[4] The reaction is typically performed in a protic solvent like methanol or ethanol, which facilitates the proton transfer steps in the mechanism. Heating is often required to drive the reaction to completion. The initial step is an SN2 reaction where the sulfur of the thiourea acts as a nucleophile, displacing the halide from the α-haloketone. This is followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.[6]

Generalized Workflow for Hantzsch Thiazole Synthesis:

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• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. mjas.analis.com.my [mjas.analis.com.my]
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• 5. mdpi.com [mdpi.com]
• 6. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Reactions Involving 2,4-Dimethylphenyl Isothiocyanate

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the experimental setup and reaction protocols involving 2,4-dimethylphenyl isothiocyanate. The focus is on its application as a key building block in the synthesis of biologically active molecules, particularly thiourea derivatives. The protocols are designed to be self-validating, with explanations for the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction to 2,4-Dimethylphenyl Isothiocyanate

2,4-Dimethylphenyl isothiocyanate is an aromatic organosulfur compound characterized by the presence of a reactive isothiocyanate (-N=C=S) functional group attached to a 2,4-dimethylphenyl scaffold.[1][2] This functional group is a versatile electrophile, readily undergoing addition reactions with a wide range of nucleophiles. This reactivity makes it a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic compounds and thiourea derivatives, many of which exhibit significant pharmacological activities.[3] Isothiocyanates, as a class of compounds, are of great interest due to their presence in naturally occurring bioactive molecules and their wide range of reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5]

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safety hazards of 2,4-dimethylphenyl isothiocyanate is crucial for its safe handling and the successful execution of reactions.

Property	Value	Source
CAS Number	39842-01-8	[1][2][6]
Molecular Formula	C9H9NS	[1][2]
Molecular Weight	163.24 g/mol	[1][2]
Appearance	Light yellow liquid or solid
Melting Point	25-29 °C	[7][8]
Boiling Point	263 °C	[7]
Density	1.01 g/cm³	[8]
Flash Point	116-130 °C	[7][8]

Safety Precautions:

2,4-Dimethylphenyl isothiocyanate is a hazardous substance and must be handled with appropriate safety measures in a well-ventilated fume hood.[9][10]

• Toxicity: Toxic if swallowed, harmful in contact with skin, and harmful if inhaled.[11][12]

• Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[9][11][12]

• Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause an allergic skin reaction.[9][12]

• Lachrymator: It is a lachrymator, a substance that irritates the eyes and causes tears.[9][11]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and face protection. In case of inadequate ventilation, wear respiratory protection.[9][10]

• Handling: Avoid breathing mist or vapors. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[9][10]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[9][10] It is also noted to be moisture-sensitive.[11]

Core Application: Synthesis of N,N'-disubstituted Thiourea Derivatives

The primary application of 2,4-dimethylphenyl isothiocyanate in drug discovery and medicinal chemistry is its reaction with primary and secondary amines to form N,N'-disubstituted thiourea derivatives.[3] These compounds are of significant interest due to their diverse biological activities.[13]

Rationale and Significance

The thiourea moiety is a key structural motif in a wide range of pharmacologically active compounds. The N-H protons of the thiourea can act as hydrogen bond donors, while the sulfur atom can act as a hydrogen bond acceptor, allowing for strong interactions with biological targets. The general synthesis of thioureas from isothiocyanates is a straightforward and high-yielding method.[3]

Experimental Workflow for Thiourea Synthesis

Caption: General workflow for the synthesis of thiourea derivatives.

Detailed Protocol: Synthesis of 1-(2,4-Dimethylphenyl)-3-(substituted)thiourea

This protocol describes a general procedure for the reaction of 2,4-dimethylphenyl isothiocyanate with a primary amine.

Materials:

• 2,4-Dimethylphenyl isothiocyanate (1.0 eq.)

• Substituted primary amine (1.0 eq.)

• Anhydrous ethanol or acetone

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate eluent for TLC (e.g., ethyl acetate/petroleum ether mixture)

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the substituted primary amine (1.0 eq.) in a suitable solvent like anhydrous ethanol or acetone. The choice of solvent depends on the solubility of the starting materials and the final product. Acetone is often a good starting point for reactions at room temperature.[14]

• Addition of Isothiocyanate: While stirring the amine solution at room temperature, add 2,4-dimethylphenyl isothiocyanate (1.0 eq.) dropwise. The reaction is often exothermic, so slow addition is recommended to control the temperature.[15]

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours.[15] If the reaction is sluggish, it can be heated to reflux for several hours. The progress of the reaction should be monitored by TLC.

• Reaction Monitoring (TLC):

  • Prepare a TLC chamber with a suitable eluent system (e.g., 30% ethyl acetate in petroleum ether).

  • On a TLC plate, spot the starting amine, 2,4-dimethylphenyl isothiocyanate, and the reaction mixture.

  • Develop the plate and visualize the spots under UV light or by staining (e.g., with iodine).

  • The reaction is complete when the spot corresponding to the limiting starting material has disappeared, and a new, more polar spot for the thiourea product is prominent.

• Product Isolation:

  • If the thiourea product precipitates out of the reaction mixture upon completion, cool the mixture to room temperature and collect the solid by filtration.[15]

  • If the product remains dissolved, remove the solvent under reduced pressure using a rotary evaporator.[15]

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the pure N,N'-disubstituted thiourea.[15]

• Characterization: Confirm the structure of the purified product using standard analytical techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry. The FT-IR spectrum should show characteristic N-H stretching bands and a C=S stretching band.

Contextual Protocol: One-Pot Synthesis of Aryl Isothiocyanates

For researchers who need to synthesize 2,4-dimethylphenyl isothiocyanate or other aryl isothiocyanates, a general and facile one-pot process starting from the corresponding primary amine is available. This method involves the in situ generation of a dithiocarbamate salt, followed by desulfurization.[16]

Synthesis Workflow

Caption: One-pot synthesis of aryl isothiocyanates.

General Protocol

This protocol is adapted from a general one-pot process under aqueous conditions.[16]

• Dithiocarbamate Formation: To a stirring mixture of the primary amine (e.g., 2,4-dimethylaniline, 20 mmol) and potassium carbonate (40 mmol) in water (20 mL), add carbon disulfide (24 mmol) dropwise at room temperature. Stir the mixture for 3-5 hours until the amine is consumed (monitored by TLC or GC).[15][16]

• Desulfurization: Cool the reaction mixture to 0 °C in an ice bath. Add a solution of a desulfurylating agent, such as cyanuric chloride (10 mmol), in dichloromethane (15 mL) dropwise while maintaining the temperature at 0 °C.[15][16]

• Reaction Completion and Work-up: Stir the biphasic mixture for an additional 30 minutes at 0 °C. After the reaction is complete, the organic layer is separated, washed, dried, and the solvent is evaporated to yield the crude isothiocyanate, which can be further purified by distillation or chromatography.[16]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive starting materials- Incorrect stoichiometry- Insufficient reaction time or temperature	- Check the purity of the amine and isothiocyanate.- Ensure accurate measurement of reagents.- Increase reaction time or heat the mixture under reflux, monitoring by TLC.
Multiple spots on TLC	- Side reactions- Degradation of starting material or product	- Ensure anhydrous conditions if necessary.- Maintain proper temperature control.- Consider purification by column chromatography.
Difficulty in product precipitation/crystallization	- Product is highly soluble in the reaction solvent- Impurities are inhibiting crystallization	- Remove the solvent and attempt recrystallization from a different solvent system.- Try adding a non-solvent to induce precipitation.- Purify by column chromatography before attempting recrystallization.

Conclusion

2,4-Dimethylphenyl isothiocyanate is a valuable and reactive building block for the synthesis of thiourea derivatives, which are important scaffolds in medicinal chemistry and drug development. The protocols outlined in these application notes provide a robust framework for the synthesis, monitoring, and purification of these target compounds. By understanding the underlying principles of the reactions and adhering to the safety precautions, researchers can effectively utilize this versatile reagent in their synthetic endeavors.

References

• Benchchem. (n.d.). Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents.
• Benchchem. (n.d.). Identifying and minimizing side reactions of isothiocyanates in complex samples.

• Wang, Y., et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journal of Organic Chemistry, 8, 61-66. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis. Retrieved from [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylphenyl isothiocyanate. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2019). Synthesis of new thiourea derivatives and study of its activity as anticancer agents molecular docking study. ResearchGate. Retrieved from [Link]

• Shakeel, A., et al. (2016). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. Journal of Drug Design and Medicinal Chemistry, 2(1), 10-20. Retrieved from [Link]

• ResearchGate. (n.d.). The synthetic route of thiourea derivatives. Retrieved from [Link]

• NIST. (n.d.). 2,4-Dimethylphenyl isothiocyanate IR Spectrum. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Retrieved from [Link]

• Journal of the College of Education for Pure Sciences. (2022). Synthesis, Characterization of Some Thiourea Derivatives Based on 4- Methoxybenzoyl Chloride as Antioxidants and Study of Molecular Docking. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism of formation of isothiocyanate. Retrieved from [Link]

• Exploring 2,3-Dimethylphenyl Isothiocyanate: Properties and Applications. (n.d.). Article. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent Advancement in the Synthesis of Isothiocyanates. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Are natural-based isothiocyanate derivatives alternative antioxidant additives used in petrochemical products?. Retrieved from [Link]

• chemical labels. (n.d.). 2,4-Dimethylphenyl Isothiocyanate. Retrieved from [Link]

• RSC Medicinal Chemistry. (n.d.). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. Retrieved from [Link]

• ResearchGate. (n.d.). Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Retrieved from [Link]

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Application Note: Accelerated Synthesis of Aryl Isothiocyanates Using Microwave Irradiation

Abstract

Aryl isothiocyanates (AITCs) are a pivotal class of organosulfur compounds, serving as crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and biologically active molecules such as thioureas.[1][2][3] Traditional methods for their synthesis often involve hazardous reagents, extended reaction times, and harsh conditions.[2][4] This application note details robust, high-yield protocols for the synthesis of AITCs utilizing microwave-assisted organic synthesis (MAOS). MAOS offers significant advantages, including drastically reduced reaction times, improved yields, and enhanced safety profiles, aligning with the principles of green chemistry.[5][6][7] We present two primary, field-proven methodologies: the decomposition of in situ generated dithiocarbamate salts and the thionation of isocyanides using Lawesson's reagent.

Introduction: The Case for Microwave-Assisted Synthesis

Isothiocyanates (R–N=C=S) are highly valued for their versatile reactivity and significant biological properties, including anticancer, antimicrobial, and anti-inflammatory activities.[1] The efficiency of their synthesis is therefore a critical parameter in drug discovery and development pipelines.

Conventional heating methods rely on conductive heat transfer, which is often slow and inefficient, leading to thermal gradients within the reaction vessel. This can result in the formation of byproducts and decomposition of thermally sensitive molecules. Microwave irradiation, by contrast, utilizes dielectric heating, where energy is directly coupled with polar molecules in the reaction mixture.[7] This mechanism provides rapid, uniform, and highly efficient heating, which translates to several key advantages:

• Accelerated Reaction Rates: Reactions that take hours or even days under conventional heating can often be completed in minutes.[1][7][8]

• Increased Yields and Purity: Uniform heating minimizes byproduct formation, leading to cleaner reactions and higher isolated yields.[5][7]

• Energy Efficiency: By heating only the reaction mixture and not the vessel, microwave synthesis significantly reduces energy consumption.[7]

• Enhanced Safety: The use of sealed reaction vessels allows for superheating of solvents safely above their atmospheric boiling points, enabling reactions at higher temperatures and pressures.

This guide provides the necessary protocols and technical insights for researchers to successfully implement MAOS for the synthesis of aryl isothiocyanates in their own laboratories.

Mechanistic Pathways for Aryl Isothiocyanate Formation

Understanding the underlying reaction mechanism is crucial for optimizing reaction conditions and troubleshooting. The most common microwave-assisted route begins with primary aromatic amines.

Pathway: Amine → Dithiocarbamate → Isothiocyanate

This is a robust and widely applicable two-step, one-pot process.[4]

• Formation of Dithiocarbamate Salt: The primary amine, a nucleophile, attacks the electrophilic carbon of carbon disulfide (CS₂) in the presence of a base (e.g., triethylamine) to form a dithiocarbamate salt intermediate.[9][10]

• Decomposition to Isothiocyanate: This intermediate is unstable and is readily decomposed to the final aryl isothiocyanate product using a desulfurizing agent or thermal energy, a process significantly accelerated by microwave heating.[1][4] Tosyl chloride is an effective reagent for this decomposition.[4]

Sources

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• 10. Mechanochemical synthesis of thioureas, ureas and guanidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: One-Pot Synthesis of Isothiocyanates from Primary Amines

Abstract: Isothiocyanates (R-N=C=S) are a pivotal class of organosulfur compounds, renowned for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Their utility extends to synthetic chemistry, where they serve as versatile intermediates for the construction of nitrogen- and sulfur-containing heterocycles.[3][4] This guide provides a detailed exploration of the one-pot synthesis of isothiocyanates directly from primary amines, a method favored for its efficiency and operational simplicity. We will delve into the core chemical principles, present field-proven protocols using modern reagents, and offer insights into optimizing these transformations for research and development applications.

The Core Principle: A Two-Step Transformation in a Single Flask

The conversion of a primary amine to an isothiocyanate is fundamentally a two-stage process that can be seamlessly integrated into a single reaction vessel. This one-pot approach obviates the need for isolating the intermediate, thereby saving time, reducing solvent waste, and often improving overall yield.

The general mechanism proceeds as follows:

• Formation of a Dithiocarbamate Salt: The synthesis begins with the nucleophilic attack of the primary amine on the electrophilic carbon of carbon disulfide (CS₂). In the presence of a base (commonly a tertiary amine like triethylamine, Et₃N), the resulting dithiocarbamic acid is deprotonated to form a stable dithiocarbamate salt.[1][5]

• Desulfurization of the Intermediate: The dithiocarbamate salt is then treated in situ with a desulfurizing agent. This agent facilitates the elimination of a sulfur atom and the formation of the characteristic -N=C=S functional group.[1][6]

This entire sequence—from amine to isothiocyanate—is performed sequentially in the same reaction flask, defining the "one-pot" nature of the synthesis.

Caption: General two-step mechanism for the one-pot synthesis of isothiocyanates.

Field-Proven Protocols

While classical methods often employed highly toxic reagents like thiophosgene, contemporary organic synthesis prioritizes safer and more versatile alternatives.[6][7] The following protocols utilize readily available, efficient, and less hazardous desulfurizing agents.

Protocol 1: Tosyl Chloride (TsCl) Mediated Synthesis

This method is robust and broadly applicable to both alkyl and aryl amines. Tosyl chloride acts as an efficient sulfur scavenger, activating the dithiocarbamate for elimination.[8]

Step-by-Step Methodology:

• Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the primary amine (1.0 eq.).

• Solvent & Base: Dissolve the amine in a suitable anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF), approx. 0.2 M). Add triethylamine (Et₃N, 2.5 eq.).

• Dithiocarbamate Formation: Cool the mixture to 0 °C in an ice bath. Add carbon disulfide (CS₂, 1.2 eq.) dropwise via syringe. A precipitate of the triethylammonium dithiocarbamate salt may form. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

• Desulfurization: Re-cool the mixture to 0 °C. Add a solution of p-toluenesulfonyl chloride (TsCl, 1.1 eq.) in the same solvent dropwise over 15-20 minutes.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting amine.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or DCM).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product is then purified by flash column chromatography on silica gel to yield the pure isothiocyanate.

Causality Behind the Choices:

• Triethylamine (Et₃N): Acts as a base to form the dithiocarbamate salt and also neutralizes the p-toluenesulfonic acid byproduct formed during desulfurization.

• Tosyl Chloride (TsCl): The electrophilic sulfur of TsCl is attacked by one of the sulfur atoms of the dithiocarbamate. This forms a thiosulfonate intermediate which readily eliminates to form the stable isothiocyanate, triethylammonium chloride, and a sulfur byproduct.

Protocol 2: Di-tert-butyl Dicarbonate (Boc₂O) Mediated Synthesis

This protocol is particularly advantageous due to its clean reaction profile. The byproducts generated from Boc₂O are volatile (CO₂, COS, tert-butanol), which greatly simplifies the purification process.[5]

Step-by-Step Methodology:

• Setup: To a dry, round-bottom flask with a magnetic stir bar, add the primary amine (1.0 eq.).

• Solvent & Dithiocarbamate Formation: Add an excess of carbon disulfide (CS₂, 3.0-5.0 eq.) which can also serve as a solvent or co-solvent with DCM. Add a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq.). Stir at room temperature for 1 hour.

• Desulfurization: Add di-tert-butyl dicarbonate (Boc₂O, 1.5 eq.) to the mixture. Effervescence (evolution of CO₂ and COS) should be observed.

• Reaction Completion: Stir the reaction at room temperature for 1-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup & Purification: Once the reaction is complete, concentrate the mixture under reduced pressure. The excess CS₂ and volatile byproducts will be removed. The resulting crude residue is often of high purity, but can be further purified by flash chromatography if necessary.

Causality Behind the Choices:

• Excess CS₂: Ensures the complete and rapid formation of the dithiocarbamate salt.[5]

• Boc₂O: This reagent acts as a powerful electrophile and dehydrating agent. It activates the dithiocarbamate, leading to a concerted decomposition that releases gaseous byproducts, driving the reaction to completion.

• DMAP: Serves as a nucleophilic catalyst to accelerate the reaction between the dithiocarbamate and Boc₂O.

Experimental Workflow and Data

The general laboratory procedure for these one-pot syntheses follows a streamlined path from readily available starting materials to the final, purified product.

Caption: General laboratory workflow for one-pot isothiocyanate synthesis.

Table 1: Comparison of Protocols for Various Amine Substrates

Starting Amine	Method	Typical Yield	Key Considerations
Benzylamine	TsCl	>85%	Standard, reliable procedure.
Aniline	Boc₂O	>90%	Clean workup, ideal for simple aromatic amines.
Cyclohexylamine	TsCl	>90%	Works very well for aliphatic amines.
4-Nitroaniline	TsCl	~70-80%	Electron-deficient amines may require longer reaction times.
2-Aminopyridine	FeCl₃ mediated	~60-75%	Heterocyclic amines can be less nucleophilic; specialized methods may be needed.[4]
(R)-Phenylethylamine	Na₂S₂O₈ mediated	>80%	Chiral centers are typically preserved under these mild conditions.[9]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete dithiocarbamate formation.	Ensure amine is pure and solvent is dry. Allow sufficient time for this initial step.
Inefficient desulfurization.	Check the purity of the desulfurizing agent (TsCl can hydrolyze). Ensure proper stoichiometry.
Formation of Symmetric Thiourea Byproduct	The isothiocyanate product reacts with unreacted starting amine.	Ensure slow, controlled addition of the desulfurizing agent to keep the concentration of free amine low. Use a slight excess of CS₂.
Reaction Stalls	Amine is poorly nucleophilic (e.g., highly electron-deficient anilines).	Increase reaction temperature after the addition of the desulfurizing agent. Consider a more potent desulfurizing agent or catalyst.
Difficult Purification	Byproducts from the desulfurizing agent are non-volatile.	For TsCl method, ensure thorough aqueous washes to remove salts. Consider switching to the Boc₂O method for cleaner reaction profiles.

Conclusion

The one-pot synthesis of isothiocyanates from primary amines using modern desulfurizing agents like tosyl chloride and di-tert-butyl dicarbonate represents a significant advancement over classical methods. These protocols offer high yields, broad substrate scope, operational simplicity, and improved safety profiles. By understanding the underlying mechanism and key experimental parameters, researchers can reliably access this important class of molecules for applications in medicinal chemistry, drug development, and materials science.

References

• Eschliman, K., & Bossmann, S. H. (2019). Synthesis of Isothiocyanates: An Update. Synthesis, 51(08), 1746-1752. [Link]

• Butler, A. R., & Feelisch, M. (1989). A new synthesis of aryl isothiocyanates: carbon disulfide as a dipolarophile. The reaction of (4,5,6,7-tetrahydro-2H-1,2,3-benzotriazolium-1-yl)arylaminide 1,3-dipoles with carbon disulfide: synthesis, kinetics, mechanism. Journal of the Chemical Society, Perkin Transactions 2, (5), 729-734. [Link]

• B. V., S., & G, S. K. (2020). Synthesis of Isothiocyanates: A Review. Chemistry & Biology Interface, 10(2), 34-50. [Link]

• Juhász, L., & Káncz, A. (2023). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Molecules, 28(14), 5396. [Link]

• Wong, R., & Dolman, S. J. (2007). A Facile and General Protocol for the Preparation of Isothiocyanates from Amines. The Journal of Organic Chemistry, 72(10), 3969–3971. [Link]

• Maeda, B., & Murakami, K. (2024). Recent Advancement in the Synthesis of Isothiocyanates. Chemical Communications. [Link]

• Kiaku, C., Walsh, J. M., Leech, M. C., Poole, D. L., Mason, J., Goodall, J. C. A., Devo, P., & Lam, K. (2023). Electrochemical isothiocyanation of primary amines. Organic Letters, 25(7), 1147–1150. [Link]

• Eschliman, K., & Bossmann, S. H. (2019). Synthesis of Isothiocyanates: An Update. Synthesis (Stuttgart, Germany), 51(8), 1746–1752. [Link]

• Riedl, J., & Neumayr, L. M. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances, 11(6), 3354–3363. [Link]

• Li, Z.-Y., Ma, H.-Z., Han, C., Xi, H.-T., Meng, Q., Chen, X., & Sun, X.-Q. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667-1674. [Link]

• Zhang, H., Liu, R.-Q., Liu, K.-C., Li, Q.-B., Li, Q.-Y., & Liu, S.-Z. (2017). A One-Pot Approach to Pyridyl Isothiocyanates from Amines. Molecules, 22(11), 1999. [Link]

• Moore, M. L., & Crossley, F. S. (1941). Methyl Isothiocyanate. Organic Syntheses, 21, 81. [Link]

• Yang, Q., Yao, C., Wang, D., Zhao, Y., & Qu, G. (2018). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Green Chemistry, 20(19), 4484–4491. [Link]

• Chen, Y.-F., Chang, Y.-C., & Chen, C. (2023). One-Pot Synthesis of Isothiocyanates from Amines Mediated by Carbon Tetrabromide. ChemistrySelect, 8(26), e202301549. [Link]

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Application Notes and Protocols for 2,4-Dimethylphenyl Isothiocyanate in Advanced Proteomics Research

Introduction: Evolving the Paradigm of N-Terminal Peptide Derivatization

For decades, the isothiocyanate functional group has been a cornerstone of protein chemistry, most notably through the use of Phenyl isothiocyanate (PITC) in Edman degradation for N-terminal protein sequencing.[1][2][3] This classical method provided the foundation for proteomics by enabling the stepwise determination of amino acid sequences. However, the demands of modern proteomics, characterized by high-throughput analysis and the need for greater sensitivity, have spurred the development of novel reagents. Substituted phenyl isothiocyanates are at the forefront of this evolution, offering enhanced performance in mass spectrometry-based applications.[4][5][6]

This guide focuses on 2,4-Dimethylphenyl isothiocyanate (DMPI), a PITC analog, and its strategic application in proteomics research. The addition of two methyl groups to the phenyl ring modifies the reagent's chemical properties, primarily by increasing its hydrophobicity. This alteration can be leveraged to improve ionization efficiency and enhance signal detection in mass spectrometry, thereby offering potential advantages over the traditional Edman reagent in quantitative and structural proteomics workflows.[4]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing in-depth protocols and the scientific rationale for utilizing DMPI in advanced proteomics methodologies.

Part 1: The Chemistry of Isothiocyanate-Based Derivatization

The utility of 2,4-Dimethylphenyl isothiocyanate, like all isothiocyanates, is rooted in the electrophilic nature of its carbon atom within the -N=C=S group. This allows it to readily react with primary nucleophiles in proteins.

Primary Reaction Targets:

• α-Amino Group: The N-terminal amino group of a peptide.

• ε-Amino Group: The side chain of Lysine residues.

Under mildly alkaline conditions (pH 8-9), the uncharged N-terminal amino group of a peptide performs a nucleophilic attack on the isothiocyanate carbon, forming a stable 2,4-dimethylphenylthiocarbamoyl (DMPTC) derivative.[1][7] This initial coupling step is fundamental to all subsequent applications.

Sources

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Application Notes &amp; Protocols: Covalent Protein Labeling Using Isothiocyanates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Isothiocyanates in Protein Bioconjugation

In the landscape of bioconjugation, the ability to covalently attach probes, tags, or therapeutic moieties to proteins is fundamental. Among the arsenal of chemical tools available, amine-reactive reagents are the most widely used due to the abundance and accessibility of primary amines (the N-terminus and lysine side chains) on protein surfaces.[1] Isothiocyanates, particularly workhorses like Fluorescein Isothiocyanate (FITC), represent a classic and highly effective class of amine-reactive compounds.[2][3]

The isothiocyanate group (–N=C=S) is an electrophile that readily reacts with the nucleophilic unprotonated primary amines on a protein to form a stable thiourea bond.[4][5] This covalent linkage is robust, making isothiocyanate-labeled proteins suitable for a wide array of downstream applications, including immunoassays (ELISA, Western Blot), flow cytometry, fluorescence microscopy, and receptor identification.[6][]

This guide provides an in-depth exploration of the chemical principles, critical parameters, and detailed protocols for the successful application of isothiocyanates in covalent protein labeling.

The Underlying Chemistry: Mechanism of Thiourea Bond Formation

The success of any labeling reaction hinges on understanding the underlying chemistry. The conjugation of an isothiocyanate to a protein is a nucleophilic addition reaction.

Causality of Reaction Conditions:

• The Nucleophile: The key reactant on the protein is a primary amine (R-NH₂), found at the N-terminus of the polypeptide chain and on the ε-amino group of lysine residues.[1]

• The Electrophile: The isothiocyanate group (–N=C=S) on the dye contains an electrophilic carbon atom that is susceptible to nucleophilic attack.[4]

• The pH is Critical: The reaction is highly pH-dependent. Primary amines are nucleophilic only in their unprotonated state.[8] The ε-amino group of lysine has a pKa of approximately 10.5, while the N-terminal α-amino group has a pKa around 8.9.[8][9] To ensure a sufficient concentration of deprotonated, reactive amines, the reaction is typically performed in a buffer with a pH of 8.5-9.5.[6][10][11] At this alkaline pH, the amine's lone pair of electrons is available to attack the isothiocyanate carbon.

• The Product: The reaction results in the formation of a stable covalent thiourea linkage (R-NH-C(=S)-NH-Dye), which securely tethers the dye to the protein.[4][5]

Caption: Reaction of a primary amine with an isothiocyanate.

Key Considerations for a Successful Labeling Reaction

Achieving the desired degree of labeling without compromising protein function requires careful control over several experimental variables.

• Buffer Composition is Paramount: Avoid buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine.[6][12] These compounds will compete with the target protein for reaction with the isothiocyanate, drastically reducing labeling efficiency. Phosphate-buffered saline (PBS) is often used for protein storage, but for the labeling reaction itself, buffers like sodium carbonate-bicarbonate or borate at pH 8.5-9.5 are required to facilitate amine deprotonation.[6][10]

• Protein Purity and Concentration: The protein solution should be free of amine-containing contaminants and carrier proteins like BSA.[10][13] For efficient labeling, protein concentrations of 1-10 mg/mL are typically recommended.[6][10] Lower concentrations can work but may require adjustments to the protocol.

• Dye-to-Protein Molar Ratio: The molar ratio of isothiocyanate to protein is a critical determinant of the final degree of labeling. A common starting point is a 5:1 to 10:1 molar excess of dye to protein.[5] However, this must be empirically optimized for each specific protein and desired outcome. Over-labeling can lead to protein precipitation, loss of biological activity, and fluorescence quenching, while under-labeling results in a weak signal.[2][14]

• Reaction Time and Temperature: Labeling reactions are typically incubated for 1-2 hours at room temperature or for longer periods (e.g., overnight) at 4°C.[2][5] The lower temperature can be beneficial for sensitive proteins. The reaction should be performed in the dark (e.g., by wrapping the tube in aluminum foil) to prevent photobleaching of the fluorescent dye.[2]

• Dye Preparation: Isothiocyanates are moisture-sensitive and should be dissolved in a high-quality anhydrous organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) immediately before use.[2][5] The final concentration of the organic solvent in the reaction mixture should ideally be kept below 10% to minimize its impact on protein stability.[2]

A Gallery of Common Isothiocyanate Dyes

While FITC is the most traditional, other isothiocyanate derivatives are available. The choice of dye depends on the available excitation sources (lasers, filter sets) and the desired emission color.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Correction Factor (CF) at 280 nm
FITC	494	519-520	68,000 - 73,000	0.30 - 0.35
TRITC	555	570	65,000	0.34

Data compiled from sources.[3][6][15][16]

Experimental Workflow & Protocols

The overall process involves preparing the reactants, performing the conjugation reaction, purifying the labeled protein, and finally, characterizing the conjugate.

Caption: General experimental workflow for protein labeling.

Protocol 1: General Protein Labeling with FITC

This protocol is a starting point for labeling a generic IgG antibody and should be optimized for other proteins.

Materials:

• Protein (e.g., IgG) at 2-5 mg/mL.

• Fluorescein Isothiocyanate (FITC), Isomer I.

• Anhydrous Dimethyl Sulfoxide (DMSO).[10]

• Labeling Buffer: 0.1 M Sodium Carbonate-Bicarbonate, pH 9.0.[5]

• Purification Column: Sephadex G-25 desalting column (e.g., NAP-5 column).[10]

• Storage Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

Procedure:

• Protein Preparation: If your protein is in a buffer containing amines (like Tris), you must perform a buffer exchange into the Labeling Buffer. This can be done by dialysis or using a desalting column. Adjust the final protein concentration to 2-5 mg/mL.[6]

• FITC Stock Solution Preparation: Immediately before use, dissolve FITC in anhydrous DMSO to a concentration of 1 mg/mL.[2] Protect this solution from light.

• Initiate Labeling Reaction:

  • Slowly add the calculated volume of FITC stock solution to the protein solution while gently stirring. A common starting molar ratio is 10:1 (FITC:protein).

  • Example Calculation: For 1 mL of a 2 mg/mL IgG solution (IgG MW ≈ 150,000 g/mol ), you have ~13.3 nmol of IgG. To achieve a 10:1 ratio, you need 133 nmol of FITC (FITC MW ≈ 389.4 g/mol ), which is approximately 52 µg of FITC. From a 1 mg/mL stock, this would be 52 µL.

• Incubation: Wrap the reaction tube in aluminum foil to protect it from light.[2] Incubate for 2 hours at room temperature with gentle rocking or stirring. Alternatively, incubate overnight at 4°C.[2][5]

• Quenching (Optional): The reaction can be stopped by adding a quenching buffer, such as 1 M Tris-HCl, pH 8.0, to a final concentration of 50-100 mM.[6] This will consume any unreacted FITC. Incubate for another 30 minutes.

Protocol 2: Purification of the Labeled Protein

It is essential to remove all unconjugated FITC, as its presence will interfere with downstream applications and prevent accurate characterization.[2][3]

Procedure using a Gel Filtration / Desalting Column:

• Equilibrate the Column: Equilibrate the Sephadex G-25 desalting column with your desired storage buffer (e.g., PBS, pH 7.4) according to the manufacturer's instructions. This typically involves passing 3-4 column volumes of buffer through the resin.[10]

• Load the Sample: Carefully load the entire volume of the labeling reaction onto the top of the equilibrated column.

• Elute the Labeled Protein: Elute the conjugate with the storage buffer. The larger, labeled protein will pass through the column in the void volume and elute first, appearing as a colored band. The smaller, unconjugated FITC molecules will be retained by the resin and elute later.

• Collect Fractions: Collect the first colored band that elutes from the column. This fraction contains your purified, labeled protein.

Protocol 3: Characterization - Calculating the Degree of Labeling (DOL)

The Degree of Labeling (DOL, also called F/P ratio) is the average number of fluorophore molecules conjugated to each protein molecule.[3][14] It is determined spectrophotometrically.

Procedure:

• Measure Absorbance: Measure the absorbance of the purified labeled protein solution at two wavelengths:

  • A₂₈₀: The absorbance maximum for proteins.

  • A₄₉₄: The absorbance maximum for FITC.[6]

  • Note: If the absorbance reading is too high (>2.0), dilute the sample with storage buffer and account for the dilution factor in your calculations.[17]

• Calculate the DOL: Use the following equations based on the Beer-Lambert law.

  Step A: Calculate the Molar Concentration of the Fluorophore (FITC)

  • [FITC] (M) = A₄₉₄ / (ε_FITC × path length)

    • A₄₉₄: Absorbance of the conjugate at 494 nm.

    • ε_FITC: Molar extinction coefficient of FITC at 494 nm (~73,000 M⁻¹cm⁻¹).[3]

    • path length: Cuvette path length in cm (usually 1 cm).

  Step B: Calculate the Molar Concentration of the Protein

  • The dye also absorbs light at 280 nm, so its contribution must be subtracted from the total A₂₈₀ reading. This is done using a Correction Factor (CF). For FITC, the CF is approximately 0.35 (CF = A₂₈₀ of dye / A₄₉₄ of dye).[16]

  • A_protein = A₂₈₀ - (A₄₉₄ × CF)

  • [Protein] (M) = A_protein / (ε_protein × path length)

    • A₂₈₀: Absorbance of the conjugate at 280 nm.

    • ε_protein: Molar extinction coefficient of your protein at 280 nm (e.g., for IgG, ε ≈ 210,000 M⁻¹cm⁻¹).[3]

  Step C: Calculate the Degree of Labeling (DOL)

  • DOL = [FITC] / [Protein]

  An ideal DOL for antibodies is typically between 2 and 10.[3][14]

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Labeling	- Buffer contains competing amines (Tris, glycine).[12]- Reaction pH is too low.- Isothiocyanate reagent is hydrolyzed/inactive.	- Perform buffer exchange into an amine-free, alkaline buffer (pH 8.5-9.0).[13]- Verify the pH of your labeling buffer.- Prepare fresh dye solution in anhydrous DMSO immediately before use.[5]
Protein Precipitation	- Over-labeling of the protein.- High concentration of organic solvent (DMSO/DMF).	- Reduce the molar ratio of dye-to-protein in the reaction.- Ensure the final solvent concentration is <10%.[2]- Perform the reaction at 4°C.
High Background Signal	- Incomplete removal of unconjugated dye.	- Repeat the purification step (gel filtration or dialysis).[2]- Ensure proper column equilibration and fractionation.
Loss of Protein Activity	- Labeling has occurred at a critical site (e.g., active site, binding interface).- Protein denaturation due to pH or solvent.	- Reduce the dye-to-protein ratio to achieve a lower DOL.- Try labeling at a more neutral pH (7.5-8.0) to favor the more reactive N-terminus over lysine residues.[8]- Shorten incubation time or lower the temperature.

References

• LigandTracer. (2021). Protocol - Protein labeling with FITC. Available at: [Link]

• Singh, S. K., et al. (2017). An efficient method for FITC labelling of proteins using tandem affinity purification. National Institutes of Health. Available at: [Link]

• You Do Bio. FITC Amine Labeling Protocol. Available at: [Link]

• Assay Genie. Protein FITC Labeling Kit (#BN01049). Available at: [Link]

• Peptideweb.com. FITC labeling. Available at: [Link]

• ACS Publications. (2009). Labeling and Purification of Cellulose-Binding Proteins for High Resolution Fluorescence Applications. Analytical Chemistry. Available at: [Link]

• Wikipedia. Fluorescein isothiocyanate. Available at: [Link]

• Creative Biolabs. Troubleshooting Guides. Available at: [Link]

• ResearchGate. Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. Available at: [Link]

• G-Biosciences. (2015). How To Determine Degree of Protein Labeling. Available at: [Link]

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 4. Fluorescein Isothiocyanate (FITC) | AAT Bioquest [aatbio.com]
• 5. youdobio.com [youdobio.com]
• 6. assaygenie.com [assaygenie.com]
• 8. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. peptideweb.com [peptideweb.com]
• 10. scrum-net.co.jp [scrum-net.co.jp]
• 11. researchgate.net [researchgate.net]
• 12. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 14. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 15. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. info.gbiosciences.com [info.gbiosciences.com]

Application Notes and Protocols for the Derivatization of Amino Acids with 2,4-Dimethylphenyl Isothiocyanate for HPLC Analysis

Introduction: The Imperative for Sensitive and Reliable Amino Acid Analysis

In the realms of proteomics, clinical diagnostics, and nutritional science, the precise quantification of amino acids is of paramount importance. These fundamental building blocks of proteins and key metabolic intermediates offer profound insights into biological processes, disease states, and the nutritional value of foods. High-Performance Liquid Chromatography (HPLC) stands as a powerful and versatile technique for amino acid analysis. However, a significant challenge lies in the fact that most amino acids lack a strong native chromophore or fluorophore, rendering their direct detection by common HPLC detectors, such as UV-Vis, difficult and insensitive.[1][2]

To overcome this limitation, pre-column derivatization is an essential strategy. This process involves a chemical reaction that attaches a "tag" to the amino acid molecules, imparting properties that allow for sensitive and selective detection.[1] Phenylisothiocyanate (PITC) has long been a cornerstone reagent for this purpose, reacting with the primary and secondary amino groups of amino acids to form stable phenylthiocarbamyl (PTC) derivatives that are readily detectable by UV absorbance.[1][3][4][5] This established methodology, often referred to as the Edman degradation chemistry, provides a robust foundation for amino acid analysis.[1]

This application note extends this principle to the use of a structurally related and potentially advantageous derivatizing agent: 2,4-Dimethylphenyl isothiocyanate (DMPITC) . The addition of two methyl groups to the phenyl ring is hypothesized to increase the hydrophobicity of the resulting amino acid derivatives. This enhanced hydrophobicity can lead to improved retention and separation on reversed-phase HPLC columns, potentially offering better resolution of complex amino acid mixtures. This guide provides a comprehensive overview of the derivatization chemistry, a detailed experimental protocol, and a validated HPLC method for the analysis of amino acids derivatized with DMPITC.

The Chemistry of Derivatization: A Mechanistic Perspective

The derivatization of amino acids with 2,4-Dimethylphenyl isothiocyanate follows the well-established reaction mechanism of isothiocyanates with primary and secondary amines. The reaction proceeds in a straightforward manner under alkaline conditions. The lone pair of electrons on the nitrogen atom of the amino acid's amino group acts as a nucleophile, attacking the electrophilic carbon atom of the isothiocyanate group in DMPITC. This nucleophilic addition results in the formation of a stable N,N'-disubstituted thiourea derivative, specifically a 2,4-dimethylphenylthiocarbamyl (DMPTC)-amino acid.

The reaction is typically carried out in a solution buffered to a pH between 8.5 and 10.0. The alkaline environment is crucial as it ensures that the amino group of the amino acid is in its deprotonated, nucleophilic state, thus facilitating the reaction. Triethylamine is a commonly used base to achieve the desired pH. The resulting DMPTC-amino acid derivatives possess a strong UV absorbance, typically around 254 nm, allowing for sensitive detection.[3]

Experimental Workflow: A Visual Guide

The overall process, from sample preparation to data analysis, is a multi-step procedure that requires careful attention to detail to ensure accurate and reproducible results. The following diagram illustrates the key stages of the workflow.

Caption: A schematic overview of the experimental workflow for the derivatization of amino acids with DMPITC and subsequent HPLC analysis.

Detailed Experimental Protocols

Part 1: Reagent Preparation

1.1 Amino Acid Standard Stock Solution (1000 µM):

• Weigh an appropriate amount of each amino acid standard.

• Dissolve in 0.1 M HCl to the final concentration of 1000 µM for each amino acid.

• Store at -20°C. This stock solution is stable for several months.

1.2 Coupling Buffer (pH 9.0):

• Prepare a solution of acetonitrile, triethylamine, and water in a ratio of 70:15:15 (v/v/v).

• Prepare this solution fresh daily.

1.3 Derivatizing Reagent (5% DMPITC):

• Prepare a 5% (v/v) solution of 2,4-Dimethylphenyl isothiocyanate in acetonitrile.

• Prepare this solution fresh before use and protect it from light.

1.4 Mobile Phase A (Aqueous Buffer):

• Prepare a 50 mM sodium acetate solution.

• Adjust the pH to 6.4 with glacial acetic acid.

• Filter through a 0.22 µm membrane filter.

1.5 Mobile Phase B (Organic Modifier):

• Acetonitrile (HPLC grade).

Part 2: Derivatization Protocol

This protocol is designed for a standard mixture of amino acids. For biological samples, appropriate sample preparation, including protein hydrolysis and deproteinization, is required prior to derivatization.[6]

2.1 Sample Preparation:

• Pipette 20 µL of the amino acid standard working solution (e.g., 100 µM) into a microcentrifuge tube.

• Dry the sample completely under a stream of nitrogen or in a vacuum centrifuge. Complete drying is crucial as water can interfere with the derivatization reaction.

2.2 Derivatization Reaction:

• To the dried sample, add 50 µL of the freshly prepared Coupling Buffer. Vortex briefly to dissolve the amino acids.

• Add 10 µL of the 5% DMPITC Derivatizing Reagent.

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at room temperature (25°C) for 20 minutes.

2.3 Sample Cleanup:

• After incubation, dry the sample completely under a stream of nitrogen or in a vacuum centrifuge to remove the excess DMPITC and triethylamine. This step is critical to prevent interference in the HPLC analysis.[6][7]

• Reconstitute the dried derivatized sample in 100 µL of Mobile Phase A.

• Vortex thoroughly to ensure complete dissolution.

• Centrifuge the sample at 10,000 x g for 5 minutes to pellet any insoluble material.

• Transfer the supernatant to an HPLC vial for analysis.

HPLC Analysis Protocol

The following HPLC conditions are a starting point and may require optimization depending on the specific column and HPLC system used.

Table 1: HPLC Parameters for the Analysis of DMPTC-Amino Acids

Parameter	Recommended Setting
HPLC System	A gradient HPLC system with a UV detector
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Column Temperature	40°C
Mobile Phase A	50 mM Sodium Acetate, pH 6.4
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	254 nm
Gradient Program	See Table 2

Table 2: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	60	40
22.0	20	80
25.0	20	80
25.1	95	5
30.0	95	5

Data Analysis and Method Validation

For quantitative analysis, a calibration curve should be constructed using a series of amino acid standards of known concentrations. The peak areas of the DMPTC-amino acid derivatives are plotted against their corresponding concentrations. The concentration of amino acids in unknown samples can then be determined from this calibration curve.

Method validation should be performed to ensure the reliability of the results. Key validation parameters include:

• Linearity: The linear range over which the detector response is proportional to the analyte concentration.

• Accuracy: The closeness of the measured value to the true value, often assessed by spike-recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low peak areas	Incomplete derivatization	Ensure complete drying of the sample before adding the coupling buffer. Use freshly prepared reagents. Check the pH of the coupling buffer.
Loss of sample during cleanup	Be careful during the evaporation steps. Ensure the reconstituted sample is fully dissolved.
Poor peak shape	Column degradation	Replace the guard column or the analytical column.
Inappropriate mobile phase pH	Verify the pH of Mobile Phase A.
Extra peaks	Excess derivatizing reagent	Ensure complete evaporation of excess DMPITC after derivatization.
Sample contamination	Use high-purity solvents and reagents. Filter samples before injection.
Shifting retention times	Changes in mobile phase composition	Prepare mobile phases fresh and ensure accurate mixing.
Fluctuations in column temperature	Use a column oven to maintain a constant temperature.

Advantages of 2,4-Dimethylphenyl Isothiocyanate Derivatization

While specific comparative studies between DMPITC and PITC are not widely available, the structural modification suggests several potential advantages:

• Enhanced Chromatographic Resolution: The increased hydrophobicity of the DMPTC derivatives can lead to stronger interactions with the C18 stationary phase, resulting in longer retention times and potentially better separation of closely eluting amino acids.

• Improved Stability: The electron-donating methyl groups on the phenyl ring may subtly influence the electronic properties of the thiocarbamyl linkage, potentially enhancing the stability of the derivatives compared to their PTC counterparts.

• Robust and Reliable Chemistry: The underlying isothiocyanate chemistry is well-understood and has a long history of reliable application in amino acid analysis.[5]

Conclusion

The derivatization of amino acids with 2,4-Dimethylphenyl isothiocyanate offers a promising and robust method for their quantitative analysis by reversed-phase HPLC. The straightforward and well-characterized reaction chemistry, coupled with the potential for enhanced chromatographic performance, makes this approach highly suitable for researchers, scientists, and drug development professionals. The detailed protocols and guidelines presented in this application note provide a solid foundation for the successful implementation and validation of this powerful analytical technique. Careful attention to experimental detail, particularly in the derivatization and sample cleanup steps, is paramount for achieving accurate, reproducible, and reliable results.

References

• Irvine, G. B. (1996). Amino Acid Analysis Using Precolumn Derivatization with Phenylisothiocyanate. In The Protein Protocols Handbook (pp. 589-594). Humana Press.
• Klawitter, J., et al. (2021). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry, 413(23), 5849–5863.
• Cohen, S. A., & Strydom, D. J. (1988). Amino acid analysis utilizing phenylisothiocyanate derivatives. Analytical Biochemistry, 174(1), 1-16.
• Zheng, J., et al. (2018). A novel method for detecting amino acids derivatized with phenyl isothiocyanate by high-performance liquid chromatography–electrospray ionization mass spectrometry. Journal of the American Society for Mass Spectrometry, 29(10), 2064-2074.
• van Eijk, H. M., et al. (1993). Appraisal of four pre-column derivatization methods for the high-performance liquid chromatographic determination of free amino acids in biological materials.
• Fierabracci, V., et al. (1991). Application of amino acid analysis by high-performance liquid chromatography with phenyl isothiocyanate derivatization to the rapid determination of free amino acids in biological samples.
• Klawitter, J., et al. (2021). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC-MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry, 413(23), 5849–5863.
• Millipore Corporation. (1989). Process for the derivatization of amino acids with phenyl isothiocyanate for HPLC and devices therefor.
• Kalmykov, P. A., et al. (2024). One-pot determination of amino acids in drugs by pre-column derivatization with phenyl isothiocyanate. Fine Chemical Technologies, 19(2), 127-138.
• Merrifield, R. B., et al. (1982). Synthesis of side chain-protected amino acid phenylthiohydantoins and their use in quantitative solid-phase Edman degradation. Analytical Biochemistry, 121(2), 304-315.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One-pot determination of amino acids in drugs by pre-column derivatization with phenyl isothiocyanate | Kalmykov | Fine Chemical Technologies [finechem-mirea.ru]
• 3. Amino Acid Analysis Using Precolumn Derivatization with Phenylisothiocyanate | Springer Nature Experiments [experiments.springernature.com]
• 4. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 5. Amino acid analysis utilizing phenylisothiocyanate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Application of amino acid analysis by high-performance liquid chromatography with phenyl isothiocyanate derivatization to the rapid determination of free amino acids in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DE3812017C2 - Process for the derivatization of amino acids with phenyl isothiocyanate for HPLC and devices therefor - Google Patents [patents.google.com]

Application Note: High-Fidelity N-Terminal Sequencing of Immobilized Peptides Using Isothiocyanate Chemistry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

N-terminal sequencing remains a cornerstone technique for protein and peptide characterization, providing unambiguous sequence data that is critical for protein identification, validation of recombinant protein expression, and fulfilling regulatory requirements such as the ICH Q6B guidelines for biopharmaceuticals.[1] This application note provides a comprehensive guide to solid-phase peptide sequencing utilizing the robust and well-established Edman degradation chemistry.[2][3] By covalently immobilizing the peptide to a solid support, this method enhances sequencing efficiency through simplified reagent and by-product removal, making it ideal for the analysis of short- to medium-length peptides.[4][5] We will delve into the chemical principles, provide detailed, field-proven protocols for manual and automated sequencing workflows, and offer expert insights into optimization and troubleshooting to ensure high-fidelity results.

The Principle of Solid-Phase Edman Degradation

The chemical foundation of this sequencing method is the Edman degradation, a stepwise process developed by Pehr Edman that removes one amino acid at a time from the N-terminus of a peptide.[6][7] The process is a cycle of three distinct chemical reactions: Coupling, Cleavage, and Conversion .[8][9]

• Causality of Solid-Phase: Immobilizing the peptide on a solid support (e.g., a resin or membrane) is a critical design choice.[5] It transforms the purification process at each step from a complex extraction or precipitation into a simple filtration and washing procedure.[10][11] This dramatically improves the efficiency and automation potential of the sequencing process by allowing the use of excess reagents to drive reactions to completion, with their subsequent easy removal.[12]

The Three-Step Chemical Cycle

• Coupling: Under mildly alkaline conditions (pH ~8-9), the uncharged N-terminal α-amino group of the immobilized peptide performs a nucleophilic attack on the isothiocyanate group of the Edman reagent, typically Phenylisothiocyanate (PITC).[2][13] This forms a stable phenylthiocarbamyl-peptide (PTC-peptide) derivative.[14] The alkaline environment is crucial as it ensures the N-terminal amine is deprotonated and thus, maximally nucleophilic.[13]

• Cleavage: The PTC-peptide is treated with a strong, anhydrous acid, most commonly trifluoroacetic acid (TFA).[9][15] This acidic environment promotes the cleavage of the peptide bond between the first and second amino acid residues. The N-terminal amino acid is released as an unstable anilinothiazolinone (ATZ) derivative, leaving the rest of the peptide chain intact and ready for the next cycle.[16] Anhydrous conditions are essential to prevent acid-catalyzed hydrolysis of other peptide bonds.

• Conversion: The cleaved ATZ-amino acid is unstable and is therefore converted into a more stable phenylthiohydantoin (PTH) amino acid derivative by treatment with aqueous acid.[9] This stable PTH-amino acid is then collected and identified using High-Performance Liquid Chromatography (HPLC).[17]

The cycle is then repeated on the shortened peptide until the entire sequence is determined or the signal becomes ambiguous.[2]

Figure 1: The chemical workflow of a single Edman degradation cycle.

Application & Workflow Overview

Solid-phase sequencing is invaluable for confirming the identity of synthetic peptides, validating the N-terminus of purified or recombinant proteins, and identifying post-translational modifications at the N-terminus.

Core Experimental Workflow

The process begins with sample preparation, which is arguably the most critical determinant of success. The purified peptide is then covalently attached to a solid support. This immobilized sample is loaded into an automated sequencer which performs the Edman degradation cycles. The released PTH-amino acids from each cycle are automatically injected into an integrated HPLC system for identification.

Figure 2: High-level experimental workflow for solid-phase peptide sequencing.

Detailed Protocols

Protocol 1: Sample Preparation and Immobilization

Rationale: The purity of the peptide sample is paramount. Contaminating proteins or peptides will create a mixed sequence signal, making interpretation impossible.[18] Similarly, blocking groups on the N-terminus (e.g., acetylation) will prevent the PITC coupling reaction, halting the sequencing process entirely.[2][14]

Materials:

• Purified peptide (10-100 picomoles)

• Sequencing-grade PVDF membrane

• Coupling buffer (e.g., 5% N,N-diisopropylethylamine (DIEA) in 1-propanol)

• Methanol, HPLC-grade

• Deionized water

Procedure:

• Membrane Activation: Wet a small piece of PVDF membrane (sized for the sequencer's reaction cartridge) with methanol for 1-2 minutes.

• Equilibration: Thoroughly wash the activated membrane with deionized water, followed by the coupling buffer.

• Sample Loading: Dissolve the peptide sample in a minimal volume of a suitable solvent (e.g., 0.1% TFA). Carefully apply the sample solution to the center of the wetted PVDF membrane.

• Drying: Allow the membrane to air-dry completely under a gentle stream of nitrogen or in a vacuum desiccator.

• Immobilization (for C-terminal Lysine): If the peptide contains a C-terminal lysine, it can be covalently attached. This involves reacting the ε-amino group of lysine with a resin activated with a reagent like phenylenediisothiocyanate (DITC).

• Loading into Cartridge: Carefully place the dried, sample-loaded membrane into the sequencer's reaction cartridge using clean forceps.

Protocol 2: Automated Edman Degradation Sequencing

Rationale: Modern protein sequencers automate the repetitive delivery of reagents and solvents, control reaction temperatures, and manage the transfer of cleaved residues to the HPLC system.[1][8] The use of highly pure reagents is critical to minimize background signal and prevent side reactions that can compromise results.[18][19]

Instrumentation: An automated protein sequencer (e.g., Shimadzu PPSQ series) integrated with an online HPLC system.[1]

Reagents (Sequencing Grade):

• R1: Phenylisothiocyanate (PITC) solution

• R2: Anhydrous Trifluoroacetic Acid (TFA)

• R3: Conversion Reagent (e.g., 25% aqueous TFA)

• Solvents: Acetonitrile, Ethyl Acetate, Heptane, Butyl Chloride (for washes and extractions)

Procedure:

• System Preparation: Ensure all reagent and solvent bottles are sufficiently filled with fresh, high-purity chemicals. Purge all lines to remove air bubbles.

• Program Setup: Enter the sequencing parameters, including the number of cycles to run. A standard program will automatically control the precise delivery times and volumes for each step of the Edman cycle.

• Initiate Run: Load the sample cartridge into the reaction chamber and start the automated sequencing run.

• Cycle Execution (Automated):

  • The sequencer delivers R1 (PITC) under alkaline conditions to perform the coupling reaction.

  • A series of solvent washes removes excess PITC and by-products.

  • The sequencer delivers R2 (TFA) to perform the cleavage reaction.

  • The cleaved ATZ-amino acid is selectively extracted with an organic solvent (e.g., butyl chloride).

  • The ATZ-derivative is transferred to a conversion flask.

  • The sequencer adds R3 (aqueous TFA) to the flask and heats it to facilitate the conversion to the stable PTH-amino acid.

  • The PTH-amino acid is automatically injected into the HPLC system.

  • The cycle repeats on the now N-1 peptide remaining on the membrane.

Protocol 3: PTH-Amino Acid Analysis by HPLC

Rationale: Reverse-phase HPLC is used to separate the 20 common PTH-amino acids based on their relative hydrophobicity. Identification is achieved by comparing the retention time of the unknown peak in each cycle's chromatogram to the retention times of a known PTH-amino acid standard mixture.[19]

System: HPLC with a UV detector (269 nm) and a C18 column suitable for PTH analysis.

Procedure:

• Standard Run: Before the sample run, inject a standard mixture of all 20 PTH-amino acids to establish their characteristic retention times.

• Gradient Elution: A gradient of two solvents (e.g., Solvent A: aqueous buffer, Solvent B: acetonitrile) is used to resolve all PTH-amino acids.

• Data Acquisition: As each cycle's PTH-amino acid is injected from the sequencer, the HPLC system generates a chromatogram.

• Sequence Determination:

  • Examine the chromatogram from Cycle 1. Identify the major new peak that is not present in the background.

  • Match its retention time to the standard chromatogram to identify the first amino acid.

  • Proceed to the chromatogram from Cycle 2. Identify the new major peak to determine the second amino acid.

  • Continue this process for all subsequent cycles. The sequence is read directly from the order of identified PTH-amino acids.

Data Interpretation and Troubleshooting

Successful sequencing relies on careful interpretation of the HPLC data and proactive troubleshooting.

Problem	Potential Cause(s)	Solution(s)
No Sequence / Weak Signal	Insufficient sample amount. N-terminus is chemically blocked (e.g., acetylation).[2][13]	Quantify sample accurately before loading. Use deblocking procedures or digest the protein to generate internal peptides with free N-termini.[18]
High Background Noise	Impure reagents or solvents.[18] Sample contains many contaminating peptides.	Use only sequencing-grade reagents. Re-purify the peptide sample using HPLC or electrophoresis.
Sequence Stops Abruptly	A non-α-amino acid (e.g., isoaspartic acid) is encountered.[2] Aspartic acid residue may form a stable cyclic imide.[5]	This is a limitation of the chemistry. Further sequencing may require an alternative chemical or enzymatic cleavage strategy.
Multiple Peaks per Cycle	Sample is impure (mixture of peptides).	Re-purify the sample. If the protein has subunits, they must be separated before sequencing.
Repetitive "Lag" Signal	Incomplete coupling or cleavage in the previous cycle.	Optimize reaction conditions (time, temperature). Ensure reagent lines are not clogged. This is a common issue that increases with cycle number.[13]
Amino Acid Ambiguity	Co-elution of certain PTH-amino acids.	Optimize the HPLC gradient for better separation. Confirm identity with a secondary analytical method if necessary.

Limitations and Modern Context

While powerful, Edman degradation has limitations. It is generally not suitable for peptides longer than 30-50 residues due to the cumulative effect of incomplete reactions, which increases background noise and makes signals ambiguous.[2][13] It cannot determine the position of disulfide bridges and will fail if the N-terminus is inaccessible.[2]

In the modern proteomics landscape, Edman degradation is often used in conjunction with mass spectrometry (MS). While MS is a high-throughput technique for protein identification, Edman sequencing provides definitive, N-terminal sequence information that can be difficult to obtain from MS data alone, making it an irreplaceable tool for specific applications in research and biopharmaceutical development.[3][17][18]

References

• MtoZ Biolabs. N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results. (n.d.). Retrieved from [Link]

• Shively, J. E. (1991). Protein and Peptide Sequencing by Automated Edman Degradation. CRC Press. Retrieved from [Link]

• LookChem. Phenyl Isothiocyanate (103-72-0): High-Purity Reagent for Peptide Sequencing & HPLC Analysis. (2025). Retrieved from [Link]

• Hulmes, J. D., Miedel, M. C., & Pan, Y. C. (1989). Examination of automated polypeptide sequencing using standard phenyl isothiocyanate reagent and subpicomole high-performance liquid chromatographic analysis. PubMed. Retrieved from [Link]

• Wikipedia. (2023). Edman degradation. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 26.6 Peptide Sequencing: The Edman Degradation. Retrieved from [Link]

• Tsugita, A., & Scheffler, J. J. (1995). Availability of phenylisothiocyanate for the amino acid sequence/configuration determination of peptides containing D/L-amino acids. PubMed. Retrieved from [Link]

• Findlay, J. B. C. (2001). Peptide Sequencing by Edman Degradation. eLS. Retrieved from [Link]

• Li, C., & Wang, Q. (1998). Chemical carboxy-terminal sequence analysis of peptides using acetyl isothiocyanate. PubMed. Retrieved from [Link]

• Labcompare. (2014). Fully Supported Edman Sequencer Offers Cost Effective N-Terminal Protein Sequencing Benefits. Retrieved from [Link]

• Powder Systems. (2025). What is Solid-phase Peptide Synthesis?. Retrieved from [Link]

• Neuland Labs. (2025). Solid Phase Peptide Synthesis Process and Applications 2025. Retrieved from [Link]

• Let's Talk Academy. (2025). Phenyl Isothiocyanate Reaction with Amino-Terminal Residues. Retrieved from [Link]

• Bio-Synthesis. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• Matsueda, G. R., & Stewart, J. M. (1981). Quantitative solid-phase Edman degradation for evaluation of extended solid-phase peptide synthesis. PubMed. Retrieved from [Link]

• Laursen, R. A. (1971). Solid-Phase Edman Degradation. ResearchGate. Retrieved from [Link]

• LCGC International. (2009). Automated Peptide/Protein Sequencers. Retrieved from [Link]

• Julian, R. R., & Beauchamp, J. L. (2003). Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. Chemical Science. Retrieved from [Link]

• Pinter, T., & El-Faham, A., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC. Retrieved from [Link]

• Findlay, J. B. C. (2001). Peptide Sequencing by Edman Degradation. ResearchGate. Retrieved from [Link]

• MetwareBio. (2023). Edman Degradation: A Classic Protein Sequencing Technique. Retrieved from [Link]

• Creative Biolabs. (n.d.). Protein Sequencing: Techniques & Applications. Retrieved from [Link]

• Van Den Berg, M. A. (2020). Means and methods for single molecule peptide sequencing. Google Patents.

• MtoZ Biolabs. (n.d.). 4 Steps of Edman Degradation. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 26.7: The Edman Degradation. Retrieved from [Link]

• Tickler, A. K., & Wade, J. D. (2007). Overview of solid phase synthesis of "difficult peptide" sequences. PubMed. Retrieved from [Link]

• Gyros Protein Technologies. (n.d.). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Retrieved from [Link]

• D'Souza, R. N., & Ke, P. C., et al. (2019). Strategies for Development of a Next-Generation Protein Sequencing Platform. PMC. Retrieved from [Link]

• Tickler, A. K., & Wade, J. D. (2007). Overview of Solid Phase Synthesis of Difficult Peptide Sequences. ResearchGate. Retrieved from [Link]

• Adesis, Inc. (2025). Solid-Phase vs. Liquid-Phase Peptide Synthesis: Capabilities and Applications. Retrieved from [Link]

• IRIS Biotech. (2025). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Retrieved from [Link]

• Amblard, F., & Fehrentz, J. A., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. ResearchGate. Retrieved from [Link]

• Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Retrieved from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Biomatik. (2022). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Retrieved from [Link]

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Role of isothiocyanates in Edman degradation for protein sequencing

Application Notes & Protocols

Topic: The Pivotal Role of Isothiocyanates in Edman Degradation for Protein Sequencing

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Foundational Chemistry of Protein Sequencing

In the landscape of protein analysis, understanding the primary structure—the linear sequence of amino acids—is paramount. This sequence dictates the protein's three-dimensional structure, its function, and its interactions within biological systems. For decades, the cornerstone of direct protein sequencing has been the Edman degradation, a method conceived by Pehr Edman in 1950.[1][2] At the heart of this elegant and powerful technique lies the isothiocyanate group, most notably in the form of phenyl isothiocyanate (PITC), which serves as the key reagent for the sequential removal and identification of N-terminal amino acids.[1][3][4] This application note provides an in-depth exploration of the role of isothiocyanates in Edman degradation, detailing the underlying chemical principles, a comprehensive protocol for its application, and insights into its continued relevance in modern proteomics and drug development.

The Chemical Logic of Edman Degradation: A Stepwise Unraveling

The Edman degradation is a cyclical process that meticulously removes one amino acid at a time from the N-terminus of a peptide or protein.[4][5][6] This is achieved through a series of controlled chemical reactions, where the isothiocyanate chemistry is central to the labeling and subsequent cleavage of the N-terminal residue. The process can be dissected into three critical phases: coupling, cleavage, and conversion.

Phase 1: The Coupling Reaction - Tagging the N-terminus

The sequencing process initiates with the selective labeling of the free alpha-amino group of the N-terminal amino acid. This is accomplished by reacting the peptide with an isothiocyanate, typically PITC, under mildly alkaline conditions (pH 8-9).[1][2][7] The basic environment ensures that the N-terminal amino group is in its deprotonated, nucleophilic state, allowing it to attack the electrophilic carbon atom of the isothiocyanate group.[7][8] This reaction forms a phenylthiocarbamoyl (PTC) derivative of the peptide.[1][7][9]

• Causality: The choice of alkaline conditions is critical. An acidic environment would lead to the protonation of the N-terminal amine, rendering it non-nucleophilic and thus unreactive towards the isothiocyanate.

Phase 2: The Cleavage Reaction - Releasing the Labeled Residue

Following the coupling reaction, the PTC-peptide is treated with a strong, anhydrous acid, such as trifluoroacetic acid (TFA).[2][5][10] This acidic environment facilitates the cleavage of the peptide bond between the first and second amino acid residues. The sulfur atom of the PTC group performs a nucleophilic attack on the carbonyl carbon of the first peptide bond, leading to the formation of a five-membered ring structure, an anilinothiazolinone (ATZ) derivative of the N-terminal amino acid.[5][6][11] This step releases the ATZ-amino acid, leaving the remainder of the peptide chain intact but one residue shorter.[5][6]

• Causality: The use of an anhydrous acid is crucial to prevent non-specific acid hydrolysis of other peptide bonds within the chain, which would lead to ambiguous sequencing results.[10]

Phase 3: The Conversion and Identification - Unmasking the Amino Acid

The ATZ-amino acid derivative is unstable and is therefore converted to a more stable phenylthiohydantoin (PTH) derivative through treatment with aqueous acid.[6][7][12] Each of the 20 common amino acids produces a unique PTH derivative with distinct chromatographic properties.[9] The resulting PTH-amino acid is then identified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC), by comparing its retention time to that of known standards.[8][9][10] The shortened peptide is then ready for the next cycle of Edman degradation.[6][9]

Visualizing the Edman Degradation Workflow

The cyclical nature of the Edman degradation, driven by the reactivity of isothiocyanates, is best understood through a visual representation.

Sources

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• 11. fiveable.me [fiveable.me]
• 12. youtube.com [youtube.com]

Application Notes &amp; Protocols: Isothiocyanate-Based Probes for Chemical Proteomics

Introduction: The Power of the Electrophile

Isothiocyanates (ITCs) are a class of compounds, both naturally occurring and synthetic, defined by their reactive -N=C=S functional group.[1] Found abundantly in cruciferous vegetables like broccoli and kale, natural ITCs such as sulforaphane (SFN) and phenethyl isothiocyanate (PEITC) have garnered significant attention for their potent anti-cancer and chemopreventive activities.[2][3][4][5] The biological mechanism of these compounds is intrinsically linked to their chemical reactivity. The electrophilic carbon atom of the isothiocyanate moiety readily forms covalent bonds with nucleophilic residues on proteins, primarily the thiol groups of cysteines and the primary amines of lysines and N-termini.[1][6]

This inherent reactivity makes ITCs powerful tools in chemical proteomics. By designing probes that incorporate the ITC "warhead," researchers can covalently "tag" protein targets within complex biological systems, including live cells.[7][8] This allows for the direct identification of protein targets, the elucidation of drug mechanisms of action, and the discovery of novel therapeutic targets. This guide provides an in-depth overview of the principles, applications, and detailed protocols for using isothiocyanate-based probes in chemical proteomics research.

Part 1: Foundational Principles of ITC-Protein Reactivity

The utility of any chemical probe hinges on its underlying chemistry. The isothiocyanate group is a potent electrophile that reacts with protein nucleophiles to form stable covalent adducts. Understanding this reaction is critical for designing experiments and interpreting results.

Mechanism of Covalent Modification

The primary targets for ITCs on proteins are the side chains of cysteine and lysine residues, as well as the α-amino group at the protein's N-terminus.

• Reaction with Cysteines: The thiol group (-SH) of a cysteine residue attacks the central carbon of the isothiocyanate, forming a dithiocarbamate adduct. This reaction is often rapid and is a major mechanism by which ITCs exert their biological effects.

• Reaction with Amines: Under neutral to alkaline conditions (pH > 7.5), the primary amine (-NH₂) of a lysine side chain or the N-terminus attacks the isothiocyanate group to form a stable thiourea linkage.[6][9][10]

Expert Insight: The reactivity of a specific cysteine or lysine residue is highly dependent on its local microenvironment within the protein structure, including its pKa and accessibility. This inherent selectivity is why ITCs do not label all proteins indiscriminately but rather a specific subset, making them valuable for targeted studies.[4]

Figure 1: Covalent modification of proteins by isothiocyanates.

Part 2: Designing and Applying ITC-Based Probes

A well-designed chemical probe consists of three essential components: the reactive group (the ITC), a linker, and a reporter handle for detection or enrichment. The choice of linker and handle dictates the type of experiment that can be performed.

Figure 2: Modular design of isothiocyanate-based chemical probes.

Methodology 1: Affinity-Based Protein Profiling (ABPP)

This classic approach uses an ITC probe functionalized with an affinity tag, most commonly biotin. After labeling proteins in a cell lysate or in living cells, the biotinylated proteins are enriched using streptavidin-coated beads. The captured proteins are then eluted and identified by mass spectrometry.[2]

Figure 3: Workflow for Affinity-Based Protein Profiling (ABPP).

Protocol: Biotin-ITC Pull-Down from Cell Lysate

• Lysate Preparation:

  • Harvest cultured cells and wash twice with cold PBS.

  • Lyse cells in a non-amine-containing buffer (e.g., RIPA buffer without Tris) supplemented with protease inhibitors. Rationale: Amine-containing buffers like Tris will compete with protein targets for reaction with the ITC probe.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. Determine protein concentration using a BCA assay.

• Probe Labeling:

  • Dilute the cell lysate to a final concentration of 1-2 mg/mL.

  • Add the Biotin-ITC probe from a concentrated DMSO stock to the desired final concentration (typically 10-50 µM). Include a DMSO-only vehicle control.

  • Incubate for 1-2 hours at room temperature with gentle rotation.

• Enrichment of Labeled Proteins:

  • Add pre-washed high-capacity streptavidin agarose beads to the labeled lysate.

  • Incubate for 1 hour at 4°C with rotation to allow the biotinylated proteins to bind to the beads.

• Washing:

  • Pellet the beads by gentle centrifugation (e.g., 1,000 x g for 2 minutes).

  • Remove the supernatant and wash the beads extensively (3-5 times) with lysis buffer to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the bound proteins by boiling the beads in 2x SDS-PAGE loading buffer for 10 minutes.

  • Separate the eluted proteins by SDS-PAGE. Proteins can be visualized by silver or Coomassie staining.

  • For identification, excise protein bands of interest and subject them to in-gel tryptic digestion followed by LC-MS/MS analysis.

Methodology 2: Bioorthogonal "Click Chemistry" Probes

To minimize steric hindrance that a bulky tag like biotin might cause, a modern and powerful strategy employs bioorthogonal chemistry.[7][8] Here, the ITC probe contains a small, inert handle like an alkyne. After labeling, a reporter tag (e.g., biotin-azide or a fluorescent-azide) is attached via a highly specific copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" reaction.[11] This two-step approach offers greater flexibility and is highly efficient.[12]

Protocol: In-Cell Labeling with an Alkyne-ITC Probe

• Cellular Labeling:

  • Culture cells to ~80% confluency.

  • Treat cells with the alkyne-ITC probe (e.g., 1-10 µM) or vehicle (DMSO) in culture medium for a desired period (e.g., 1-4 hours). Expert Insight: Performing labeling in live cells is more physiologically relevant than in lysates, as it preserves native protein conformations and interactions.[4]

• Cell Lysis:

  • Harvest the treated cells, wash with cold PBS, and lyse in a suitable buffer (e.g., 1% SDS in PBS).

  • Sonicate briefly to shear DNA and reduce viscosity. Clarify by centrifugation.

• Click Chemistry Reaction:

  • To 100 µg of protein lysate, add the click-chemistry reaction cocktail. A typical cocktail includes:

    • Azide-reporter (e.g., Azide-Biotin or Azide-Fluorophore) (100 µM)

    • Tris(2-carboxyethyl)phosphine (TCEP) (1 mM) - Rationale: TCEP is a reducing agent that keeps the copper catalyst in its active Cu(I) state.

    • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) (100 µM) - Rationale: TBTA is a ligand that stabilizes the Cu(I) catalyst and improves reaction efficiency.

    • Copper(II) Sulfate (CuSO₄) (1 mM)

  • Vortex to mix and incubate for 1 hour at room temperature in the dark.

• Downstream Analysis:

  • For Fluorescence: Precipitate the protein, wash with methanol, and resuspend in SDS-PAGE loading buffer. Analyze by in-gel fluorescence scanning.

  • For Enrichment: Proceed with the addition of streptavidin beads and follow the enrichment and mass spectrometry protocol described in Methodology 1.

Methodology 3: Fluorescent Labeling for Protein Visualization

Fluorescein isothiocyanate (FITC) is a classic probe used to attach a fluorescent label to proteins, enabling applications like immunofluorescence, flow cytometry, and fluorescence microscopy.[9][10][] The protocol involves conjugating FITC to purified proteins.

Protocol: FITC Conjugation to a Purified Antibody

• Buffer Preparation:

  • Dissolve the antibody (or protein of interest) at 2 mg/mL in a carbonate-bicarbonate buffer (100 mM, pH 9.0). Rationale: The reaction of the isothiocyanate with primary amines is most efficient under alkaline conditions (pH 9-11).[6]

  • Ensure the buffer is free of amine-containing substances (e.g., Tris) or sodium azide.[14]

• FITC Reaction:

  • Dissolve FITC in anhydrous DMSO to a concentration of 1 mg/mL immediately before use.

  • Add 50-100 µg of FITC for every 1 mg of antibody. Add the FITC solution dropwise to the protein solution while gently stirring.

  • Incubate the reaction for 2 hours at room temperature in the dark.

• Purification:

  • Remove the unreacted, free FITC by passing the reaction mixture through a gel filtration column (e.g., Sephadex G-25) equilibrated with PBS.

  • The first colored band to elute is the FITC-conjugated protein. The second, slower-moving band is the free FITC.[14]

• Characterization (Degree of Labeling):

  • Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and 495 nm (A₄₉₅).

  • Calculate the protein concentration:

    • Protein Conc. (M) = [A₂₈₀ - (A₄₉₅ x 0.35)] / ε_protein

    • Where ε_protein is the molar extinction coefficient of the protein at 280 nm. The 0.35 value is a correction factor for the absorbance of FITC at 280 nm.

  • Calculate the moles of FITC:

    • FITC Conc. (M) = A₄₉₅ / ε_FITC

    • Where ε_FITC is the molar extinction coefficient of FITC at 495 nm (~75,000 M⁻¹cm⁻¹).

  • Degree of Labeling (DOL) = Moles of FITC / Moles of Protein.[9][10] An optimal DOL is typically between 3 and 7.

Part 3: Data Interpretation and Target Validation

The output of a chemical proteomics experiment is a list of candidate protein targets. Rigorous validation is essential to confirm that these proteins are bona fide targets and that their modification by the ITC probe is biologically relevant.

Quantitative Proteomics for Target Prioritization

To distinguish true targets from background binders, quantitative mass spectrometry approaches are invaluable. For example, a competition-based experiment can be performed where cells are pre-treated with a non-tagged parent ITC compound before labeling with a tagged ITC probe. True targets will show a significant reduction in probe labeling in the competed sample.[12] Techniques like SILAC can also be used to quantitatively compare labeling between different conditions.[15][16]

ITC Probe/Compound	Identified Protein Target(s)	Biological Process Implicated	Study Context / Cell Line	Reference
¹⁴C-PEITC & ¹⁴C-SFN	Tubulin, Proteasome subunits, >30 others	Apoptosis, Cell Cycle Arrest	Human Lung Cancer (A549)	[4]
PEITC (Alkyne Probe)	BID (Bcl-2 family protein)	Apoptosis Regulation	Live Cancer Cells	[12]
PEITC	USP1, USP9x, UCH37, other DUBs	DNA Repair, Protein Stability	In vitro / Cancer Cells	[15]
BITC, PEITC, SFN	Tubulin (α and β isoforms)	Microtubule Polymerization Disruption	Human Lung Cancer (A549)	[17][18]
Biotin-labeled ITC	Macrophage Migration Inhibitory Factor (MIF)	Inflammation	HeLa Cell Lysate	[2]

Post-Identification Validation Steps:

• Biochemical Assays: Confirm direct binding and functional modulation using purified proteins. For example, if a kinase is identified, test if the ITC inhibits its enzymatic activity in vitro.

• Cellular Assays: Use techniques like Western blotting to confirm that the ITC treatment affects downstream signaling pathways related to the target protein.

• Site-Directed Mutagenesis: Mutate the putative binding site (e.g., Cys -> Ala) on the target protein. A loss of labeling or a change in the biological response to the ITC can confirm the specific site of interaction.[12]

References

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• Mi, L., et al. (2011). Identification of Potential Protein Targets of Isothiocyanates by Proteomics. Chemical Research in Toxicology. [Link]

• He, K., et al. (2024). Quantitative chemical proteomics reveals that phenethyl isothiocyanate covalently targets BID to promote apoptosis. Cell Death Discovery. [Link]

• Wrobel, A., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules. [Link]

• Unknown Author. Protein labelling with FITC. Course Hero. [Link]

• Milhollen, M. A., et al. (2017). Identification of deubiquitinase targets of isothiocyanates using SILAC-assisted quantitative mass spectrometry. Oncotarget. [Link]

• Mi, L., et al. (2011). Proteomic Identification of Binding Targets of Isothiocyanates: A Perspective on Techniques. Journal of Proteomics. [Link]

• Wright, M. H., & Sieber, S. A. (2016). Chemical proteomics approaches for identifying the cellular targets of natural products. Natural Product Reports. [Link]

• Parvez, S., et al. (2018). Quantitative chemical proteomic profiling of the in vivo targets of reactive drug metabolites. Nature Communications. [Link]

• Mi, L., et al. (2011). Identification of potential protein targets of isothiocyanates by proteomics. Chemical Research in Toxicology. [Link]

• TdB Labs. (2024). FITC Labeling and Conjugation. TdB Labs Website. [Link]

• Wright, M. H., & Sieber, S. A. (2016). Chemical proteomics approaches for identifying the cellular targets of natural products. Natural Product Reports. [Link]

• Juhász, L., et al. (2023). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Molecules. [Link]

• Mi, L., et al. (2009). Proteomic Analysis of Covalent Modifications of Tubulins by Isothiocyanates. Journal of Proteome Research. [Link]

• Gapińska, M., et al. (2023). New fluorescently labeled isothiocyanate derivatives as a potential cancer theranostic tool. Scientific Reports. [Link]

• Murakami, K., & Takemoto, Y. (2024). Recent advancement in the synthesis of isothiocyanates. Chemical Communications. [Link]

• ResearchGate. (2016). Quantitative approaches for chemical proteomics experiments. ResearchGate. [Link]

• Zhang, Y., et al. (2003). Selected isothiocyanates rapidly induce growth inhibition of cancer cells. Molecular Cancer Therapeutics. [Link]

• Szafranski, K., et al. (2021). Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies. International Journal of Molecular Sciences. [Link]

• Szafranski, K., et al. (2021). Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies. International Journal of Molecular Sciences. [Link]

• ResearchGate. (2020). Isothiocyanate Synthetic Analogs: Biological Activities, Structure-Activity Relationships and Synthetic Strategies. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Improving the Yield of 2,4-Dimethylphenyl Isothiocyanate Synthesis

Welcome to the technical support center for the synthesis of 2,4-Dimethylphenyl Isothiocyanate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and troubleshoot common issues that can impact yield and purity. Drawing from established chemical principles and field-proven insights, this document provides a structured approach to identifying and resolving experimental challenges.

I. Foundational Knowledge: Synthesis of Isothiocyanates

The synthesis of isothiocyanates (ITCs) is a cornerstone of organic chemistry, with applications ranging from pharmaceuticals to materials science.[1][2] 2,4-Dimethylphenyl isothiocyanate, in particular, serves as a valuable building block. The most prevalent methods for its synthesis start from the corresponding primary amine, 2,4-dimethylaniline.[3]

Common Synthetic Pathways

There are two primary, well-established routes for the synthesis of aryl isothiocyanates like 2,4-Dimethylphenyl isothiocyanate:

• The Thiophosgene Method: This classic approach involves the reaction of a primary amine with thiophosgene (CSCl₂) in the presence of a base.[1][4] While often efficient, the high toxicity of thiophosgene necessitates stringent safety precautions and has led to the development of alternative methods.[5][6]

• The Dithiocarbamate Salt Decomposition Method: A safer and widely adopted alternative involves the reaction of a primary amine with carbon disulfide (CS₂) in the presence of a base to form a dithiocarbamate salt intermediate.[1][4] This intermediate is then treated with a desulfurizing agent to yield the isothiocyanate.[4] This two-step process can often be performed as a one-pot synthesis.[7][8]

Due to safety considerations, this guide will focus primarily on the dithiocarbamate salt decomposition method.

Reaction Mechanism: Dithiocarbamate Route

Understanding the underlying mechanism is critical for effective troubleshooting. The process can be broken down into two key stages:

Caption: General workflow for isothiocyanate synthesis via the dithiocarbamate route.

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis of 2,4-Dimethylphenyl isothiocyanate, presented in a question-and-answer format.

Low or No Product Yield

Question: I am getting a very low yield, or no desired product at all. What are the likely causes and how can I fix this?

Answer: Low or no yield is a common problem that can stem from several factors throughout the synthetic process. Let's break down the troubleshooting by reaction stage.

Stage 1: Dithiocarbamate Salt Formation

• Inefficient Base: The choice and amount of base are crucial. For aromatic amines like 2,4-dimethylaniline, which are less basic than aliphatic amines, a sufficiently strong base is needed to drive the formation of the dithiocarbamate salt.

  • Recommendation: While triethylamine (Et₃N) is common, consider switching to a stronger base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) if you suspect incomplete salt formation.[9] For aqueous systems, inorganic bases like potassium carbonate can be effective.[10]

• Insufficient Carbon Disulfide: CS₂ is both a reactant and can be volatile.

  • Recommendation: Use a molar excess of CS₂ to ensure the reaction goes to completion.[9]

• Solvent Choice: The polarity of the solvent can influence the reaction rate and solubility of the intermediate salt.

  • Recommendation: Dichloromethane (DCM) and tetrahydrofuran (THF) are commonly used.[11] For particularly stubborn reactions, a two-phase system (e.g., water/ethyl acetate) can sometimes improve yields by extracting the product as it's formed.[1]

Stage 2: Desulfurization

• Choice of Desulfurizing Agent: Not all desulfurizing agents are equally effective for all substrates. The electrophilicity of the agent is key to the decomposition of the dithiocarbamate salt.[12]

  • Recommendation: A range of effective desulfurizing agents have been reported. If one is not working, consider an alternative.

Desulfurizing Agent	Key Advantages	Potential Drawbacks
Tosyl Chloride (TsCl)	Readily available, generally effective.[12]	Can be difficult to remove from less polar products during purification.[12]
Di-tert-butyl dicarbonate (Boc₂O)	Byproducts are volatile, simplifying workup.[1]	Can be more expensive than other options.
Ethyl Chloroformate	Effective for a range of substrates.	Can be toxic and requires careful handling.
Hydrogen Peroxide	A "green" and inexpensive option.[4]	Reaction conditions may need careful optimization.
Cyanuric Chloride (TCT)	Highly efficient for electron-deficient anilines.[10]	May require specific reaction conditions.
Lead(II) Nitrate	Historically used and effective.[4][13]	Toxicity is a significant concern.

• Reaction Temperature: The desulfurization step can be temperature-sensitive.

  • Recommendation: Many protocols call for the addition of the desulfurizing agent at 0°C, followed by warming to room temperature.[10] If the reaction is sluggish, gentle heating might be necessary, but be cautious as this can also promote side reactions.

Presence of Thiourea Byproduct

Question: My final product is contaminated with a significant amount of N,N'-bis(2,4-dimethylphenyl)thiourea. How can I prevent its formation?

Answer: The formation of a symmetrical thiourea is a classic side reaction in isothiocyanate synthesis. It occurs when the newly formed isothiocyanate reacts with any remaining unreacted 2,4-dimethylaniline.

Sources

• 1. cbijournal.com [cbijournal.com]
• 2. Recent advancement in the synthesis of isothiocyanates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. BJOC - A general and facile one-pot process of isothiocyanates from amines under aqueous conditions [beilstein-journals.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isothiocyanate - Wikipedia [en.wikipedia.org]

Side reactions in isothiocyanate synthesis and how to avoid them

Welcome to the Technical Support Center for Isothiocyanate Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the synthesis and purification of isothiocyanates. Our goal is to equip you with the knowledge to anticipate and overcome common challenges in your experimental work, ensuring high-yield and high-purity outcomes.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are the most common side reactions in isothiocyanate synthesis?

  • How can I avoid the formation of symmetrical thiourea?

  • What causes the formation of urea byproducts, and how can I prevent it?

  • My reaction yield is low. What are the likely causes?

• Troubleshooting Guides

  • Problem 1: Presence of an Impurity with a Mass Corresponding to Symmetrical Thiourea.

  • Problem 2: My Final Product is Contaminated with Urea.

  • Problem 3: Difficulty in Removing Excess Desulfurizing Agent (e.g., Tosyl Chloride).

• Advanced Purification Protocols

  • Protocol 1: General Purification using Scavenger Resins.

  • Protocol 2: Step-by-Step Guide for Removing Excess Primary Amine.

  • Protocol 3: Step-by-Step Guide for Removing Unreacted Isothiocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in isothiocyanate synthesis?

The most frequently encountered side reactions primarily depend on the synthetic route employed. However, some common byproducts across various methods include:

• Symmetrical Thioureas: These form when the newly generated isothiocyanate reacts with the starting primary amine that is still present in the reaction mixture. This is a very common issue, especially if there is a localized excess of the amine.[1][2]

• Ureas: The formation of urea derivatives can occur if the reaction conditions lead to the formation of isocyanate intermediates, which then react with amines.[2][3] This can be a problem in certain methods for preparing aryl isothiocyanates.[2]

• Alkene Byproducts: In syntheses starting from secondary or tertiary alkyl halides, elimination reactions can compete with the desired substitution, leading to the formation of alkenes. This is often exacerbated by high reaction temperatures.[4]

Q2: How can I avoid the formation of symmetrical thiourea?

The formation of symmetrical thiourea is a common challenge that can significantly lower the yield of the desired isothiocyanate. The key to preventing this side reaction is to manage the concentration of the free primary amine, especially after the isothiocyanate product begins to form.

Causality: The isothiocyanate functional group is an electrophile, while the starting primary amine is a nucleophile. A reaction between these two species leads to the formation of a stable thiourea linkage.

Avoidance Strategies:

• Stoichiometry Control: Carefully control the stoichiometry of your reagents. Using a slight excess of the thiocarbonyl source (e.g., carbon disulfide or thiophosgene) can help ensure that the amine is consumed before it can react with the product. When using thiophosgene, it is recommended to always have it in excess.[1]

• Slow Addition of Amine: Instead of adding all the amine at once, a slow, controlled addition to the reaction mixture containing the thiocarbonyl source can maintain a low concentration of the amine, minimizing the chance of it reacting with the newly formed isothiocyanate.

• Use of Amine Salts: For thiophosgenation reactions, using the amine salt (e.g., hydrochloride salt) instead of the free base is preferred. This is because the concentration of the free amine is kept low throughout the reaction.[1]

Q3: What causes the formation of urea byproducts, and how can I prevent it?

Urea formation is less common than thiourea formation but can be a significant issue in certain synthetic routes, particularly in the synthesis of aryl isothiocyanates.

Causality: Urea byproducts arise from the formation of isocyanate intermediates. For instance, in some methods for preparing aryl isothiocyanates, the reaction intermediate can cleave to form an aryl isocyanate, which then readily reacts with any available amine to form a diaryl urea, especially in the presence of water.[2]

Avoidance Strategies:

• Anhydrous Conditions: Ensure that your reaction is carried out under strictly anhydrous conditions. Moisture can facilitate the decomposition of intermediates to isocyanates.

• Choice of Reagents: Some desulfurizing agents are more prone to causing urea formation than others. If urea formation is a persistent issue, consider switching to a milder desulfurizing agent. For example, methods using di-tert-butyl dicarbonate (Boc₂O) are often clean, with volatile byproducts that are easily removed.[2]

Q4: My reaction yield is low. What are the likely causes?

Low yields can stem from a variety of factors, ranging from reagent quality to reaction conditions.

Potential Causes and Solutions:

• Reagent Quality: Ensure all reagents, especially the starting amine and any moisture-sensitive reagents like thiophosgene or tosyl chloride, are pure and anhydrous.[5]

• Incomplete Reaction: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, consider increasing the temperature (while being mindful of potential side reactions) or extending the reaction time.[5]

• Side Reactions: The formation of byproducts such as thioureas or ureas will directly impact your yield. Refer to the specific FAQs on how to mitigate these.

• Substrate Reactivity: Electron-deficient aryl amines can be less reactive and may require more forcing conditions, such as stronger bases or higher temperatures, to achieve good conversion.[6]

• Work-up and Purification Issues: Isothiocyanates can be sensitive to hydrolysis, especially under non-neutral pH conditions.[7] Ensure your work-up procedure is appropriate and that you are not losing product during purification steps.

Troubleshooting Guides

Problem 1: Presence of an Impurity with a Mass Corresponding to Symmetrical Thiourea.

Symptoms:

• LC-MS analysis shows a peak with a mass corresponding to (2 * R-NH₂) + CS.

• ¹H NMR shows a complex mixture, but with some signals that may correspond to the starting amine.

Root Cause Analysis and Solution Workflow:

Sources

• 1. rsc.org [rsc.org]
• 2. cbijournal.com [cbijournal.com]
• 3. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Isothiocyanates from Tosyl Chloride Mediated Decomposition of in Situ Generated Dithiocarbamic Acid Salts [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low yield in 2,4-Dimethylphenyl isothiocyanate reactions

Welcome to the technical support center for the synthesis of 2,4-Dimethylphenyl Isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you overcome common challenges and optimize your reaction yields.

Troubleshooting Guide: Low Yield and Side Product Formation

This section addresses the most common issues encountered during the synthesis of 2,4-dimethylphenyl isothiocyanate, typically prepared from 2,4-dimethylaniline.

Question 1: My reaction has a very low yield, or failed completely. What are the primary causes?

Answer: A low or non-existent yield of the desired isothiocyanate can stem from several factors, from the quality of your starting materials to the specifics of your reaction setup. A systematic evaluation is key.

1. Purity and Reactivity of Starting Material (2,4-Dimethylaniline):

• The Problem: The nucleophilicity of the amine is critical for the initial attack on your thiocarbonylating agent (e.g., carbon disulfide or thiophosgene). Contamination of the 2,4-dimethylaniline with water, or oxidation products can significantly hinder the reaction. The presence of electron-withdrawing impurities can also reduce the amine's reactivity.[1][2]

• Troubleshooting Steps:

  • Verify Purity: Check the melting point of your 2,4-dimethylaniline (if solid) or boiling point and refractive index (if liquid) against literature values. Run a quick TLC or ¹H NMR to check for impurities.

  • Purification: If impurities are detected, consider purification by distillation or recrystallization. Ensure the purified amine is thoroughly dried before use.

2. Choice and Handling of Reagents:

• The Problem: The choice of thiocarbonylating agent and desulfurizing agent is crucial. Highly toxic reagents like thiophosgene, while effective, are often avoided.[3][4][5] The more common method involves forming a dithiocarbamate salt with carbon disulfide (CS₂), which is then decomposed.[3][6][7][8][9][10] The efficiency of this decomposition is highly dependent on the chosen reagent.

• Troubleshooting Steps:

  • Carbon Disulfide Quality: Use fresh, pure carbon disulfide. Old bottles can accumulate impurities.

  • Base Selection: The formation of the intermediate dithiocarbamate salt from the amine and CS₂ requires a base.[3] Triethylamine (Et₃N) is common, but for less reactive amines, a stronger base like DBU or NaH might be necessary.[2] For aqueous conditions, potassium carbonate (K₂CO₃) has been shown to be effective.[3]

  • Desulfurizing Agent: Many reagents can decompose the dithiocarbamate salt.[8] The choice depends on your substrate and desired reaction conditions.

Desulfurizing Agent	Typical Conditions	Advantages	Disadvantages
Tosyl Chloride (TsCl)	Et₃N, CS₂, then TsCl	General, facile, good yields for many substrates.[10]	May require chromatographic purification.
DCC	In combination with CS₂	Effective for converting arylamines.[11]	Produces dicyclohexylurea byproduct which must be filtered off.
Sodium Persulfate (Na₂S₂O₈)	One-pot in water	"Green" and practical method, tolerates many functional groups.[12]	Reaction conditions need careful control.
Cyanuric Chloride (TCT)	Aqueous K₂CO₃, CS₂, then TCT in CH₂Cl₂	Excellent yields, even for electron-deficient anilines.[13]	Biphasic reaction system.

3. Reaction Conditions:

• The Problem: Temperature, solvent, and reaction time are all critical parameters. For instance, the formation of the dithiocarbamate salt is often done at room temperature or below, while the decomposition step may require heating.[14]

• Troubleshooting Steps:

  • Temperature Control: For the initial reaction of 2,4-dimethylaniline with CS₂, maintain the recommended temperature to avoid side reactions. Overheating can lead to decomposition.

  • Solvent Choice: The solvent must be inert to the reagents and capable of dissolving the starting materials. Dichloromethane (DCM) and tetrahydrofuran (THF) are common choices. Aqueous conditions can also be successful with the right base and desulfurizing agent.[12][13]

  • Moisture: The reaction is sensitive to water, which can hydrolyze the isothiocyanate product or react with reagents like thiophosgene.[4][15] Ensure all glassware is oven-dried and use anhydrous solvents.

Question 2: I've isolated a major byproduct that is not my isothiocyanate. What could it be?

Answer: The most common byproduct in isothiocyanate synthesis is the corresponding symmetrical N,N'-disubstituted thiourea (in this case, N,N'-bis(2,4-dimethylphenyl)thiourea).

• Causality: Thiourea formation occurs when the newly formed isothiocyanate product reacts with unreacted 2,4-dimethylaniline starting material. This is particularly problematic if the reaction is slow or if there is a localized excess of the amine.[1][6]

  • R-NCS (Isothiocyanate) + R-NH₂ (Amine) → R-NH-C(S)-NH-R (Thiourea)

• Troubleshooting and Prevention:

  • Control Stoichiometry: Ensure you are not using a large excess of the starting amine.

  • Addition Rate: Add the amine slowly to the solution of the thiocarbonylating agent to avoid high local concentrations of the amine.

  • Efficient Conversion: Ensure the first step of the reaction (formation of the dithiocarbamate or reaction with thiophosgene) goes to completion before proceeding or during workup. This minimizes the amount of unreacted amine available to form the thiourea.

  • Workup Conditions: During workup, any unreacted ammonia (if used as a base) can react with the product to form phenylthiourea. Adding a small amount of acid to the receiving flask during steam distillation can prevent this.[14]

Visualizing the Reaction and Troubleshooting Logic

To better understand the process, the following diagrams illustrate the main synthetic pathway and a logical troubleshooting workflow.

Frequently Asked Questions (FAQs)

Q1: Can I use thiophosgene instead of the carbon disulfide method? A: Yes, thiophosgene is a classic and highly effective reagent for converting primary amines directly to isothiocyanates.[5][16][17] The reaction is often fast and high-yielding. However, thiophosgene is extremely toxic and moisture-sensitive, and its use is highly regulated and requires special handling precautions.[4][15] For safety reasons, the two-step carbon disulfide method is generally preferred.

Q2: My 2,4-dimethylaniline is electron-rich. Does this affect the reaction? A: Yes, favorably. The two methyl groups on the aromatic ring are electron-donating, which increases the nucleophilicity of the amine nitrogen. This facilitates the initial attack on carbon disulfide, making the formation of the dithiocarbamate intermediate more favorable compared to anilines with electron-withdrawing groups.[1][18]

Q3: How should I purify the final 2,4-dimethylphenyl isothiocyanate? A: The product has a melting point of 25-29°C and a boiling point of 263°C, making it a low-melting solid or an oil at room temperature.

• Distillation: Vacuum distillation is a common method for purification.[14]

• Chromatography: If non-volatile impurities (like the thiourea byproduct) are present, column chromatography on silica gel is an effective option.[18][19]

• Recrystallization: If the product is solid and relatively pure, recrystallization from a suitable solvent can be used.

Q4: The reaction seems to stall after forming the dithiocarbamate salt. How can I drive the final elimination step? A: This indicates that your desulfurizing agent is not effective enough under the current conditions. You can try:

• Switching the Reagent: Move to a more powerful desulfurizing agent, such as tosyl chloride or cyanuric chloride.[10][13]

• Increasing the Temperature: Gently heating the reaction (after the dithiocarbamate has formed) can often provide the activation energy needed for the elimination.

• Using a Catalyst: Some methods utilize catalysts. For example, di-tert-butyl dicarbonate (Boc₂O) in the presence of DMAP can be effective.[3]

Experimental Protocols

Protocol 1: General Synthesis of 2,4-Dimethylphenyl Isothiocyanate via the Carbon Disulfide/Tosyl Chloride Method

This protocol is a representative example based on established methods for aryl isothiocyanates.[10]

Materials:

• 2,4-Dimethylaniline

• Carbon Disulfide (CS₂)

• Triethylamine (Et₃N)

• Tosyl Chloride (TsCl)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve 2,4-dimethylaniline (1.0 eq) and triethylamine (2.2 eq) in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add carbon disulfide (1.2 eq) dropwise via the dropping funnel over 20 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours. Monitor the formation of the dithiocarbamate salt by TLC.

• Once the formation of the intermediate is complete, cool the reaction mixture back to 0 °C.

• Add a solution of tosyl chloride (1.1 eq) in anhydrous DCM dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours (overnight). Monitor the reaction progress by TLC until the starting material is consumed.

• Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield 2,4-dimethylphenyl isothiocyanate.

References

• Nomination Background: Dicyclohexylcarbodiimide (CASRN: 538-75-0).
• Recent Advancement in the Synthesis of Isothiocyan
• Isothiocyanates.
• Overcoming poor nucleophilicity of substituted anilines in thiourea synthesis. Benchchem.
• Technical Support Center: Synthesis of Isothiocyanates
• Recent Advancement in Synthesis of Isothiocyan
• Synthesis of Isothiocyanates: A Review. CHEMISTRY & BIOLOGY INTERFACE.
• Mechanochemical synthesis of thioureas, ureas and guanidines. PMC, PubMed Central.
• Synthesis and characteriz
• Bioavailability of Glucosinolates and Their Breakdown Products: Impact of Processing. NIH.
• Synthesis of Isothiocyanates: An Upd
• Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfuriz
• Phenyl isothiocyan
• Addressing issues with removal of excess reagents in isothiocyan
• Isothiocyan
• Synthesis of Isothiocyanates Using DMT/NMM/TsO as a New Desulfuriz
• The synthesis of isothiocyanates via a hydrolysis reaction of the glucosinolate by the myrosinase enzyme.
• Preparation of isothiocyanates.
• Reaction scheme of the hydrolysis of glucosinolates to isothiocyanates.
• Mechanism of action of isothiocyan
• Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in w
• A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journals.
• Thiophosgene: An overview.
• Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Organic Chemistry Portal.
• Thiophosgene. Wikipedia.
• 2,4-Dimethylphenyl isothiocyan
• Thiophosgene in Organic Synthesis.
• 2,4-Dimethylphenyl Isothiocyan
• Thiophosgene. PubChem, NIH.
• Thiophosgene - React with Water to Develop Carbon Disulfide. Palvi FZE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cbijournal.com [cbijournal.com]
• 4. Thiophosgene: - An overview [moltuslab.com]
• 5. Thiophosgene - Wikipedia [en.wikipedia.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Mechanochemical synthesis of thioureas, ureas and guanidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Isothiocyanate synthesis [organic-chemistry.org]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. BJOC - A general and facile one-pot process of isothiocyanates from amines under aqueous conditions [beilstein-journals.org]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Thiophosgene - React with Water to Develop Carbon Disulfide [moltuslab.com]
• 16. researchgate.net [researchgate.net]
• 17. Thiophosgene | CCl2S | CID 10040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Preventing thiourea byproduct formation in isothiocyanate reactions

A Guide to Preventing Thiourea Byproduct Formation and Optimizing Synthesis

Welcome to the Technical Support Center for isothiocyanate reactions. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction conditions and troubleshooting common experimental issues, particularly the formation of unwanted thiourea byproducts.

Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address specific issues you might encounter during your experiments.

FAQ 1: What is the general reaction mechanism for thiourea synthesis from an isothiocyanate and an amine?

The synthesis of thiourea from an isothiocyanate and an amine is a nucleophilic addition reaction. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon atom of the isothiocyanate. This forms a zwitterionic intermediate which then undergoes a proton transfer to yield the final neutral thiourea product.[1][2]

Caption: General mechanism of thiourea formation.

FAQ 2: I am observing a low yield in my thiourea synthesis. What are the potential causes and solutions?

Low yields in this reaction can stem from several factors, primarily the instability of the isothiocyanate, steric hindrance, or the low nucleophilicity of the amine.[3]

Potential Cause	Recommended Solution	Expected Outcome
Degradation of isothiocyanate	Use freshly prepared or purified isothiocyanate. Store isothiocyanates in a cool, dark, and dry environment. Consider in-situ generation of the isothiocyanate.[3]	Improved yield and reduced side products from isothiocyanate decomposition.
Steric hindrance	Increase the reaction temperature or prolong the reaction time. The use of microwave irradiation can also be effective in overcoming steric barriers.[3]	Increased conversion to the desired thiourea product.
Low amine nucleophilicity	Add a non-nucleophilic base, such as triethylamine, to activate the amine. For very electron-deficient amines, a stronger base might be necessary.[3][4]	Enhanced reaction rate and higher yield.

FAQ 3: I am getting an unexpected byproduct. How can I identify and minimize it?

The most common byproduct is a symmetrical thiourea when an unsymmetrical product is desired. This occurs if the in-situ generated isothiocyanate reacts with the starting amine.[3] Other possibilities include byproducts from the decomposition of reagents.

Caption: Logic for identifying and mitigating byproducts.

FAQ 4: What is the optimal pH for reacting an isothiocyanate with an amine?

The optimal pH for the reaction of an isothiocyanate with an amine is typically between 8.5 and 9.5.[5] Aliphatic amines, like the ε-amino group of lysine, are moderately basic and reactive. However, the concentration of the reactive free base form is low below pH 8. A higher pH ensures a sufficient concentration of the nucleophilic free amine for the reaction to proceed efficiently.[5][6][7] It is crucial to avoid buffers containing free amines, such as Tris or glycine, as they will compete in the reaction.[5]

FAQ 5: My isothiocyanate starting material might be impure. How can I purify it?

Impurities in the isothiocyanate, such as residual amines from its synthesis, can lead to the formation of symmetrical thiourea byproducts.[3] Purification can be achieved through:

• Distillation: For liquid isothiocyanates, vacuum distillation is often effective.

• Recrystallization: Solid isothiocyanates can be purified by recrystallization from a suitable solvent.

• Column Chromatography: This is a versatile method for removing various impurities.

Always store purified isothiocyanates in a cool, dark, and dry place to prevent degradation.[3]

Experimental Protocols

General Protocol for Synthesis of N,N'-Disubstituted Thiourea from Isothiocyanate and Amine

This protocol outlines a standard procedure for the synthesis of an unsymmetrical thiourea.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) in a suitable aprotic solvent (e.g., tetrahydrofuran, dichloromethane, or acetonitrile).[3]

• Reaction: Add the isothiocyanate (1.0-1.1 equivalents) to the solution at room temperature.[3] If the reaction is exothermic, the addition should be done dropwise.

• Monitoring: Stir the reaction mixture at room temperature and monitor its progress using Thin Layer Chromatography (TLC). If the reaction is slow, gentle heating can be applied.[3]

• Workup: Once the reaction is complete (indicated by the disappearance of the limiting reactant on TLC), concentrate the reaction mixture under reduced pressure.[3]

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetone) or by column chromatography on silica gel.[3]

Protocol for a Two-Step, One-Pot Synthesis to Avoid Symmetrical Byproducts

This approach is useful when the formation of a symmetrical thiourea is a significant issue.[3]

• Isothiocyanate Formation: In the first step, synthesize the isothiocyanate in situ from a primary amine using a suitable reagent (e.g., thiophosgene or a less hazardous alternative).[8][9]

• Completion Check: Ensure the complete conversion of the starting amine to the isothiocyanate by monitoring the reaction with TLC or another appropriate analytical technique.

• Second Amine Addition: Once the formation of the isothiocyanate is complete, add the second amine to the reaction mixture.

• Reaction and Purification: Allow the reaction to proceed to completion and then follow the workup and purification steps outlined in the general protocol above.

References

• The proposed mechanism for the formation of thiourea - ResearchGate. Available at: [Link]

• Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. - ResearchGate. Available at: [Link]

• Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3 | Organic Letters - ACS Publications. Available at: [Link]

• Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis. Available at: [Link]

• Reactivity of the isothiocyanate group with cysteine and lysine - ResearchGate. Available at: [Link]

• Thiourea synthesis by thioacylation - Organic Chemistry Portal. Available at: [Link]

• Mechanochemical synthesis of thioureas, ureas and guanidines - PMC - PubMed Central. Available at: [Link]

• Recent Advancement in Synthesis of Isothiocyanates - ChemRxiv. Available at: [Link]

• Reaction of isothiocyanates with thiourea and amidinothioureas: Formation of S-(N-substituted thiocarbamyl)isothioureas and 1-Alkyl(or aryl)-4-imino(or arylimino) - ConnectSci. Available at: [Link]

• Recent Advancement in the Synthesis of Isothiocyanates. Available at: [Link]

• Synthesis of Isothiocyanates: An Update - PMC - NIH. Available at: [Link]

• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur - RSC Publishing. Available at: [Link]

• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables - MDPI. Available at: [Link]

• How anyone have experience with reacting amines with phenyl isothiocyanate? - Reddit. Available at: [Link]

• A general and facile one-pot process of isothiocyanates from amines under aqueous conditions - PMC - NIH. Available at: [Link]

• Isothiocyanate synthesis - Organic Chemistry Portal. Available at: [Link]

• New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities - NIH. Available at: [Link]

• Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC. Available at: [Link]

• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables - ResearchGate. Available at: [Link]

• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10436A. Available at: [Link]

• Analysis of the Mixture of Thiourea and Ammonium Thiocyanate. Available at: [Link]

• Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - MDPI. Available at: [Link]

• A novel synthesis of isothiocyanates from amines and phenyl isothiocyanate via replacement reaction - ResearchGate. Available at: [Link]

• "On-Water" Reaction of (Thio)isocyanate: A Sustainable Process for the Synthesis of Unsymmetrical (Thio)ureas - Organic Chemistry Portal. Available at: [Link]

• Characterization of isothiocyanates, thioureas, and other lysine adduction products in carbon disulfide-treated peptides and protein - PubMed. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isothiocyanate synthesis [organic-chemistry.org]

Technical Support Center: Optimization of Reaction Conditions for 2,4-Dimethylphenyl Isothiocyanate

Welcome to the technical support center for the synthesis and optimization of 2,4-Dimethylphenyl Isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring you can navigate the complexities of your synthesis with confidence.

2,4-Dimethylphenyl isothiocyanate is a valuable building block in medicinal chemistry and materials science, often utilized for its reactive isothiocyanate group which readily participates in addition reactions to form thioureas and other heterocyclic compounds. However, its synthesis is not without challenges. This guide will address common issues encountered during its preparation and provide scientifically-grounded solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2,4-Dimethylphenyl isothiocyanate, providing a logical approach to problem-solving.

Problem 1: Low or No Product Yield

Question: I am attempting to synthesize 2,4-Dimethylphenyl isothiocyanate from 2,4-dimethylaniline, but I am observing a very low yield, or in some cases, no product at all. What are the likely causes and how can I rectify this?

Answer: Low or no yield is a frequent issue that can often be traced back to several key factors in the reaction setup. Let's break down the potential causes and their solutions.

Potential Causes & Solutions:

• Purity of Starting Materials: The purity of 2,4-dimethylaniline is critical. Impurities can interfere with the reaction. Ensure your starting amine is of high purity, and if necessary, purify it by distillation or recrystallization before use.

• Ineffective Dithiocarbamate Salt Formation (CS₂ Method): The reaction of the primary amine with carbon disulfide (CS₂) to form a dithiocarbamate salt is a crucial first step in many common synthetic routes.[1]

  • Base Selection: The choice of base is important. Triethylamine (Et₃N) is commonly used. Ensure you are using a sufficient molar excess of a suitable base to drive the formation of the dithiocarbamate salt.

  • Reaction Temperature: This initial reaction is often performed at a low temperature (e.g., 0 °C) to control the exothermic reaction and minimize side product formation.[2]

• Inefficient Desulfurization: The decomposition of the dithiocarbamate salt to the isothiocyanate is the next critical step.[1]

  • Choice of Desulfurizing Agent: Several reagents can be used for this step, including tosyl chloride, di-tert-butyl dicarbonate (Boc₂O), and ethyl chloroformate.[1][3] The reactivity of these agents can vary. If one agent is providing low yields, consider screening others. For instance, tosyl chloride is known to be effective for a range of alkyl and aryl isothiocyanates.[4][5]

  • Reaction Time and Temperature: Ensure the desulfurization step is allowed to proceed for a sufficient amount of time. Monitoring the reaction by Thin Layer Chromatography (TLC) is highly recommended to determine the optimal reaction time.[6]

• Hydrolysis of Thiophosgene (Thiophosgene Method): If you are using the thiophosgene method, it is crucial to maintain anhydrous conditions. Thiophosgene is highly sensitive to moisture and will readily hydrolyze, rendering it ineffective.[7][8] Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]

• Side Reaction: Thiourea Formation: A significant side reaction that consumes your starting amine is the formation of a symmetrical thiourea. This occurs when the newly formed isothiocyanate reacts with the unreacted starting amine.[9] To minimize this, it is often recommended to add the amine solution slowly to a solution containing an excess of thiophosgene.[3]

Troubleshooting Workflow for Low Yield:

Caption: A flowchart for troubleshooting low yields.

Problem 2: Presence of Significant Impurities in the Final Product

Question: After my reaction, I have isolated a product, but spectroscopic analysis (NMR, GC-MS) shows the presence of significant impurities. What are these impurities likely to be and how can I purify my 2,4-Dimethylphenyl isothiocyanate?

Answer: The presence of impurities is a common outcome, and identifying them is key to optimizing your purification strategy.

Common Impurities and Their Origin:

Impurity	Likely Origin	Identification	Mitigation & Purification
1,3-bis(2,4-dimethylphenyl)thiourea	Reaction of the product with unreacted 2,4-dimethylaniline.[9]	Mass Spectrometry (MS) will show a mass corresponding to the symmetrical thiourea. ¹H NMR will show characteristic signals for the aromatic protons and methyl groups of the two phenyl rings.	Use a slight excess of the thiocarbonylating agent (e.g., thiophosgene) or add the amine slowly to the reaction mixture.[3] Purification can be achieved by column chromatography on silica gel.
Unreacted 2,4-dimethylaniline	Incomplete reaction.	TLC will show a spot corresponding to the starting material. ¹H NMR will show the characteristic signals of the starting amine.	Ensure sufficient reaction time and appropriate stoichiometry of reagents. Can be removed by an acidic wash during workup or by column chromatography.
Dithiocarbamate Salt Intermediate	Incomplete desulfurization (CS₂ method).	This salt is generally not volatile and may be observed as a baseline material on TLC.	Ensure the desulfurizing agent is active and used in sufficient quantity. Increase reaction time or temperature for the desulfurization step.

Purification Strategy:

• Aqueous Workup: After the reaction is complete, a standard aqueous workup can help remove some impurities. Quenching the reaction with a saturated sodium bicarbonate solution is a common practice, especially when using the thiophosgene method.[2]

• Solvent Extraction: Extract the crude product into a suitable organic solvent like dichloromethane or ethyl acetate.

• Column Chromatography: This is often the most effective method for obtaining highly pure 2,4-Dimethylphenyl isothiocyanate. A silica gel column with a non-polar eluent system (e.g., hexane/ethyl acetate gradient) is typically effective.

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be an excellent purification method.[10]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2,4-Dimethylphenyl isothiocyanate?

A1: The two most common and well-established methods for synthesizing aryl isothiocyanates from the corresponding primary amine (2,4-dimethylaniline) are:

• The Thiophosgene Method: This is a classic and often high-yielding method where the amine reacts directly with thiophosgene (CSCl₂) in the presence of a base.[1] However, thiophosgene is extremely toxic and requires specialized handling procedures.[7][11]

• The Carbon Disulfide (CS₂) Method: This is a two-step approach that is generally considered safer than using thiophosgene.[1] First, the amine is reacted with carbon disulfide in the presence of a base to form a dithiocarbamate salt. This intermediate is then treated with a desulfurizing agent to yield the isothiocyanate.[1][4]

Q2: What are the critical safety precautions when working with thiophosgene?

A2: Thiophosgene is highly toxic, corrosive, and moisture-sensitive.[7][12] Strict adherence to safety protocols is mandatory.

• Engineering Controls: All work must be conducted in a certified chemical fume hood with proper ventilation.[11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash goggles, a face shield, a lab coat, and chemical-resistant gloves (nitrile gloves are a minimum requirement).[11][13] For handling larger quantities, a respirator may be necessary.[7]

• Handling and Storage: Handle thiophosgene under an inert atmosphere (e.g., nitrogen or argon) and store it in a cool, dry, and well-ventilated area, away from incompatible materials like water and alcohols.[7][11]

• Waste Disposal: All waste containing thiophosgene must be treated as hazardous waste and disposed of according to institutional and local regulations.[11]

Q3: How can I monitor the progress of my reaction?

A3: Several analytical techniques can be employed to monitor the reaction progress:

• Thin Layer Chromatography (TLC): This is a quick and effective way to visualize the consumption of the starting amine and the formation of the isothiocyanate product.

• Infrared (IR) Spectroscopy: The isothiocyanate functional group has a very strong and characteristic absorption band in the region of 2050-2150 cm⁻¹.[14] The appearance and growth of this peak are indicative of product formation.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are excellent for identifying the product, starting materials, and any byproducts, providing a more quantitative assessment of the reaction progress.[14]

Q4: My 2,4-Dimethylphenyl isothiocyanate product is degrading over time. How can I improve its stability?

A4: Isothiocyanates can be susceptible to hydrolysis and reaction with nucleophiles.[14] To enhance the stability of your purified product:

• Storage Conditions: Store the compound in a tightly sealed container in a cool, dark, and dry place. Refrigeration is often recommended.[15]

• Inert Atmosphere: For long-term storage, consider storing the product under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and air.[14]

• Avoid Contaminants: Ensure the storage container is clean and free from any potential nucleophilic contaminants.

Experimental Protocols

Protocol 1: Synthesis via the Carbon Disulfide Method

This protocol is based on general procedures for isothiocyanate synthesis and should be optimized for your specific laboratory conditions.[2][4]

Step 1: Formation of the Dithiocarbamate Salt

• In a round-bottom flask under an inert atmosphere, dissolve 2,4-dimethylaniline (1.0 eq.) and triethylamine (2.0 eq.) in an anhydrous solvent (e.g., dichloromethane or THF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add carbon disulfide (1.2 eq.) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

Step 2: Desulfurization to Form 2,4-Dimethylphenyl Isothiocyanate

• To the solution containing the dithiocarbamate salt, add your chosen desulfurizing agent (e.g., tosyl chloride, 1.1 eq.) portion-wise.

• Continue stirring at room temperature for an additional 4-6 hours, or until TLC indicates the consumption of the starting material.

• Filter the reaction mixture to remove any precipitated byproducts.

• Proceed with an aqueous workup and purification as described in the "Troubleshooting" section.

Workflow for the CS₂ Method:

Caption: A step-by-step workflow for the CS₂ method.

References

• Maeda, B., & Murakami, K. (2024). Recent advancement in the synthesis of isothiocyanates. Chemical Communications, 60(22), 2839-2864. Available from: [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Thiophosgene 95-98%. Retrieved from [Link]

• The Brückner Research Group. (n.d.). CB-LSOP-Thiophosgene.docx. Retrieved from [Link]

• Maeda, B., & Murakami, K. (2024). Recent advancement in the synthesis of isothiocyanates. Chemical Communications. Available from: [Link]

• Safety Measure to Follow When Working With Thiophosgene. (2020, November 7). Mody Chemi-Pharma Limited. Retrieved from [Link]

• Muth, E., & Schöne, A. (2022). Synthesis of Isothiocyanates: An Update. Molecules, 27(23), 8256. Available from: [Link]

• Németh, A. G., Keserű, G. M., & Ábrányi-Balogh, P. (2021). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Molecules, 26(19), 5983. Available from: [Link]

• Srivastava, K., et al. (2020). Synthesis of Isothiocyanates: A Review. Chemistry & Biology Interface, 10(2), 34-50. Available from: [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Available from: [Link]

• Li, W., et al. (2018). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents. Molecules, 23(10), 2485. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). General procedure for the synthesis of isothiocyanates. Retrieved from [Link]

• Janczewski, Ł., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules, 26(11), 3350. Available from: [Link]

• Li, Z.-Y., et al. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667-1674. Available from: [Link]

• Németh, A. G. (2021). Isothiocyanate Synthesis Using Elemental Sulfur. Encyclopedia. Available from: [Link]

• Dains, F. B., Brewster, R. Q., & Olander, C. P. (1921). Phenyl isothiocyanate. Organic Syntheses, 1, 447. Available from: [Link]

• Wong, R., & Dolman, S. J. (2007). A facile and general protocol for the preparation of isothiocyanates from amines. The Journal of Organic Chemistry, 72(10), 3969–3971. Available from: [Link]

• Exploring 2,3-Dimethylphenyl Isothiocyanate: Properties and Applications. (n.d.). Glory Chemical. Retrieved from [Link]

• CN102993073A - Preparation process of 2, 6-dimethylphenyl isothiocyanate - Google Patents. (n.d.).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isothiocyanate synthesis [organic-chemistry.org]
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• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. spectrumchemical.com [spectrumchemical.com]
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• 15. 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8 [sigmaaldrich.com]

Technical Support Center: Purification of 2,4-Dimethylphenyl Isothiocyanate

Welcome to the technical support center for the purification of 2,4-Dimethylphenyl Isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this compound.

Introduction to Purification Challenges

2,4-Dimethylphenyl isothiocyanate is a valuable reagent in organic synthesis, particularly in the preparation of thiourea derivatives and other heterocyclic compounds. However, its purification can be challenging due to its physical properties and the nature of impurities generated during its synthesis. Common synthetic routes, such as the reaction of 2,4-dimethylaniline with thiophosgene or carbon disulfide, can introduce unreacted starting materials, reagents, and by-products that require efficient removal to achieve high purity.[1][2] This guide provides a structured approach to troubleshooting common purification issues and offers detailed protocols for the most effective techniques.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 2,4-Dimethylphenyl isothiocyanate in a question-and-answer format.

Question 1: My crude 2,4-Dimethylphenyl isothiocyanate is a dark-colored oil/solid. What are the likely impurities, and how can I remove the color?

Answer: A dark coloration in your crude product typically indicates the presence of polymeric or high-molecular-weight by-products, often arising from side reactions during synthesis, especially if elevated temperatures were used. The specific impurities depend on the synthetic route:

• Thiophosgene Route: Impurities can include unreacted 2,4-dimethylaniline and thiourea-type by-products.

• Carbon Disulfide Route: Common by-products are dithiocarbamate salts, unreacted carbon disulfide, and thioureas.[2][3]

Recommended Solutions:

• Activated Charcoal Treatment: For removing colored impurities, a treatment with activated charcoal can be effective.

  • Protocol: Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Add a small amount of activated charcoal (typically 1-2% w/w) and stir the mixture at room temperature for 30-60 minutes. Filter the mixture through a pad of celite to remove the charcoal. The resulting solution should be significantly lighter in color.

• Column Chromatography: This is a highly effective method for separating the desired product from both colored and colorless impurities. A detailed protocol is provided in the "Experimental Protocols" section.

• Vacuum Distillation: If the impurities are significantly less volatile than the product, vacuum distillation can be an excellent purification method.

Question 2: I am performing column chromatography, but the separation between my product and a major impurity is poor. How can I improve the resolution?

Answer: Poor separation in column chromatography is a common issue that can often be resolved by optimizing the chromatographic conditions. 2,4-Dimethylphenyl isothiocyanate is a relatively non-polar compound, and co-elution with other non-polar impurities is a frequent challenge.[4]

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Decrease Polarity: If the product and impurity are eluting too quickly (high Rf value), decrease the polarity of the mobile phase. For a hexane/ethyl acetate system, this means increasing the proportion of hexane.[5]

  • Change Solvent System: If adjusting the polarity of a single solvent system is ineffective, switching to a different solvent system can alter the selectivity. Consider trying dichloromethane/hexane or toluene/hexane mixtures.

• Change the Stationary Phase:

  • If silica gel does not provide adequate separation, consider using a different stationary phase like alumina or a bonded-phase silica (e.g., cyano- or diol-bonded).[4]

• Reduce Sample Load: Overloading the column is a common cause of poor separation. Reduce the amount of crude material loaded onto the column to improve resolution.[4]

Question 3: My yield of 2,4-Dimethylphenyl isothiocyanate is low after vacuum distillation. What are the potential causes?

Answer: Low recovery after vacuum distillation can be attributed to several factors, including thermal degradation, incomplete transfer of the distillate, or an inefficient vacuum.

Potential Causes and Solutions:

• Thermal Decomposition: Isothiocyanates can be thermally labile. Ensure the distillation is performed at the lowest possible temperature by using a high vacuum. A boiling point of 122 °C at atmospheric pressure has been reported, which will be significantly lower under vacuum.[6]

• Inefficient Condensation: Ensure that the condenser is adequately cooled to efficiently trap the distilled product.

• Hold-up Volume: A significant portion of the product can be lost in the distillation apparatus (the "hold-up" volume). For small-scale distillations, using a short-path distillation apparatus can minimize this loss.

• Bumping: Violent boiling, or "bumping," can lead to contamination of the distillate with non-volatile impurities. Using a magnetic stir bar or boiling chips can ensure smooth boiling.

Question 4: I attempted to purify my 2,4-Dimethylphenyl isothiocyanate by recrystallization, but it oiled out instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the compound separates from the cooling solution as a liquid rather than a solid. This is common for low-melting point solids like 2,4-Dimethylphenyl isothiocyanate (m.p. 25-29 °C).[7]

Strategies to Induce Crystallization:

• Use a Different Solvent System: The chosen solvent may be too good a solvent for the compound even at low temperatures. Experiment with different solvents or solvent mixtures. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.[8][9] For a low-melting solid, a solvent system with a lower boiling point might be beneficial. Hexane or heptane with a small amount of a more polar solvent like ethyl acetate or dichloromethane could be effective.[10]

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling encourages the formation of well-defined crystals.[11]

• Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. The small scratches can provide a surface for crystal nucleation.

• Seeding: If you have a few crystals of the pure compound, add a "seed crystal" to the cooled, supersaturated solution to initiate crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify 2,4-Dimethylphenyl isothiocyanate on a large scale?

A1: For large-scale purification, vacuum distillation is often the most practical and economical method, provided the impurities have significantly different boiling points from the product. It is efficient and avoids the use of large volumes of solvents required for chromatography.

Q2: How can I assess the purity of my final product?

A2: The purity of 2,4-Dimethylphenyl isothiocyanate can be reliably determined using a combination of the following analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for identifying and quantifying volatile impurities.[12]

• ¹H and ¹³C NMR Spectroscopy: NMR spectroscopy can provide detailed structural information and help identify impurities. The proton NMR spectrum of 2,4-Dimethylphenyl isothiocyanate will show characteristic signals for the aromatic protons and the two methyl groups.[13][14]

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively assess the purity and monitor the progress of a purification.

Q3: What are the recommended storage conditions for purified 2,4-Dimethylphenyl isothiocyanate?

A3: 2,4-Dimethylphenyl isothiocyanate should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture, as isothiocyanates can be moisture-sensitive.[15] It is also recommended to store it in a cool, dark place. For long-term storage, refrigeration is advisable.

Q4: Can I use High-Performance Liquid Chromatography (HPLC) for purification?

A4: Yes, preparative HPLC can be used for the purification of 2,4-Dimethylphenyl isothiocyanate, particularly for achieving very high purity on a smaller scale. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a common choice.[16][17] However, be aware that low-polarity isothiocyanates can sometimes precipitate in highly aqueous mobile phases.[4]

Data Presentation

Table 1: Physical Properties of 2,4-Dimethylphenyl Isothiocyanate and Potential Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Solubility
2,4-Dimethylphenyl isothiocyanate	163.24	263 (atm), 122 (reduced pressure)[6]	25-29	Soluble in most organic solvents
2,4-Dimethylaniline	121.18	215	-15	Soluble in organic solvents, slightly soluble in water
Carbon Disulfide	76.14	46.3	-111.6	Soluble in organic solvents, poorly soluble in water
N,N'-bis(2,4-dimethylphenyl)thiourea	284.43	> 300	~175	Sparingly soluble in non-polar solvents, more soluble in polar organic solvents
Thiophosgene	114.98	73	-50	Decomposes in water, soluble in organic solvents

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This protocol is suitable for purifying crude 2,4-Dimethylphenyl isothiocyanate from non-volatile or significantly less volatile impurities.

• Apparatus Setup:

  • Assemble a short-path distillation apparatus. Ensure all glassware is dry.

  • Use a round-bottom flask of an appropriate size (the flask should be no more than two-thirds full).

  • Add a magnetic stir bar to the distillation flask.

  • Connect the apparatus to a vacuum pump with a cold trap in between.

• Procedure:

  • Place the crude 2,4-Dimethylphenyl isothiocyanate into the distillation flask.

  • Begin stirring and slowly apply the vacuum.

  • Once a stable vacuum is achieved, gently heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at a constant temperature. The boiling point will depend on the vacuum level.

  • Once the distillation is complete, allow the apparatus to cool to room temperature before releasing the vacuum.

Protocol 2: Purification by Column Chromatography

This method is ideal for separating the product from impurities with similar volatilities.[18][19]

• Column Packing:

  • Select a glass column of appropriate size.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow the silica to pack under gravity, gently tapping the column to ensure even packing. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a low-boiling solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting with a non-polar mobile phase (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase (e.g., by adding ethyl acetate to the hexane) to elute the product. A typical starting gradient could be 2-5% ethyl acetate in hexane.[20]

  • Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 3: Purification by Recrystallization

This technique is suitable if a solvent system can be found where the product has high solubility at high temperatures and low solubility at low temperatures, while impurities remain soluble at low temperatures.[21]

• Solvent Selection:

  • Experiment with different solvents on a small scale to find a suitable one. Hexane or a mixed solvent system like hexane/ethyl acetate is a good starting point.[22]

• Procedure:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen recrystallization solvent and heat the mixture to boiling while stirring to dissolve the solid.

  • If the solid does not fully dissolve, add more hot solvent dropwise until a clear solution is obtained.

  • Allow the solution to cool slowly to room temperature. Crystals should start to form.

  • Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold recrystallization solvent.

  • Dry the crystals under vacuum.

Visualizations

Diagram 1: Decision Workflow for Purification Method Selection

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Characterization of isothiocyanates, thioureas, and other lysine adduction products in carbon disulfide-treated peptides and protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. echemi.com [echemi.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Recrystallization [sites.pitt.edu]
• 9. mt.com [mt.com]
• 10. reddit.com [reddit.com]
• 11. personal.tcu.edu [personal.tcu.edu]
• 12. mdpi.com [mdpi.com]
• 13. 2,4-DIMETHYLPHENYL ISOTHIOCYANATE(39842-01-8) 1H NMR [m.chemicalbook.com]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. rsc.org [rsc.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Chromatography [chem.rochester.edu]
• 21. people.chem.umass.edu [people.chem.umass.edu]
• 22. Reagents & Solvents [chem.rochester.edu]

Technical Support Guide: Stability and Handling of 2,4-Dimethylphenyl Isothiocyanate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2,4-Dimethylphenyl isothiocyanate (CAS 39842-01-8). Its purpose is to address common challenges related to the compound's stability, ensuring the integrity of your experiments and the reliability of your results. We will explore the underlying chemical principles governing its reactivity and provide actionable troubleshooting strategies and best practices.

Section 1: Frequently Asked Questions (FAQs) - Core Stability Parameters

This section addresses the most common inquiries regarding the handling and storage of 2,4-Dimethylphenyl isothiocyanate.

Q1: What are the definitive long-term storage conditions for 2,4-Dimethylphenyl isothiocyanate?

A: The recommended long-term storage condition is 2-8°C under a dry, inert atmosphere such as argon. The container must be sealed tightly.[1][2]

• Expert Rationale: The isothiocyanate functional group (-N=C=S) possesses a highly electrophilic carbon atom, making it susceptible to attack by nucleophiles.[3] The primary concern during storage is hydrolysis from atmospheric moisture. Storing at reduced temperatures slows down potential degradation kinetics, while an inert atmosphere displaces moisture and oxygen, preventing unwanted side reactions.

Q2: How does temperature impact the stability of this compound in solution during an experiment?

A: Elevated temperatures significantly accelerate the degradation of isothiocyanates. Thermal decomposition, especially in the presence of water or other nucleophiles, is a primary concern.[4][5][6] For instance, studies on similar isothiocyanates show that high temperatures (e.g., 100°C in aqueous solution) lead to rapid decomposition into a variety of byproducts.[4][6]

• Expert Rationale: Heating provides the necessary activation energy for degradation pathways, most notably hydrolysis. While 2,4-Dimethylphenyl isothiocyanate has a high boiling point (263°C), its reactivity in solution at common reflux temperatures (e.g., 60-100°C) is a critical factor to manage. Reactions should be conducted at the lowest effective temperature, and reaction times should be optimized to minimize thermal stress on the compound.

Q3: Is 2,4-Dimethylphenyl isothiocyanate sensitive to pH?

A: Yes, it is highly sensitive to pH. Isothiocyanates are generally more labile as the pH increases towards neutral or alkaline conditions.[4][7][8] Both acidic and basic conditions can promote hydrolysis, although the mechanisms differ.[9]

• Expert Rationale: Under alkaline conditions, the hydroxyl ion (OH⁻) is a strong nucleophile that readily attacks the electrophilic carbon of the isothiocyanate, leading to the formation of a carbamate intermediate that can further decompose. Under acidic conditions, protonation of the nitrogen atom can activate the carbon for nucleophilic attack by water.[9] Therefore, unbuffered aqueous solutions or reactions run under basic conditions can lead to rapid consumption of the starting material.

Q4: What common laboratory reagents are incompatible with 2,4-Dimethylphenyl isothiocyanate?

A: The compound is incompatible with nucleophiles. Key examples include:

• Water/Moisture: Leads to hydrolysis, forming an unstable carbamic acid which decomposes to 2,4-dimethylaniline, carbon dioxide, and hydrogen sulfide.[4][10]

• Primary and Secondary Amines: Reacts readily to form substituted thioureas.[11] This is often the desired reaction, but unintended exposure to amine contaminants will consume the reagent.

• Alcohols: Can react to form thiocarbamates.

• Thiols: Reacts to form dithiocarbamates.

• Strong Bases: Promotes rapid decomposition.

• Expert Rationale: The reactivity of the isothiocyanate group is the basis for its utility in synthesis but also the source of its instability.[12] All solvents, reagents, and glassware must be rigorously dried and reactions should be performed under an inert atmosphere to prevent these side reactions.

Section 2: Troubleshooting Guide - Common Experimental Issues

This guide helps diagnose and resolve problems encountered during reactions involving 2,4-Dimethylphenyl isothiocyanate.

Problem: Low or no yield in a thiourea synthesis reaction with a primary amine.

Possible Cause	Troubleshooting Steps & Validation	Scientific Explanation
Degradation of Isothiocyanate Prior to Reaction	1. Verify Storage: Confirm the compound was stored at 2-8°C under an inert atmosphere. 2. Use Fresh Reagent: If the bottle is old or has been opened multiple times, consider using a freshly purchased vial. 3. Purity Check: If possible, acquire a quick ¹H NMR or IR spectrum of the starting material to check for impurities like the corresponding amine or urea.	The isothiocyanate may have hydrolyzed due to improper storage. Even small amounts of moisture ingress over time can lead to significant degradation.
In-situ Degradation During Reaction Setup	1. Ensure Anhydrous Conditions: Use freshly distilled/dried solvents (e.g., THF, CH₂Cl₂). Dry all glassware in an oven ( >120°C) and cool under vacuum or in a desiccator. 2. Inert Atmosphere: Assemble the reaction under a positive pressure of argon or nitrogen. 3. Order of Addition: Add the isothiocyanate solution to the amine solution, rather than the reverse. This ensures the more stable amine is in excess initially, protecting the isothiocyanate.	Trace moisture in solvents or on glassware is a common source of failure. The isothiocyanate is a weak electrophile and will readily react with water, which is often present in higher concentrations than the intended nucleophile if conditions are not strictly anhydrous.[13]

Problem: Appearance of an unexpected, symmetrical byproduct in the crude reaction mixture.

Possible Cause	Troubleshooting Steps & Validation	Scientific Explanation
Formation of N,N'-bis(2,4-dimethylphenyl)thiourea	1. Analyze Byproduct: Use LC-MS to identify the mass of the byproduct. The expected mass would be (2 x Mass of 2,4-dimethylaniline) + Mass of CS = (2 x 121.18) + 44.07 = ~286.4 g/mol . 2. Review Reaction Conditions: Check for excessive heat or prolonged reaction times, especially if any moisture was present. 3. Implement Rigorous Anhydrous Technique: Refer to the steps outlined above to eliminate all sources of water.	This symmetrical thiourea is a classic indicator of isothiocyanate hydrolysis. A portion of the starting material hydrolyzes to 2,4-dimethylaniline. This newly formed primary amine, being a potent nucleophile, then attacks another molecule of the starting 2,4-Dimethylphenyl isothiocyanate, yielding the symmetrical thiourea byproduct. This mechanism is well-documented for other isothiocyanates.[4]

Section 3: Protocols & Best Practices

Protocol 1: General Handling and Preparation of a Stock Solution

This protocol ensures the integrity of the compound when preparing it for a reaction.

• Preparation: Place a vial of 2,4-Dimethylphenyl isothiocyanate and a sealed bottle of anhydrous solvent (e.g., Dichloromethane or THF) inside a desiccator to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture on cold surfaces.

• Inert Atmosphere: Perform all transfers in a glovebox or on a Schlenk line under a positive pressure of argon or nitrogen.

• Weighing: Quickly weigh the required amount of the compound (it is a low-melting solid, mp 25-29°C) into an oven-dried flask containing a magnetic stir bar. Seal the flask immediately with a septum.

• Dissolution: Purge the flask with inert gas. Add the anhydrous solvent via a dry syringe.

• Storage of Solution: If the solution is to be stored, even for a short period, keep it at a low temperature (0-4°C) under an inert gas blanket. Use immediately for best results.

Visual Workflow for Handling

Caption: Recommended workflow for preparing solutions of 2,4-Dimethylphenyl isothiocyanate.

Section 4: Technical Data Summary

The following table summarizes key properties and conditions for 2,4-Dimethylphenyl isothiocyanate.

Parameter	Value / Recommendation	Source(s)
CAS Number	39842-01-8	[1][14][15][16]
Molecular Formula	C₉H₉NS	[15]
Molecular Weight	163.24 g/mol	[15]
Appearance	White/colorless to light orange/yellow powder, lump, or liquid	[1]
Melting Point	25-29 °C
Boiling Point	263 °C
Recommended Storage	2-8°C, under inert gas (Argon)
Primary Incompatibilities	Water, primary/secondary amines, alcohols, thiols, strong bases	[3][11][13]
Primary Degradation Mode	Hydrolysis	[4][9][10]

Section 5: Visualization of Key Degradation & Reaction Pathways

The following diagram illustrates the primary chemical pathways involving 2,4-Dimethylphenyl isothiocyanate that are relevant to its stability and use in synthesis.

Caption: Key reaction and degradation pathways for 2,4-Dimethylphenyl isothiocyanate.

References

• Reaction of isothiocyanates with nucleophiles. (n.d.). ResearchGate. Retrieved from [Link]

• Chen, C. W., & Ho, C. T. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Journal of Agricultural and Food Chemistry, 46(1), 220–223.
• Mondal, B., et al. (2023). Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. Journal of the American Chemical Society.

• Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. (2021). PMC. Retrieved from [Link]

• Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. (1998). PubMed. Retrieved from [Link]

• The reactions of substituted 1,2,3-triazolium-1-aminide 1,3-dipoles with aryl isothiocyanates: new tricyclic thiazolo[4,5-d][3][4]triazoles. (1998). Journal of the Chemical Society, Perkin Transactions 1.

• Nucleophilic activation of sulfur leading to reactive polysulfide... (n.d.). ResearchGate. Retrieved from [Link]

• Isothiocyanate. (n.d.). Wikipedia. Retrieved from [Link]

• Analysis of Thermal Degradation Products of Allyl Isothiocyanate and Phenethyl... (1998). R Discovery.

• Decomposition of Allyl Isothiocyanate in Aqueous Solution. (1969). Semantic Scholar. Retrieved from [Link]

• Photoprotective Properties of Isothiocyanate and Nitrile Glucosinolate Derivatives From Meadowfoam (Limnanthes alba) Against UVB Irradiation in Human Skin Equivalent. (2018).

• The stability of isothiocyanates in broccoli extract : oxidation from erucin to sulforaphane was discovered. (2025). Ghent University Academic Bibliography. Retrieved from [Link]

• Stability studies of isothiocyanates and nitriles in aqueous media. (2015). ThaiScience.

• Effects of Glucosinolate-Derived Isothiocyanates on Fungi: A Comprehensive Review... (2021). MDPI. Retrieved from [Link]

• Optimizing isothiocyanate formation during enzymatic glucosinolate breakdown... (2017). ResearchGate. Retrieved from [Link]

• Time and temperature effects on degradation of isothiocyanates in biofumigation systems. (2012).
• Isothiocyanates – A Review of their Health Benefits and Potential Food Applic
• Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. (1987). RSC Publishing.

• 2,4-Dimethylphenyl isothiocyanate. (n.d.). NIST WebBook. Retrieved from [Link]

• Degradation of Biofumigant Isothiocyanates and Allyl Glucosinolate in Soil... (2015). NIH. Retrieved from [Link]

• Non-enzymatic degradation of aliphatic Brassicaceae isothiocyanates during aqueous heat tre

• Hydrolysis before Stir-Frying Increases the Isothiocyanate Content of Broccoli. (2018). PubMed. Retrieved from [Link]

• The Hydrolysis of allyl isothiocyanate under alkaline condition at 27 C. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The stability of isothiocyanates in broccoli extract : oxidation from erucin to sulforaphane was discovered [biblio.ugent.be]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. Decomposition of Allyl Isothiocyanate in Aqueous Solution | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Isothiocyanate - Wikipedia [en.wikipedia.org]
• 14. 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | 39842-01-8 [chemicalbook.com]
• 15. 2,4-Dimethylphenyl isothiocyanate [webbook.nist.gov]
• 16. scbt.com [scbt.com]

Isothiocyanate (ITC) Reagent Technical Support Center

Welcome to the technical support center for isothiocyanate (ITC) reagents. This guide has been developed by our team of Senior Application Scientists to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you overcome common challenges and achieve reliable, reproducible results in your labeling experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions about the handling and properties of isothiocyanate reagents.

Q1: What is the optimal pH for reacting isothiocyanates with proteins?

The optimal pH for labeling proteins with isothiocyanates is typically between 8.5 and 9.5. At this pH, the primary amino groups (the ε-amino group of lysine and the N-terminal α-amino group) are predominantly in their unprotonated, nucleophilic state, which is required for the reaction with the electrophilic isothiocyanate group to form a stable thiourea linkage. At a more acidic pH, these amino groups are protonated (-NH3+), rendering them non-nucleophilic and thus unreactive. Conversely, at a pH above 9.5, competing hydrolysis of the isothiocyanate reagent increases significantly, which can reduce labeling efficiency.

Q2: My isothiocyanate reagent won't dissolve. What should I do?

Many isothiocyanate reagents, especially larger, hydrophobic dyes like fluorescein isothiocyanate (FITC), have poor aqueous solubility. It is crucial to first dissolve the reagent in a dry, polar, aprotic organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) before adding it to the aqueous reaction buffer. Always add the dissolved reagent to the protein solution dropwise while gently stirring to avoid precipitation.

Q3: Can I use a buffer containing primary amines, like Tris, for my labeling reaction?

No, you should strictly avoid buffers containing primary or secondary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. These buffers will compete with your target protein for reaction with the isothiocyanate, leading to a significant reduction in labeling efficiency and consumption of the reagent. Instead, use non-amine-containing buffers like carbonate-bicarbonate or borate buffers at the appropriate pH.

Q4: How should I store my isothiocyanate reagents?

Isothiocyanates are sensitive to moisture and light. They should be stored in a desiccated environment, protected from light, and at a low temperature (typically -20°C). It is good practice to aliquot the reagent into smaller, single-use amounts to avoid repeated freeze-thaw cycles and exposure to atmospheric moisture, which can lead to hydrolysis and inactivation of the reagent.

In-depth Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during your experiments.

Problem 1: Low Labeling Efficiency

You've performed your labeling reaction, but the degree of labeling is much lower than expected.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Recommended Solution
Incorrect pH	The primary amino groups on the protein are protonated and non-nucleophilic at a pH below ~8.5.	Ensure the reaction buffer is at a pH of 8.5-9.5. Use a carbonate-bicarbonate or borate buffer.
Hydrolysis of the Isothiocyanate	Isothiocyanates are susceptible to hydrolysis, especially in aqueous solutions and at high pH. This inactivates the reagent.	Prepare fresh stock solutions of the isothiocyanate in dry DMF or DMSO immediately before use. Avoid storing the reagent in aqueous solutions.
Presence of Competing Nucleophiles	Buffers containing primary amines (e.g., Tris, glycine) or other nucleophiles will compete with the protein for the isothiocyanate.	Use a non-amine-containing buffer such as carbonate-bicarbonate or borate.
Insufficient Molar Excess of Reagent	A sufficient molar excess of the isothiocyanate reagent is needed to drive the reaction to completion.	Optimize the molar ratio of the isothiocyanate to the protein. Start with a 10- to 20-fold molar excess and titrate as needed.
Steric Hindrance	The target amino groups on the protein may be located in sterically hindered regions, making them inaccessible to the isothiocyanate.	Consider using a linker or a smaller isothiocyanate derivative if available. Denaturing the protein slightly (if compatible with its function) may also expose more reactive sites.

Problem 2: Reagent Precipitation During Reaction

Upon adding the dissolved isothiocyanate to your protein solution, a precipitate forms.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Recommended Solution
Poor Aqueous Solubility of the Reagent	Many isothiocyanates are hydrophobic and will precipitate when added too quickly to an aqueous solution.	Add the isothiocyanate stock solution (in DMF or DMSO) to the protein solution slowly and dropwise while gently stirring.
Excessive Organic Solvent	Adding too large a volume of the organic solvent can cause the protein to precipitate.	Keep the volume of the organic solvent to a minimum, typically less than 10% of the total reaction volume.
Protein Instability	The protein itself may be unstable at the pH or temperature of the labeling reaction.	Confirm the stability of your protein under the planned reaction conditions before starting the labeling experiment.

Problem 3: Unexpected Side Products or Altered Protein Function

The labeling reaction appears to have worked, but you observe unexpected side products, or your protein has lost its biological activity.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Recommended Solution
Reaction with Other Nucleophilic Residues	While isothiocyanates primarily react with primary amines, they can also react with other nucleophilic residues like sulfhydryl groups (cysteine) or the hydroxyl group of tyrosine at high pH and high reagent concentrations.	Lower the pH of the reaction (while still maintaining a pH > 8) and reduce the molar excess of the isothiocyanate. If cysteine labeling is a concern, consider blocking the sulfhydryl groups before the reaction.
Labeling of a Critical Residue	The isothiocyanate may have labeled a lysine residue that is essential for the protein's function (e.g., in an active site).	Reduce the molar excess of the isothiocyanate to achieve a lower degree of labeling. Alternatively, use site-specific labeling techniques if a specific labeling site is desired.
Protein Denaturation	The presence of an organic solvent or the pH of the reaction may have denatured the protein.	Minimize the amount of organic solvent used and ensure the protein is stable at the reaction pH.

Experimental Protocols & Visualizations

General Protocol for Protein Labeling with an Isothiocyanate Reagent

• Prepare the Protein Solution:

  • Dissolve the protein in a suitable amine-free buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.0) at a concentration of 1-10 mg/mL.

  • Ensure the protein solution is free of any other nucleophiles.

• Prepare the Isothiocyanate Stock Solution:

  • Immediately before use, dissolve the isothiocyanate reagent in dry, high-quality DMF or DMSO to a concentration of 1-10 mg/mL.

  • Protect the stock solution from light.

• Perform the Labeling Reaction:

  • Calculate the required volume of the isothiocyanate stock solution to achieve the desired molar excess (typically 10-20 fold).

  • While gently stirring the protein solution, add the isothiocyanate stock solution dropwise.

  • Incubate the reaction mixture for 1-2 hours at room temperature, or overnight at 4°C, protected from light.

• Purify the Labeled Protein:

  • Remove the unreacted isothiocyanate and other byproducts by size-exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis.

  • The labeled protein can be monitored visually if the label is colored.

• Characterize the Labeled Protein:

  • Determine the degree of labeling by measuring the absorbance of the protein (e.g., at 280 nm) and the dye at its absorbance maximum.

Reaction Mechanisms and Workflows

Caption: Primary reaction of an isothiocyanate with a protein's primary amine.

Caption: Competing hydrolysis side reaction of an isothiocyanate.

Caption: Troubleshooting workflow for low labeling efficiency.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. [Link]

• University of Arizona. (n.d.). Protein and Antibody Labeling. [Link]

Technical Support Center: Monitoring Reactions with 2,4-Dimethylphenyl Isothiocyanate

This guide serves as a dedicated resource for researchers, scientists, and professionals in drug development who are utilizing 2,4-Dimethylphenyl isothiocyanate in their synthetic workflows. The isothiocyanate functional group (-N=C=S) is a potent electrophile, most commonly reacting with primary and secondary amines to form substituted thioureas.[1][2] Effective reaction monitoring is critical to ensure optimal yield, minimize side-product formation, and determine the correct endpoint. This document provides in-depth, experience-driven answers to common challenges encountered during this process.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the primary methods for monitoring the conversion of 2,4-Dimethylphenyl isothiocyanate to its corresponding thiourea derivative?

A1: There are four principal techniques well-suited for tracking the progress of this reaction, each with distinct advantages. The choice depends on the available equipment, the need for quantitative vs. qualitative data, and the specific reaction kinetics.

• Thin-Layer Chromatography (TLC): The most common, rapid, and cost-effective method for qualitative analysis. It is ideal for routine checks to see if the starting material is being consumed and a new product is forming.[1][2][3]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data, making it excellent for kinetic studies, purity assessment, and monitoring reactions with subtle changes or multiple products.[4][5][6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: A powerful technique that directly probes the key functional group transformation. It can be used for real-time, in situ monitoring.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed structural information, confirming the formation of the desired product and identifying any side products. It is particularly useful when reaction intermediates need to be characterized.[9][10]

The following table summarizes the key characteristics of each technique for this application:

Technique	Primary Use	Advantages	Limitations
TLC	Qualitative, rapid checks	Fast, inexpensive, requires minimal sample	Not quantitative, resolution may be limited
HPLC	Quantitative analysis, purity	High resolution, highly sensitive, quantitative	Slower, more expensive, requires method development
FTIR	Functional group analysis	Very fast, direct detection of -NCS group, suitable for in situ monitoring	Not ideal for complex mixtures, may not distinguish similar structures
NMR	Structural confirmation	Provides definitive structural data, can identify unknowns	Requires expensive equipment, less sensitive, requires deuterated solvents

Q2: I'm using TLC to monitor my reaction, but the results are ambiguous. How can I optimize my TLC analysis?

A2: Ambiguous TLC results are a common issue. Here is a troubleshooting guide and a detailed protocol to ensure clear, interpretable results.

Troubleshooting Common TLC Issues:

• Problem: Spots are streaking.

  • Cause: The sample is too concentrated, or the solvent system is too polar for the compound, causing it to move with the solvent front without proper separation.

  • Solution: Dilute your sample aliquot significantly. Adjust your solvent system to be less polar (e.g., increase the hexane content in a hexane/ethyl acetate mixture).

• Problem: Rf values of starting material and product are too close.

  • Cause: The chosen solvent system does not have sufficient resolving power for your specific compounds.

  • Solution: Experiment with different solvent systems. Try a mixture of three solvents (e.g., hexane/ethyl acetate/dichloromethane) or switch to a solvent with different properties (e.g., replace ethyl acetate with diethyl ether).

• Problem: I can't see the isothiocyanate spot.

  • Cause: While the phenyl group provides UV activity, the concentration might be low. Isothiocyanates do not always stain well with common stains like potassium permanganate.

  • Solution: Ensure you are spotting a concentrated aliquot. A useful trick is to derivatize a small sample of the isothiocyanate into a thiourea, which can then be visualized more easily.[11] For direct visualization, Grote's reagent can be used to develop a blue spot for thiourea derivatives.[11]

dot

Caption: Standard workflow for reaction monitoring by TLC.

Experimental Protocol: Optimized TLC Monitoring

• Preparation: In a vial, dissolve a tiny amount of your amine starting material and 2,4-Dimethylphenyl isothiocyanate in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: On a silica gel TLC plate, draw a baseline in pencil. Spot the individual starting materials in separate lanes. In a third lane, "co-spot" both starting materials on top of each other. In the fourth lane, spot an aliquot from your reaction mixture.

• Development: Place the plate in a TLC chamber containing an appropriate solvent system (e.g., 7:3 Hexane:Ethyl Acetate is a good starting point). Let the solvent front run until it is about 1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize under a UV lamp (254 nm). The aromatic rings in the starting material and product should be UV-active.

• Analysis: Compare the reaction lane to the others. The disappearance of the isothiocyanate or amine spot (whichever is the limiting reagent) and the appearance of a new spot (the thiourea product) indicates reaction progress. The thiourea product is typically more polar and will have a lower Rf value than the isothiocyanate.

Q3: My reaction is very slow. How can I use HPLC to get a better understanding of the kinetics?

A3: HPLC is the ideal tool for this. It allows you to quantify the concentration of reactants and products over time, providing precise kinetic data. Isothiocyanates and their derivatives are well-suited for reverse-phase HPLC analysis.[4][12]

dot

Caption: Logical workflow for kinetic analysis using HPLC.

Experimental Protocol: Quantitative HPLC Monitoring

• Method Development: Develop a reverse-phase HPLC method that cleanly separates the 2,4-Dimethylphenyl isothiocyanate, the amine reactant, and the thiourea product.

  • Column: C18, 5 µm, 4.6 x 150 mm

  • Mobile Phase: A gradient of Acetonitrile and Water (both with 0.1% formic acid) is a good starting point. For example, 40% to 90% Acetonitrile over 10 minutes.

  • Detection: UV detector set to 254 nm or a Diode Array Detector (DAD) to monitor multiple wavelengths.[12]

• Calibration: Prepare standard solutions of known concentrations for both the isothiocyanate and the thiourea product to create calibration curves. This allows you to convert peak area to concentration.

• Reaction Sampling: At regular time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a precise volume (e.g., 50 µL) from the reaction mixture.

• Quenching: Immediately dilute the aliquot into a larger, known volume of mobile phase in an HPLC vial. This stops the reaction and prepares the sample for injection. Keeping the sample tray cool (e.g., 4°C) can also help prevent further reaction.[13]

• Analysis: Inject the samples onto the HPLC system.

• Data Processing: Integrate the peak areas for the starting material and product. Use the calibration curves to calculate their concentrations at each time point. Plotting concentration versus time will give you the reaction profile and allow for kinetic modeling.

Q4: Can I use spectroscopy to monitor the reaction without chromatography?

A4: Yes, both FTIR and NMR spectroscopy are excellent for monitoring the reaction directly and can provide real-time data without the need for separation.

Using FTIR Spectroscopy:

The key to using FTIR is to focus on the unique, strong, and sharp absorption band of the isothiocyanate group (-N=C=S).

• Key Spectral Feature: The asymmetric stretching vibration of the -N=C=S group appears in a relatively clear region of the mid-IR spectrum, typically between 2050 and 2150 cm⁻¹ .[14][15]

• Monitoring Principle: As the isothiocyanate reacts to form the thiourea, this characteristic peak will decrease in intensity and eventually disappear completely. Concurrently, new peaks corresponding to the thiourea C=S stretch (around 1300-1350 cm⁻¹) and N-H bends will appear. The disappearance of the isothiocyanate peak is the most reliable indicator of reaction completion.[15]

• Application: You can take aliquots from the reaction, quickly prepare a sample (e.g., as a thin film on a salt plate or using an ATR probe), and measure the spectrum. For in situ monitoring, an ATR immersion probe can be placed directly into the reaction vessel to collect spectra continuously.[8]

Using ¹H NMR Spectroscopy:

NMR provides more structural detail. The most practical approach is to monitor the change in the chemical environment of protons located near the reacting functional groups.

• Key Spectral Changes:

  • Amine N-H Proton: If you are reacting with a primary (R-NH₂) or secondary (R₂NH) amine, the signal for the N-H proton will disappear.

  • Thiourea N-H Protons: New, typically broad signals for the thiourea N-H protons will appear downfield.

  • Protons Alpha to Nitrogen: The protons on the carbon atom adjacent to the nitrogen of the amine (-CH-NH-) will experience a change in their chemical shift upon conversion to the thiourea. Monitoring this shift is often the cleanest way to track progress.

• Procedure:

  • Run a reference ¹H NMR spectrum of your starting materials in the deuterated solvent you will use for the reaction.

  • Set up the reaction in an NMR tube (if the reaction conditions permit) or take aliquots at different time points and quickly run a spectrum.

  • By comparing the integrals of a stable, non-reacting peak (internal standard) with the integrals of the disappearing starting material peak and the appearing product peak, you can calculate the percent conversion.[16]

• A Note on ¹³C NMR: While ¹³C NMR can confirm the product structure, it is less practical for routine monitoring. Furthermore, the isothiocyanate carbon (-N=C =S) often gives a very broad or even undetectable ("near-silent") signal due to its relaxation properties, making its disappearance difficult to track reliably.[17][18]

References

• ResearchGate. (n.d.). Improvement in determination of isothiocyanates using high-temperature reversed-phase HPLC | Request PDF. Retrieved from [Link]

• Sarvan, I., et al. (2022). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. PMC. Retrieved from [Link]

• MDPI. (n.d.). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Retrieved from [Link]

• Bartoszek, A., et al. (n.d.). Simultaneous determination of individual isothiocyanates in plant samples by HPLC-DAD-MS following SPE and derivatization with. MOST Wiedzy. Retrieved from [Link]

• ResearchGate. (n.d.). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Retrieved from [Link]

• ResearchGate. (2015). How can I check for the presence of a "NCS (isothiocyanates)" group on TLC?. Retrieved from [Link]

• PubMed. (2015). Near-silence of isothiocyanate carbon in (13)C NMR spectra: a case study of allyl.... Retrieved from [Link]

• Indian Journal of Advances in Chemical Science. (n.d.). A New, Practical, and Mild Protocol for the Preparation of Isothiocyanates and Thioureas. Retrieved from [Link]

• Glaser, R. (2015). Near-Silence of Isothiocyanate Carbon in 13C NMR Spectra. University of Missouri. Retrieved from [Link]

• ACS Publications. (2026). A Binary Catalytic System for Enantioselective Annulation of 3-Amino Oxetanes with Isocyanates Leading to Antiviral Chiral 2-Iminothiazolidines. Retrieved from [Link]

• ACS Publications. (n.d.). Simultaneous Analysis of Glucosinolates and Isothiocyanates by Reversed-Phase Ultra-High-Performance Liquid Chromatography–Electron Spray Ionization–Tandem Mass Spectrometry. Retrieved from [Link]

• Reddit. (2023). Reaction of isothiocyanate. Retrieved from [Link]

• ResearchGate. (n.d.). ATR-FTIR spectra of the isothiocyanate band of mustard oil immediately.... Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of a fluorescein isothiocyanate (FITC) and b FITC-APTES conjugate. Retrieved from [Link]

• NIH. (n.d.). IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis. Retrieved from [Link]

• PubMed. (1992). Characterization of isothiocyanates, thioureas, and other lysine adduction products in carbon disulfide-treated peptides and protein. Retrieved from [Link]

• ResearchGate. (2007). (PDF) Fourier-transform infrared (FTIR) spectroscopy for monitoring and determining the degree of crystallisation of polyhydroxyalkanoates (PHAs). Retrieved from [https://www.researchgate.net/publication/6301323_Fourier-transform_infrared_FTIR_spectroscopy_for_monitoring_and_determining_the_degree_of_crystallisation_of_polyhydroxyalkanoates_PHAs]([Link]_ spectroscopy_for_monitoring_and_determining_the_degree_of_crystallisation_of_polyhydroxyalkanoates_PHAs)

• University of Wisconsin-Madison. (n.d.). Monitoring Reactions by NMR. Retrieved from [Link]

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• 2. ijacskros.com [ijacskros.com]
• 3. reddit.com [reddit.com]
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• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Characterization of isothiocyanates, thioureas, and other lysine adduction products in carbon disulfide-treated peptides and protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Making sure you're not a bot! [mostwiedzy.pl]
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• 16. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 17. Near-silence of isothiocyanate carbon in (13)C NMR spectra: a case study of allyl isothiocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. glaserr.missouri.edu [glaserr.missouri.edu]

Technical Support Center: Catalyst Selection for Optimizing Isothiocyanate Synthesis

Welcome to the Technical Support Center for Isothiocyanate (ITC) Synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the critical process of catalyst selection for the efficient synthesis of isothiocyanates. Here, we address common experimental challenges through a series of frequently asked questions and in-depth troubleshooting guides, grounded in established chemical principles and field-proven expertise.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing isothiocyanates and which catalytic systems are most common?

The synthesis of isothiocyanates (ITCs) is a cornerstone reaction in medicinal and agricultural chemistry.[1][2] The most prevalent strategy involves the conversion of primary amines.[3] This is typically achieved via a dithiocarbamate salt intermediate, formed by reacting the amine with carbon disulfide (CS₂), which is then desulfurized to yield the ITC.[1][2] The choice of catalyst, or more accurately, the desulfurizing agent, is critical at this stage.

Commonly employed systems include:

• Carbodiimides: Reagents like N,N'-dicyclohexylcarbodiimide (DCC) are widely used for promoting the dehydration and desulfurization steps.[4]

• Phosphine-Based Reagents: Triphenylphosphine (PPh₃) in combination with reagents like diethyl azodicarboxylate (DEAD) can facilitate the conversion.[5]

• Metal-Based Reagents: Catalysts such as copper, cobalt(II) chloride, and ferrous sulfate can be effective for the decomposition of dithiocarbamate salts under mild conditions.[2][6]

• Phase-Transfer Catalysts (PTC): Quaternary ammonium salts like tetrabutylammonium bromide (TBAB) are used to facilitate reactions between reagents in immiscible phases, for example, an aqueous solution of a thiocyanate salt and an organic solution of an acyl or alkyl halide.[7][8][9]

• Organocatalysts: Strong, non-nucleophilic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can catalyze the sulfurization of isocyanides with elemental sulfur, offering a greener alternative to traditional methods.[10][11][12]

Q2: How do I select an initial catalyst for my specific amine substrate?

Catalyst selection is highly dependent on the properties of your starting amine. A logical workflow can guide your choice.

Caption: Catalyst selection workflow based on amine properties.

• For standard aliphatic and aromatic amines: Carbodiimides like DCC or phosphine-based systems are excellent starting points.

• For electron-deficient amines (e.g., nitroanilines): These substrates are less nucleophilic and may require more potent desulfurizing agents or specialized one-pot protocols.[13][14] Methods using iodine or hydrogen peroxide have shown success.[1][2]

• For water-soluble amines or when using salt precursors: Phase-transfer catalysis (PTC) is ideal. A PTC like TBAB can shuttle a thiocyanate anion from an aqueous phase to an organic phase to react with an alkyl halide, for instance.[15]

• For sterically hindered amines: Reactions may be sluggish. Increasing the reaction temperature or using microwave irradiation can often improve conversion rates.[13]

Q3: What is the purpose of a base in these reactions, and how do I choose one?

A base is crucial in many ITC synthesis protocols, primarily for the initial formation of the dithiocarbamate salt from a primary amine and CS₂.[1] Its role is to deprotonate the amine, increasing its nucleophilicity towards CS₂.

• Choice of Base: A non-nucleophilic organic base like triethylamine (NEt₃) or Hünig's base (DIPEA) is typically preferred. These bases are strong enough to facilitate the reaction without competing with the primary amine as a nucleophile.[13][16] For particularly challenging substrates, a stronger base may be necessary.[13] In some modern protocols, a tertiary amine like DBU can act as a true organocatalyst, facilitating the sulfurization of isocyanides.[10][11]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during isothiocyanate synthesis, providing probable causes and actionable solutions.

Problem 1: Low or No Product Yield

A low yield is the most common issue, often stemming from catalyst inefficiency or degradation.

Probable Cause	Recommended Solution & Rationale
Ineffective Catalyst/Reagent for Substrate	The chosen desulfurizing agent may not be potent enough for your amine, especially if it's electron-deficient. Solution: Consult the catalyst selection workflow (see FAQ 2). For a weakly nucleophilic amine like 4-nitroaniline, a stronger desulfurizing system (e.g., tosyl chloride, iodine) is often required over standard DCC.[1][2][13]
Catalyst Decomposition or Inactivity	Many reagents are sensitive to moisture. Carbodiimides can be hydrolyzed, and phosphines can be oxidized. Solution: Ensure all glassware is oven-dried and reactions are run under an inert atmosphere (N₂ or Ar). Use freshly opened or purified solvents and reagents.
Isothiocyanate Product Instability	The target ITC itself might be unstable under the reaction conditions, especially with prolonged heating. Solution: Use freshly prepared or purified isothiocyanate for subsequent reactions.[13] Whenever possible, monitor the reaction by TLC or LCMS and stop it as soon as the starting material is consumed. Consider methods that allow for lower reaction temperatures or shorter reaction times.
Incorrect Stoichiometry	An incorrect ratio of amine, CS₂, and base can halt the reaction at the dithiocarbamate salt stage or lead to side products. Solution: Ensure accurate measurement of all reagents. Typically, a slight excess (1.0-1.1 equivalents) of the desulfurizing agent is used.[13]

Problem 2: Formation of Symmetrical Thiourea Impurity

This is a frequent and troublesome side reaction that significantly lowers the yield of the desired isothiocyanate.

Caption: Competing reaction pathways leading to desired isothiocyanate versus thiourea byproduct.

• Causality: The symmetrical thiourea byproduct forms when the newly generated, highly electrophilic isothiocyanate product reacts with a molecule of the unreacted starting amine.[6] This is especially problematic if local concentrations of the amine are high.

• Solutions:

  • Slow Addition: If your protocol involves adding a reagent to the amine, perform the addition dropwise at a controlled temperature (e.g., 0 °C) to keep the instantaneous concentration of the unreacted amine low.

  • Inverse Addition: Add the amine solution slowly to the mixture containing the thiocarbonyl transfer agent (e.g., thiophosgene). This ensures the amine is always the limiting reagent and reacts quickly upon addition, minimizing its chance to react with the product.[6]

  • Use Amine Salts: Starting with an amine salt (e.g., R-NH₃⁺Cl⁻) can suppress the side reaction, as the free amine is generated in situ at a controlled rate.[6]

Problem 3: Difficult Purification from Catalyst Byproducts

The choice of catalyst directly impacts the ease of purification.

Catalyst Class	Common Byproduct	Purification Strategy & Rationale
Carbodiimides (e.g., DCC)	Dicyclohexylurea (DCU)	DCU is a crystalline solid with low solubility in many organic solvents like dichloromethane or diethyl ether. Strategy: After the reaction, cool the mixture and filter off the precipitated DCU. This is a simple and effective first purification step.[4][17]
Phosphine-Based (e.g., PPh₃)	Triphenylphosphine oxide (TPPO)	TPPO can be difficult to remove via standard column chromatography due to its polarity. Strategy 1: Use a solid-supported phosphine reagent, which can be filtered off post-reaction. Strategy 2: Choose alternative desulfurization methods that generate more easily removable byproducts, such as those using Boc₂O, where byproducts are volatile.[6]
Metal Catalysts (e.g., Cu, Co)	Metal Salts / Complexes	Metal residues can be persistent. Strategy: Perform an aqueous workup, sometimes with a chelating agent like EDTA, to extract the metal salts into the aqueous phase. Filtration through a pad of Celite® or silica can also help remove finely dispersed metal solids.[2]

Detailed Experimental Protocols

Protocol 1: General Synthesis of an Aromatic Isothiocyanate using CS₂ and Boc₂O

This method, adapted from the literature, benefits from a clean workup as the byproducts are mostly volatile.[6] It is suitable for many standard aromatic and aliphatic amines.

Materials:

• Primary amine (1.0 eq)

• Carbon Disulfide (CS₂) (2.0-3.0 eq)

• Triethylamine (NEt₃) (2.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.01-0.03 eq, catalytic)

• Dichloromethane (DCM), anhydrous

Procedure:

• Under an inert atmosphere (N₂), dissolve the primary amine (1.0 eq) and triethylamine (2.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add carbon disulfide (2.0-3.0 eq) to the stirred solution. Allow the mixture to stir at 0 °C for 30 minutes to form the dithiocarbamate salt in situ.

• To this mixture, add DMAP (catalytic amount) followed by the dropwise addition of a solution of Boc₂O (1.1 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the consumption of the starting amine.

• Upon completion, concentrate the reaction mixture under reduced pressure. The primary byproducts (COS, CO₂, t-butanol) are volatile and will be removed.[6]

• The crude residue can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure isothiocyanate.

Protocol 2: Isothiocyanate Synthesis via Phase-Transfer Catalysis (PTC)

This protocol is effective for converting acyl chlorides to acyl isothiocyanates, demonstrating the utility of PTC for reactions involving different phases.[8]

Materials:

• Acyl chloride (1.0 eq)

• Potassium thiocyanate (KSCN) (1.5 eq)

• Tetrabutylammonium bromide (TBAB) (0.03 eq, catalytic)

• Benzene or Toluene

• Water

Procedure:

• Prepare a 33% aqueous solution of potassium thiocyanate.

• In a round-bottom flask, dissolve the acyl chloride (1.0 eq) and TBAB (0.03 eq) in benzene.

• To the vigorously stirred organic solution, add the aqueous KSCN solution dropwise over 5 minutes at room temperature.

• Continue vigorous stirring for 2-4 hours. The TBAB transfers the thiocyanate anion (SCN⁻) into the organic phase where it displaces the chloride from the acyl chloride.

• Monitor the reaction by TLC or IR spectroscopy (looking for the strong, characteristic N=C=S stretch around 1990-2100 cm⁻¹).[8]

• Once complete, transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with benzene (2 x volumes).

• Combine the organic layers, dry with anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation or chromatography.

References

• Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. (n.d.). MDPI. Retrieved from [Link]

• Reeves, W. P., Simmons Jr., A., Rudis, J. A., & Bothwell, T. C. (1981). Phase Transfer Catalysis Preparation of Acyl Isothiocyanates. Synthetic Communications, 11(10), 781-785. Retrieved from [Link]

• Reeves, W. P., Simmons Jr., A., Rudis, J. A., & Bothwell, T. C. (1981). Phase Transfer Catalysis Preparation of Acyl Isothiocyanates. Synthetic Communications, 11(10), 781-785. Retrieved from [Link]

• Föger, D., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances, 11(8), 4655-4663. Retrieved from [Link]

• Synthesis of Isothiocyanates: A Review. (2020). Chemistry & Biology Interface, 10(2), 34-50. Retrieved from [Link]

• Recent Advancement in the Synthesis of Isothiocyanates. (n.d.). ChemComm. Retrieved from [Link]

• Synthesis of Isothiocyanates: An Update. (n.d.). Molecules. Retrieved from [Link]

• Föger, D., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances. Retrieved from [Link]

• More sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. (n.d.). American Chemical Society. Retrieved from [Link]

• Mechanism of the reaction of carbodiimides with carboxylic acids. (2015). ResearchGate. Retrieved from [Link]

• Recent Advancement in Synthesis of Isothiocyanates. (2024). ChemRxiv. Retrieved from [Link]

• Carbodiimide. (n.d.). In Wikipedia. Retrieved from [Link]

• Mild conversion of primary amine to isothiocyanate? (2016). ResearchGate. Retrieved from [Link]

• Synthesis of isothiocyanates by substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Mastering the Synthesis of Isothiocyanates: A Guide for Chemical Researchers. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Monagle, J. J., Campbell, T. W., & McShane, H. F. (1962). Carbodiimides. II. Mechanism of the Catalytic Formation from Isocyanates. Journal of the American Chemical Society, 84(21), 4288-4292. Retrieved from [Link]

• APPLICATION OF PHASE TRANSFER CATALYSIS IN HETEROCYCLIC SYNTHESIS. (2007). ResearchGate. Retrieved from [Link]

• Theoretical and Experimental Study on Carbodiimide Formation. (2022). MDPI. Retrieved from [Link]

• Evidence for the formation of isothiocyanate during sulfurisation of phosphines and phosphites using xanthane hydride. (1998). ResearchGate. Retrieved from [Link]

• A facile and Convenient Method for Synthesis of Thiiranes under Mild Condition Using Phase Transfer Catalyst. (2012). Oriental Journal of Chemistry. Retrieved from [Link]

• PTC Thiocyanation & PTC HBr Reaction. (n.d.). PTC Organics, Inc. Retrieved from [Link]

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• 2. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. Isothiocyanate synthesis by substitution [organic-chemistry.org]
• 6. cbijournal.com [cbijournal.com]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. orientjchem.org [orientjchem.org]
• 10. A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. More sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur - American Chemical Society [acs.digitellinc.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chemrxiv.org [chemrxiv.org]
• 15. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 16. researchgate.net [researchgate.net]
• 17. Carbodiimide - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Isothiocyanate Reactions - The Role of Solvent Polarity

Welcome to the Technical Support Center for Isothiocyanate Chemistry. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical role of solvent polarity in modulating isothiocyanate reaction rates. Here, we address common experimental challenges in a direct question-and-answer format, providing field-proven insights and troubleshooting protocols to enhance the efficiency and success of your synthetic work.

Part 1: Frequently Asked Questions - Mechanistic & Theoretical Foundations

Q1: How does solvent polarity fundamentally influence the rate of a chemical reaction?

The choice of solvent can dramatically alter reaction rates by stabilizing or destabilizing reactants, transition states, or intermediates.[1] According to transition state theory, a reaction accelerates if the solvent stabilizes the transition state more than it stabilizes the reactants.[2]

There are two main classes of polar solvents:

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents contain O-H or N-H bonds and can act as hydrogen bond donors.[3][4] They are excellent at solvating both cations and anions. However, their ability to form a "solvent cage" around anionic nucleophiles through hydrogen bonding can hinder the nucleophile's ability to attack an electrophile, often slowing down nucleophilic addition or substitution reactions.[1][5]

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile): These solvents possess significant dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[3][4] They effectively solvate cations but leave anions (nucleophiles) poorly solvated, or "naked."[5] This desolvation of the nucleophile increases its effective reactivity, typically leading to a significant rate acceleration for reactions where the nucleophile is a key reactant.[3]

Q2: What is the general reaction mechanism between an isothiocyanate and a primary amine?

The reaction proceeds via a nucleophilic addition mechanism. The central carbon atom of the isothiocyanate group (-N=C=S) is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms.[6] The reaction is initiated when the lone pair of electrons on the amine's nitrogen atom attacks this electrophilic carbon.[6] This leads to the formation of a transient zwitterionic intermediate, which then rapidly undergoes a proton transfer to yield the stable N,N'-disubstituted thiourea product.[6]

Q3: Which solvent type is generally recommended for reacting isothiocyanates with amines, and why?

For the reaction between an isothiocyanate and an amine, polar aprotic solvents are strongly recommended .

The rationale lies in the mechanism described above. The amine acts as the nucleophile. In polar protic solvents, the amine's lone pair would be heavily solvated via hydrogen bonding, reducing its availability and slowing the reaction. In contrast, polar aprotic solvents like DMSO, DMF, or acetonitrile (ACN) do not form hydrogen bonds with the amine.[7] This leaves the amine nucleophile highly reactive, leading to a faster and more efficient reaction.[7][8] Experimental data confirms that reactions in DMSO and DMF are significantly faster and higher yielding than in protic solvents like methanol or non-polar solvents like toluene.[8]

Q4: I am reacting an isothiocyanate with an alcohol to form a thiocarbamate. Do the same solvent rules apply?

The situation with alcohols can be more nuanced. While the general principle of nucleophilic attack holds, alcohols are themselves protic. The reaction can be influenced by multi-molecular mechanisms where additional alcohol molecules participate in the transition state.[9]

The effect of solvent polarity can be substrate-dependent. For example, in a study on the related reaction of phenyl isocyanate with a molecule containing both a phenolic and an aliphatic hydroxyl group, it was found that increasing solvent polarity increased the reaction rate for the more acidic phenolic hydroxyl but decreased the rate for the aliphatic hydroxyl.[10] Therefore, while polar aprotic solvents are a good starting point, the optimal solvent may need to be determined empirically for alcohol-based reactions.

Part 2: Troubleshooting Guide - Common Experimental Issues

Issue 1: My reaction is extremely slow, incomplete, or fails to proceed.

A slow or incomplete reaction is one of the most common issues and is frequently tied to solvent choice.

• Possible Cause 1: Suboptimal Solvent Choice. You may be using a non-polar or a polar protic solvent. Non-polar solvents lack the ability to stabilize the charged transition state, while polar protic solvents may be deactivating your nucleophile.

  • Troubleshooting Steps:

    • Switch to a Polar Aprotic Solvent: If you are not already using one, switch to a high-quality anhydrous polar aprotic solvent. DMSO, DMF, and acetonitrile are excellent first choices.[8]

    • Consult Solvent Data: Refer to the data table below, which clearly shows that yields and reaction times are dramatically improved in polar aprotic solvents.[8]

    • Perform a Solvent Screen: If the reaction is still sluggish, a small-scale screen of several aprotic solvents (e.g., DMSO, DMF, ACN, THF) can quickly identify the optimal medium.

• Possible Cause 2: Reagent Instability. Isothiocyanates can degrade, especially in the presence of moisture or if they are old.[11]

  • Troubleshooting Steps:

    • Use freshly prepared or recently purchased isothiocyanate.

    • Store isothiocyanates in a cool, dark, and dry environment under an inert atmosphere.[11]

    • Consider using anhydrous solvents to prevent hydrolysis of the isothiocyanate.

• Possible Cause 3: Low Nucleophilicity or Steric Hindrance. Electron-poor amines (e.g., anilines with electron-withdrawing groups) or sterically hindered amines will react more slowly.[11]

  • Troubleshooting Steps:

    • Increase the reaction temperature. Gentle heating or even refluxing in a suitable solvent like chloroform can often drive the reaction to completion.[12]

    • Prolong the reaction time and monitor carefully by TLC.[11]

    • The addition of a non-nucleophilic organic base like triethylamine (TEA) can sometimes facilitate the reaction by deprotonating the amine, increasing its nucleophilicity.[12]

Issue 2: My TLC/LC-MS shows significant formation of an unexpected byproduct.

• Possible Cause: Reaction with Solvent or Contaminants. If you are using a protic solvent (e.g., methanol, ethanol), it can compete with your intended nucleophile, leading to the formation of thiocarbamate byproducts. Trace water in the solvent can hydrolyze the isothiocyanate to an amine, which can then react with another molecule of isothiocyanate to form a symmetrical thiourea.

  • Troubleshooting Steps:

    • Use Anhydrous Solvents: Always use high-purity, anhydrous grade aprotic solvents to minimize side reactions with water.

    • Run Under Inert Atmosphere: Conducting the reaction under a nitrogen or argon atmosphere prevents atmospheric moisture from entering the reaction flask.[11]

    • Purify Reagents: Ensure your amine starting material is pure and free of water.

Part 3: Data & Protocols

Data Presentation: Effect of Solvent on Thiourea Synthesis

The following table summarizes the effect of different solvents on the reaction of an isothiocyanate with an amine to form N-(2-naphthyl)-N',N'-diethylthiourea. The data clearly illustrates the kinetic advantage of using polar aprotic solvents.

Solvent	Type	Reaction Time (h)	Yield (%)
Dichloroethane (DCE)	Non-Polar	12	Trace
Toluene	Non-Polar	12	58
Tetrahydrofuran (THF)	Polar Aprotic	12	72
Methanol (MeOH)	Polar Protic	12	78
Acetonitrile (MeCN)	Polar Aprotic	12	81
Dimethylformamide (DMF)	Polar Aprotic	4	85
Dimethyl sulfoxide (DMSO)	Polar Aprotic	1.5	95
(Data adapted from BenchChem)[8]

Experimental Protocol: General Procedure for Thiourea Synthesis & TLC Monitoring

This protocol describes a self-validating system for the synthesis of a thiourea, optimized for efficiency and monitoring.

Materials:

• Primary or secondary amine (1.0 equiv)

• Isothiocyanate (1.0-1.1 equiv)[11]

• Anhydrous acetonitrile (or other suitable aprotic solvent)

• Round-bottom flask with magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• TLC plates (silica gel), developing chamber, and UV lamp

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve the amine (1.0 equivalent) in anhydrous acetonitrile in a round-bottom flask.[11]

• Reagent Addition: At room temperature, add the isothiocyanate (1.0-1.1 equivalents) to the stirring amine solution. The addition may be done dropwise if the reaction is noticeably exothermic.[11]

• Reaction Monitoring by TLC:

  • Immediately after adding the isothiocyanate, spot a sample of the reaction mixture on a TLC plate (this is your t=0 point).

  • Prepare a co-spot lane on the TLC plate with a sample of your starting amine.

  • Develop the TLC plate in an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).[8] The product thiourea is typically more polar than the starting materials and will have a lower Rf value.

  • Visualize the plate under a UV lamp.[8]

  • Continue to take samples from the reaction mixture (e.g., every 30 minutes) and run TLC plates to monitor the consumption of the limiting reactant (usually the amine).

• Completion and Workup: The reaction is considered complete when the spot corresponding to the limiting reactant is no longer visible on the TLC plate.[11]

• Product Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent. The resulting crude solid or oil can then be purified.[11]

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.[8]

Part 4: Visualization of Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in isothiocyanate reactions, with a focus on solvent-related problems.

Caption: Troubleshooting workflow for low-yielding isothiocyanate reactions.

References

• BenchChem. (n.d.). Influence of solvent polarity on the coordination mode of thiocyanate to zinc.
• BenchChem. (n.d.). Reaction mechanism of acetyl isothiocyanate with primary amines.

• Perveen, S., Yasmin, A., & Khan, K. M. (2010). Effect of successive increase in alcohol chains on reaction with isocyanates and isothiocyanates. Natural Product Research, 24(1), 18–23. Retrieved from [Link]

• Raspoet, G., et al. (n.d.). The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. pubs.acs.org. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Incomplete Reactions with Acetyl Isothiocyanate via TLC.

• Jaman, Z., et al. (2022). Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. Journal of the American Chemical Society. Retrieved from [Link]

• Tenger Chemical. (2024). Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents.

• LibreTexts. (2023). Polar Protic and Aprotic Solvents. Retrieved from [Link]

• ChemTalk. (n.d.). Polar Protic and Aprotic Solvents. Retrieved from [Link]

• Wikipedia. (n.d.). Solvent effects. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting common side reactions in thiourea synthesis.

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

• Han, Y. D., et al. (2010). The reaction of o-hydroxybenzyl alcohol with phenyl isocyanate in polar solvents. Reaction Kinetics, Mechanisms and Catalysis, 100(2), 349–357. Retrieved from [Link]

• International Journal of Scientific and Research Publications. (2024). Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. Retrieved from [Link]

• Reddit. (2022). How anyone have experience with reacting amines with phenyl isothiocyanate? Retrieved from [Link]

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• 12. reddit.com [reddit.com]

Troubleshooting guide for Edman degradation using isothiocyanates

Technical Support Center: Edman Degradation Troubleshooting

As a Senior Application Scientist, this guide is designed to provide you with field-proven insights into the nuances of N-terminal sequencing via Edman degradation. Our goal is to move beyond simple procedural lists and delve into the causality behind common experimental failures, empowering you to diagnose and resolve issues effectively. This guide is structured as a series of questions and answers that directly address problems you may encounter.

Section 1: Critical Pre-Sequencing and Sample Preparation Issues

This section addresses problems that manifest as a total failure to obtain a sequence or a very poor-quality result from the first cycle. The root cause often lies in the sample itself.

Question: Why am I getting no sequence data, or an extremely low initial yield on my first cycle?

Answer: This is one of the most common and frustrating issues. The cause is almost always one of three things: N-terminal blockage, insufficient sample quantity, or the presence of interfering contaminants.

• N-Terminal Blockage: The fundamental requirement for Edman chemistry is a free primary or secondary amine at the N-terminus of the peptide or protein.[1][2] If this group is chemically modified, the phenyl isothiocyanate (PITC) coupling reaction cannot occur.

  • Common Causes:

    • In vivo modifications: Acetylation is a very common post-translational modification in eukaryotic proteins that blocks the N-terminus.[2][3] Other blockers include formylation and the formation of pyroglutamic acid from N-terminal glutamine.[4]

    • Sample preparation artifacts: Unpolymerized acrylamide or certain reagents used during electrophoresis can react with the N-terminus. Using pre-cast gels or allowing gels to polymerize overnight can help mitigate this.[5]

  • Troubleshooting & Solutions:

    • Confirmation: If you suspect blockage, you cannot proceed with standard Edman degradation.

    • Deblocking: For pyroglutamic acid, enzymatic removal with pyroglutamate aminopeptidase is possible. Most other blockages are irreversible.

    • Internal Sequencing: The most effective strategy is to fragment your protein using chemical (e.g., cyanogen bromide) or enzymatic (e.g., trypsin) methods. This creates a set of smaller peptides, most of which will have new, unblocked N-termini that can be sequenced.[2][6]

• Insufficient Sample Quantity: The amount of protein loaded is below the reliable detection limit of the sequencing system.

  • Troubleshooting & Solutions:

    • Quantify Accurately: Before sequencing, determine your protein concentration using a reliable method (e.g., amino acid analysis, BCA assay). Modern automated sequencers are highly sensitive, but typically require 10-100 picomoles of sample for a successful run.[4]

    • Maximize Concentration: When preparing samples, especially those electro-blotted onto PVDF membranes, aim to have the protein concentrated in the smallest possible area.[5] If the sample is in solution, concentrate it using a speed-vacuum rather than lyophilizing, which can cause sample loss.[5]

• Interfering Contaminants: The Edman chemistry is sensitive to a variety of non-proteinaceous compounds.

  • Troubleshooting & Solutions:

    • Identify and Remove: Ensure your sample is free from salts, detergents (like SDS), and especially primary or secondary amine-containing buffers (e.g., Tris, glycine). These compounds can directly react with PITC, creating byproducts that interfere with the analysis.[5][7]

    • Purification: Use appropriate cleanup methods. For liquid samples, buffer exchange or reverse-phase HPLC is effective. For PVDF-bound samples, extensive washing with high-purity water is critical.[5][8]

Contaminant	Common Source	Effect on Sequencing	Recommended Removal Method
Amine Buffers (Tris, Glycine)	Electrophoresis, Lysis Buffers	Reacts with PITC, creating interfering peaks and consuming reagent.	Dialysis, HPLC purification, or extensive washing of PVDF membrane.[5][8]
Salts	Buffers	Can inhibit enzymatic reactions and interfere with sample loading and chemistry.	Dialysis, Chloroform/Methanol Precipitation.[8]
Detergents (SDS, Triton X-100)	PAGE, Lysis Buffers	Can denature enzymes and interfere with HPLC analysis.	Chloroform/Methanol Precipitation, extensive washing.[8]
Free Amino Acids	Contamination, Hydrolysis	Generate PTH-amino acids not part of the sequence, confusing results.	Dialysis, size-exclusion chromatography.[8]

Section 2: Troubleshooting the Edman Chemistry Cycles

This section focuses on issues that arise during the repetitive cycles of the degradation process, such as signal drop-off or high background noise.

Question: Why does my sequence signal start strong but then fade away or become unreadable after a few cycles?

Answer: This "fading signal" problem indicates a cumulative failure in the chemistry or sample retention with each cycle. The efficiency of each step is critical, as even a small inefficiency becomes magnified over 20-30 cycles.[4][9]

• Incomplete Coupling or Cleavage Reactions: If either the PITC coupling or the TFA cleavage step does not go to completion, a fraction of the peptide will not have its N-terminal residue removed. This "out-of-phase" population will start to release its amino acids one cycle behind the main sequence, creating a noisy and confusing background.

  • Causality: The coupling reaction requires alkaline conditions to deprotonate the N-terminal amine, making it nucleophilic.[10][11] The cleavage reaction requires strong, anhydrous acid (TFA) to protonate the peptide bond and facilitate cyclization.[7][12]

  • Troubleshooting & Solutions:

    • Reagent Quality: Use only the highest purity, sequencing-grade reagents (PITC, TFA, solvents).[5][13] Impurities can inhibit the reactions.

    • Anhydrous Conditions: Water contamination in the TFA for the cleavage step is particularly damaging. It can lead to non-specific acid hydrolysis of peptide bonds elsewhere in the chain, which generates new N-termini and drastically increases background noise.[7]

    • Optimize Conditions: Ensure reaction times and temperatures are optimized. Elevated temperatures can degrade derivatives, while low temperatures can slow reactions down, leading to incompletion.[13]

• Sample Washout: The peptide or protein sample is physically lost from the support (e.g., PVDF membrane or glass fiber filter) during the multiple solvent wash steps in each cycle.

  • Causality: This is more common with smaller, more hydrophilic peptides.

  • Troubleshooting & Solutions:

    • Immobilization: Ensure the protein is properly adsorbed or covalently bound to the support. For electro-blotted samples, proper transfer is key.[10]

    • Use of Carriers: The addition of a carrier like Polybrene is often recommended to help retain the sample on the support.[8]

Edman Degradation Workflow

This diagram illustrates the cyclical nature of the Edman degradation process, from initial sample preparation to the final identification of each PTH-amino acid derivative.

Caption: The Edman Degradation Workflow.

Section 3: Troubleshooting PTH-Amino Acid Analysis (HPLC)

Even if the chemistry is perfect, problems during the final analytical step can render the results useless. This section covers common HPLC issues.

Question: My PTH-amino acid peaks in the HPLC chromatogram are broad, overlapping, or shifting their retention times.

Answer: The identification of each PTH-amino acid is almost entirely dependent on its unique and consistent retention time during HPLC separation.[14][15] Any deviation can lead to misidentification.

• Poor Peak Shape (Broadening/Tailing):

  • Cause: Column degradation is a primary suspect. The packed bed of the reverse-phase column can degrade over time, leading to a loss of resolving power.

  • Troubleshooting:

    • Check Critical Pairs: Monitor the separation of known difficult-to-resolve PTH pairs (e.g., Methionine, Valine, and Proline).[16] If their separation deteriorates, it's a strong indicator that the column is failing.

    • Solution: Replace the HPLC column.

• Shifting Retention Times:

  • Cause: The mobile phase composition is the most likely culprit. The elution of PTH-amino acids is highly sensitive to the pH, salt concentration, and the percentage of organic solvent (typically acetonitrile) in the mobile phase.[16]

  • Troubleshooting:

    • Prepare Fresh Mobile Phase: Mobile phases can change over time due to evaporation of volatile components like acetonitrile or absorption of atmospheric CO₂, which alters the pH.[16]

    • Verify Composition: If retention times for basic amino acids (H, K, R) are fluctuating, it points to a change in pH or ion-pairing reagent concentration. If all peaks are shifting, the acetonitrile concentration is likely off.[16]

    • System Equilibration: Ensure the HPLC system and column are fully equilibrated with the mobile phase before starting a run.

• High Baseline Noise:

  • Cause: This noise often originates from chemical byproducts of the Edman reaction itself or from impure reagents and solvents.[17] Diphenylthiourea (DPTU) is a common byproduct that can interfere.

  • Troubleshooting:

    • Reagent Purity: Use the highest grade solvents for both the Edman chemistry and the HPLC mobile phase.

    • Chemistry Optimization: Some protocols suggest lowering the PITC concentration or using alternative coupling bases like diisopropylethylamine (DIPEA) to reduce the formation of noise-inducing byproducts.[17]

    • Detector Settings: Using a diode array detector can allow for dual-wavelength detection, which can be configured to subtract the absorbance of known byproducts, effectively reducing the baseline noise.[17]

Core Edman Chemical Reactions

This diagram outlines the two critical chemical transformations at the heart of each Edman cycle: the coupling of PITC to the N-terminus and the subsequent acid-catalyzed cleavage.

Caption: The core chemical reactions of Edman Degradation.

Frequently Asked Questions (FAQs)

Q: What is the maximum length of a peptide I can sequence with Edman degradation? A: While theoretically unlimited, the practical limit is typically 30-60 residues.[4][9] This is due to the cumulative inefficiency of the reaction cycles. With each cycle having a ~99% efficiency, the amount of the correct peptide diminishes exponentially, while the background noise from "out-of-phase" sequences increases, eventually making the signal indistinguishable from the noise.[4][7]

Q: Can I sequence a protein from a mixture? A: No. Edman degradation requires a pure sample (>90% purity).[5] If multiple proteins are present, the sequencer will attempt to react with the N-terminus of every chain simultaneously, resulting in a mixture of PTH-amino acids at each cycle that is impossible to interpret.[5]

Q: How do I handle disulfide bonds in my protein? A: Disulfide bonds should be reduced and alkylated prior to sequencing. This is a necessary pretreatment step to ensure the protein is fully denatured and accessible to the reagents.[10]

Q: My protein was run on an SDS-PAGE gel. How do I prepare it for sequencing? A: The protein must be transferred from the gel to a sequencing-grade PVDF membrane via electroblotting.[10] It is crucial to then wash the membrane extensively to remove all traces of glycine, Tris, and SDS from the electrophoresis buffers.[5] Staining should be done with Coomassie Blue, followed by thorough destaining.[5]

References

• Dupont, D. R., Keim, P. S., Chui, A. H., & Henzel, W. J. (1994).
• Sample preparation Protein sequencing analysis by N-terminal Edman degrad
• Edman Degradation Sample Prepar
• (PPSQ) Troubleshooting PTH-Amino Acid Analysis. Shimadzu.
• Theory of Edman Sequencing. Shimadzu Scientific Instruments.
• Understanding Phenyl Isothiocyanate (CAS 103-72-0): A Key Reagent for Precision Analysis and Synthesis. NINGBO INNO PHARMCHEM CO.,LTD..
• N-terminal Edman Sequencing Sample Prepar
• Aitken, A. (2001).
• Edman Degradation: A Classic Protein Sequencing Technique. MetwareBio.
• Stefanowicz, P., Kluczyk, A., & Szewczuk, Z. (2013).
• Edman degrad
• N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accur
• Key Pain Points in Amino Acid Sequencing & How to Avoid Them. Novor Cloud.
• Advantages and Disadvantages of Edman Degradation in Protein Sequencing.
• Edman, P. (1950). Method for the determination of the amino acid sequence in peptides. Acta Chemica Scandinavica.
• Grant, G. A., & Crankshaw, M. W. (1997).
• Grant, G. A. (2003). Identification of PTH-Amino Acids by HPLC. Springer Protocols.
• Key Pain Points in Amino Acid Sequencing & How to Avoid Them. Rapid Novor.
• The Edman Degrad

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• 4. Edman degradation - Wikipedia [en.wikipedia.org]
• 5. cib.csic.es [cib.csic.es]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. ehu.eus [ehu.eus]
• 8. abrf.memberclicks.net [abrf.memberclicks.net]
• 9. Advantages and Disadvantages of Edman Degradation in Protein Sequencing | MtoZ Biolabs [mtoz-biolabs.com]
• 10. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 11. nbinno.com [nbinno.com]
• 12. New method of peptide cleavage based on Edman degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results | MtoZ Biolabs [mtoz-biolabs.com]
• 14. Identification of PTH-Amino Acids by HPLC | Springer Nature Experiments [experiments.springernature.com]
• 15. Identification of PTH-Amino Acids by High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 16. (PPSQ) Troubleshooting PTH-Amino Acid Analysis (Is | FAQ - Frequently Asked Questions : SHIMADZU (Shimadzu Corporation) [faq.an.shimadzu.co.jp]
• 17. Reducing chemical background noise in automated protein sequencers - PubMed [pubmed.ncbi.nlm.nih.gov]

How to avoid isomerization of thiocyanates to isothiocyanates during synthesis

Welcome to the technical support center for organic thiocyanate synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the challenges of synthesizing organic thiocyanates (R-S-C≡N) while avoiding their isomerization to the thermodynamically more stable isothiocyanates (R-N=C=S). Here, we will delve into the mechanistic underpinnings of this common issue and provide actionable troubleshooting strategies and optimized protocols.

Understanding the Isomerization Challenge

Q1: Why does my thiocyanate (R-SCN) unexpectedly rearrange to an isothiocyanate (R-NCS) during synthesis?

This isomerization is a classic problem rooted in the ambident nature of the thiocyanate anion (SCN⁻). An ambident nucleophile has two reactive sites, and the thiocyanate ion can attack an electrophilic carbon center via its sulfur atom (a "soft" nucleophile) or its nitrogen atom (a "hard" nucleophile).[1]

The outcome of the reaction is a competition between two pathways, often dictated by principles of kinetic versus thermodynamic control.[2][3][4][5]

• Kinetic Product (R-SCN): The thiocyanate is typically the product of a faster, lower-energy activation pathway (SN2 reaction). It is favored under milder conditions.[4][5]

• Thermodynamic Product (R-NCS): The isothiocyanate is generally the more stable isomer. Its formation is favored under conditions that allow for equilibrium to be reached, such as higher temperatures or reaction pathways that involve a more stable carbocation intermediate (SN1 reaction).[1][6]

The choice of substrate and reaction conditions directly influences which pathway predominates.

Caption: Competing SN1 and SN2 pathways in thiocyanate synthesis.

Troubleshooting Guide: Isomerization During Synthesis

Q2: I am observing a significant amount of isothiocyanate byproduct in my reaction. How can I troubleshoot this?

Unwanted isothiocyanate formation is a common but controllable issue. The following table outlines the most frequent causes and their corresponding solutions.

Problem	Probable Cause	Recommended Solution
High Isothiocyanate Yield	Substrate Structure: Your alkyl halide (or other substrate) readily forms a stable carbocation (e.g., tertiary, benzylic, or allylic).[1][7][8] This favors an SN1 mechanism, leading to N-attack.	1. Lower the reaction temperature significantly. Start at 0 °C or even lower and slowly warm to room temperature. 2. Use a solvent that disfavors carbocation formation (e.g., less polar solvents like toluene or THF instead of highly polar ones like DMF).[9]
High Reaction Temperature: You are running the reaction at elevated temperatures (e.g., >60 °C) or for a prolonged period. Heat provides the energy to overcome the activation barrier for isomerization to the more stable R-NCS.[1]	1. Conduct the reaction at the lowest effective temperature. For many primary halides, room temperature is sufficient.[1] 2. Monitor the reaction closely by TLC or GC-MS and stop it as soon as the starting material is consumed to avoid prolonged heating.
Solvent Choice: Polar aprotic solvents (e.g., DMF, acetone) can leave the nitrogen atom of the SCN⁻ ion more nucleophilic, increasing the chance of N-attack.[1]	1. Switch to a less polar aprotic solvent (e.g., THF) or a polar protic solvent (e.g., ethanol), which can solvate the nitrogen atom via hydrogen bonding, making the sulfur atom the more available nucleophile.[7][9]
Reaction is Sluggish at Low Temperatures	Poor Leaving Group: Your substrate has a less reactive leaving group (e.g., -Cl).	1. Switch to a better leaving group such as bromide (-Br) or iodide (-I) to increase the reaction rate at lower temperatures.[1]
Low Solubility of Thiocyanate Salt: The inorganic thiocyanate salt (e.g., KSCN, NaSCN) is not sufficiently soluble in your organic solvent.	1. Add a phase-transfer catalyst (e.g., a quaternary ammonium salt like TBAB) to shuttle the thiocyanate anion into the organic phase. This often dramatically increases reaction rates at lower temperatures.[9]
Alkene Byproduct Formation	Competing Elimination Reaction: The thiocyanate ion is acting as a base rather than a nucleophile, which is common with secondary and tertiary substrates.	1. Lower the reaction temperature. Elimination reactions are highly temperature-dependent.[1] 2. Use a less hindered base if one is required for your specific reaction.

Key Strategic Protocol: Minimizing Isomerization for Primary Alkyl Thiocyanates

This protocol is optimized for the synthesis of a primary alkyl thiocyanate from an alkyl bromide, emphasizing conditions that favor the SN2 pathway and suppress isomerization.

Objective: Synthesize 1-octyl thiocyanate from 1-bromooctane.

Materials:

• 1-bromooctane

• Potassium thiocyanate (KSCN), dried in a vacuum oven

• Acetone (reagent grade)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reagent Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add dried potassium thiocyanate (1.2 equivalents).

• Reaction Setup: Add acetone (approx. 10 mL per 1 g of 1-bromooctane) to the flask. Stir the suspension for 10 minutes.

• Substrate Addition: Add 1-bromooctane (1.0 equivalent) to the stirring suspension at room temperature.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature (20-25 °C).

  • Monitor the reaction progress every hour using Thin-Layer Chromatography (TLC) (e.g., using a 9:1 Hexane:Ethyl Acetate eluent). The product (octyl thiocyanate) will have a higher Rf than the starting 1-bromooctane.

  • The reaction is typically complete within 2-4 hours. Avoid unnecessary heating.

• Workup:

  • Once the starting material is consumed, filter the reaction mixture to remove the precipitated KBr and any excess KSCN.

  • Concentrate the filtrate under reduced pressure to remove the acetone.

  • Redissolve the residue in ethyl acetate.

  • Wash the organic layer with water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude 1-octyl thiocyanate. Further purification can be achieved via column chromatography if necessary.

Caption: General experimental workflow for selective thiocyanate synthesis.

Analytical Characterization: Distinguishing R-SCN from R-NCS

Q3: How can I definitively identify whether I have synthesized the thiocyanate or the isothiocyanate isomer?

Several standard analytical techniques can easily distinguish between the two isomers. Fourier-Transform Infrared (FTIR) spectroscopy is often the most direct and rapid method.

Analytical Technique	Thiocyanate (R-S-C≡N)	Isothiocyanate (R-N=C=S)
FTIR Spectroscopy	Strong, sharp C≡N triple bond stretch at ~2140-2175 cm⁻¹ .[9]	Broad, very intense N=C=S asymmetric stretch at ~2040-2140 cm⁻¹ .[9]
¹³C NMR Spectroscopy	SC N carbon signal appears at ~110-120 ppm .	NC S carbon signal appears further downfield at ~125-140 ppm .
Chromatography (TLC/GC)	Typically less polar than the isothiocyanate isomer.	Typically more polar than the thiocyanate isomer. This allows for separation by column chromatography.[1]

Frequently Asked Questions (FAQs)

Q: Is the isothiocyanate always the thermodynamically more stable isomer? A: Yes, in the vast majority of cases, the R-NCS isomer is thermodynamically more stable than the R-SCN isomer. This is the primary driving force for the thermal isomerization.[1][6]

Q: Can I convert the unwanted isothiocyanate byproduct back to the desired thiocyanate? A: Reversing the isomerization is generally not synthetically practical. The equilibrium heavily favors the isothiocyanate, making the reverse reaction thermodynamically unfavorable. The best strategy is to prevent its formation in the first place.

Q: What is the single most important factor to control to avoid isomerization? A: Temperature. Keeping the reaction temperature as low as possible is the most critical factor in preventing both the direct formation of isothiocyanate (via SN1 pathways) and the subsequent isomerization of the desired thiocyanate product.[1]

Q: Are there any catalysts that favor thiocyanate formation? A: While Lewis acids like zinc chloride are known to catalyze the isomerization to isothiocyanates, the focus for selective thiocyanate synthesis is on avoiding such catalysts and using conditions that favor the kinetic SN2 pathway.[7][10] Phase-transfer catalysts can be beneficial as they increase the rate of the SN2 reaction at low temperatures, thus helping to avoid the need for heat.[9]

References

• A STUDY OF THE THIOCYANATE MECHANISM OF THE ISOTHIOCYANATE REARRANGEMENT. (n.d.). ProQuest. Retrieved from [Link]

• Kinetics and Mechanism of a Double Thiocyanate-Isothiocyanate Isomerization: A Round Robin Rearrangement. (n.d.). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• The Isomerization of Alkyl Thiocyanates to Isothiocyanates. (n.d.). American Chemical Society. Retrieved from [Link]

• Recent Advancement in Synthesis of Isothiocyanates. (n.d.). ChemRxiv. Retrieved from [Link]

• Organic thiocyanates. (n.d.). Wikipedia. Retrieved from [Link]

• Thermodynamic and kinetic reaction control. (n.d.). Wikipedia. Retrieved from [Link]

• Thermodynamic vs. Kinetic Control of Reactions. (2024, February 12). Chemistry LibreTexts. Retrieved from [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction. (n.d.). Jack Westin. Retrieved from [Link]

• Thermodynamic and Kinetic Products. (2012, February 9). Master Organic Chemistry. Retrieved from [Link]

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Technical Support Center: Synthesis of Sterically Hindered Isothiocyanates

Welcome to the Technical Support Center for the synthesis of sterically hindered isothiocyanates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable chemical entities. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and troubleshooting strategies to ensure your success in the lab.

Introduction

Sterically hindered isothiocyanates are crucial building blocks in medicinal chemistry and materials science due to their unique reactivity and biological activity.[1][2][3] However, their synthesis is often plagued by challenges stemming from the steric bulk around the reactive amine precursor, which can impede reaction kinetics and favor undesirable side reactions.[2][4][5] This guide offers in-depth troubleshooting advice and frequently asked questions to address common issues encountered during their synthesis.

Troubleshooting Guide for Sterically Hindered Isothiocyanate Synthesis

This section provides a structured approach to diagnosing and resolving common problems encountered during the synthesis of sterically hindered isothiocyanates.

Problem 1: Low or No Product Yield

Low product yield is one of the most frequent challenges, particularly with bulky substrates like 1-adamantylamine.[4][5] This can be attributed to several factors, from incomplete starting material conversion to product decomposition.

Root Cause Analysis & Corrective Actions

• Incomplete Dithiocarbamate Salt Formation: The initial reaction between the sterically hindered amine and carbon disulfide (CS₂) to form the dithiocarbamate salt is often the rate-limiting step.

  • Expert Insight: The nucleophilicity of the amine is reduced by steric hindrance, making the attack on CS₂ less efficient.

  • Troubleshooting Steps:

    • Increase Reaction Time and/or Temperature: Allow the reaction to proceed for a longer duration or gently heat the reaction mixture. Monitor the reaction progress by thin-layer chromatography (TLC) or another appropriate analytical method.

    • Use a Stronger Base: Triethylamine (Et₃N) is commonly used, but for particularly hindered amines, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may be more effective in driving the equilibrium towards the dithiocarbamate salt.[6]

    • Increase CS₂ Stoichiometry: Using a larger excess of carbon disulfide can help to push the reaction forward.[6]

• Inefficient Desulfurization: The choice of the desulfurizing agent is critical and highly substrate-dependent.[5][7][8]

  • Expert Insight: Some desulfurizing agents may not be potent enough to effect the elimination of H₂S from the bulky dithiocarbamate intermediate.

  • Troubleshooting Steps:

    • Select an Appropriate Desulfurizing Agent: For sterically hindered substrates, more robust desulfurizing agents may be required. A comparison of common agents is provided in the table below.

    • Optimize Reagent Stoichiometry: Ensure the correct stoichiometric amount of the desulfurizing agent is used. An excess can sometimes lead to side reactions, while an insufficient amount will result in incomplete conversion.[9]

    • Consider Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate the desulfurization step and improve yields, especially for challenging substrates.[7][8]

Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low isothiocyanate yield.

Problem 2: Formation of Symmetric Thiourea Byproduct

The formation of a symmetric thiourea is a common side reaction that can significantly reduce the yield of the desired isothiocyanate.[4][5][9]

Root Cause Analysis & Corrective Actions

• Reaction of Isothiocyanate with Unreacted Amine: If the desulfurization is not complete before all of the primary amine has been converted to the dithiocarbamate, the newly formed isothiocyanate can react with the remaining starting amine.

  • Expert Insight: This is particularly problematic with sterically hindered amines, where the initial dithiocarbamate formation can be slow.

  • Troubleshooting Steps:

    • Ensure Complete Dithiocarbamate Formation: Before adding the desulfurizing agent, ensure that all the starting amine has been consumed. This can be monitored by TLC.

    • Slow Addition of Desulfurizing Agent: Adding the desulfurizing agent slowly can help to maintain a low concentration of the isothiocyanate product at any given time, reducing the likelihood of it reacting with any unreacted amine.

    • One-Pot vs. Two-Step Procedure: For particularly challenging substrates, a two-step approach where the dithiocarbamate salt is isolated first can prevent the formation of thiourea.[6]

Problem 3: Difficulty in Purification

Sterically hindered isothiocyanates can be challenging to purify due to their physical properties and potential instability.

Root Cause Analysis & Corrective Actions

• Volatility of Low Molecular Weight Isothiocyanates: Some sterically hindered isothiocyanates, such as tert-butyl isothiocyanate, are volatile, making them difficult to handle and purify.[2]

  • Expert Insight: Volatility can lead to product loss during solvent removal under reduced pressure.

  • Troubleshooting Steps:

    • Careful Solvent Removal: Use a rotary evaporator with care, and consider using a cold trap to recover any volatilized product.

    • Alternative Purification Methods: Consider purification by distillation for volatile products.

• Decomposition on Silica Gel: Isothiocyanates can be sensitive to the acidic nature of silica gel, leading to decomposition during column chromatography.[6]

  • Expert Insight: The Lewis acidic sites on silica can catalyze the hydrolysis or polymerization of the isothiocyanate.

  • Troubleshooting Steps:

    • Neutralize Silica Gel: Pre-treat the silica gel with a base, such as triethylamine, before packing the column.

    • Use Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or Florisil.

    • Minimize Contact Time: Run the column as quickly as possible to minimize the time the isothiocyanate is in contact with the stationary phase.

• Removal of Excess Reagents: Removing excess desulfurizing agents or their byproducts can be challenging.[10]

  • Expert Insight: For example, excess tosyl chloride can be difficult to separate from less polar isothiocyanates by chromatography.[10]

  • Troubleshooting Steps:

    • Choose Reagents with Volatile Byproducts: Reagents like di-tert-butyl dicarbonate (Boc₂O) are advantageous as their byproducts are volatile and easily removed.[9]

    • Aqueous Work-up: A carefully planned aqueous work-up can often remove many common impurities.

Frequently Asked Questions (FAQs)

Q1: What are the best methods for synthesizing sterically hindered isothiocyanates?

A1: The most common and versatile method is the reaction of a primary amine with carbon disulfide to form a dithiocarbamate salt, followed by desulfurization.[1] For sterically hindered amines, the choice of desulfurizing agent is crucial. Newer methods using reagents like 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO⁻) have shown high efficiency.[7][11] Alternative "one-pot" procedures and microwave-assisted synthesis can also be highly effective.[8]

Q2: Thiophosgene is a classic reagent for isothiocyanate synthesis. Is it suitable for sterically hindered substrates?

A2: While thiophosgene can be effective, its high toxicity makes it a less desirable choice in modern synthesis.[2][4][10] There are now many safer and equally effective alternatives available.[1][4] For sterically hindered amines, methods involving the decomposition of dithiocarbamate salts often provide better yields and are easier to handle.[1]

Q3: My sterically hindered isothiocyanate appears to be unstable. How should I store it?

A3: Isothiocyanates can be sensitive to moisture and heat.[12][13] For long-term storage, it is best to store the purified product neat (without solvent) in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C is recommended).[14]

Q4: Can I use spectroscopic methods to monitor the progress of my reaction?

A4: Yes, both IR and NMR spectroscopy are excellent tools. The formation of the isothiocyanate group (-N=C=S) can be monitored by the appearance of a strong, characteristic absorption band in the IR spectrum around 2100 cm⁻¹. In ¹³C NMR, the carbon of the NCS group appears around 130 ppm.

Q5: Are there any "green" alternatives for the synthesis of isothiocyanates?

A5: Yes, there is growing interest in developing more environmentally friendly methods. The use of elemental sulfur as the sulfur source is a promising green alternative.[2] Additionally, conducting reactions in water or using reagents with non-toxic byproducts contributes to greener synthesis.[8]

Key Experimental Protocols

General Procedure for the Synthesis of a Sterically Hindered Isothiocyanate (e.g., 1-Adamantyl Isothiocyanate)

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 1-Adamantylamine

• Carbon disulfide (CS₂)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Dithiocarbamate Salt Formation:

  • To a solution of 1-adamantylamine (1.0 eq) in anhydrous DCM, add DBU (1.2 eq) and cool the mixture to 0°C in an ice bath.

  • Slowly add carbon disulfide (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting amine.

• Desulfurization:

  • To the reaction mixture, add a solution of Boc₂O (1.1 eq) in DCM dropwise.

  • Stir the reaction at room temperature for 1-2 hours. The reaction progress can be monitored by the disappearance of the dithiocarbamate intermediate by TLC.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and wash it with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) or by distillation if the product is volatile.

Data Summary

Table 1: Comparison of Common Desulfurizing Agents for Isothiocyanate Synthesis

Desulfurizing Agent	Advantages	Disadvantages	Typical Substrates
Tosyl Chloride (TsCl)	Readily available, effective for many substrates.[10]	Can be difficult to remove from non-polar products.[10]	Aromatic and aliphatic amines.
Di-tert-butyl dicarbonate (Boc₂O)	Byproducts are volatile and easily removed.[9]	Can sometimes lead to Boc-protection of the amine as a side reaction.[9]	A wide range of amines, including those with sensitive functional groups.
Hydrogen Peroxide (H₂O₂)	"Green" reagent, byproducts are water.[1]	Not always effective for sterically hindered or electron-deficient amines.	Non-chiral isothiocyanates and diisothiocyanates.[1]
Sodium Persulfate (Na₂S₂O₈)	Effective for a wide range of substrates, including chiral ones.[1]	Requires aqueous conditions, which may not be suitable for all substrates.	Alkyl, aryl, and amino acid derivatives.[1]
DMT/NMM/TsO⁻	Highly efficient, even for challenging substrates; microwave-compatible.[7][8]	Not as commonly available as other reagents.	Structurally diverse aliphatic and aromatic isothiocyanates.[7]

Visualized Workflows and Mechanisms

General Synthesis Pathway

Caption: General reaction scheme for isothiocyanate synthesis.

References

• Sherman, J.; et al. (2023). Synthesis of Isothiocyanates: An Update. Molecules. [Link]

• Kim, S., & Park, J. (2023). Recent Advancement in the Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Németh, A. G., et al. (2022). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Molecules. [Link]

• Janczewski, Ł., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules. [Link]

• Wang, Y., et al. (2019). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents. Molecules. [Link]

• Sharma, S., & Kumar, S. (2020). Synthesis of Isothiocyanates: A Review. Chemistry & Biology Interface. [Link]

• Kim, S., & Park, J. (2023). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Janczewski, Ł., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules. [Link]

• Janczewski, Ł., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. MDPI. [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Department of Chemistry. [Link]

• Janczewski, Ł., et al. (2022). Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies. Molecules. [Link]

• Ou, Z., et al. (2022). Design and synthesis of isothiocyanate-containing hybrid androgen receptor (AR) antagonist to downregulate AR and induce ferroptosis in GSH–Deficient prostate cancer cells. eLife. [Link]

• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. Songklanakarin Journal of Science and Technology. [Link]

• Yang, H., et al. (2010). Stability and antimicrobial activity of allyl isothiocyanate during long-term storage in an oil-in-water emulsion. Journal of Food Science. [Link]

• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. ResearchGate. [Link]

Sources

• 1. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cbijournal.com [cbijournal.com]
• 10. New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent [ouci.dntb.gov.ua]
• 12. thaiscience.info [thaiscience.info]
• 13. researchgate.net [researchgate.net]
• 14. Troubleshooting [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to N-Terminal Protein Sequencing: 2,4-Dimethylphenyl Isothiocyanate vs. Phenyl Isothiocyanate

For researchers, scientists, and drug development professionals, the precise determination of a protein's N-terminal sequence is a critical step in protein characterization, quality control of biologics, and understanding protein function. The foundational method for this has long been the Edman degradation, a stepwise chemical process that sequentially removes and identifies amino acids from the N-terminus of a peptide or protein. The cornerstone reagent in this elegant chemistry is phenyl isothiocyanate (PITC). However, the quest for enhanced sensitivity and optimized performance has led to the exploration of alternative reagents, including 2,4-dimethylphenyl isothiocyanate (DMPITC).

This guide provides an in-depth technical comparison of the classic PITC and the alternative DMPITC for N-terminal protein sequencing. We will delve into the mechanistic underpinnings of the Edman degradation, compare the theoretical and practical aspects of both reagents, and provide detailed experimental protocols to empower researchers in their experimental design.

The Edman Degradation: A Stepwise Revelation of Protein Sequence

Developed by Pehr Edman, this sequencing method involves a cyclical three-step process: coupling, cleavage, and conversion.[1][2]

• Coupling: Under alkaline conditions, the isothiocyanate reagent reacts with the free α-amino group of the N-terminal amino acid of the polypeptide chain to form a substituted phenylthiocarbamoyl (PTC) derivative.[3]

• Cleavage: The PTC-peptide is then treated with a strong anhydrous acid, typically trifluoroacetic acid (TFA). This step cleaves the peptide bond between the first and second amino acid, releasing the N-terminal amino acid as an anilinothiazolinone (ATZ) derivative, leaving the rest of the peptide intact for the next cycle.[4][5]

• Conversion and Identification: The unstable ATZ-amino acid is extracted and converted to a more stable phenylthiohydantoin (PTH) derivative under aqueous acidic conditions. This PTH-amino acid is then identified by chromatography, most commonly High-Performance Liquid Chromatography (HPLC), by comparing its retention time to known standards.[6][7]

This cyclical process is automated in modern protein sequencers, allowing for the sequential identification of amino acids.[2]

Figure 1: Generalized workflow of the Edman degradation cycle.

Phenyl Isothiocyanate (PITC): The Gold Standard

For decades, PITC has been the reagent of choice for Edman degradation. Its reactivity and the well-characterized properties of the resulting PTH-amino acids have made it a reliable and robust tool for protein sequencing.

Key Characteristics of PITC:

• Well-Established Chemistry: The reaction conditions for coupling, cleavage, and conversion using PITC are thoroughly optimized and widely documented.[3]

• Comprehensive PTH Standards: A complete set of PTH-amino acid standards is commercially available, facilitating straightforward identification by HPLC.

• Proven Reliability: Automated sequencers are designed and optimized for PITC chemistry, ensuring high repetitive yields (typically >95%) for many cycles.[4]

2,4-Dimethylphenyl Isothiocyanate (DMPITC): A Potential Enhancement?

The exploration of alternative isothiocyanates like DMPITC is driven by the desire to improve upon the limitations of PITC, primarily in the areas of detection sensitivity and chromatographic separation. While extensive direct comparative studies between PITC and DMPITC are not widely published, we can infer potential advantages and disadvantages based on the chemical properties conferred by the two methyl groups on the phenyl ring.

Theoretical Advantages of DMPITC:

• Increased Hydrophobicity: The addition of two methyl groups to the phenyl ring increases the hydrophobicity of the DMPITC molecule and its corresponding dimethylphenylthiohydantoin (DMPTH) derivatives. This increased hydrophobicity can lead to:

  • Altered Chromatographic Retention: DMPTH-amino acids would be expected to have longer retention times on reverse-phase HPLC columns compared to their PTH counterparts. This could potentially improve the resolution of early-eluting, more polar amino acid derivatives.

  • Improved Extraction Efficiency: The increased hydrophobicity might enhance the efficiency of the solvent extraction step used to separate the cleaved ATZ/PTH derivative from the remaining peptide.

• Potential for Enhanced UV Detection: The electron-donating nature of the methyl groups may influence the electronic structure of the aromatic ring system. This could potentially lead to a modest increase in the molar absorptivity (extinction coefficient) of the DMPTH-amino acids at their optimal UV detection wavelength, thereby increasing the sensitivity of detection.

Potential Disadvantages and Considerations for DMPITC:

• Steric Hindrance: The methyl groups, particularly the one at the ortho position (position 2), could introduce steric hindrance that might slightly decrease the rate of the coupling reaction with the N-terminal amino group. Optimization of coupling time and temperature may be necessary.

• Lack of Commercial Standards: A significant practical hurdle is the likely unavailability of a complete set of commercially available DMPTH-amino acid standards. This would necessitate the in-house synthesis and characterization of these standards for accurate HPLC identification.

• Potential for Altered Side Reactions: The altered electronic and steric properties of DMPITC could influence the prevalence of known side reactions in Edman chemistry, such as the formation of diphenylthiourea (from PITC) or its dimethylated analog.

Head-to-Head Comparison: PITC vs. DMPITC

The following table provides a comparative overview based on established data for PITC and projected properties for DMPITC.

Feature	Phenyl Isothiocyanate (PITC)	2,4-Dimethylphenyl Isothiocyanate (DMPITC) (Projected)	Causality of Difference
Reactivity	High and well-characterized.	Potentially slightly lower due to steric hindrance from the ortho-methyl group.	The bulkiness of the methyl group near the isothiocyanate functional group may impede its approach to the N-terminal amino group.
Hydrophobicity of Derivatives	Moderate.	Higher.	The two additional methyl groups increase the nonpolar character of the molecule.
HPLC Retention of Derivatives	Well-established retention times.	Longer retention times on reverse-phase columns.	Increased hydrophobic interactions with the stationary phase.
UV Detection Sensitivity	Good, with typical detection limits in the low picomole range.	Potentially slightly higher.	Electron-donating methyl groups may enhance the molar absorptivity of the aromatic ring system.
Availability of Standards	Commercially available for all common amino acids.	Not readily available; likely require custom synthesis.	PITC is the industry standard, so there is a large market for its derivatives.
Optimization of Protocols	Standard protocols are well-established for automated sequencers.	Would require optimization of coupling times, temperatures, and HPLC gradients.	Different reaction kinetics and chromatographic behavior necessitate re-validation of the entire workflow.

Experimental Protocols

The following are detailed, step-by-step methodologies for N-terminal sequencing using PITC and a projected protocol for DMPITC.

Protocol 1: Automated Edman Degradation using Phenyl Isothiocyanate (PITC)

This protocol is a generalized representation of the process in an automated protein sequencer.

1. Sample Preparation: a. Ensure the protein or peptide sample is highly purified and salt-free. b. For proteins from gels, electroblot onto a PVDF membrane. c. Load the sample (typically 10-100 picomoles) onto the sequencer's reaction cartridge.

2. Coupling Reaction: a. The sample is treated with a solution of PITC (typically 5% in heptane) in the presence of a base (e.g., N-methylpiperidine) at approximately 50°C for 20-30 minutes. b. Excess reagents and byproducts are removed by washing with solvents like ethyl acetate and heptane.

3. Cleavage Reaction: a. Anhydrous trifluoroacetic acid (TFA) is delivered to the reaction cartridge to cleave the N-terminal PTC-amino acid. This step is typically performed at 50°C for 3-5 minutes.

4. Extraction and Conversion: a. The resulting ATZ-amino acid is selectively extracted with an organic solvent (e.g., chlorobutane) and transferred to a conversion flask. b. The ATZ-amino acid is converted to the more stable PTH-amino acid by heating in an aqueous acidic solution (e.g., 25% TFA in water) at approximately 65°C for 20-30 minutes.

5. HPLC Analysis: a. The PTH-amino acid is injected onto a reverse-phase HPLC column (e.g., C18). b. A gradient of acetonitrile in an aqueous buffer (e.g., sodium acetate) is used to separate the PTH-amino acids. c. Detection is performed by monitoring the UV absorbance at a specific wavelength (typically 269 nm). d. The retention time of the unknown peak is compared to a standard chromatogram of PTH-amino acids for identification.

6. Cycle Repetition: a. The shortened peptide remaining in the reaction cartridge is subjected to the next cycle of coupling, cleavage, and conversion.

Figure 2: Experimental workflow for automated Edman degradation with PITC.

Protocol 2: Projected Experimental Protocol for 2,4-Dimethylphenyl Isothiocyanate (DMPITC)

This protocol is a hypothetical adaptation of the standard PITC protocol and would require significant optimization.

1. Reagent Preparation: a. Synthesize and purify DMPITC. b. Synthesize and purify all 20 DMPTH-amino acid standards. Characterize each standard by NMR, mass spectrometry, and determine its molar absorptivity.

2. Sample Preparation: a. Same as for the PITC protocol.

3. Optimization of Coupling Reaction: a. Perform a time-course study (e.g., 20, 30, 40, 50 minutes) and temperature study (e.g., 50°C, 55°C, 60°C) for the coupling reaction with a standard peptide to determine the optimal conditions for maximal yield.

4. Cleavage and Conversion: a. Initially, the standard PITC cleavage and conversion conditions can be used. However, the stability of the DMPTH-amino acids under these conditions should be evaluated.

5. Development of HPLC Method: a. Inject the synthesized DMPTH-amino acid standards to determine their retention times on a reverse-phase column. b. Optimize the HPLC gradient (acetonitrile concentration and gradient slope) to achieve baseline separation of all DMPTH-amino acids. c. Determine the optimal UV detection wavelength for the DMPTH-amino acids.

6. Sequencing Run: a. Once optimized, the automated sequencing can be performed following the general steps of the Edman degradation cycle.

Conclusion: A Choice Guided by Application

Phenyl isothiocyanate remains the undisputed workhorse for routine, reliable N-terminal protein sequencing due to its well-understood chemistry and the commercial availability of reagents and standards. The workflow is robust and validated across a wide range of automated platforms.

2,4-Dimethylphenyl isothiocyanate, on the other hand, represents a research-level alternative with the potential for enhanced performance, particularly in applications demanding the highest possible sensitivity or where improved chromatographic resolution of specific amino acids is required. The theoretical benefits of increased hydrophobicity and potentially higher UV absorbance are tantalizing prospects for pushing the limits of Edman degradation. However, the significant upfront investment in synthesizing and characterizing standards, as well as the re-optimization of the entire sequencing protocol, currently limits its widespread adoption.

For the majority of protein sequencing applications, PITC provides a reliable and efficient solution. The use of DMPITC should be considered for specialized research projects where the potential gains in sensitivity or resolution justify the considerable method development effort. As the field of proteomics continues to evolve, the exploration of novel reagents like DMPITC will be crucial in refining and extending the capabilities of this classic protein sequencing technique.

References

• Edman, P. (1950). Method for determination of the amino acid sequence in peptides. Acta Chemica Scandinavica, 4, 283-293.

• MtoZ Biolabs. (n.d.). 4 Steps of Edman Degradation. Retrieved from [Link]

• Wikipedia. (n.d.). Edman degradation. Retrieved from [Link]

• Grant, G. A., & Crankshaw, M. W. (2003). Identification of PTH-amino acids by HPLC. Methods in Molecular Biology, 211, 247-268.

• Chemistry LibreTexts. (2022, September 25). 26.7: The Edman Degradation. Retrieved from [Link]

• Greibrokk, T., Jensen, E., & Ostvold, G. (1980). HPLC-Analysis of PTH-Amino Acids.

• Shimadzu Scientific Instruments. (n.d.). Theory of Edman Sequencing. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Chemical C-terminal protein sequence analysis: improved sensitivity, length of degradation, proline passage, and combination with edman degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. After 75 Years, an Alternative to Edman Degradation: A Mechanistic and Efficiency Study of a Base-Induced Method for N-Terminal Peptide Sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ehu.eus [ehu.eus]
• 6. Can Edman degradation be used for quantification? Isotope-dilution liquid chromatography-electrospray ionization tandem mass spectrometry and the long-term stability of 20 phenylthiohydantoin-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of side chain-protected amino acid phenylthiohydantoins and their use in quantitative solid-phase Edman degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Isothiocyanate Reagents for Peptide Derivatization

For researchers, scientists, and drug development professionals, the precise analysis and characterization of peptides are paramount. Peptide derivatization, a process of chemically modifying a peptide to enhance its analytical detection or to impart new functionalities, is a cornerstone of modern proteomics and peptidomics. Among the various derivatization chemistries, the use of isothiocyanate reagents stands out for its efficiency and versatility. This guide provides an in-depth, objective comparison of different isothiocyanate reagents for peptide derivatization, grounded in experimental data and field-proven insights to empower you in selecting the optimal reagent for your specific application.

The Fundamental Chemistry of Isothiocyanate Derivatization

The efficacy of isothiocyanate reagents lies in their ability to react specifically with primary amines, primarily the N-terminal α-amino group and the ε-amino group of lysine side chains, under mildly alkaline conditions.[1][2] This nucleophilic addition reaction results in the formation of a stable thiourea linkage, covalently attaching the isothiocyanate-containing molecule to the peptide.[3] The choice of the "R" group on the isothiocyanate (R-N=C=S) dictates the functionality imparted to the peptide, ranging from a simple chemical tag for sequencing to a fluorescent reporter for imaging or a charge-carrying moiety for enhanced mass spectrometric detection.

The pH of the reaction is a critical parameter governing the selectivity of the derivatization. The N-terminal α-amino group of a peptide typically has a pKa around 8.0-9.0, while the ε-amino group of lysine has a pKa around 10.5.[1] By controlling the reaction pH, one can favor the derivatization of the N-terminus. At a pH close to the pKa of the N-terminal amine, it will be sufficiently deprotonated and nucleophilic to react, while the lysine side chains remain largely protonated and unreactive.

A Comparative Analysis of Isothiocyanate Reagents

The selection of an isothiocyanate reagent is dictated by the intended downstream application. We can broadly categorize these reagents into three main classes: those for sequencing, those for fluorescence-based detection, and those designed to enhance mass spectrometry analysis.

Phenyl isothiocyanate (PITC): The Gold Standard for Peptide Sequencing

Phenyl isothiocyanate is the classic Edman reagent, forming the basis of the Edman degradation method for N-terminal peptide sequencing.[4] The derivatized N-terminal amino acid can be selectively cleaved under acidic conditions and identified, allowing for the stepwise determination of the peptide sequence.

• Mechanism of Action: PITC reacts with the N-terminal amine to form a phenylthiocarbamoyl (PTC) peptide. Subsequent treatment with a strong acid, such as trifluoroacetic acid (TFA), cleaves the N-terminal residue as a phenylthiohydantoin (PTH)-amino acid, which can then be identified by chromatography.[5]

• Advantages: PITC provides a robust and well-established method for N-terminal sequencing. It is a relatively inexpensive and readily available reagent.

• Limitations: The repetitive nature of Edman degradation can be time-consuming. Furthermore, the sensitivity of PITC-based sequencing can be lower compared to modern mass spectrometry techniques.[6]

Fluorescent Isothiocyanates: Illuminating Peptides for Imaging and Quantification

For applications requiring sensitive detection and visualization, fluorescent isothiocyanates are the reagents of choice. Fluorescein isothiocyanate (FITC) and tetramethylrhodamine isothiocyanate (TRITC) are two of the most commonly used fluorescent labels.[7]

• Key Characteristics:

  • FITC: Emits a bright green fluorescence.

  • TRITC: Emits a red-orange fluorescence.

• Advantages: These reagents enable highly sensitive detection of peptides in techniques like fluorescence microscopy, flow cytometry, and immunoassays.[2]

• Limitations and Considerations:

  • Photobleaching: FITC is particularly susceptible to photobleaching (loss of fluorescence upon prolonged exposure to light), which can be a limitation in long-term imaging experiments.[7]

  • pH Sensitivity: The fluorescence of FITC is pH-sensitive and decreases in acidic environments.[8]

  • Spectral Overlap: When using FITC and TRITC together in dual-labeling experiments, care must be taken to account for spectral overlap, where the emission of FITC can bleed into the detection channel of TRITC.

  • Side Reactions: Derivatization with FITC can sometimes lead to the formation of a truncated peptide due to the cyclization of the N-terminal amino acid to a fluorescent thiohydantoin, resulting in its removal.[1] This can be mitigated by introducing a spacer, such as β-alanine or 6-aminohexanoic acid, between the FITC molecule and the N-terminal amino acid.[1]

Isothiocyanates for Enhanced Mass Spectrometry Analysis

The advent of mass spectrometry (MS) has revolutionized peptide analysis. A new class of isothiocyanate reagents has been developed to specifically enhance the performance of MS-based proteomics. These reagents can improve ionization efficiency, direct fragmentation pathways, and enable multiplexed quantification.

• 4-Sulfophenyl isothiocyanate (SPITC): This reagent introduces a negatively charged sulfonic acid group at the N-terminus of the peptide.[6] This fixed negative charge is particularly beneficial for MALDI-TOF MS, as it can simplify the resulting post-source decay (PSD) spectra, leading to more straightforward manual sequencing.[9]

• Isothiocyanates with Basic Moieties: For electrospray ionization (ESI) MS, isothiocyanate analogues bearing basic groups have been shown to significantly improve the MS sensitivity of the derivatized peptides.[10] These basic moieties can readily accept a proton, leading to enhanced signal intensity in the mass spectrometer.

• Iodophenylisothiocyanate: This reagent is used in a technique called Radical-Directed Dissociation (RDD) mass spectrometry.[11] It attaches an iodophenyl group to the peptide, which can be selectively cleaved with UV light to generate a radical. This radical then directs fragmentation of the peptide backbone, providing detailed structural information.[3]

Quantitative Performance Comparison

The following tables summarize key performance parameters of representative isothiocyanate reagents based on available experimental data. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

Table 1: General Performance Characteristics

Feature	Phenyl isothiocyanate (PITC)	Fluorescein isothiocyanate (FITC)	4-Sulfophenyl isothiocyanate (SPITC)
Primary Application	N-terminal Sequencing (Edman Degradation)	Fluorescence Labeling	Mass Spectrometry (MALDI)
Detection Method	UV Absorbance (~254 nm)	Fluorescence (Ex: ~494 nm, Em: ~518 nm)	Mass Spectrometry
Derivative Stability	Generally stable	Stable thiourea linkage	Stable thiourea linkage
Key Advantage	Well-established for sequencing	High sensitivity for imaging	Simplifies MS/MS spectra
Key Limitation	Lower sensitivity than MS	Photobleaching, pH sensitivity	Can reduce MS signal intensity in some cases[6]

Table 2: Fluorescent Reagent Properties

Property	Fluorescein isothiocyanate (FITC)	Tetramethylrhodamine isothiocyanate (TRITC)
Excitation Maximum	~494 nm	~550 nm
Emission Maximum	~518 nm	~575 nm
Color	Green	Red-Orange
Photostability	Moderate	Higher than FITC
pH Sensitivity	Sensitive to acidic pH	More stable over a wider pH range

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for peptide derivatization with different isothiocyanate reagents. These should be considered as starting points and may require optimization for specific peptides and applications.

Protocol 1: Peptide Derivatization with PITC for N-terminal Sequencing

This protocol is a generalized procedure for the coupling step of Edman degradation.

Materials:

• Peptide sample

• Phenyl isothiocyanate (PITC)

• Coupling buffer: e.g., Ethanol:Water:Triethylamine (2:2:1, v/v/v)

• Heptane

• Vacuum concentrator

Procedure:

• Sample Preparation: Pipette the desired amount of peptide solution into a reaction vial and dry completely under vacuum.

• Dissolution: Add 20 µL of the coupling buffer to the dried peptide and vortex to dissolve.

• Derivatization: Add 20 µL of a 5% (v/v) solution of PITC in the coupling buffer.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 50°C) for a specified time (e.g., 30 minutes).

• Extraction: Add heptane to the reaction mixture to extract excess reagent and byproducts. Vortex and then discard the upper heptane layer. Repeat the extraction two more times.

• Drying: Dry the sample completely under vacuum. The resulting PTC-peptide is now ready for the cleavage step of Edman degradation.

Protocol 2: Fluorescent Labeling of Peptides with FITC

This protocol describes a general method for labeling peptides with FITC in solution.

Materials:

• Peptide sample

• Fluorescein isothiocyanate (FITC)

• Labeling Buffer: 0.1 M Sodium Bicarbonate Buffer, pH 9.0

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Quenching solution: e.g., 1.5 M hydroxylamine, pH 8.5

• Purification column (e.g., size-exclusion or reversed-phase chromatography)

Procedure:

• Peptide Dissolution: Dissolve the peptide in the labeling buffer to a concentration of 1-5 mg/mL.

• FITC Solution Preparation: Immediately before use, dissolve FITC in DMSO to a concentration of 1-10 mg/mL.

• Labeling Reaction: Add the FITC solution to the peptide solution at a molar ratio of approximately 10:1 (FITC:peptide). The optimal ratio may need to be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature in the dark, with gentle stirring.

• Quenching: Add the quenching solution to stop the reaction.

• Purification: Purify the FITC-labeled peptide from excess reagent and byproducts using an appropriate chromatography method.

Protocol 3: Peptide Derivatization with SPITC for Mass Spectrometry

This protocol outlines the derivatization of peptides with SPITC to enhance their analysis by MALDI-MS.

Materials:

• Peptide digest sample

• 4-Sulfophenyl isothiocyanate (SPITC)

• Derivatization Buffer: 50 mM Sodium Bicarbonate, pH 8.6

• Acidifying solution: e.g., 10% Acetic Acid

Procedure:

• SPITC Solution Preparation: Dissolve SPITC in the derivatization buffer to a concentration of 10 µg/µL.

• Derivatization: Add the SPITC solution to the peptide sample. The optimal ratio of reagent to peptide should be determined experimentally.

• Incubation: Incubate the reaction mixture at a suitable temperature (e.g., 37°C) for 1-2 hours.

• Acidification: Acidify the reaction mixture by adding the acidifying solution to stop the reaction and prepare the sample for MS analysis.[9]

• Sample Cleanup: Desalt and concentrate the derivatized peptides using a suitable method (e.g., ZipTip) before spotting on the MALDI target.

Visualizing the Workflow and Rationale

To further clarify the processes and decision-making involved in peptide derivatization with isothiocyanates, the following diagrams are provided.

Caption: General reaction mechanism of isothiocyanate with a primary amine on a peptide.

Caption: A generalized experimental workflow for peptide derivatization with isothiocyanates.

Caption: A decision guide for selecting the appropriate isothiocyanate reagent.

Conclusion and Future Perspectives

The choice of an isothiocyanate reagent for peptide derivatization is a critical decision that significantly impacts the outcome of an experiment. For traditional N-terminal sequencing, PITC remains a reliable choice. For applications requiring high sensitivity and visualization, fluorescent isothiocyanates like FITC and TRITC are invaluable, provided that their limitations are understood and managed. The growing field of proteomics continues to drive the development of novel isothiocyanate reagents tailored for mass spectrometry, offering enhanced sensitivity, controlled fragmentation, and multiplexing capabilities.

As a senior application scientist, I encourage you to carefully consider the specific requirements of your research. By understanding the underlying chemistry, the distinct advantages and limitations of each class of reagent, and by following robust experimental protocols, you can confidently select and utilize the optimal isothiocyanate reagent to achieve your scientific goals. The continued innovation in this area promises even more powerful tools for unraveling the complexities of the peptidome in the future.

References

• Analytical Chemistry. (2009). N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis. [Link]

• PubMed. (2009). N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis. [Link]

• PubMed. (2021). Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation. [Link]

• Journal of the American Society for Mass Spectrometry. (2021). Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation. [Link]

• ResearchGate. (2009). N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis | Request PDF. [Link]

• PubMed. (2009). N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis. [Link]

• Peptideweb.com. FITC labeling. [Link]

• PubMed. (2006). Improvement in isolation and identification of food-derived peptides in human plasma based on precolumn derivatization of peptides with phenyl isothiocyanate. [Link]

• PubMed. (2015). Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis. [Link]

• PMC - NIH. Identification of Potential Protein Targets of Isothiocyanates by Proteomics. [Link]

• NIH. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. [Link]

• ResearchGate. (2003). Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. [Link]

• Semantic Scholar. (2000). Chemical carboxy-terminal sequence analysis of peptides using acetyl isothiocyanate. [Link]

• Semantic Scholar. (1950). Mechanism of the Phenyl Isothiocyanate Degradation of Peptides. [Link]

• NIH. (2025). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. [Link]

• Taylor & Francis Online. (2015). Derivatization of peptides for improved detection by mass spectrometry. [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. [Link]

• Science.gov. peptide labeled fluorescein-5-isothiocyanate: Topics by Science.gov. [Link]

• PMC - NIH. (1967). A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• ResearchGate. (2007). (PDF) High-Performance Liquid Chromatographic Analysis of Amino Acids in Edible Seaweeds after Derivatization with Phenyl Isothiocyanate. [Link]

• Semantic Scholar. (2015). A novel method for detecting amino acids derivatized with phenyl isothiocyanate by high-performance liquid chromatography-electrospray ionization mass spectrometry. [Link]

• NIH. (2014). An efficient method for FITC labelling of proteins using tandem affinity purification. [Link]

• RSC Publishing. (2020). Cysteine specific bioconjugation with benzyl isothiocyanates. [Link]

• PMC - NIH. (2013). New method of peptide cleavage based on Edman degradation. [Link]

• TdB Labs. FITC Labeling and Conjugation. [Link]

• ResearchGate. (1995). (PDF) High-performance liquid chromatography intercomparative study for amino acid analysis in two tissues by PITC- and OPA-derivatizations. [Link]

• Bibliomed. Side reactions in peptide synthesis: An overview. [Link]

• NIH. (2019). Peptide Conjugation Enhances the Cellular Co-localization, but not Endosomal Escape, of Modular Poly(Acrylamide-co-Methacrylic Acid) Nanogels. [Link]

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• 2. FITC Labeling and Conjugation - TdB Labs [tdblabs.se]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New method of peptide cleavage based on Edman degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescein Isothiocyanate (FITC) | AAT Bioquest [aatbio.com]
• 9. researchgate.net [researchgate.net]
• 10. N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating Protein Sequencing Results Obtained with 2,4-Dimethylphenyl isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of protein characterization, determining the precise amino acid sequence of a protein's N-terminus is a critical step for verifying recombinant protein integrity, identifying novel proteins, and ensuring the quality of biopharmaceutical products.[1][2][3] The foundational method for this task is the Edman degradation, a stepwise chemical process that sequentially identifies amino acids from the N-terminus.[4][5] While phenyl isothiocyanate (PITC) has traditionally been the reagent of choice, alternatives like 2,4-Dimethylphenyl isothiocyanate (DMPITC) have been explored to potentially enhance sensitivity and chromatographic resolution.

This guide provides an in-depth comparison and validation framework for protein sequencing results obtained using DMPITC. We will delve into the causality behind experimental choices, present self-validating protocols, and benchmark the methodology against the gold standard of mass spectrometry.

The Edman Degradation: A Cyclical Chemistry Approach

Developed by Pehr Edman, this elegant technique involves a three-stage cycle for each amino acid residue: Coupling, Cleavage, and Conversion.[6][7]

• Coupling: Under mildly alkaline conditions, the isothiocyanate reagent (in this case, DMPITC) reacts with the uncharged N-terminal α-amino group of the peptide to form a 2,4-dimethylphenylthiocarbamoyl (DMPTC) derivative.[4][6]

• Cleavage: The reaction conditions are switched to anhydrous acid (e.g., trifluoroacetic acid), which cleaves the peptide bond between the first and second amino acids.[5][6] This releases the N-terminal residue as an unstable anilinothiazolinone (ATZ) derivative while leaving the rest of the peptide chain intact for the next cycle.[5][8]

• Conversion & Identification: The extracted ATZ-amino acid is then converted into a more stable 2,4-dimethylphenylthiohydantoin (DMPTH) derivative with aqueous acid.[8] This stable DMPTH-amino acid is identified by comparing its retention time in High-Performance Liquid Chromatography (HPLC) against known standards.[8]

This cycle is repeated to determine the sequence one residue at a time. Modern automated sequencers can perform up to 50 cycles with high efficiency.[4][8]

Why Consider 2,4-Dimethylphenyl isothiocyanate (DMPITC)? A Comparative Look

The choice of isothiocyanate reagent is pivotal as it directly impacts the detectability and resolution of the resulting thiohydantoin-amino acid derivatives. While PITC is the classic reagent, substituted isothiocyanates like DMPITC are explored for specific advantages. The addition of methyl groups to the phenyl ring can alter the properties of the resulting DMPTH-amino acid.

Table 1: Comparative Analysis of Isothiocyanate Reagents

Feature	Phenyl isothiocyanate (PITC)	2,4-Dimethylphenyl isothiocyanate (DMPITC) (Projected)	Rationale for DMPITC Performance
Principle	Classic Edman degradation reagent, forms PTH-amino acids.[7]	Edman degradation reagent, forms DMPTH-amino acids.	Based on established Edman chemistry.[9]
Hydrophobicity	Standard	Increased	The two methyl groups increase the nonpolar character of the DMPTH derivative.
UV Absorbance	Good	Potentially enhanced	Alkyl substitution on the phenyl ring can cause a slight red shift (bathochromic shift) and potentially increase the molar absorptivity, enhancing UV detection sensitivity.
HPLC Resolution	Well-characterized, serves as the benchmark.	Potentially improved separation	Increased hydrophobicity can alter retention times on reversed-phase HPLC columns, potentially resolving co-eluting PTH-amino acids.
Limitations	Fails with blocked N-termini; read length practically limited to ~30-50 residues.[4][10]	Same fundamental limitations as PITC.	The core Edman chemistry is unchanged.

The primary motivation for using DMPITC is the potential for improved chromatographic properties and detection sensitivity of the resulting DMPTH-amino acids during HPLC analysis.

The Imperative of Validation: A Self-Validating Workflow

No single analytical technique is infallible. Therefore, a robust validation strategy is not just recommended—it is a requirement for scientific rigor and regulatory compliance. The most powerful approach is to use an orthogonal method, one that relies on a different physical principle, to confirm the results. Mass spectrometry (MS) is the ideal complementary technique to Edman degradation.[2]

We propose a self-validating workflow where the N-terminal sequence obtained by DMPITC-Edman degradation is rigorously confirmed by LC-MS/MS analysis of the same protein sample.

Workflow for Validating DMPITC Sequencing with Mass Spectrometry

Figure 1: A self-validating workflow combining DMPITC-Edman sequencing with orthogonal MS-based validation.

Experimental Protocols

Here we outline the core methodologies for both sequencing and validation steps.

Protocol 1: N-Terminal Sequencing with DMPITC

This protocol describes the automated process performed by a protein sequencer.

• Sample Preparation: The purified protein (typically 10-100 picomoles) is immobilized on a polyvinylidene difluoride (PVDF) membrane.[4] Purity should be >95% to avoid interfering signals.[11]

• Coupling Reaction: A solution of DMPITC in a basic buffer (e.g., N-methylpiperidine) is delivered to the reaction cartridge at ~50°C to form the DMPTC-peptide.

• Washing: Excess reagent and by-products are removed with solvent washes (e.g., ethyl acetate) to ensure a clean background for the subsequent HPLC analysis.

• Cleavage: Anhydrous trifluoroacetic acid (TFA) is delivered to cleave the N-terminal DMPTC-amino acid, which cyclizes into its ATZ form.

• Extraction: The DMPTH-ATZ-amino acid is selectively extracted with an organic solvent (e.g., chlorobutane) and transferred to a conversion flask.

• Conversion: Aqueous TFA is added to the flask and heated to convert the unstable ATZ derivative to the stable DMPTH-amino acid.

• HPLC Analysis: The DMPTH-amino acid is injected onto a reversed-phase HPLC column (e.g., C18) and identified by comparing its retention time to a standard chromatogram of all 20 DMPTH-amino acid derivatives.

• Cycle Repetition: The sequencer automatically begins the next cycle on the shortened peptide remaining on the PVDF membrane.

Protocol 2: Validation by LC-MS/MS

This orthogonal approach confirms the sequence by analyzing peptide fragments from the same protein.

• Sample Preparation: An aliquot of the same protein sample (1-10 µg) is taken.[11]

• Reduction and Alkylation (Optional but Recommended): Disulfide bonds are reduced (e.g., with DTT) and alkylated (e.g., with iodoacetamide) to ensure the protein is linearized for complete enzymatic digestion.

• Enzymatic Digestion: The protein is digested with a protease of known specificity, most commonly Trypsin (which cleaves C-terminal to Lysine and Arginine residues). This generates a predictable set of smaller peptides.

• LC-MS/MS Analysis: The peptide mixture is separated by reversed-phase HPLC and introduced directly into a mass spectrometer via electrospray ionization (ESI).

  • MS1 Scan: The instrument scans and measures the mass-to-charge (m/z) ratio of the intact peptides eluting from the column.

  • MS2 Scan (Fragmentation): The instrument isolates a specific peptide ion (e.g., the most abundant one), fragments it (e.g., via collision-induced dissociation), and measures the m/z of the resulting fragments.

• Data Analysis: The fragmentation pattern (MS/MS spectrum) of the N-terminal peptide is analyzed. The mass differences between the fragment ions (specifically the b and y ion series) correspond to the masses of individual amino acids, allowing the peptide's sequence to be read directly. This experimentally determined sequence is then compared to the sequence obtained from the DMPITC-Edman degradation.

Interpreting the Results: A Validated Conclusion

The validation is successful when the N-terminal sequence determined by DMPITC-Edman degradation perfectly matches the sequence of the N-terminal peptide identified by LC-MS/MS.

Table 2: Example of Comparative Data for Validation

Analysis Method	Result	Confidence
DMPITC-Edman Degradation	Cycles 1-10 yield the sequence: M-G-S-D-G-W-Q-Q-V-L	High, based on clean HPLC peaks matching standards.
LC-MS/MS Analysis	A peptide with m/z 643.8 is fragmented. The MS/MS spectrum confirms the sequence MGSDGWQQVL.	High, based on a complete series of b and y ions with high signal-to-noise.
Conclusion	Validated N-Terminal Sequence: Met-Gly-Ser-Asp-Gly-Trp-Gln-Gln-Val-Leu	The results from two orthogonal methods are in complete agreement.

The Chemistry of Edman Degradation

Figure 2: The three-stage chemical reaction cycle of the Edman degradation using DMPITC.

Conclusion and Best Practices

The use of 2,4-Dimethylphenyl isothiocyanate in Edman degradation represents a valid approach to N-terminal sequencing, with the potential for enhanced chromatographic performance over the traditional PITC reagent. However, the inherent limitations of the Edman chemistry—such as its inability to sequence proteins with a modified (blocked) N-terminus and its finite read length—remain.[4][10]

For this reason, no Edman-based sequencing result should be considered final without orthogonal validation. The combination of DMPITC-Edman degradation for initial sequencing and LC-MS/MS for confirmation provides a robust, self-validating system that ensures the highest level of confidence in the final sequence data. This dual approach leverages the strengths of both technologies: the direct, stepwise nature of Edman chemistry and the high sensitivity, speed, and broad applicability of mass spectrometry.[1][2] This integrated strategy is indispensable for researchers and drug development professionals who require unambiguous and defensible protein sequence characterization.

References

• Chemistry LibreTexts. (2024). 26.6: Peptide Sequencing- The Edman Degradation. Available at: [Link]

• Mtoz Biolabs. (n.d.). 4 Steps of Edman Degradation. Available at: [Link]

• Wikipedia. (2023). Edman degradation. Available at: [Link]

• Shimadzu Scientific Instruments. (n.d.). Theory of Edman Sequencing. Available at: [Link]

• Tornqvist, M., et al. (2014). LC/MS/MS Analysis of N-Terminal Protein Adducts with Improved Sensitivity: A Comparison of Selected Edman Isothiocyanate Reagents. PMC - NIH. Available at: [Link]

• PharmiWeb.com. (2025). Understanding N-terminal Sequencing and Its Applications: Insights into Edman Degradation. Available at: [Link]

• Mtoz Biolabs. (n.d.). N-Terminal Sequencing: 8 Common Mistakes You Must Avoid. Available at: [Link]

• Angeletti, R. H., et al. (2017). UNIT 11.10 N-Terminal Sequence Analysis of Proteins and Peptides. PMC - NIH. Available at: [Link]

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• 2. pharmiweb.com [pharmiweb.com]
• 3. UNIT 11.10 N-Terminal Sequence Analysis of Proteins and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Edman degradation - Wikipedia [en.wikipedia.org]
• 5. Workflow of Edman degradation - Creative Proteomics [creative-proteomics.com]
• 6. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
• 7. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. N-Terminal Sequencing: 8 Common Mistakes You Must Avoid | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Protein N-Terminal Sequencing - Creative Proteomics [creative-proteomics.com]

Beyond the Thiourea Bond: A Comparative Guide to Modern Protein Labeling Chemistries

In the landscape of bioconjugation, the covalent labeling of proteins is a cornerstone technique, enabling researchers to elucidate protein function, track cellular processes, and develop novel therapeutics and diagnostics. For decades, isothiocyanates have been a workhorse for labeling primary amines on proteins, forming a stable thiourea linkage. However, the requirement for alkaline pH and potential for cross-reactivity have spurred the development of a diverse toolkit of alternative labeling strategies, each with unique advantages in specificity, efficiency, and biocompatibility.

This guide provides an in-depth comparison of the leading alternatives to isothiocyanate-based protein labeling. We will delve into the mechanistic underpinnings, provide field-proven experimental protocols, and offer a critical evaluation of each method's performance to empower you, the researcher, to make informed decisions for your specific application.

The Limitations of a Classic: Why Seek Alternatives to Isothiocyanates?

Isothiocyanates react with primary amines, such as the ε-amino group of lysine residues and the N-terminus of a protein, to form a stable thiourea bond.[1] While effective, this chemistry is not without its drawbacks. The reaction is most efficient at an alkaline pH of 9.0-11.0, which can be detrimental to the structure and function of sensitive proteins.[1][2] Furthermore, at more neutral pH ranges, isothiocyanates can exhibit cross-reactivity with thiol groups on cysteine residues, leading to a heterogeneous mixture of labeled products.[2] These limitations have driven the innovation of more specific and gentle labeling technologies.

The Amine-Reactive Alternative: N-Hydroxysuccinimide (NHS) Esters

N-hydroxysuccinimide (NHS) esters are among the most popular alternatives for labeling primary amines. They react with non-protonated primary amines via nucleophilic acyl substitution to form a highly stable amide bond.[1][]

Mechanism of Action: NHS Ester Chemistry

The reaction of an NHS ester with a primary amine is favored at a pH range of 7.2-8.5, which is significantly milder than the conditions required for isothiocyanates.[1] This broader compatibility with physiological conditions helps to preserve protein integrity. A key consideration, however, is the susceptibility of NHS esters to hydrolysis, which competes with the aminolysis reaction and increases with pH.[1]

Diagram: NHS Ester Reaction with a Primary Amine

Caption: NHS ester reaction with a protein's primary amine.

Experimental Protocol: Labeling an Antibody with an NHS Ester-Activated Fluorophore

This protocol provides a general procedure for labeling an IgG antibody. Optimization of the dye-to-protein molar ratio is recommended for each specific protein and application.

• Protein Preparation: Dissolve the antibody in 0.1 M sodium bicarbonate buffer (pH 8.3) to a final concentration of 2.5 mg/mL.[4] Buffers containing primary amines, such as Tris, should be avoided.

• Dye Preparation: Immediately before use, dissolve the NHS ester-activated dye in anhydrous DMSO to a concentration of 10 mM.[4]

• Labeling Reaction: Add 15-25 µL of the 10 mM dye stock solution for every 1 mL of the antibody solution. This corresponds to a molar excess of the dye. Gently mix and incubate for 1-2 hours at room temperature, protected from light.[4]

• Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer like PBS.[5]

Advantages and Disadvantages of NHS Esters

Feature	Advantages	Disadvantages
Specificity	Highly selective for primary amines.[]	Can label multiple lysine residues, leading to heterogeneity.[6]
Reaction Conditions	Milder pH range (7.2-8.5) compared to isothiocyanates.[1]	Susceptible to hydrolysis, especially at higher pH.[1]
Bond Stability	Forms a very stable, irreversible amide bond.[]
Reaction Speed	Relatively fast, typically complete within 1-2 hours.[]

The Thiol-Reactive Alternative: Maleimides

For more site-specific labeling, maleimides offer an excellent alternative by targeting the sulfhydryl groups of cysteine residues. Since cysteines are generally less abundant and less surface-exposed than lysines, maleimide chemistry can often achieve a higher degree of site-specificity.[7]

Mechanism of Action: Maleimide Chemistry

Maleimides react with thiol groups via a Michael addition reaction to form a stable thioether bond.[7] This reaction is highly selective for thiols and proceeds efficiently at a neutral pH range of 6.5-7.5. A critical consideration for this method is the potential for disulfide bond formation between cysteine residues, which renders them unreactive. Therefore, a reduction step is often necessary prior to labeling.

Diagram: Maleimide Reaction with a Thiol Group

Caption: Maleimide reaction with a protein's thiol group.

Experimental Protocol: Labeling a Protein with a Maleimide-Activated Dye

This protocol outlines a general procedure for labeling a protein containing free thiols.

• Protein Preparation and Reduction: Dissolve the protein in a degassed buffer at pH 7.0-7.5 (e.g., PBS, HEPES). If the protein contains disulfide bonds, add a 10-fold molar excess of a reducing agent like TCEP and incubate for 30 minutes at room temperature.

• Dye Preparation: Prepare a 10 mM stock solution of the maleimide-activated dye in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 10-20 fold molar excess of the dye solution to the protein solution. Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove the unreacted dye by size-exclusion chromatography or dialysis.[7]

Advantages and Disadvantages of Maleimides

Feature	Advantages	Disadvantages
Specificity	Highly selective for thiol groups on cysteine residues.[7]	Requires accessible cysteine residues, which may not be present.
Reaction Conditions	Works efficiently at neutral pH (6.5-7.5).	Disulfide bonds may need to be reduced prior to labeling.
Bond Stability	Forms a stable thioether bond.	The resulting succinimide ring can undergo hydrolysis and retro-Michael addition, leading to potential instability.[8][9]
Site-Specificity	Can achieve high site-specificity due to the lower abundance of cysteines.[7]

The Bioorthogonal Approach: Click Chemistry

Bioorthogonal chemistry refers to a class of reactions that can occur in living systems without interfering with native biochemical processes.[10] This makes them exceptionally powerful for labeling proteins in complex biological environments, including live cells and even whole organisms.[11][12] The most prominent of these reactions for protein labeling is the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and its copper-free variant, the strain-promoted azide-alkyne cycloaddition (SPAAC).[10][13]

Mechanism of Action: Click Chemistry

In this two-step approach, a "chemical reporter" (an azide or an alkyne) is first introduced into the target protein, either metabolically or through genetic code expansion.[10] Then, a probe molecule containing the complementary functional group is added, leading to a highly specific and efficient ligation reaction.[10] The copper-free SPAAC is particularly advantageous for live-cell imaging as it circumvents the cytotoxicity associated with the copper catalyst used in CuAAC.[11][14]

Diagram: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Caption: SPAAC reaction for bioorthogonal protein labeling.

Experimental Workflow: Live Cell Labeling via Click Chemistry

• Introduction of the Bioorthogonal Handle:

  • Metabolic Labeling: Culture cells in a medium supplemented with an amino acid analog containing an azide or alkyne group (e.g., azidohomoalanine to replace methionine).[15]

  • Genetic Code Expansion: Transfect cells with plasmids encoding for an engineered aminoacyl-tRNA synthetase/tRNA pair and the gene of interest containing a premature stop codon. The unnatural amino acid with the bioorthogonal handle is then added to the medium and incorporated at the specific site.

• Labeling Reaction: Add the fluorescent probe containing the complementary strained alkyne (for an azide-modified protein) directly to the cell culture medium.

• Imaging: After a short incubation period, wash the cells and image using fluorescence microscopy.

Advantages and Disadvantages of Click Chemistry

Feature	Advantages	Disadvantages
Specificity	Exceptionally high specificity due to the bioorthogonal nature of the reactants.[10]	Requires the introduction of a non-native functional group into the protein.
Reaction Conditions	Occurs under physiological conditions; SPAAC is copper-free and biocompatible.[11][14]	Metabolic labeling can be non-specific if the analog is incorporated into multiple proteins.
Applications	Ideal for labeling proteins in live cells and organisms.[11][12]	Genetic code expansion can be technically challenging.
Reaction Speed	SPAAC reactions are very fast, often complete within minutes.[14]

The Highly Specific Approach: Enzymatic Labeling

Enzymatic labeling methods leverage the high specificity of enzymes to attach labels to proteins at defined sites.[16][17] This approach offers unparalleled control over the labeling process, resulting in a homogeneously labeled protein population.[16] A prominent example is sortase-mediated ligation.

Mechanism of Action: Sortase-Mediated Ligation

Sortase A, a transpeptidase from Staphylococcus aureus, recognizes a specific peptide motif (LPXTG) and cleaves the peptide bond between the threonine and glycine residues.[18] It then forms a new peptide bond with an N-terminal glycine-containing molecule, which can be a peptide, a small molecule, or a fluorophore.[18][19]

Diagram: Sortase-Mediated Ligation Workflow

Caption: Workflow of sortase-mediated protein ligation.

Experimental Protocol: Sortase-Mediated Labeling

• Protein Engineering: Genetically engineer the target protein to include a C-terminal LPXTG motif.

• Label Preparation: Synthesize or obtain the label of interest (e.g., a fluorophore) conjugated to a short peptide with an N-terminal glycine residue.

• Ligation Reaction: Incubate the purified target protein, the glycine-containing label, and purified Sortase A enzyme in a suitable buffer (e.g., Tris-HCl, CaCl2) at room temperature.[19] The reaction is an equilibrium, so an excess of the glycine-containing label is often used to drive the reaction to completion.

• Purification: Purify the labeled protein from the unreacted components and the enzyme, for instance, by affinity chromatography if the protein has a purification tag.

Advantages and Disadvantages of Enzymatic Labeling

Feature	Advantages	Disadvantages
Specificity	Extremely high site-specificity determined by the enzyme's recognition sequence.[16]	Requires genetic engineering of the target protein.
Reaction Conditions	Mild, physiological conditions that preserve protein function.[16][17]	The enzyme itself needs to be expressed and purified.
Homogeneity	Produces a homogeneously labeled protein population.[16]	The reaction can be slow and may not go to completion due to its reversibility.
Versatility	A wide range of labels can be incorporated.

Comparative Summary of Protein Labeling Chemistries

Method	Target Residue(s)	Reaction pH	Bond Formed	Key Advantage	Key Disadvantage
Isothiocyanates	Lysine, N-terminus	9.0 - 11.0	Thiourea	Stable bond	Harsh pH, potential cross-reactivity
NHS Esters	Lysine, N-terminus	7.2 - 8.5	Amide	Stable bond, milder pH	Hydrolysis of reagent, potential for heterogeneity
Maleimides	Cysteine	6.5 - 7.5	Thioether	High site-specificity	Requires free thiols, potential bond instability
Click Chemistry	Incorporated unnatural amino acid	Physiological	Triazole	Bioorthogonal, suitable for live cells	Requires protein engineering or metabolic labeling
Enzymatic (Sortase)	Engineered recognition site	Physiological	Peptide	Exceptional site-specificity	Requires protein engineering and purified enzyme

Conclusion: Selecting the Optimal Labeling Strategy

The choice of a protein labeling strategy is a critical decision that profoundly impacts the outcome of an experiment. While isothiocyanates have a long history of utility, modern alternatives offer significant advantages in terms of specificity, mildness of reaction conditions, and applicability in complex biological systems.

For random labeling of abundant amine residues under conditions where protein stability at moderately alkaline pH is not a concern, NHS esters provide a robust and reliable option, forming highly stable amide bonds.[1][] When site-specificity is paramount and accessible cysteine residues are available or can be engineered, maleimides are the reagent of choice, offering targeted modification at neutral pH.[7] For the ultimate in specificity and for applications in living systems, bioorthogonal click chemistry and enzymatic labeling stand out.[10][16] Click chemistry provides a powerful tool for in vivo imaging with minimal perturbation, while enzymatic methods like sortase-mediated ligation yield exceptionally homogeneous protein conjugates for structural and functional studies.

By carefully considering the nature of your protein, the desired degree of labeling specificity, and the experimental context, you can select the most appropriate method from this advanced toolkit to achieve your research goals with precision and confidence.

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A Comparative Analysis of Isothiocyanate and Isoselenocyanate Bioactivity: A Guide for Researchers

In the landscape of phytochemical research and drug development, isothiocyanates (ITCs) derived from cruciferous vegetables have long been a focal point for their potent chemopreventive properties. However, the strategic isosteric substitution of sulfur with selenium to create isoselenocyanates (ISCs) has unveiled a new class of compounds with potentially superior bioactivity. This guide provides a comprehensive, data-supported comparative analysis of ITCs and ISCs, offering insights into their differential effects on cancer cell viability, antioxidant potential, and anti-inflammatory mechanisms.

At a Glance: Isoselenocyanates Demonstrate Superior Anticancer Potency

Experimental evidence strongly indicates that isoselenocyanates are more potent anticancer agents than their isothiocyanate counterparts. The replacement of the sulfur atom with a selenium atom in the functional group (-N=C=S vs. -N=C=Se) significantly enhances cytotoxicity against various cancer cell lines.

A key study directly comparing phenylalkyl isothiocyanates and their corresponding isoselenocyanates revealed that ISCs consistently exhibit lower half-maximal inhibitory concentration (IC50) values.[1][2][3] This heightened potency means that a lower concentration of an ISC is required to inhibit cancer cell growth by 50% compared to its ITC analog. For instance, in UACC 903 human melanoma cells, ISCs were not only more effective at inhibiting cell proliferation and inducing apoptosis, but a similar reduction in tumor size in a mouse xenograft model was achieved with a three-times lower dose of ISCs compared to ITCs.[1][2][3]

Table 1: Comparative IC50 Values (µM) of Isothiocyanates (ITCs) and Isoselenocyanates (ISCs) in Human Cancer Cell Lines

Compound	UACC 903 (Melanoma)	MDA-MB-231 (Breast)	T98G (Glioblastoma)	HT-1080 (Fibrosarcoma)	Caco-2 (Colon)	PC-3 (Prostate)
ITC Analogues
Phenylmethyl ITC	>50	>50	>50	>50	>50	>50
Phenylethyl ITC	18.5 ± 2.1	12.5 ± 1.4	15.0 ± 1.1	16.5 ± 2.4	20.0 ± 3.2	13.0 ± 1.5
Phenylpropyl ITC	15.0 ± 1.8	10.0 ± 0.9	12.0 ± 1.3	14.0 ± 1.9	18.0 ± 2.5	10.5 ± 1.2
Phenylbutyl ITC	12.5 ± 1.5	8.5 ± 0.7	10.0 ± 1.0	12.5 ± 1.6	15.0 ± 2.1	8.0 ± 0.9
ISC Analogues
Phenylmethyl ISC	25.0 ± 3.5	30.0 ± 4.1	28.0 ± 3.7	32.0 ± 4.5	35.0 ± 4.9	27.0 ± 3.8
Phenylethyl ISC	8.0 ± 1.1	7.5 ± 1.0	9.0 ± 1.2	10.0 ± 1.4	12.0 ± 1.7	7.0 ± 1.0
Phenylpropyl ISC	6.5 ± 0.9	6.0 ± 0.8	7.5 ± 1.0	8.5 ± 1.2	10.0 ± 1.4	6.0 ± 0.8
Phenylbutyl ISC	5.0 ± 0.7	4.5 ± 0.6	6.0 ± 0.8	7.0 ± 1.0	8.5 ± 1.2	4.5 ± 0.6

Data synthesized from Sharma et al., J. Med. Chem. 2008, 51 (24), pp 7820–7826.[1][2][3]

Mechanistic Underpinnings: The Role of Nrf2 and NF-κB Signaling

The bioactivity of both ITCs and ISCs is largely mediated through their influence on two critical cellular signaling pathways: the Keap1-Nrf2 pathway, which governs the antioxidant response, and the NF-κB pathway, a key regulator of inflammation.

The Keap1-Nrf2 Antioxidant Response Pathway

The Keap1-Nrf2 pathway is a primary defense mechanism against oxidative stress.[4][5][6] Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its degradation. Electrophilic compounds like ITCs and ISCs can react with cysteine residues on Keap1, leading to a conformational change that releases Nrf2.[4] Once liberated, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous cytoprotective genes, including those for antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[4][5][6]

Interestingly, studies suggest that isoselenocyanates are more potent activators of the Nrf2 pathway.[2] This enhanced activity is attributed to the greater ability of ISCs to induce reactive oxygen species (ROS) within cells, which in turn serves as a strong signal for Nrf2 activation.[2] While both compound classes can deplete cellular glutathione (GSH), a key intracellular antioxidant, ISCs do so more rapidly, further contributing to a pro-oxidant environment that triggers the Nrf2-mediated antioxidant response.[2]

Caption: ITC/ISC-mediated activation of the Nrf2 pathway.

The NF-κB Inflammatory Pathway

The NF-κB pathway is central to the inflammatory response, and its chronic activation is implicated in various diseases, including cancer.[7][8] In its inactive state, NF-κB is held in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli trigger the activation of the IκB kinase (IKK) complex, which then phosphorylates IκB. This phosphorylation marks IκB for ubiquitination and proteasomal degradation, freeing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.[1][7]

Both ITCs and ISCs have been shown to inhibit the NF-κB pathway, thereby exerting anti-inflammatory effects.[7][8] They can achieve this by preventing the degradation of IκBα and inhibiting the nuclear translocation of the p65 subunit of NF-κB.[9] Given the generally higher reactivity and bioactivity of ISCs, it is plausible that they are also more potent inhibitors of the NF-κB pathway than ITCs, although more direct comparative studies are needed to confirm this.

Caption: Inhibition of the NF-κB signaling pathway by ITCs and ISCs.

Experimental Protocols for Bioactivity Assessment

To aid researchers in the comparative analysis of these compounds, the following are detailed, step-by-step protocols for key experiments.

Protocol 1: Cell Viability and IC50 Determination using MTT Assay

This protocol is for determining the cytotoxic effects of ITCs and ISCs on cancer cells and calculating their IC50 values.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Isothiocyanate and isoselenocyanate compounds

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the ITC and ISC compounds in complete medium. The final concentration of DMSO should not exceed 0.1%. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Pipette up and down to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Assessment of Nrf2 Activation by Western Blotting

This protocol details the detection of Nrf2 nuclear translocation, a hallmark of its activation.

Materials:

• Cells treated with ITCs or ISCs

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Western blotting apparatus and imaging system

Procedure:

• Cell Treatment and Fractionation: Treat cells with the desired concentrations of ITCs or ISCs for a specified time. Harvest the cells and perform nuclear and cytoplasmic fractionation according to the kit manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of the nuclear and cytoplasmic extracts using the BCA protein assay.[11]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.[1][11]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[1]

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and apply the ECL detection reagent. Visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the nuclear Nrf2 levels to the Lamin B loading control and the cytoplasmic Nrf2 levels to the GAPDH loading control. An increase in the nuclear-to-cytoplasmic ratio of Nrf2 indicates activation.

Protocol 3: Evaluation of NF-κB Inhibition by Luciferase Reporter Assay

This protocol uses a reporter gene assay to quantify the transcriptional activity of NF-κB.

Materials:

• Cells stably transfected with an NF-κB luciferase reporter construct

• Complete cell culture medium

• 96-well white, clear-bottom plates

• ITC and ISC compounds

• NF-κB activator (e.g., TNF-α or LPS)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the NF-κB reporter cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of ITCs or ISCs for 1-2 hours.

• NF-κB Activation: Stimulate the cells with an NF-κB activator (e.g., 10 ng/mL TNF-α) for 6-24 hours.[9][12]

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's protocol for the luciferase assay reagent.[12]

• Data Analysis: Normalize the luciferase activity to a control for cell viability (e.g., a constitutively expressed Renilla luciferase or total protein concentration). Calculate the percentage of inhibition of NF-κB activity for each compound concentration relative to the stimulated control.

Conclusion and Future Directions

The isosteric substitution of sulfur with selenium in isothiocyanates represents a promising strategy for enhancing their therapeutic potential. The resulting isoselenocyanates exhibit superior anticancer activity, likely due to their increased ability to generate ROS and potently activate the Nrf2-mediated antioxidant response. While both ITCs and ISCs demonstrate anti-inflammatory properties through the inhibition of the NF-κB pathway, further quantitative comparative studies are warranted to fully elucidate the differential effects of these two classes of compounds on inflammation and oxidative stress. The experimental protocols provided in this guide offer a robust framework for researchers to conduct these much-needed investigations and to further explore the therapeutic promise of isoselenocyanates.

References

• Sharma, A. K., Sharma, A., Desai, D., Madhunapantula, S. V., Huh, S. J., Robertson, G. P., & Amin, S. (2008). Synthesis and anticancer activity comparison of phenylalkyl isoselenocyanates with corresponding naturally occurring and synthetic isothiocyanates. Journal of medicinal chemistry, 51(24), 7820–7826. [Link]

• Sharma, A., Sharma, A. K., Madhunapantula, S. V., Desai, D., Huh, S. J., Mosca, P., ... & Robertson, G. P. (2009). Targeting Akt3 signaling in malignant melanoma using isoselenocyanates. Clinical Cancer Research, 15(5), 1674-1685. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Metabolomics Data: A Focus on Derivatization Methods

Introduction: Navigating the Complexity of the Metabolome

In the pursuit of understanding biological systems, metabolomics provides a functional readout of the phenotype. However, the chemical diversity and wide dynamic range of metabolites present a significant analytical challenge.[1][2] No single analytical platform can capture the entire metabolome, and for Gas Chromatography-Mass Spectrometry (GC-MS), a cornerstone of many metabolomics labs, the analysis of non-volatile metabolites like amino acids, organic acids, and sugars is only possible through chemical derivatization.[3][4]

Derivatization is a double-edged sword. It renders metabolites volatile and thermally stable for GC-MS analysis, but the process itself introduces a new layer of potential variability.[5][6] Incomplete reactions, derivative degradation, and the formation of by-products can compromise data quality and, consequently, the biological interpretation.[5] This guide provides a comparative framework for two common derivatization techniques—silylation and alkylation—and underscores the absolute necessity of rigorous statistical cross-validation to ensure the trustworthiness and reproducibility of your findings. We will explore the causality behind experimental choices, provide detailed protocols, and demonstrate how to use cross-validation to build self-validating analytical systems.

The Derivatization Dilemma: Choosing Your Chemical Path

The goal of derivatization in GC-MS-based metabolomics is to replace active hydrogens on polar functional groups (e.g., -OH, -COOH, -NH2, -SH) with nonpolar moieties, thereby increasing volatility.[4][7] The choice of derivatization agent is critical as it directly impacts analyte coverage, stability, and the introduction of artifacts.

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A Senior Application Scientist's Guide to the Efficacy of Desulfurization Agents in Isothiocyanate Synthesis

For professionals in chemical research and drug development, the isothiocyanate (R-N=C=S) functional group is a cornerstone of synthetic chemistry. It serves as a versatile building block for a myriad of sulfur and nitrogen-containing heterocycles and is a key pharmacophore in numerous biologically active compounds. The most prevalent and adaptable method for synthesizing isothiocyanates begins with the reaction of a primary amine with carbon disulfide to form a dithiocarbamate salt, which is subsequently desulfurized.

The choice of the desulfurizing agent is a critical decision that dictates the reaction's efficiency, substrate scope, and overall practicality. This guide provides an in-depth, objective comparison of the performance of various common desulfurization agents, supported by experimental data, to empower researchers to make informed decisions in their synthetic endeavors.

The Synthetic Pathway: A Two-Step, One-Pot Approach

The conversion of a primary amine to an isothiocyanate is fundamentally a two-stage process, often conducted in a single reaction vessel ("one-pot") for operational simplicity.

• Dithiocarbamate Salt Formation: The primary amine, a nucleophile, attacks the electrophilic carbon of carbon disulfide (CS₂), typically in the presence of a base like triethylamine (Et₃N), to form a dithiocarbamate salt in situ.

• Desulfurization: An electrophilic desulfurizing agent is then introduced. This agent activates the dithiocarbamate, facilitating the elimination of a sulfur atom and the formation of the isothiocyanate product.

The general workflow can be visualized as follows:

Caption: General workflow for isothiocyanate synthesis.

Comparative Efficacy of Common Desulfurizing Agents

The true measure of a desulfurizing agent lies in its ability to provide a high yield of the desired isothiocyanate under mild conditions and across a broad range of substrates. A comparative study on the microwave-assisted synthesis of benzyl isothiocyanate provides invaluable quantitative data for evaluating several common reagents.

Reagent	Abbreviation	Yield (%)
4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate	DMT/NMM/TsO⁻	92
Cyanuric Chloride	TCT	87
Iodine	I₂	86
Di-tert-butyl dicarbonate	(Boc)₂O	82
Propane Phosphonic Acid Anhydride	T3P®	80
p-Toluenesulfonyl Chloride	TsCl	78
Ethyl Chloroformate	-	75
Hydrogen Peroxide (30%)	H₂O₂	75
Data sourced from a study on the microwave-assisted synthesis of benzyl isothiocyanate (3 min, 90 °C).

This data clearly indicates that while most common agents are effective, newer reagents like DMT/NMM/TsO⁻ and established ones like cyanuric chloride and iodine show superior performance in this model system. However, yield is not the only consideration. Mechanism, cost, safety, and ease of workup are equally important factors.

In-Depth Analysis of Key Desulfurizing Agents

p-Toluenesulfonyl Chloride (TsCl)

Tosyl chloride is a classic, cost-effective, and readily available reagent for this transformation. Its reliability makes it a go-to choice in many process chemistry settings.

Mechanism of Action: The reaction proceeds through the formation of a labile thiotosyl ester intermediate. The nucleophilic sulfur of the dithiocarbamate salt attacks the electrophilic sulfur of tosyl chloride. This intermediate then undergoes elimination, driven by a base, to yield the isothiocyanate, p-toluenethiolate, and sulfur.

Caption: Mechanism of TsCl-mediated desulfurization.

• Advantages:

  • High reliability and well-established protocols.

  • Cost-effective

A Comparative Guide to Ed-man Degradation Reagents: Benchmarking 2,4-Dimethylphenyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

N-terminal sequencing of proteins and peptides remains a cornerstone of biochemical analysis, providing definitive sequence information crucial for protein identification, characterization of post-translational modifications, and quality control in biopharmaceutical development. The Edman degradation, a cyclical method of sequential amino acid cleavage, has been the benchmark technique for this purpose for decades.[1][2] The choice of the derivatizing agent, an isothiocyanate, is critical to the success and sensitivity of the method.

This guide provides an in-depth comparison of 2,4-Dimethylphenyl isothiocyanate (DMPITC) against the classical workhorse, Phenyl isothiocyanate (PITC), and the chromophoric alternative, 4-Dimethylaminoazobenzene-4'-isothiocyanate (DABITC). We will explore the chemical principles, performance metrics, and procedural nuances associated with each reagent, supported by established experimental frameworks.

The Edman Degradation: A Three-Step Cyclical Process

Developed by Pehr Edman, the degradation process sequentially removes the N-terminal amino acid residue from a peptide chain without hydrolyzing other peptide bonds.[1][3] This allows for the systematic identification of the amino acid sequence from the N-terminus inward. The entire process, regardless of the specific isothiocyanate used, can be broken down into three core steps per cycle.[4][5]

• Coupling: Under mildly alkaline conditions (pH 8-9), the chosen isothiocyanate reagent reacts with the uncharged α-amino group of the peptide's N-terminal residue.[4][6] This forms a substituted thiocarbamoyl derivative.

• Cleavage: In the presence of a strong anhydrous acid, such as trifluoroacetic acid (TFA), the peptide bond nearest to the derivatized N-terminus is selectively cleaved.[1][3][7] This releases the terminal amino acid as an unstable anilinothiazolinone (ATZ) derivative, leaving the rest of the peptide chain intact but shortened by one residue.[7][8]

• Conversion & Identification: The extracted ATZ derivative is then converted into a more stable thiohydantoin derivative through treatment with aqueous acid.[7][8] This stable derivative is then identified, typically by High-Performance Liquid Chromatography (HPLC), by comparing its retention time to known standards.[9][10] The shortened peptide is then ready for the next degradation cycle.[8]

Workflow of the Edman Degradation Cycle

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A Senior Application Scientist's Guide to Evaluating Isothiocyanates in Proteomics Quantification

Introduction: The Role of Chemical Labeling in Quantitative Proteomics

In the landscape of proteomics, understanding the quantitative changes in protein abundance is fundamental to unraveling complex biological processes. While label-free methods offer a direct approach, chemical labeling introduces a stable isotope tag or a chemical moiety that enhances analytical performance, enabling more precise and reproducible quantification.[1][2][3] Chemical labeling strategies allow for the multiplexed analysis of several samples in a single run, which minimizes run-to-run variation and increases throughput.[2]

Among the diverse chemistries available for protein modification, isothiocyanates (ITCs) represent a classic and robust class of reagents.[4][5] The isothiocyanate group (–N=C=S) is highly reactive toward nucleophilic primary amines, such as the N-terminus of a peptide and the ε-amino group of lysine residues, forming a stable thiourea linkage.[6][7][8] This guide provides an in-depth evaluation of different isothiocyanates, moving from the foundational chemistry of Edman degradation to modern applications in mass spectrometry and fluorescence-based detection, supported by experimental insights and detailed protocols.

The Foundational Chemistry: Phenyl Isothiocyanate (PITC) and Edman Degradation

The journey of isothiocyanates in protein chemistry began with Pehr Edman's development of a stepwise method for sequencing amino acids from the N-terminus of a peptide.[9][10][11][12] This technique, known as Edman degradation, revolutionized protein analysis by providing a direct method to determine the primary structure of proteins.[12]

The core of the method is the reaction of phenyl isothiocyanate (PITC) with the N-terminal α-amino group under mildly alkaline conditions.[11][13] The resulting phenylthiocarbamoyl-peptide is then treated with a strong acid, which cleaves the first peptide bond, releasing a thiazolinone derivative of the N-terminal amino acid.[9] This derivative is subsequently converted to a more stable phenylthiohydantoin (PTH)-amino acid, which can be identified by chromatography.[9] The key advantage of this method is its ability to sequence novel proteins for which no database information exists.[10] However, its throughput is low, and it is unsuitable for proteins with a chemically blocked N-terminus.[13]

Visualizing the Edman Chemistry

The sequential nature of the Edman degradation reaction is a cornerstone of protein sequencing.

Caption: The three-step cycle of Edman degradation for sequential N-terminal amino acid identification.

Isothiocyanates in Modern Proteomics: Beyond Sequencing

While automated Edman sequencing remains a valuable tool for N-terminal confirmation, the application of isothiocyanate chemistry has expanded significantly with the advent of high-resolution mass spectrometry.[10][11]

Enhancing Targeted Quantification with Substituted Phenyl Isothiocyanates

In targeted proteomics, such as Multiple Reaction Monitoring Mass Spectrometry (MRM-MS), the goal is to achieve the highest possible sensitivity and specificity for a predefined set of peptides. Chemical derivatization of peptides can dramatically improve signal intensity by increasing ionization efficiency or by directing fragmentation to produce specific, high-intensity fragment ions.[14]

Substituted phenyl isothiocyanates, such as those with dimethylamino (DIM), diethylamino (DIE), or dipropylamino (DIP) groups, have been developed for this purpose. These reagents react with the peptide N-terminus, and the resulting tag can significantly enhance the MRM signal. The signal enhancement is attributed to both increased hydrophobicity, which improves chromatographic performance and ionization, and the active participation of the derivatizing group in fragmentation.[14]

Isothiocyanates as Probes for Covalent Target Identification

Naturally occurring isothiocyanates, such as phenethyl isothiocyanate (PEITC) from watercress and sulforaphane (SFN) from broccoli, are known for their cancer chemopreventive properties.[15][16] Their mechanism of action often involves the covalent modification of cellular proteins.[15][16][17] Proteomics workflows have been developed to identify these protein targets, providing crucial insights into the compounds' biological activities.[15][18]

These studies typically involve treating cells with a radiolabeled or biotin-tagged ITC.[15][16] The modified proteins are then identified using techniques like 2D-gel electrophoresis followed by mass spectrometry or through affinity purification pull-down assays.[15] While not a method for comparing protein abundance between different biological states, this approach quantifies the specific protein targets of a given compound, a critical aspect of drug development and toxicology. For instance, studies have shown that PEITC and SFN selectively bind to a fraction of cellular proteins, with PEITC demonstrating a higher affinity for protein binding than SFN.[16]

Fluorescein Isothiocyanate (FITC) for Fluorescence-Based Detection

Fluorescein isothiocyanate (FITC) is a derivative of fluorescein that is widely used to attach a fluorescent label to proteins for applications like flow cytometry and microscopy.[4][5][8] FITC reacts with primary amines on proteins to form stable conjugates.[7][19]

While not used for MS-based quantification, FITC is an important member of the isothiocyanate family in proteomics. The principles of FITC labeling—specifically the requirement for an alkaline pH to deprotonate primary amines and the avoidance of amine-containing buffers—are directly applicable to other isothiocyanate labeling workflows.[4][7][19] The primary challenge with FITC labeling is the potential for over-labeling to cause protein precipitation or loss of function, and the need to efficiently remove unconjugated dye.[19]

Visualizing the General Isothiocyanate Labeling Workflow

The overall process for labeling peptides with isothiocyanates for mass spectrometry analysis follows a standardized workflow, from protein digestion to data acquisition.

Caption: A generalized workflow for quantitative proteomics using isothiocyanate labeling.

Performance Evaluation: A Comparative Analysis

Choosing the right isothiocyanate reagent depends entirely on the experimental goal. The following table compares the key performance characteristics of the discussed isothiocyanates.

Feature	Phenyl Isothiocyanate (PITC)	Substituted PITCs (e.g., DIP-PITC)	Natural ITCs (e.g., PEITC)	Fluorescein Isothiocyanate (FITC)
Primary Application	N-terminal protein sequencing (Edman).[11][12]	Targeted MS quantification (MRM).[14]	Covalent drug target identification.[15][16]	Fluorescence imaging, Flow cytometry.[5][8]
Target Residue(s)	N-terminal α-amine.[11]	Primarily N-terminal α-amine.[14]	Cysteine, Lysine, N-terminal Proline.[15]	N-terminal α-amine, Lysine ε-amine.[4][6]
Typical Reaction pH	~9.0	~9.0	Physiological (~7.4) in-cell	8.5 - 9.5[4][7]
Impact on MS Signal	Minimal; used for sequencing.	Significant signal enhancement (~15x for DIP).[14]	Mass shift indicates covalent binding.	Not typically used for MS quantification.
Key Advantage	Direct sequencing, no database needed.[10]	Dramatically improves sensitivity for targeted assays.[14]	Identifies biologically relevant protein targets in cells.[16]	Provides spatial/localization information.[19]
Key Limitation	Low throughput, blocked N-termini are problematic.[13]	Limited to targeted, low-plex assays.	Not suitable for differential expression proteomics.	Photobleaching, potential to alter protein function.[5]

Experimental Protocols

Reproducibility in chemical labeling experiments hinges on a well-defined and consistently executed protocol. The following section provides a detailed, self-validating methodology for peptide labeling.

Core Protocol: Peptide Labeling with Isothiocyanates for MS Analysis

This protocol is a general guideline. Optimal reagent-to-peptide ratios and incubation times should be empirically determined for each specific isothiocyanate and sample type.

1. Protein Digestion and Peptide Cleanup:

• Start with a purified protein extract. Perform a standard in-solution or in-gel tryptic digest.

• Following digestion, it is critical to completely remove any amine-containing buffers (e.g., Tris, glycine) as they will compete with the peptides for the labeling reagent.

• Desalt the peptide mixture using a C18 solid-phase extraction (SPE) cartridge or tip. Elute the peptides in a suitable organic solvent (e.g., 80% acetonitrile, 0.1% formic acid) and dry them completely in a vacuum centrifuge.

2. Reconstitution and pH Adjustment (The Causality Step):

• Reconstitute the dried peptides in a non-amine containing buffer at a pH between 8.5 and 9.5. A 50-100 mM sodium bicarbonate or triethylammonium bicarbonate (TEAB) buffer is a common choice.

• Rationale: The high pH is essential to ensure that the target primary amine groups (N-terminus and lysine side chains) are deprotonated. The deprotonated amine is a stronger nucleophile and will react efficiently with the electrophilic isothiocyanate group.

3. Labeling Reaction:

• Prepare a fresh stock solution of the isothiocyanate reagent (e.g., 10 mg/mL in anhydrous DMSO or acetonitrile).[4][7]

• Add the labeling reagent to the peptide solution. The molar ratio of reagent to peptide is a critical parameter. A 5:1 to 10:1 molar excess of reagent over total amine groups is a good starting point.

• Incubate the reaction for 1-2 hours at room temperature, protected from light (especially for fluorescent reagents like FITC).[7]

4. Reaction Quenching and Validation (The Self-Validation Step):

• Quench the reaction by adding an amine-containing buffer, such as Tris or hydroxylamine, to a final concentration of 50-100 mM. This will consume any excess, unreacted isothiocyanate.

• QC Checkpoint: Before combining samples for multiplexed analysis, take a small aliquot (e.g., 1%) from each individual sample. Desalt it and analyze it by MS to confirm complete labeling. Look for the expected mass shift and the disappearance of the unlabeled peptide peak. This step is crucial to prevent skewed quantitative data due to incomplete labeling in one or more samples.

5. Sample Cleanup and Preparation for LC-MS:

• Combine the quenched, individually validated samples if performing a multiplexed experiment.

• Perform a final desalting step using C18 SPE to remove the quenching reagent, reaction byproducts, and excess dye.

• Dry the final labeled peptide mixture and reconstitute it in the appropriate mobile phase (e.g., 2% acetonitrile, 0.1% formic acid) for LC-MS/MS analysis.

Visualizing the Chemical Reaction

The fundamental reaction between an isothiocyanate and a peptide's primary amine is the formation of a thiourea derivative.

Caption: The nucleophilic attack of a peptide's primary amine on an isothiocyanate group.

Conclusion

Isothiocyanates offer a versatile and powerful chemistry for proteomics research. The classic PITC reagent, the foundation of Edman sequencing, provides a direct means of determining a protein's N-terminal sequence.[9] In the realm of modern mass spectrometry, substituted PITC derivatives can dramatically enhance the sensitivity of targeted quantitative assays, enabling the detection of low-abundance peptides.[14] Furthermore, the study of naturally occurring isothiocyanates like PEITC and SFN allows for the identification of specific protein targets, elucidating the molecular mechanisms of these bioactive compounds.[15][16] Finally, fluorescent isothiocyanates such as FITC remain indispensable for protein localization studies.[8]

The optimal choice of an isothiocyanate reagent is dictated by the specific biological question. For high-throughput differential quantification, isobaric tags (e.g., TMT, iTRAQ) are generally preferred. However, for targeted, high-sensitivity MRM assays or for the unique application of de novo sequencing, isothiocyanate-based derivatization remains a highly relevant and valuable strategy. A thorough understanding of the reaction chemistry, careful execution of labeling protocols with integrated QC steps, and a clear definition of the experimental goal are paramount to generating high-quality, reliable data.

References

• Lin, C., & Slavoff, S. A. (2021). Chemical labeling and proteomics for characterization of unannotated small and alternative open reading frame-encoded polypeptides. Essays in Biochemistry, 65(5), 725–735. [Link]

• Li, J., Han, R., & Li, L. (2023). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au, 3(5), 319–333. [Link]

• MtoZ Biolabs. (n.d.). Role and Limitations of Edman Degradation in Protein Analysis. [Link]

• MetwareBio. (n.d.). Edman Degradation: A Classic Protein Sequencing Technique. [Link]

• Mi, L., Xiao, Z., Veenstra, T. D., & Chung, F. L. (2011). Proteomic identification of binding targets of isothiocyanates: a perspective on techniques. Journal of Proteomics, 74(7), 1036–1044. [Link]

• Mi, L., Wang, X., Govind, S., Hood, B. L., Veenstra, T. D., Johnson, L. F., & Chung, F. L. (2009). Identification of Potential Protein Targets of Isothiocyanates by Proteomics. Journal of Proteome Research, 8(2), 687–698. [Link]

• Wang, R., He, Y., Wang, Y., Wu, M., Wu, X., & Liu, J. (2024). Quantitative chemical proteomics reveals that phenethyl isothiocyanate covalently targets BID to promote apoptosis. Cell Death Discovery, 10(1), 456. [Link]

• Diego, P. A. C. (2012). Substituted Phenyl Isothiocyanates for Improved Protein Quantification by Multiple Reaction Monitoring Mass Spectrometry. University of Connecticut. [Link]

• Thomson, S., Piasentin, E., & Spickett, C. M. (2008). beta-Phenylethyl isothiocyanate mediated apoptosis: a proteomic investigation of early apoptotic protein changes. Proteomics, 8(19), 4114–4124. [Link]

• Creative Biolabs. (n.d.). Unlocking Protein Secrets: The Power of Edman Protein Sequencing. [Link]

• Li, J., Han, R., & Li, L. (2023). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. [Link]

• Chepanoske, C. L., Richardson, B. E., von Recum, H. A., & Wysocki, V. H. (2009). Rapid Identification of Fluorochrome Modification Sites in Proteins by LC ESI-Q-TOF Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 20(6), 1108–1115. [Link]

• Kozoriz, K., & Lee, J. S. (2024). Chemical proteomics for a comprehensive understanding of functional activity and the interactome. Chemical Society Reviews. [Link]

• Li, J., Rad, R., & Gygi, S. P. (2012). Systematic Comparison of Label-Free, Metabolic Labeling, and Isobaric Chemical Labeling for Quantitative Proteomics on LTQ Orbitrap Velos. Journal of Proteome Research, 11(3), 1582–1590. [Link]

• Kumar, V., & Singh, A. (2014). An efficient method for FITC labelling of proteins using tandem affinity purification. Cogent Biology, 1(1), 994017. [Link]

• Mi, L., Wang, X., & Chung, F. L. (2008). Proteomic Analysis of Covalent Modifications of Tubulins by Isothiocyanates. Journal of Nutrition, 138(12), 2374–2380. [Link]

• You Do Bio. (n.d.). FITC Amine Labeling Protocol. [Link]

• Mi, L., Xiao, Z., Veenstra, T. D., & Chung, F. L. (2011). Proteomic identification of binding targets of isothiocyanates: a perspective on techniques. Journal of Proteomics, 74(7), 1036-44. [Link]

• Wikipedia. (n.d.). Fluorescein isothiocyanate. [Link]

• Al-Ishaq, R. K., Kubatka, P., Büsselberg, D., & Kajo, K. (2023). A Comparative Review of Key Isothiocyanates and Their Health Benefits. Molecules, 28(21), 7414. [Link]

• MtoZ Biolabs. (n.d.). Advantages and Disadvantages of Label-Free Quantitative Proteomics. [Link]

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A Senior Application Scientist's Guide: Isothiocyanate Derivatization vs. "Dilute-and-Shoot" for Targeted Metabolomics

In the landscape of metabolomics, particularly for targeted analysis using liquid chromatography-mass spectrometry (LC-MS), sample preparation is a critical juncture that dictates the quality, reliability, and ultimate success of an experiment.[1][2] The choice of methodology is a balance of trade-offs between analytical rigor and practical throughput. Two widely adopted yet fundamentally different approaches are chemical derivatization, exemplified by the use of isothiocyanates, and the minimalist "dilute-and-shoot" (D&S) method.

This guide provides an in-depth, objective comparison of these two techniques, grounded in experimental evidence, to empower researchers, scientists, and drug development professionals in selecting the optimal strategy for their analytical needs.

The Fundamental Divide: To Modify or Not to Modify?

The core difference between the two methods lies in their philosophy. Isothiocyanate derivatization is a strategy of analyte modification. It aims to chemically alter target molecules to enhance their analytical properties. Conversely, "dilute-and-shoot" is a strategy of matrix simplification. It seeks to reduce the concentration of interfering matrix components while preserving the native state of the analytes.[3][4]

Isothiocyanate Derivatization: Enhancing Analytical Performance

Isothiocyanate reagents, such as phenyl isothiocyanate (PITC), selectively react with primary and secondary amine groups present in metabolites like amino acids and biogenic amines.[5][6] This reaction is transformative for LC-MS analysis for two primary reasons:

• Improved Chromatography: Many amine-containing metabolites are highly polar and exhibit poor retention on traditional reversed-phase (RP) chromatographic columns. Derivatization with a hydrophobic moiety like PITC increases the hydrophobicity of the analyte, leading to better retention, improved peak shape, and enhanced separation of structurally similar isomers.[6]

• Enhanced Ionization: The derivatization tag can improve the ionization efficiency of the target molecule in the mass spectrometer's source, leading to greater sensitivity and lower limits of detection (LOD) and quantification (LLOQ).[6][7]

"Dilute-and-Shoot": The Epitome of Simplicity

The "dilute-and-shoot" method is, as its name implies, remarkably straightforward. A biological sample (e.g., plasma, urine) is simply diluted with a suitable solvent, often containing an internal standard, and then directly injected into the LC-MS system.[3][8] For samples with high protein content, a protein precipitation step is typically included prior to dilution.[9] Its primary appeal lies in its speed, simplicity, and high throughput.[4][10]

Head-to-Head Comparison: A Data-Driven Analysis

A direct comparison reveals the distinct advantages and limitations of each approach. A 2025 study published in Analytical and Bioanalytical Chemistry provides a valuable comparative evaluation of PITC derivatization and a "dilute-and-shoot" method for analyzing amine-containing metabolites in plasma.[5][6][11]

Parameter	Isothiocyanate Derivatization (PITC)	"Dilute-and-Shoot"	Causality and Field Insights
Workflow	Multi-step: Protein precipitation, derivatization, drying, reconstitution.	Minimal steps: Dilution, vortex, centrifugation.	The complexity of derivatization introduces multiple manual handling steps (pipetting, evaporation), increasing the potential for human error and sample loss.[5][6] D&S minimizes these risks.
Throughput	Low to Medium	High	The simplicity and speed of D&S make it ideal for large-scale screening studies and busy clinical or toxicology labs.[3][4]
Sensitivity (LLOQ)	Generally lower LLOQs for derivatized amines in pure solvent. However, in complex matrices like plasma, LLOQs can be similar to or even higher than D&S due to necessary dilution factors.[5][6]	Analyte concentration is reduced by dilution, which can limit sensitivity for low-abundance metabolites.[3][12]	The benefit of enhanced ionization from derivatization can be offset by the higher sample dilution required in the protocol. The ultimate sensitivity depends heavily on the analyte, the matrix, and the instrument's performance.[6][12]
Matrix Effects	Can be significant. While the analyte is modified, matrix components are still present and can cause ion suppression or enhancement. The derivatization reagents themselves can also introduce impurities.[5][6]	The primary drawback. Co-eluting matrix components are injected directly onto the column, often leading to significant ion suppression and reduced accuracy.[3][13]	While D&S is known for matrix effects, derivatization is not immune. A key study found that derivatization introduced challenges like co-elution with impurities and calibration issues.[5] Proper use of stable isotope-labeled internal standards is critical to mitigate these effects in both methods.
Selectivity	Highly selective for compounds with primary/secondary amines (e.g., amino acids). Not suitable for other metabolite classes.[11]	Non-selective. Preserves a broad range of metabolites in the sample, allowing for wider analyte coverage in a single run.[14]	The choice depends entirely on the research question. For targeted analysis of amines, derivatization is tailored. For broader, untargeted screening, D&S provides a more comprehensive snapshot.
Robustness	The multi-step process is more prone to variability and error.[6]	High dilution can minimize matrix build-up on the LC-MS system, but injecting "dirty" samples can still lead to instrument contamination over time.[13]	A cleaner sample is always better for long-term instrument performance. While D&S is fast, labs must consider the increased frequency of source cleaning and column replacement.[9][13]
Cost	Higher, due to reagent costs and longer instrument/personnel time per sample.	Lower, with minimal reagent use and faster analysis time.[3]	The cost-per-sample for D&S is significantly lower, a major factor for high-throughput environments.

Experimental Workflows Visualized

To better understand the practical differences, the following diagrams illustrate the typical workflows for both methods.

Caption: Isothiocyanate Derivatization Workflow.

Caption: "Dilute-and-Shoot" Workflow.

Detailed Experimental Protocols

These protocols are generalized and should be optimized for specific applications and instruments.

Protocol 1: Phenyl Isothiocyanate (PITC) Derivatization for Plasma

This protocol is based on established methods for the derivatization of amino acids and biogenic amines.[5][6]

Objective: To derivatize amine-containing metabolites in plasma for RP-LC-MS/MS analysis.

Methodology:

• Protein Precipitation:

  • To 50 µL of plasma sample in a microcentrifuge tube, add 200 µL of ice-cold methanol containing stable isotope-labeled internal standards.

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 30 minutes to facilitate protein precipitation.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer 150 µL of the clear supernatant to a new microcentrifuge tube, avoiding the protein pellet.

• Drying:

  • Evaporate the supernatant to complete dryness using a vacuum concentrator (e.g., SpeedVac) or a gentle stream of nitrogen.

• Derivatization:

  • To the dried residue, add 50 µL of a freshly prepared derivatization solution (e.g., PITC/Pyridine/Ethanol/Water mixture).

  • Vortex briefly to ensure the residue is fully dissolved.

  • Incubate at room temperature for 30 minutes.

• Final Evaporation & Reconstitution:

  • Evaporate the derivatization mixture to dryness under vacuum or nitrogen.

  • Reconstitute the derivatized sample in 100 µL of the initial mobile phase (e.g., 5% Acetonitrile in water with 0.1% formic acid).

  • Vortex to dissolve, then transfer to an autosampler vial for LC-MS injection.

Protocol 2: "Dilute-and-Shoot" for Urine

This protocol is a standard approach for high-throughput analysis in toxicology and clinical settings.[3][10]

Objective: To rapidly prepare urine samples for broad-spectrum metabolite screening by LC-MS/MS.

Methodology:

• Sample Thawing:

  • Thaw frozen urine samples completely at room temperature or on ice.

• Dilution:

  • In a microcentrifuge tube, combine 50 µL of urine with 450 µL of a dilution solvent (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid) containing a suite of relevant internal standards. This represents a 1:10 dilution. The dilution factor can be optimized and may range from 1:5 to 1:100 depending on the analytes and instrument sensitivity.[3][8]

• Mixing and Clarification:

  • Cap the tube and vortex for 30 seconds to ensure homogeneity.

  • Centrifuge at 10,000 x g for 5 minutes to pellet any particulate matter.

• Transfer and Injection:

  • Transfer the clear supernatant to an autosampler vial.

  • Directly inject the sample into the LC-MS system.

Conclusion and Recommendations

The choice between isothiocyanate derivatization and "dilute-and-shoot" is not a matter of which method is universally superior, but which is most fit-for-purpose.

Choose Isothiocyanate Derivatization when:

• The primary targets are a specific class of low-abundance amino acids or biogenic amines.

• Chromatographic separation of isomers is critical to the study's outcome.

• Maximizing sensitivity for these specific derivatizable compounds is the highest priority.[6]

• Sample throughput is a secondary concern to analytical detail.

Choose "Dilute-and-Shoot" when:

• High sample throughput is essential, such as in large cohort studies, clinical screening, or toxicology.[4]

• The analysis requires broad, non-selective coverage of many different metabolite classes.

• The target analytes are present at concentrations high enough to be detected after dilution.[12]

• The laboratory has robust LC-MS instrumentation that can tolerate less clean samples, or a rigorous maintenance schedule is in place.[9]

Ultimately, a well-informed decision requires a thorough consideration of the analytical goals, sample type, target analytes, and available resources. For many labs, a hybrid approach may be optimal: using "dilute-and-shoot" for initial screening or for high-concentration analytes, while reserving the more intensive derivatization workflow for targeted validation or studies requiring the highest sensitivity for amine-containing compounds.[5]

References

• Schwarz, H. et al. (2025). Comparative evaluation of phenyl isothiocyanate derivatization and "dilute-and-shoot" methods for HPLC-MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry. Available at: [Link][5][6][11]

• ResearchGate. N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis. Available at: [Link]

• EMBL-EBI. Sample preparation | Metabolomics. Available at: [Link]

• Wiley Online Library. Sample Collection, Storage and Preparation | Chromatographic Methods in Metabolomics. Available at: [Link]

• Organomation. Metabolomics Sample Preparation. Available at: [Link][1]

• Tamama, K. (2023). Dilute and shoot approach for toxicology testing. Clinical and Experimental Toxicology. Available at: [Link][3]

• ResearchGate. Dilute and shoot approach for toxicology testing. Available at: [Link][14]

• ResearchGate. (PDF) Comparative evaluation of phenyl isothiocyanate derivatization and "dilute-and-shoot" methods for HPLC-MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Available at: [Link]

• Santa, T. (2010). Isothiocyanates as derivatization reagents for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry. Biomedical Chromatography. Available at: [Link]

• MDPI Books. Sample Preparation in Metabolomics. Available at: [Link][2]

• MetwareBio. Metabolomics Sample Extraction. Available at: [Link]

• ResearchGate. Isothiocyanates as derivatization reagents for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry (LC/ESI-MS/MS). Available at: [Link][7]

• Wittstock, U. et al. (2015). Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis. Phytochemistry. Available at: [Link]

• Greer, B. et al. (2021). Redefining dilute and shoot: The evolution of the technique and its application in the analysis of foods and biological matrices by liquid chromatography mass spectrometry. TrAC - Trends in Analytical Chemistry. Available at: [Link][4]

• The Analytical Scientist. (2022). Speedy Dilute-and-Shoot. Available at: [Link][10]

• Biotage. (2023). Dilute & shoot ... yourself in the foot. Available at: [Link][13]

• Semantic Scholar. Isothiocyanates as derivatization reagents for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry. Available at: [Link]

• ResearchGate. (PDF) Redefining Dilute and Shoot: The evolution of the technique and its application in the analysis of foods and biological matrices by liquid chromatography mass spectrometry. Available at: [Link]

• Ngan, H. et al. (2022). Simultaneous analysis of derivatized allyl isothiocyanate together with its phase II metabolites by ultra-high-performance liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]

• ResearchGate. Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis | Request PDF. Available at: [Link]

• Pilipczuk, T. et al. (2015). Simultaneous Analysis of Glucosinolates and Isothiocyanates by Reversed-Phase Ultra-High-Performance Liquid Chromatography–Electron Spray Ionization–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry. Available at: [Link]

• National Institutes of Health (NIH). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Available at: [Link]

• ResearchGate. Dilute-and-shoot-liquid chromatography-mass spectrometry for urine analysis in doping control and analytical toxicology | Request PDF. Available at: [Link][12]

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Comparison of acetyl isothiocyanate and phenyl isothiocyanate for C-terminal sequencing

An In-Depth Comparative Guide: Acetyl Isothiocyanate vs. Phenyl Isothiocyanate for C-Terminal Protein Sequencing

Introduction: The Critical Role of C-Terminal Sequencing

In the landscape of protein analytics, the precise determination of amino acid sequences is paramount. While N-terminal sequencing by Edman degradation is a well-established technique, elucidating the C-terminal sequence has historically posed greater chemical challenges. C-terminal sequencing is indispensable for verifying the integrity of recombinant proteins, identifying post-translational modifications, and understanding protein processing and degradation pathways.[1]

The most widely studied chemical approach for C-terminal analysis is the thiohydantoin method, first described by Schlack and Kumpf.[2][3] This method relies on the selective derivatization of the C-terminal carboxyl group with an isothiocyanate reagent, followed by the cleavage and identification of the terminal amino acid. The choice of isothiocyanate is a critical experimental parameter that dictates the efficiency, specificity, and practicality of the entire workflow. This guide provides a detailed, evidence-based comparison of two primary reagents used for this purpose: acetyl isothiocyanate (AITC) and phenyl isothiocyanate (PITC).

The Thiocyanate Degradation Method: A Mechanistic Overview

The core chemistry of the thiocyanate method involves a two-step process to sequentially remove and identify C-terminal amino acids.[4]

• Activation and Cyclization: The peptide's C-terminal carboxyl group is first activated, typically with acetic anhydride. In the presence of an isothiocyanate, this activated carboxyl group undergoes cyclization to form a peptidyl-thiohydantoin. This anchors the derivative to the peptide chain.[4][5]

• Cleavage: The terminal amino acid thiohydantoin derivative is then selectively cleaved from the shortened peptide, often under mild acidic or basic conditions.[1][6]

The released amino acid thiohydantoin is then collected and identified, commonly by High-Performance Liquid Chromatography (HPLC), and the shortened peptide becomes available for the next degradation cycle.[4][7]

Caption: General workflow of C-terminal sequencing via the thiocyanate degradation method.

A Head-to-Head Comparison: Acetyl Isothiocyanate vs. Phenyl Isothiocyanate

The structural difference between the acetyl (-COCH₃) and phenyl (-C₆H₅) groups confers distinct chemical properties on AITC and PITC, which directly impact their performance in a sequencing workflow.

Acetyl Isothiocyanate (AITC)

AITC is a highly reactive reagent. Its reactivity stems from the electron-withdrawing nature of the acetyl group, which makes the isothiocyanate carbon more electrophilic. This high reactivity can accelerate the initial coupling reaction. AITC is classified as a "Type III" reagent, which is noted for its ability to perform both activation and derivatization, potentially obviating the need for a separate activation step and reducing the risk of racemization that can occur through oxazolinone formation.[8]

However, this high reactivity is a double-edged sword. AITC is less specific and prone to undesirable side reactions with nucleophilic amino acid side chains (e.g., the ε-amino group of lysine or the hydroxyl groups of serine and threonine), which can terminate the sequencing process prematurely.[7] Furthermore, the resulting acetyl-thiohydantoin derivatives lack a strong chromophore, making their detection by standard UV-HPLC challenging and often requiring more complex analytical setups like mass spectrometry.[8]

Phenyl Isothiocyanate (PITC)

PITC is the cornerstone reagent of N-terminal Edman degradation and its properties are exceptionally well-characterized.[9][10][11] When applied to C-terminal sequencing, the phenyl group provides steric hindrance and electronic effects that moderate the reagent's reactivity, leading to a much higher specificity for the C-terminal carboxyl group over reactive side chains.

The most significant advantage of PITC is the nature of the resulting phenyl-thiohydantoin (PTH) derivatives. These PTH-amino acids are:

• Chemically Stable: They can withstand the cleavage conditions without significant degradation.[1]

• Easily Detectable: The phenyl ring acts as a strong chromophore, allowing for sensitive and reliable detection using standard UV-HPLC systems at wavelengths around 254-270 nm.[1][9]

This combination of controlled reactivity and superior detection properties makes PITC a more robust and reliable reagent for routine C-terminal sequencing.

Performance Metrics: A Data-Driven Summary

The choice of reagent can be distilled down to a comparison of key performance indicators critical for successful sequencing.

Performance Metric	Acetyl Isothiocyanate (AITC)	Phenyl Isothiocyanate (PITC)	Expertise & Causality: Why it Matters
Reaction Specificity	Lower; prone to side reactions with nucleophilic side chains (e.g., Lys, Ser, Thr).[7]	High; greater selectivity for the target C-terminal α-carboxyl group.	High specificity is crucial for preventing premature termination of the sequencing run. PITC yields cleaner chromatograms and more unambiguous data.
Reaction Kinetics	Faster due to high reactivity.[8]	More moderate reaction rate, requiring optimized incubation times and temperatures.	While AITC's speed may seem advantageous, it comes at the cost of control. The moderated rate of PITC allows for a more complete and specific reaction.
Product Stability	Acetyl-thiohydantoins are generally less stable under cleavage conditions.	Phenyl-thiohydantoins (PTHs) are highly stable, a well-established property from Edman chemistry.[1]	Stable derivatives are essential for accurate quantification. If the derivative degrades before or during analysis, the resulting data will be unreliable.
Detection & Analysis	Lacks a strong UV chromophore, complicating HPLC analysis and often requiring MS.[8]	Phenyl group provides a strong chromophore for sensitive UV-HPLC detection.[9]	The ability to use standard HPLC with UV detection makes the PITC workflow more accessible, cost-effective, and easier to implement for most labs.
Repetitive Yield	Generally lower due to side reactions and product instability.	Higher; enables sequencing of more residues from the C-terminus.	The repetitive yield determines how many cycles can be run before the signal is lost. PITC's reliability allows for sequencing longer stretches of the protein.

Experimental Protocols: A Practical Framework

The following protocols outline the fundamental steps for C-terminal sequencing. These should be considered as a starting point, with optimization required for specific peptides and instrumentation. The process is often performed with the peptide immobilized on a solid support to simplify the removal of excess reagents after each step.[4][7]

Protocol: C-Terminal Sequencing with Phenyl Isothiocyanate (PITC)

This protocol describes a single cycle of degradation for an immobilized peptide.

Methodology:

• Peptide Immobilization: Covalently attach the peptide or protein to a solid support (e.g., activated glass beads or a PVDF membrane) via its N-terminus or a side-chain amine.[4]

• Activation & Coupling: a. Place the immobilized sample in a reaction vial and swell the support with a suitable solvent like pyridine. b. Add a solution of 5% PITC in pyridine and acetic anhydride. c. Incubate the reaction at 50°C for 30-60 minutes to facilitate the formation of the C-terminal peptidyl-phenyl-thiohydantoin. d. Thoroughly wash the support with pyridine, followed by methanol, to remove all excess reagents and byproducts. This wash step is critical for a clean baseline in the subsequent analysis.

• Cleavage: a. Add the cleavage reagent (e.g., trifluoroacetic acid or 2% aqueous triethylamine) to the washed support.[6] b. Incubate at 50°C for 5-15 minutes to release the PTH-amino acid. c. Collect the liquid phase containing the cleaved PTH-amino acid.

• Analysis: a. Dry the collected fraction under vacuum. b. Reconstitute the sample in HPLC mobile phase (e.g., acetonitrile/water). c. Inject the sample onto a reverse-phase HPLC system and identify the PTH-amino acid by comparing its retention time against known standards.

• Next Cycle: The immobilized, shortened peptide on the solid support is now ready for the next sequencing cycle, starting again at Step 2.

Caption: Visual representation of a single PITC C-terminal sequencing cycle.

Trustworthiness & Authoritative Grounding: Final Recommendations

Based on a comprehensive evaluation of their chemical properties and performance characteristics, phenyl isothiocyanate (PITC) is the recommended reagent for most C-terminal sequencing applications. Its superiority is grounded in several key advantages:

• Higher Specificity: PITC minimizes side reactions, leading to higher repetitive yields and more reliable data.

• Product Stability: The resulting PTH-amino acids are robust, ensuring their integrity through to detection.

• Simplified Analysis: The strong UV chromophore of PTH derivatives allows for straightforward and sensitive detection using standard laboratory HPLC equipment.[1][9]

While acetyl isothiocyanate's high reactivity is noted in the literature, its practical application is hampered by a lack of specificity and difficult detection, limiting its use to specialized cases where the C-terminus may be unusually unreactive towards PITC.[8] For researchers aiming to establish a robust and reliable C-terminal sequencing workflow, mastering the PITC-based thiohydantoin method is the most effective and validated path forward.

References

• Vertex AI Search. (2026). C-Terminal Protein Sequencing: Methods, Applications, and Significance.
• ResearchGate. (n.d.). Studies in Thiohydantoin Chemistry. II. C-Terminal Sequencing of Peptides.
• ResearchGate. (n.d.). 1. Chemical C-terminal sequence analysis using the alkylation....
• Dupont, D. R., Bozzini, M., & Boyd, V. L. (2000). The alkylated thiohydantoin method for C-terminal sequence analysis. EXS, 88, 119–131.
• Mo, B., Li, J., & Liang, S. P. (2002). C-terminal sequence analysis of peptides using triphenylgermanyl isothiocyanate. Analytical Biochemistry, 302(1), 108–113.
• Liang, S. P., & Mo, B. (n.d.). Chemical carboxy-terminal sequence analysis of peptides using acetyl isothiocyanate.
• Google Patents. (n.d.). EP0506846B1 - Amino acid thiohydantoin method and reagent.
• ResearchGate. (n.d.). The alkylated thiohydantoin method for C-terminal sequence analysis.
• Boyd, V. L., Bozzini, M., Zon, G., Noble, R. L., & Mattaliano, R. J. (1990). Carboxy-terminal sequencing: formation and hydrolysis of C-terminal peptidylthiohydantoins. Biochemistry, 29(12), 3145–3156.
• LibreTexts. (n.d.). 26.6 Peptide Sequencing: The Edman Degradation – Organic Chemistry: A Tenth Edition.
• Casagranda, F., & Wilshire, J. F. (1994). C-terminal Sequencing of Peptides. The Thiocyanate Degradation Method. Methods in Molecular Biology, 32, 335–349.
• Let's Talk Academy. (2025). Phenyl Isothiocyanate Reaction with Amino-Terminal Residues.
• Google Patents. (n.d.). WO2020201350A1 - Means and methods for single molecule peptide sequencing.

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A Senior Application Scientist's Guide to Comparing Fluorescent Isothiocyanates for Optimal Protein Labeling Efficiency

For researchers, scientists, and drug development professionals, the covalent labeling of proteins with fluorescent dyes is a cornerstone of modern biological inquiry. The isothiocyanate functional group remains a popular choice for its ability to form stable thiourea bonds with primary amines on proteins.[1] However, not all fluorescent isothiocyanates are created equal. The selection of the optimal dye is a critical decision that directly impacts experimental success, influencing everything from signal brightness in fluorescence microscopy to the quantitative accuracy of flow cytometry.

This guide provides an in-depth comparison of commonly used fluorescent isothiocyanates, focusing on the key performance indicators that determine protein labeling efficiency. We will delve into the underlying chemistry, provide a framework for empirical comparison, and offer detailed protocols to empower you to make data-driven decisions for your specific research needs.

The Chemistry of Isothiocyanate Labeling: A Foundation for Efficiency

The fundamental reaction for protein labeling with isothiocyanates involves the nucleophilic attack of a primary amine on the electrophilic carbon of the isothiocyanate group (-N=C=S).[2] This reaction is most efficient under mild alkaline conditions (pH 8.0-9.5), where the primary amines, predominantly found on the N-terminus and the side chains of lysine residues, are deprotonated and thus more nucleophilic.[2][3] The result is a stable thiourea linkage, covalently attaching the fluorophore to the protein.[4]

dot

Caption: Chemical reaction between a protein's primary amine and a fluorescent isothiocyanate.

Key Performance Indicators for Fluorescent Isothiocyanates

The "efficiency" of a fluorescent label is a multifaceted concept. It extends beyond simply achieving a high degree of labeling to encompass the photophysical properties of the resulting conjugate. Here are the critical parameters to consider:

• Molar Extinction Coefficient (ε): This value represents the measure of how strongly a fluorophore absorbs light at a specific wavelength. A higher molar extinction coefficient contributes to a brighter fluorescent signal.[5]

• Quantum Yield (Φ): This is the ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.[6] A quantum yield closer to 1 signifies a more efficient and brighter fluorophore.[7] The brightness of a fluorophore is a product of its molar extinction coefficient and quantum yield.[5]

• Photostability: This refers to a fluorophore's resistance to photobleaching, the irreversible photochemical destruction of the dye upon exposure to light.[6] High photostability is crucial for applications requiring prolonged or intense illumination, such as time-lapse microscopy.

• pH Sensitivity: The fluorescence intensity of some dyes can be significantly influenced by the ambient pH.[8] For intracellular applications, where pH can vary between organelles, a pH-insensitive dye is often preferable.[8]

• Degree of Labeling (DOL): This is the average number of fluorophore molecules conjugated to a single protein molecule.[9] While a higher DOL might seem desirable for a stronger signal, over-labeling can lead to fluorescence quenching and potentially compromise the protein's biological activity.[9]

A Comparative Analysis of Common Fluorescent Isothiocyanates

The following table summarizes the key photophysical properties of two classic fluorescent isothiocyanates, Fluorescein isothiocyanate (FITC) and Tetramethylrhodamine isothiocyanate (TRITC), along with a more modern alternative, Alexa Fluor 488, for comparison.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Photostability	pH Sensitivity
FITC	~495	~520	~75,000	High (0.79 - 0.92)[10]	Moderate, prone to photobleaching[10]	High, fluorescence decreases significantly in acidic conditions[8][11]
TRITC	~550	~575	~85,000	Moderate (~0.2 - 0.5)[10]	Moderate to High[10]	Low[10]
Alexa Fluor 488	~495	~519	~71,000	High (0.92)	High	Low

Note: The quantum yield and molar extinction coefficient can vary depending on the specific derivative, conjugation, and solvent conditions.[10] Photostability is a qualitative assessment based on general observations in the literature.

From this data, several key insights emerge:

• FITC offers a high quantum yield, making it inherently bright.[10] However, its significant drawbacks are its moderate photostability and high sensitivity to pH, which can be problematic for quantitative studies in varying cellular environments.[8][10]

• TRITC provides better photostability and is less sensitive to pH changes compared to FITC.[10] Its quantum yield is generally lower than that of FITC, resulting in a less intense signal.[10]

• Modern Alternatives , such as the Alexa Fluor dyes, often provide the best of both worlds: high quantum yields, excellent photostability, and low pH sensitivity.[12][13] While not isothiocyanates, their amine-reactive succinimidyl ester chemistry is very similar and they are often used as superior replacements for FITC.

Experimental Protocol: A Self-Validating System for Comparing Labeling Efficiency

To empirically determine the best fluorescent isothiocyanate for your protein of interest, a systematic comparison is essential. This protocol is designed to be a self-validating system, allowing for a direct, side-by-side comparison of labeling efficiency and the photophysical properties of the resulting conjugates.

dot

Caption: Experimental workflow for comparing fluorescent isothiocyanate labeling efficiency.

Materials

• Protein of interest (at least 1 mg/mL in an amine-free buffer)

• Fluorescent isothiocyanates (e.g., FITC, TRITC)

• Anhydrous dimethyl sulfoxide (DMSO)

• Labeling Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0[4]

• Purification resin (e.g., Sephadex G-25) or dialysis tubing[3]

• Storage Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Spectrophotometer

Step-by-Step Methodology

• Protein Preparation:

  • Ensure your protein solution is free of any amine-containing substances like Tris or sodium azide, as these will compete with the labeling reaction.[3][4]

  • If necessary, perform a buffer exchange into the Labeling Buffer using a desalting column or dialysis.[3]

  • Determine the precise concentration of your protein solution spectrophotometrically by measuring the absorbance at 280 nm (A280).

• Dye Preparation:

  • Immediately before use, dissolve the fluorescent isothiocyanate in anhydrous DMSO to a concentration of 1-10 mg/mL.[4][14] FITC is unstable in solution and should be prepared fresh for each labeling reaction.[14]

• Labeling Reaction:

  • For each dye to be tested, set up a separate labeling reaction.

  • Add the dissolved fluorescent isothiocyanate to the protein solution. A common starting point is a 10-20 fold molar excess of dye to protein.[15][16] The optimal ratio may need to be determined empirically.[4]

  • Gently mix and incubate the reaction in the dark for 1-2 hours at room temperature or overnight at 4°C.[4][14]

• Purification:

  • Remove unreacted dye by passing the reaction mixture through a desalting column or by extensive dialysis against the Storage Buffer.[3][4] This step is crucial for accurate determination of the degree of labeling.[17]

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (A280) and at the absorbance maximum of the fluorophore (Amax).[17]

  • Calculate the protein concentration, correcting for the absorbance of the dye at 280 nm:

    • Protein Concentration (M) = [A280 - (Amax × CF)] / ε_protein

    • Where CF is the correction factor (A280 of the dye / Amax of the dye) and ε_protein is the molar extinction coefficient of the protein.[17]

  • Calculate the concentration of the dye:

    • Dye Concentration (M) = Amax / ε_dye

    • Where ε_dye is the molar extinction coefficient of the dye.[17]

  • Calculate the DOL:

    • DOL = Dye Concentration (M) / Protein Concentration (M) [17]

• Comparative Analysis of Photophysical Properties:

  • Brightness: Compare the fluorescence intensity of the different conjugates at the same protein concentration.

  • Photostability: Expose each labeled protein to continuous excitation light in a fluorescence microscope and measure the decay in fluorescence intensity over time.

  • pH Sensitivity: Measure the fluorescence intensity of each conjugate in a series of buffers with varying pH values (e.g., pH 4 to 10).

Conclusion and Future Perspectives

The choice of a fluorescent isothiocyanate for protein labeling is a critical experimental parameter that should be approached with careful consideration and empirical validation. While classic dyes like FITC and TRITC have served the scientific community well, their limitations in terms of photostability and pH sensitivity have paved the way for the development of more robust and reliable fluorophores.

By understanding the fundamental principles of isothiocyanate chemistry and systematically evaluating key performance indicators, researchers can select the optimal fluorescent label to generate high-quality, reproducible data. The experimental framework provided in this guide offers a robust starting point for these comparisons, empowering you to make informed decisions that will ultimately enhance the reliability and impact of your research. As new fluorescent probes continue to be developed, this systematic approach to evaluation will remain an indispensable tool for the discerning scientist.

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• Physics Forums. (2008, October 30). Understanding Fluorescence and pH Sensitivity of Fluorescein Molecule. [Link]

• You Do Bio. (n.d.). FITC Amine Labeling Protocol. [Link]

• ResearchGate. (2013, April 29). The best protocol for FITC labeling of proteins. [Link]

• NIH. (n.d.). Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment. [Link]

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. [Link]

• NIH. (2020, December 3). Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications. [Link]

• Wiley Analytical Science. (2018, August 20). Spotting labels: Determining the efficiency of protein labelling with fluorescent dyes. [Link]

• MDPI. (n.d.). Functioning of a Fluorescein pH-Probe in Aqueous Media: Impact of Temperature and Viscosity. [Link]

• Abberior Instruments. (n.d.). Protein labeling protocol. [Link]

• PubMed. (n.d.). A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique. [Link]

• Bio-Rad Antibodies. (n.d.). Which fluorophores are useful for flow cytometry. [Link]

• G-Biosciences. (2019, January 8). A Quick Guide to Choosing Fluorescent Dyes for Protein Labeling. [Link]

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• PubMed. (n.d.). Determining the extent of labeling for tetramethylrhodamine protein conjugates. [Link]

• NIH. (n.d.). A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique. [Link]

• University of Edinburgh. (n.d.). Alternatives to Fluorescent tagged proteins. [Link]

• ResearchGate. (2025, August 6). The use of lucifer yellow, BODIPY, FITC, TRITC, RITC and Texas Red for dual immunofluorescence visualized with a confocal scanning laser microscope. [Link]

• Bulgarian Chemical Communications. (n.d.). Photophysical study of benzanthrone 3-isothiocyanate as novel fluorescent label. [Link]

• AntBio. (2026, January 8). Antibody/Protein Labeling Technologies and Commonly Used Dyes. [Link]

• Wikipedia. (n.d.). Quantum yield. [Link]

• Addgene Blog. (2024, March 21). Illuminating Choices: A Guide to Selecting Fluorescent Dyes and Ligands. [Link]

• ResearchGate. (n.d.). Fluorescence Quantum Yields—Methods of Determination and Standards. [Link]

• NIH. (2024, May 15). References for Small Fluorescence Quantum Yields. [Link]

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A Senior Application Scientist's Guide to Peptide Sequencing: Triphenylgermanyl Isothiocyanate for C-Terminal Analysis vs. the Established N-Terminal Edman Degradation

In the landscape of protein and peptide characterization, elucidating the primary amino acid sequence is a cornerstone of both fundamental research and biopharmaceutical development. The precise order of amino acids dictates a protein's structure, function, and ultimately its biological role. While N-terminal sequencing has long been dominated by the robust Edman degradation, C-terminal sequencing has presented more formidable challenges. This guide provides an in-depth comparison of a promising alternative for C-terminal analysis, triphenylgermanyl isothiocyanate (TPG-ITC), with the gold-standard Edman degradation for N-terminal sequencing. We will delve into the underlying chemistry, comparative performance, and detailed experimental protocols to equip researchers, scientists, and drug development professionals with the knowledge to select and implement the appropriate sequencing strategy.

The Dichotomy of Peptide Sequencing: A Tale of Two Termini

Proteins and peptides are directional molecules with a free amino group at one end (the N-terminus) and a free carboxyl group at the other (the C-terminus). This inherent polarity means that sequencing methodologies are specifically designed to proceed from one end or the other. It is a common misconception to view C-terminal and N-terminal sequencing reagents as direct competitors; rather, they are complementary tools that provide a complete picture of a protein's primary structure.

N-terminal sequencing, exemplified by Edman degradation, has been the workhorse of protein chemistry for decades.[1][] Its automation has made it a routine and reliable method for identifying proteins, confirming expression of recombinant proteins, and characterizing N-terminal modifications.[1][] However, C-terminal sequencing has historically been more challenging due to the lower reactivity of the C-terminal carboxyl group and the lack of a similarly efficient and automatable chemical degradation method.[3] This is where reagents like triphenylgermanyl isothiocyanate come into play, offering a chemical approach to this analytical gap.

Triphenylgermanyl Isothiocyanate: A Modern Reagent for C-Terminal Sequencing

Triphenylgermanyl isothiocyanate (TPG-ITC) is a chemical reagent designed for the stepwise degradation of peptides from the C-terminus. It operates on the principles of the Schlack-Kumpf degradation, a method that utilizes isothiocyanates to derivatize the C-terminal amino acid, facilitating its cleavage and subsequent identification.[4]

The Schlack-Kumpf Degradation: A C-Terminal Strategy

The Schlack-Kumpf degradation involves a two-step process. First, the C-terminal carboxyl group of the peptide is activated, typically with an agent like acetic anhydride. This activation step is crucial as it renders the carboxyl group susceptible to nucleophilic attack. Following activation, an isothiocyanate, in this case, TPG-ITC, reacts with the activated carboxyl group to form a peptidyl thiohydantoin. In the second step, this thiohydantoin derivative of the C-terminal amino acid is selectively cleaved from the peptide chain under specific conditions, leaving a shortened peptide ready for the next cycle of degradation. The cleaved amino acid thiohydantoin is then identified, typically by chromatography.

Advantages of Triphenylgermanyl Isothiocyanate

TPG-ITC has emerged as a superior reagent for C-terminal sequencing due to several key advantages over other isothiocyanate-based reagents like acetyl isothiocyanate and trimethylsilyl isothiocyanate.[4]

• Enhanced Stability: TPG-ITC is a white, crystalline solid with a relatively long shelf-life, making it more practical for routine laboratory use compared to more labile alternatives.[4]

• Improved Efficiency: Experimental data has shown that TPG-ITC is more efficient in the derivatization and cleavage reactions, leading to better sequencing results.[4]

Edman Degradation: The Gold Standard for N-Terminal Sequencing

Developed by Pehr Edman, this method has been the cornerstone of protein sequencing for over 70 years.[5] It involves a sequential, three-step process that removes one amino acid at a time from the N-terminus of a peptide.[6]

• Coupling: The peptide is reacted with phenyl isothiocyanate (PITC) under mildly alkaline conditions. The PITC couples to the free α-amino group of the N-terminal amino acid to form a phenylthiocarbamoyl (PTC) derivative.[5][6]

• Cleavage: The PTC-peptide is then treated with a strong anhydrous acid, such as trifluoroacetic acid (TFA). This cleaves the peptide bond between the first and second amino acids, releasing the N-terminal amino acid as an anilinothiazolinone (ATZ) derivative.[5][7]

• Conversion and Identification: The unstable ATZ-amino acid is extracted and converted to a more stable phenylthiohydantoin (PTH) derivative by treatment with aqueous acid. The PTH-amino acid is then identified by chromatography, typically high-performance liquid chromatography (HPLC), by comparing its retention time to that of known PTH-amino acid standards.[5][7]

The shortened peptide is then subjected to another cycle of Edman degradation to identify the next amino acid in the sequence.

Head-to-Head Comparison: TPG-ITC vs. Edman Degradation

Feature	Triphenylgermanyl Isothiocyanate (C-Terminal)	Edman Degradation (N-Terminal)
Target Terminus	C-Terminus	N-Terminus
Core Chemistry	Schlack-Kumpf Degradation	Edman Degradation
Reagent	Triphenylgermanyl Isothiocyanate (TPG-ITC)	Phenyl Isothiocyanate (PITC)
Typical Read Length	Up to 8 residues demonstrated[4]	20-30 residues routinely, up to 50 in some cases[3][8]
Sensitivity	Low nanomole levels[4]	10-100 picomole levels[5]
Automation	Less commonly automated	Highly automated systems are commercially available
Key Advantage	Enables chemical sequencing of the C-terminus	High efficiency, reliability, and automation for N-terminal sequencing
Limitations	Lower efficiency and shorter read lengths compared to Edman degradation; challenges with certain amino acids.	Ineffective if the N-terminus is chemically blocked (e.g., acetylation).[8][9]

Experimental Workflows

C-Terminal Sequencing with Triphenylgermanyl Isothiocyanate

The following diagram illustrates the key steps in a cycle of C-terminal sequencing using TPG-ITC.

Caption: Workflow for C-terminal peptide sequencing using TPG-ITC.

N-Terminal Sequencing with Edman Degradation

The following diagram illustrates the well-established workflow for a cycle of N-terminal sequencing using the Edman degradation.

Caption: Workflow for N-terminal peptide sequencing using Edman Degradation.

Detailed Experimental Protocols

C-Terminal Sequencing using Triphenylgermanyl Isothiocyanate (Conceptual Protocol)

This protocol is based on the published methodology for TPG-ITC sequencing and should be optimized for specific peptides and instrumentation.[4]

• Peptide Immobilization:

  • Covalently attach the peptide sample to a solid support (e.g., 1,4-phenylene diisothiocyanate (DITC)-glass beads) to facilitate reagent washing and sample handling.[4] This is a critical step to prevent sample loss during the sequencing cycles.

• Activation of the C-terminal Carboxyl Group:

  • Suspend the immobilized peptide in a suitable anhydrous solvent.

  • Add acetic anhydride and an appropriate catalyst.

  • Incubate at a controlled temperature (e.g., 50°C) for a defined period to ensure complete activation of the C-terminal carboxyl group. The reaction time and temperature are critical parameters that need to be optimized.[4]

• Derivatization with TPG-ITC:

  • After the activation step, thoroughly wash the solid support to remove excess acetic anhydride and by-products.

  • Add a solution of TPG-ITC in an anhydrous solvent.

  • Incubate at an optimized temperature and for a sufficient duration to allow for the formation of the peptidyl thiohydantoin.[4]

• Cleavage of the Derivatized C-terminal Amino Acid:

  • Wash the support to remove unreacted TPG-ITC.

  • Treat the support with a cleavage reagent, such as sodium hydroxide, to release the C-terminal amino acid thiohydantoin.[4] The concentration of the cleavage reagent and the reaction time must be carefully controlled to ensure specific cleavage without degrading the remaining peptide.

• Analysis of the Cleaved Amino Acid Thiohydantoin:

  • Collect the supernatant containing the cleaved amino acid thiohydantoin.

  • Analyze the sample by reverse-phase HPLC, comparing the retention time to a set of standards for all 20 amino acid thiohydantoins to identify the C-terminal residue.

• Preparation for the Next Cycle:

  • The immobilized, shortened peptide is washed and ready for the next cycle of activation, derivatization, and cleavage.

N-Terminal Sequencing via Automated Edman Degradation (Conceptual Protocol)

This protocol outlines the general steps performed by an automated protein sequencer.

• Sample Preparation and Loading:

  • The purified peptide or protein sample (typically in the picomole range) is loaded onto a sample support, often a polyvinylidene difluoride (PVDF) membrane or a glass fiber disk, within the sequencer's reaction chamber.

• Automated Sequencing Cycles:

  • The sequencer initiates a pre-programmed cycle of reagent deliveries and reaction conditions.

  • Coupling: A solution of PITC in a basic buffer (e.g., N-methylpiperidine) is delivered to the reaction chamber to derivatize the N-terminal amino acid.

  • Washing: The reaction chamber is washed with solvents like ethyl acetate to remove excess PITC and by-products.

  • Cleavage: Anhydrous trifluoroacetic acid (TFA) is delivered to cleave the N-terminal amino acid as an ATZ derivative.

  • Extraction and Conversion: The ATZ-amino acid is selectively extracted with a solvent (e.g., chlorobutane) and transferred to a separate conversion flask. Here, it is mixed with aqueous acid to convert it to the more stable PTH-amino acid.

  • HPLC Analysis: The PTH-amino acid is automatically injected into an integrated HPLC system for separation and identification.

  • Repetition: The shortened peptide remaining on the sample support is automatically subjected to the next sequencing cycle.

Conclusion: Complementary Approaches for a Complete Picture

Triphenylgermanyl isothiocyanate represents a valuable tool in the protein chemist's arsenal, providing a chemical means to probe the C-terminus of peptides and proteins. Its enhanced stability and efficiency make it a more practical alternative to other C-terminal sequencing reagents. However, it is not a direct replacement for the well-established Edman degradation.

The choice between TPG-ITC and Edman degradation is not one of "either/or" but rather "which end to analyze." For researchers needing to confirm the N-terminal sequence of a protein, verify its integrity, or identify N-terminal post-translational modifications, automated Edman degradation remains the undisputed gold standard due to its high efficiency, sensitivity, and long read lengths. For those investigating C-terminal processing, protein truncation, or other C-terminal modifications, TPG-ITC offers a viable and improved chemical sequencing approach. Ultimately, for a complete and unambiguous determination of a protein's primary structure, a combination of both N-terminal and C-terminal sequencing, often complemented by mass spectrometry, provides the most comprehensive and reliable data.

References

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• Mo, B., Li, J., & Liang, S. P. (2002). C-terminal sequence analysis of peptides using triphenylgermanyl isothiocyanate. Analytical Biochemistry, 302(1), 108–113. [Link]

• MtoZ Biolabs. (n.d.). Advantages and Disadvantages of Protein Sequencing Techniques. Retrieved from [Link]

• Scribd. (n.d.). Automated Edman Degradation The Protein Sequencer. Retrieved from [Link]

• Nautilus Biotechnology. (2022, November 3). Traditional protein analysis methods - Protein sequencing. Retrieved from [Link]

• Findlay, J. B. C., & Geisow, M. J. (Eds.). (1989). Protein Sequencing: A Practical Approach. IRL Press.

• Shimadzu. (n.d.). Theory of Edman Sequencing. Retrieved from [Link]

• ResearchGate. (n.d.). C-terminal sequence analysis of proteins and peptides using tributylsilyl isothiocyanate. Retrieved from [Link]

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• Chemistry LibreTexts. (2024, September 30). 26.6: Peptide Sequencing- The Edman Degradation. Retrieved from [Link]

• OpenStax. (2023, September 20). 26.6 Peptide Sequencing: The Edman Degradation. In Organic Chemistry. Retrieved from [Link]

• BioPharmaSpec. (n.d.). N and C Terminal Amino Acid Sequence Analysis. Retrieved from [Link]

• N-Terminal Amino Acid Sequencing: Methods, Challenges, and Solutions for Protein & Peptide Analysis. (n.d.). Retrieved from [Link]

• MetwareBio. (n.d.). Advantages and Disadvantages of Edman Degradation in Protein Sequencing. Retrieved from [Link]

• MetwareBio. (n.d.). Edman Degradation: A Classic Protein Sequencing Technique. Retrieved from [Link]

• MtoZ Biolabs. (n.d.). 4 Steps of Edman Degradation. Retrieved from [Link]

• ResearchGate. (n.d.). Thiocyanate degradation of protein (incorporating the Schlack and Kumpf's reaction). Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Isothiocyanates: An Update. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). C-Terminal Sequencing of Peptides. Retrieved from [Link]

• C-Terminal Protein Sequencing: Methods, Applications, and Significance. (n.d.). Retrieved from [Link]

• National Institutes of Health. (2013, May 21). New method of peptide cleavage based on Edman degradation. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Retrieved from [Link]

• Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. (n.d.). Retrieved from [Link]

• Springer Nature Experiments. (n.d.). A Manual C-Terminal Sequencing Procedure for Peptides. Retrieved from [Link]

• Google Patents. (n.d.). WO2020201350A1 - Means and methods for single molecule peptide sequencing.

• ThaiScience. (n.d.). Stability studies of isothiocyanates and nitriles in aqueous media. Retrieved from [Link]

• PubMed. (n.d.). The alkylated thiohydantoin method for C-terminal sequence analysis. Retrieved from [Link]

• Ending a bad start: Triggers and mechanisms of co-translational protein degradation. (n.d.). Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,4-Dimethylphenyl Isothiocyanate

As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence. 2,4-Dimethylphenyl isothiocyanate is a valuable reagent in chemical synthesis, but its handling and disposal demand meticulous attention to detail due to its hazardous properties. This guide provides a direct, procedural framework for its safe management, moving beyond mere compliance to foster a deeply ingrained culture of safety within your laboratory.

Part 1: Immediate Safety Profile and Personal Protective Equipment (PPE)

Before handling or initiating any disposal procedures, it is imperative to understand the hazards associated with 2,4-Dimethylphenyl isothiocyanate. This compound is classified with multiple hazard statements, underscoring the need for stringent protective measures.

1.1 Hazard Classification Summary

The following table summarizes the primary hazards. This information is synthesized from authoritative safety data sheets and chemical labels.[1][2][3][4][5][6]

Hazard Category	Classification & Description
Acute Toxicity (Oral)	Category 3: Toxic if swallowed.[1][6]
Skin Corrosion/Irritation	Category 2: Causes skin irritation.[1][3][4][7]
Serious Eye Damage/Irritation	Category 2: Causes serious eye irritation.[1][3][4][7]
Respiratory/Skin Sensitization	Category 1: May cause allergy or asthma symptoms or breathing difficulties if inhaled; may cause an allergic skin reaction.[1][7]
Specific Target Organ Toxicity	May cause respiratory irritation.[1][3][4][7]
Aquatic Hazard	Toxic to aquatic life with long-lasting effects.

1.2 Mandatory Personal Protective Equipment (PPE)

Adherence to proper PPE is the first line of defense against exposure. The following equipment is required when handling 2,4-Dimethylphenyl isothiocyanate in any capacity.[2][5][7][8]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory. Always inspect gloves for integrity before use.

• Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes.

• Body Protection: A flame-retardant lab coat must be worn and buttoned. Ensure it is laundered separately from personal clothing.

• Respiratory Protection: All handling, including disposal, must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[2][7][9]

Part 2: Spill Management Protocol

Accidental spills require immediate and correct action to mitigate exposure and environmental contamination.

2.1 Immediate Steps for Spill Containment

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area of the spill.

• Ventilate: Ensure the chemical fume hood is operating correctly. For spills outside a hood, increase ventilation if it can be done safely without spreading the vapors.

• Contain: Prevent the spill from spreading or entering drains by creating a dike around the spill with an inert absorbent material.[10]

• Absorb: Gently cover and absorb the spill with a liquid-absorbent material such as Chemizorb®, vermiculite, or dry sand. Avoid using combustible materials like paper towels as the primary absorbent.

• Collect: Carefully scoop the absorbed material into a designated, sealable, and properly labeled hazardous waste container.[11][12]

• Decontaminate: Clean the spill area thoroughly following the decontamination procedures outlined in Part 4.

Part 3: Chemical Neutralization and Disposal Workflow

The reactive isothiocyanate group (-N=C=S) is an electrophile that can be chemically neutralized to a more stable, less hazardous thiourea derivative. This is a critical step for managing small quantities of waste prior to final disposal.

Causality: The core principle of this neutralization is the nucleophilic attack of an amine on the electrophilic central carbon of the isothiocyanate group. This reaction is robust and effectively eliminates the primary hazard of the isothiocyanate functional group.

3.1 Step-by-Step Neutralization Protocol (for quantities < 5g)

• Work Area Preparation: Conduct this procedure in a certified chemical fume hood. Prepare a stir plate and a beaker or flask of appropriate size (at least 5 times the volume of the waste).

• Prepare Neutralizing Solution: Prepare a 10% aqueous solution of ethanolamine or a 1:1 mixture of 10% aqueous sodium carbonate and 10% aqueous sodium bisulfite. The amine will convert the isothiocyanate to a thiourea, while the carbonate/bisulfite mixture will hydrolyze it.

• Dilution: Dilute the 2,4-Dimethylphenyl isothiocyanate waste with a water-miscible solvent like isopropanol or acetone in a 1:5 ratio (waste:solvent) to better control the reaction rate and dissipate heat.

• Slow Addition: While stirring the diluted waste, slowly add the neutralizing solution. The reaction may be exothermic; monitor the temperature and add the solution portion-wise to maintain control. A 2:1 molar excess of the neutralizing agent to the isothiocyanate is recommended.

• Reaction Time: Allow the mixture to stir at room temperature for a minimum of 2 hours to ensure the reaction goes to completion.

• Containerize for Disposal: Even after neutralization, the resulting mixture is considered hazardous waste. Transfer the solution to a clearly labeled hazardous waste container. The label should include "Neutralized 2,4-Dimethylphenyl isothiocyanate waste" and list the components of the final mixture.

• Final Disposal: Dispose of the container through your institution's licensed hazardous waste disposal program.[2][11][13]

3.2 Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal route based on the quantity of waste.

Caption: Disposal workflow for 2,4-Dimethylphenyl Isothiocyanate.

Part 4: Decontamination of Equipment and Work Surfaces

Thorough decontamination is essential to prevent cross-contamination and accidental exposure.

• Gross Contamination Removal: For glassware and equipment, rinse with a suitable solvent (e.g., acetone or ethanol) to remove the bulk of the chemical. Collect this rinse as hazardous waste.

• Chemical Decontamination: Immerse glassware in the same neutralizing solution used in Part 3 for at least one hour. Alternatively, wipe down surfaces and equipment with a cloth saturated in the neutralizing solution.

• Final Cleaning: After chemical decontamination, wash glassware and equipment with soap and water.[2][3][7][11] Wipe down fume hood surfaces and any affected areas with soap and water.

• Dispose of Contaminated Materials: All disposable items used during the cleanup and decontamination process (e.g., gloves, absorbent pads, wipes) must be placed in a sealed bag or container and disposed of as solid hazardous waste.[11]

Part 5: Emergency Response

In case of personal exposure, immediate action is critical.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[3][7][11]

• Skin Contact: Immediately remove all contaminated clothing.[7][11] Wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[2][3] Seek medical attention if irritation or a rash develops.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2][7][11] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give two glasses of water to drink.[7] Seek immediate medical attention and call a poison control center.[2]

Always have the Safety Data Sheet (SDS) available for emergency responders.[2]

References

• Vertex AI Search, Grounding API Redirect. (n.d.). Isothiocyanates: cholinesterase inhibiting, antioxidant, and anti-inflammatory activity - PMC.
• Vertex AI Search, Grounding API Redirect. (n.d.). chemical label 2,4-Dimethylphenyl Isothiocyanate.
• Sigma-Aldrich. (2025, May 6). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, October 24). SAFETY DATA SHEET.
• Sigma-Aldrich. (2024, September 9). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Vertex AI Search, Grounding API Redirect. (n.d.). 2 - SAFETY DATA SHEET.
• Benchchem. (n.d.). Proper Disposal of Benzyl Isothiocyanate-d7: A Step-by-Step Guide.
• NJ.gov. (n.d.). Common Name: METHYL ISOTHIOCYANATE HAZARD SUMMARY.
• Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET.
• Carl ROTH. (n.d.). Safety Data Sheet: Phenyl isothiocyanate.
• Thermo Fisher Scientific. (2025, September 10). SAFETY DATA SHEET.
• ChemicalBook. (2025, September 25). 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | 39842-01-8.
• PubMed. (n.d.). Manual gas-phase isothiocyanate degradation.
• Thermo Fisher Scientific. (2023, January 6). Methyl isothiocyanate - SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, June 26). SAFETY DATA SHEET.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - Benzyl isothiocyanate, 98% (GC).
• Sigma-Aldrich. (n.d.). 2,6-Dimethylphenyl isothiocyanate 98 19241-16-8.
• MDPI. (n.d.). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents.
• Cheméo. (n.d.). Chemical Properties of 2,4-Dimethylphenyl isothiocyanate (CAS 39842-01-8).
• ResearchGate. (n.d.). Time and temperature effects on degradation of isothiocyanates in biofumigation systems.
• NIST. (n.d.). 2,4-Dimethylphenyl isothiocyanate - NIST WebBook.
• Sigma-Aldrich. (n.d.). 2,4-Dimethylphenyl Isothiocyanate.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Oregon State University. (n.d.). Isothiocyanates | Linus Pauling Institute.
• Sigma-Aldrich. (n.d.). 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8.
• Santa Cruz Biotechnology. (n.d.). 2,4-Dimethylphenyl isothiocyanate | CAS 39842-01-8.
• TCI (Shanghai) Development Co., Ltd. (n.d.). 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8.
• MDPI. (n.d.). Anti-Inflammatory Therapeutic Mechanisms of Isothiocyanates: Insights from Sulforaphane.
• MDPI. (2023, October 2). Cooking Methods for Preserving Isothiocyanates and Reducing Goitrin in Brassica Vegetables.
• PubMed. (n.d.). Isothiocyanates in cancer prevention.
• ResearchGate. (2025, March 1). The stability of isothiocyanates in broccoli extract: Oxidation from erucin to sulforaphane was discovered | Request PDF.
• Sigma-Aldrich. (n.d.). 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8.
• PMC. (n.d.). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources.
• PubChem. (n.d.). 2,5-Dimethylphenyl isothiocyanate | C9H9NS | CID 140499.
• Dutscher. (n.d.). Chemical Compatibility Chart.

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A Comprehensive Guide to the Safe Handling of 2,4-Dimethylphenyl Isothiocyanate

Welcome to your essential guide for the safe handling, storage, and disposal of 2,4-Dimethylphenyl isothiocyanate. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights to ensure your safety and the integrity of your work. Beyond mere procedural steps, this guide explains the rationale behind each recommendation, fostering a culture of safety and scientific excellence in your laboratory.

Understanding the Risks: The Chemical Profile of 2,4-Dimethylphenyl Isothiocyanate

2,4-Dimethylphenyl isothiocyanate (CAS No. 39842-01-8) is a reactive chemical that demands careful handling.[1] Its hazard profile indicates that it is toxic if swallowed, causes skin and serious eye irritation, and may lead to allergic skin reactions or respiratory difficulties if inhaled.[2][3] The isothiocyanate functional group (-N=C=S) is highly reactive towards nucleophiles, a property that underlies both its utility in chemical synthesis and its potential biological hazards. This reactivity necessitates a robust safety protocol to prevent unintended exposure.

Hazard Summary Table:

Hazard Statement	Classification	Rationale
H301: Toxic if swallowed	Acute Toxicity (Oral)	Ingestion can lead to systemic toxicity.
H315: Causes skin irritation	Skin Corrosion/Irritation	The compound can cause inflammation and damage upon contact with skin.
H317: May cause an allergic skin reaction	Skin Sensitization	Repeated exposure may lead to an allergic response.
H319: Causes serious eye irritation	Serious Eye Damage/Eye Irritation	Direct contact can result in significant eye damage.[2][4]
H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled	Respiratory Sensitization	Inhalation of dust or vapors can trigger allergic respiratory reactions.[2][3]
H335: May cause respiratory irritation	Specific Target Organ Toxicity	Inhalation may irritate the respiratory tract.[2][5]

Part 1: Operational Plan: Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining engineering controls and personal protective equipment, is crucial when handling 2,4-Dimethylphenyl isothiocyanate. The Occupational Safety and Health Administration (OSHA) mandates that employers provide a safe working environment, which includes the implementation of a Chemical Hygiene Plan (CHP).[6][7][8]

Engineering Controls: Your First Line of Defense

Engineering controls are designed to isolate you from the chemical hazard. For 2,4-Dimethylphenyl isothiocyanate, the following are mandatory:

• Chemical Fume Hood: All handling of this compound, including weighing, transferring, and reaction setup, must be conducted in a certified chemical fume hood.[9] This is critical to prevent the inhalation of any dust or vapors.[5]

• Ventilation: Ensure the laboratory has adequate general ventilation to supplement the localized exhaust of the fume hood.[10][11]

Personal Protective Equipment (PPE): Your Last Line of Defense

While engineering controls are primary, PPE is essential to protect you from direct contact.

PPE Selection Rationale:

Detailed PPE Protocol:

• Hand Protection: Wear nitrile or neoprene gloves.[10] Given the reactivity of isothiocyanates, double-gloving is a prudent measure to protect against permeation. Always inspect gloves for any signs of degradation or puncture before use.

• Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are mandatory.[9][10] When there is a significant risk of splashing, a face shield should be worn in addition to goggles.

• Body Protection: A flame-resistant laboratory coat should be worn and buttoned to its full length. Ensure that the sleeves are of an appropriate length to protect your arms.

• Respiratory Protection: In situations where engineering controls may not be sufficient to maintain exposure below permissible limits, or during a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[11][12] All respirator use must be in accordance with a comprehensive respiratory protection program that includes fit-testing and training.[9][10]

Part 2: Procedural Guidance: Step-by-Step Handling and Emergency Protocols

Adherence to established protocols is paramount for safety. The following steps provide a clear framework for working with 2,4-Dimethylphenyl isothiocyanate.

Standard Operating Procedure (SOP) for Handling

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Assemble all necessary equipment and reagents before handling the compound.

  • Clearly label all containers.

  • Have a designated waste container ready for contaminated materials.

• Weighing and Transfer:

  • Perform all weighing and transfers within the chemical fume hood.

  • Use a disposable weighing boat or paper.

  • Close the primary container immediately after dispensing.

• During the Reaction:

  • Keep the reaction vessel within the fume hood.

  • Maintain the sash of the fume hood at the lowest practical height.

• Post-Handling:

  • Thoroughly clean the work area after use.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.[10]

Emergency Response Plan

In the event of an exposure or spill, immediate and correct action is critical.

Exposure Workflow:

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[10] Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention from an ophthalmologist.

• Inhalation: Move the individual to fresh air immediately.[10] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[10]

• Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[3] Seek immediate medical attention.[3]

Spill Response:

• Small Spills (<100 mL):

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[9][13]

  • Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.[14]

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills (>100 mL):

  • Evacuate the entire laboratory and restrict access.

  • Alert your institution's emergency response team and Environmental Health and Safety (EH&S) department immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Part 3: Disposal Plan

Proper disposal of 2,4-Dimethylphenyl isothiocyanate and any contaminated materials is a legal and ethical responsibility. All waste must be handled as hazardous waste.

Waste Management Protocol:

• Segregation:

  • Keep all waste containing 2,4-Dimethylphenyl isothiocyanate separate from other waste streams.

• Containerization:

  • Use clearly labeled, leak-proof containers for all waste.

  • This includes unused product, reaction residues, contaminated PPE, and spill cleanup materials.

• Disposal:

  • Dispose of the waste through your institution's approved hazardous waste disposal program.[3][5] Do not pour any amount of this chemical down the drain.

By adhering to these guidelines, you contribute to a safer laboratory environment for yourself and your colleagues. This commitment to safety is the foundation of reliable and reproducible scientific discovery.

References

• Chemical Label for 2,4-Dimethylphenyl Isothiocyanate. (n.d.).
• Emergency Procedures. (n.d.). UCLA – Chemistry and Biochemistry.
• 2,4-Dimethylphenyl Isothiocyanate | 39842-01-8. (n.d.). TCI (Shanghai) Development Co., Ltd.
• Safety Data Sheet. (2024, September 9). Sigma-Aldrich.
• Material Safety Data Sheet - Methyl isothiocyan
• Material Safety Data Sheet - Allyl isothiocyan
• Safety D
• 2,4-Dichloro-6-methylphenyl isothiocyan
• Safety D
• Safety Data Sheet. (2025, September 22). Thermo Fisher Scientific.
• Chemical Reactivity Hazards - Overview. (n.d.).
• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.).
• Safety Data Sheet. (2025, September 10). Thermo Fisher Scientific.
• Chemical Reactivity Hazards - Standards. (n.d.).
• What to do in a chemical emergency. (2024, October 10). GOV.UK.
• Isocyan
• Safety Data Sheet. (2025, January 23). Santa Cruz Biotechnology.
• Safety Data Sheet. (2012, March 23). Fisher Scientific.
• 29 CFR 1910.
• Safety Data Sheet: Phenyl isothiocyan
• 2,4-DIMETHYLPHENYL ISOTHIOCYANATE | 39842-01-8. (2025, September 25). ChemicalBook.
• Occupational Exposure Hazardous Chemicals In Laboratories. (n.d.). United Alliance Services.
• Safety Data Sheet. (2010, October 25). Fisher Scientific.
• Common Name: METHYL ISOTHIOCYAN
• What to Do in a Chemical Emergency. (2024, April 10). CDC.
• Safety Data Sheet. (2015, February 12). Santa Cruz Biotechnology.
• 3,5-Dimethylphenyl isothiocyanate - SAFETY D
• Occupational Health Guidelines for Chemical Hazards (81-123). (n.d.). NIOSH - CDC.
• Isothiocyanates. (n.d.).
• NIOSH Manual of Analytical Methods (NMAM), 5th Edition. (2020, February 1). CDC.
• NIOSH Manual of Analytical Methods (2014-151). (n.d.). CDC.

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• 7. mastercontrol.com [mastercontrol.com]
• 8. unitedallianceservices.com [unitedallianceservices.com]
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